2,4-Dichloro-7-methoxyquinazoline

• CAS: 62484-31-5

Core Science & Biosynthesis

2,4-Dichloro-7-methoxyquinazoline: A Comprehensive Technical Guide for Drug Discovery and Chemical Synthesis

Abstract

This in-depth technical guide serves as a critical resource for researchers, medicinal chemists, and drug development professionals engaged in the use of 2,4-dichloro-7-methoxyquinazoline. This versatile heterocyclic compound is a pivotal intermediate in the synthesis of a multitude of biologically active molecules, most notably in the realm of kinase inhibitors for targeted cancer therapy. This document provides a comprehensive exploration of its fundamental physicochemical properties, detailed protocols for its synthesis and purification, and an analysis of its key chemical reactions, with a particular focus on regioselective nucleophilic aromatic substitution. Furthermore, we delve into the significant role of the 7-methoxyquinazoline scaffold in modern drug discovery, elucidating its mechanism of action in the context of kinase inhibition. This guide is structured to provide not only technical accuracy but also actionable, field-proven insights to empower researchers in their scientific endeavors.

Introduction: The Quinazoline Scaffold in Medicinal Chemistry

The quinazoline core is a privileged heterocyclic motif in drug discovery, forming the structural basis of numerous approved therapeutic agents.[1] Its rigid, bicyclic framework provides a well-defined three-dimensional geometry for the presentation of pharmacophoric elements, facilitating high-affinity interactions with biological targets. Among the various classes of quinazoline derivatives, the 2,4-disubstituted variants have emerged as particularly significant, especially in the development of kinase inhibitors.

2,4-Dichloro-7-methoxyquinazoline is a key building block in the synthesis of these complex molecules. The differential reactivity of the chlorine atoms at the C2 and C4 positions enables a sequential and regioselective introduction of various substituents, allowing for the systematic exploration of chemical space and the optimization of pharmacological properties. The 7-methoxy group plays a crucial role in modulating the electronic and metabolic characteristics of the final compounds, making this intermediate a valuable starting point for the design of novel therapeutics.

Core Physicochemical Properties

Property	Value	Source/Note
Molecular Formula	C₉H₆Cl₂N₂O	[2]
Molecular Weight	229.07 g/mol	[2]
Appearance	White to off-white or pale yellow crystalline powder	Inferred from analogs[3]
Melting Point	145-149 °C	Inferred from supplier data
Boiling Point	338.9±37.0 °C at 760 mmHg	Predicted value
Density	1.5±0.1 g/cm³	Predicted value
Solubility	Soluble in dimethyl sulfoxide (DMSO), N,N-dimethylformamide (DMF), and chlorinated solvents. Insoluble in water.	General knowledge for this class of compounds
CAS Number	3567-03-7	[2]

Synthesis and Purification: A Step-by-Step Guide

The most prevalent and reliable method for the synthesis of 2,4-dichloro-7-methoxyquinazoline involves the chlorination of its corresponding dione precursor, 7-methoxyquinazoline-2,4(1H,3H)-dione.

Synthetic Workflow Diagram

Caption: Overall synthetic scheme for 2,4-dichloro-7-methoxyquinazoline.

Detailed Experimental Protocol

This protocol is adapted from established procedures for analogous compounds.[4]

Materials:

• 7-Methoxyquinazoline-2,4(1H,3H)-dione

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylaniline or N,N-Diisopropylethylamine (DIPEA)

• Toluene or other high-boiling inert solvent

• Crushed ice

• Ethyl acetate or Dichloromethane

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate or magnesium sulfate

• Hexanes or Heptane

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser, magnetic stir bar, and nitrogen inlet, suspend 7-methoxyquinazoline-2,4(1H,3H)-dione (1.0 eq) in phosphorus oxychloride (5-10 eq).

• Catalyst Addition: Add a catalytic amount of N,N-dimethylaniline (0.1-0.2 eq) to the suspension. This base facilitates the chlorination reaction.

• Heating and Monitoring: Heat the reaction mixture to reflux (approximately 110-120 °C) under a nitrogen atmosphere. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) until the starting material is fully consumed (typically 4-8 hours).

• Work-up: After the reaction is complete, allow the mixture to cool to room temperature. Carefully and slowly pour the reaction mixture into a beaker of vigorously stirred crushed ice to quench the excess POCl₃.

• Extraction: Transfer the quenched mixture to a separatory funnel and extract the product into an organic solvent such as ethyl acetate (3 x volumes).

• Washing: Combine the organic extracts and wash sequentially with water, saturated sodium bicarbonate solution (to neutralize any residual acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator to yield the crude product.

• Purification: The crude 2,4-dichloro-7-methoxyquinazoline can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/hexanes, to afford the product as a crystalline solid.

Expertise & Trustworthiness: The success of this synthesis is validated by careful monitoring of the reaction progress. The identity and purity of the final product should be confirmed by analytical techniques such as ¹H NMR, ¹³C NMR, mass spectrometry, and melting point analysis, comparing the results with literature data for verification.

Key Chemical Reactions and Mechanisms

The synthetic utility of 2,4-dichloro-7-methoxyquinazoline lies in the differential reactivity of the two chloro substituents. The chlorine atom at the C4 position is significantly more labile and susceptible to nucleophilic aromatic substitution (SNAr) than the one at the C2 position. This regioselectivity is a cornerstone of its application in building molecular complexity.

Regioselective Nucleophilic Aromatic Substitution (SNAr)

The C4-chloro group can be selectively displaced by a wide range of nucleophiles, including amines, thiols, and alcohols, under relatively mild conditions. The less reactive C2-chloro group typically requires more forcing conditions for substitution.

Caption: Sequential nucleophilic aromatic substitution on 2,4-dichloro-7-methoxyquinazoline.

Causality in Experimental Choices:

• Temperature Control: The selective substitution at C4 is typically achieved at temperatures ranging from room temperature to around 80 °C. The subsequent substitution at C2 often requires higher temperatures, sometimes in excess of 120 °C.

• Solvent and Base: The choice of solvent (e.g., isopropanol, DMF) and base (e.g., DIPEA, potassium carbonate) can influence the reaction rate and selectivity. For less reactive nucleophiles, a more polar aprotic solvent and a stronger base may be necessary.

Applications in Drug Development: A Focus on Kinase Inhibition

The 2,4-dichloro-7-methoxyquinazoline scaffold is a well-established pharmacophore in the design of kinase inhibitors, a class of drugs that has revolutionized the treatment of cancer and other diseases.

Mechanism of Action as Kinase Inhibitors

Many quinazoline-based drugs function as ATP-competitive inhibitors of protein kinases. The quinazoline ring system mimics the adenine moiety of ATP, binding to the hinge region of the kinase's active site. The substituents at the C2 and C4 positions then extend into other regions of the ATP-binding pocket, conferring potency and selectivity. The 7-methoxy group can contribute to binding through hydrogen bonding or by influencing the overall electronic properties of the molecule.

Caption: Mechanism of action of quinazoline-based kinase inhibitors.

Role in the Development of Targeted Therapies

Derivatives of 2,4-dichloro-7-methoxyquinazoline have been investigated as inhibitors of various kinases, including:

• Epidermal Growth Factor Receptor (EGFR): A key target in non-small cell lung cancer.

• Vascular Endothelial Growth Factor Receptor (VEGFR): Involved in angiogenesis, the formation of new blood vessels that supply tumors.

• c-Met: A receptor tyrosine kinase implicated in tumor cell migration, invasion, and proliferation.

The ability to readily diversify the substituents at the C2 and C4 positions allows for the fine-tuning of selectivity profiles, leading to the development of dual or multi-targeted inhibitors.

Safety, Handling, and Storage

As a chlorinated heterocyclic compound, 2,4-dichloro-7-methoxyquinazoline requires careful handling to minimize exposure.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: All handling of the solid and its solutions should be conducted in a well-ventilated chemical fume hood.[3]

• Storage: Store in a tightly sealed container in a cool, dry place, away from incompatible materials such as strong oxidizing agents.[3]

• First Aid: In case of contact with eyes or skin, flush immediately with copious amounts of water for at least 15 minutes and seek medical attention.[3] If inhaled, move to fresh air. If ingested, seek immediate medical attention.[3]

Always consult the material safety data sheet (MSDS) provided by the supplier for the most current and comprehensive safety information.

Conclusion

2,4-Dichloro-7-methoxyquinazoline is a strategically important and versatile building block in modern organic and medicinal chemistry. Its well-defined reactivity, particularly the regioselective nature of nucleophilic substitution at the C4 and C2 positions, provides a robust platform for the synthesis of diverse and complex molecules. The demonstrated success of the quinazoline scaffold in approved kinase inhibitors underscores the continued importance of this intermediate in the development of next-generation targeted therapies. This guide provides the foundational knowledge and practical insights necessary for researchers to effectively and safely utilize 2,4-dichloro-7-methoxyquinazoline in their pursuit of scientific innovation.

References

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• Rani, P., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica, 15(6), 115-118.
• Preparation process of 2.4-dichloro-6.7-dimethoxy quinazoline. (2004). Google Patents.

• 2,4-Dichloro-7-methoxyquinazoline. (n.d.). PubChem. Retrieved January 11, 2026, from [Link]

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• Gonzalez-Gutierrez, J. A., et al. (2024). Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)benzamide from 4,7-Dichloroquinoline. Molbank, 2024(1), M1796.
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Introduction: The Quinazoline Scaffold and the Strategic Importance of 2,4-Dichloro-7-methoxyquinazoline

An In-Depth Technical Guide to 2,4-Dichloro-7-methoxyquinazoline: A Keystone Intermediate in Modern Drug Discovery

The quinazoline ring system, a bicyclic heterocycle composed of fused benzene and pyrimidine rings, represents a "privileged scaffold" in medicinal chemistry. Its rigid structure and versatile substitution points have made it a cornerstone in the design of numerous clinically approved therapeutics, particularly in oncology.[1] Compounds bearing this core are known to exhibit a wide range of biological activities, including acting as kinase inhibitors, anti-inflammatory agents, and antibacterial compounds.[1][2]

Within this important class of molecules, 2,4-dichloro-7-methoxyquinazoline (CAS Number: 62484-31-5) emerges as a highly valuable, yet specialized, synthetic intermediate.[3] Its strategic importance lies in the differential reactivity of the two chlorine atoms, which serve as versatile handles for sequential nucleophilic aromatic substitution (SNAr) reactions. This allows for the controlled and regioselective introduction of diverse pharmacophores, enabling the systematic construction of complex molecular architectures for drug screening and optimization. The 7-methoxy group further modulates the electronic properties and steric environment of the scaffold, offering a distinct advantage for fine-tuning drug-target interactions.

This guide provides a comprehensive technical overview for researchers and drug development professionals, detailing the physicochemical properties, synthesis, reactivity, and strategic applications of 2,4-dichloro-7-methoxyquinazoline.

Section 1: Physicochemical and Spectroscopic Profile

Understanding the fundamental properties of a synthetic building block is critical for its effective use in multi-step synthesis. While extensive experimental data for 2,4-dichloro-7-methoxyquinazoline is not broadly published, its key properties can be reliably predicted and are available from chemical suppliers.

Key Physicochemical Data

The primary identifiers and physical properties for 2,4-dichloro-7-methoxyquinazoline are summarized below.

Property	Value	Source
CAS Number	62484-31-5
Molecular Formula	C₉H₆Cl₂N₂O	[3][4]
Molecular Weight	229.06 g/mol	[4]
IUPAC Name	2,4-dichloro-7-methoxyquinazoline	[3]
SMILES	COC1=CC2=C(C=C1)C(=NC(=N2)Cl)Cl	[4]
InChI Key	DJLGBZOLTZXCHN-UHFFFAOYSA-N	[4]
Purity	Typically ≥95%
Physical Form	Solid (Predicted)
Storage	Store at -20°C under an inert atmosphere (e.g., Argon)

Spectroscopic Characterization

Spectroscopic analysis is essential for confirming the identity and purity of the compound. Based on its structure and data from analogous compounds like 2,4-dichloro-6,7-dimethoxyquinazoline[5], the following spectral features are expected:

• ¹H NMR: The proton NMR spectrum should show distinct signals for the aromatic protons on the benzene ring, with their chemical shifts and coupling patterns being influenced by the methoxy group. A sharp singlet corresponding to the three protons of the methoxy group (-OCH₃) would be expected in the 3.9-4.1 ppm range.

• ¹³C NMR: The carbon NMR would display nine unique signals corresponding to each carbon atom in the molecule. The carbons attached to the chlorine atoms (C2 and C4) would appear significantly downfield.

• Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a molecule containing two chlorine atoms, with prominent peaks for [M]+, [M+2]+, and [M+4]+, confirming the presence and number of chlorine atoms. The monoisotopic mass is 227.98572 Da.[4]

• Infrared (IR) Spectroscopy: The IR spectrum would feature characteristic absorption bands for C=N and C=C stretching within the heterocyclic ring system, as well as C-O stretching from the methoxy group and C-Cl stretching.

Section 2: Synthesis of 2,4-Dichloro-7-methoxyquinazoline

The synthesis of 2,4-dichloroquinazolines is typically a robust, two-step process starting from an appropriately substituted anthranilic acid. For 2,4-dichloro-7-methoxyquinazoline, the logical precursor is 2-amino-4-methoxybenzoic acid. The causality behind this choice is the direct translation of the substituent pattern from the starting material to the final product core.

Synthetic Workflow Overview

The synthesis involves two key transformations:

• Cyclization: Formation of the quinazoline-2,4-dione ring system via reaction with a one-carbon synthon.

• Chlorination: Conversion of the dione to the dichloro derivative using a strong chlorinating agent.

Caption: Mechanism of selective SNAr at the C4 position.

Protocol: Selective Mono-amination at C4

This protocol describes the reaction with an amine, a common first step in the synthesis of kinase inhibitors.

• Reaction Setup: Dissolve 2,4-dichloro-7-methoxyquinazoline (1.0 eq) in a suitable polar aprotic solvent such as isopropanol, acetonitrile, or THF.

• Nucleophile Addition: Add the desired primary or secondary amine (1.0-1.2 eq) to the solution. A non-nucleophilic base (e.g., DIPEA or K₂CO₃, 1.5 eq) is often included to scavenge the HCl generated during the reaction.

• Reaction Conditions: Stir the mixture at room temperature or with gentle heating (40-80°C). The enhanced reactivity of C4 means this reaction is often complete within a few hours. [6][7]4. Monitoring: Track the disappearance of the starting material using TLC. A new, more polar spot corresponding to the amino-quinazoline product will appear.

• Work-up and Purification: Upon completion, cool the mixture. The product may precipitate and can be collected by filtration. Alternatively, the solvent can be removed in vacuo, and the residue purified by column chromatography on silica gel to yield the pure 4-amino-2-chloro-7-methoxyquinazoline derivative.

Section 4: Applications in Medicinal Chemistry

The 2,4-disubstituted quinazoline scaffold is the core of many FDA-approved tyrosine kinase inhibitors (TKIs), such as gefitinib and erlotinib, which target the Epidermal Growth Factor Receptor (EGFR). [1]2,4-Dichloro-7-methoxyquinazoline serves as an ideal starting point for creating analogues of these drugs.

Role as a Kinase Inhibitor Scaffold

The general structure of a quinazoline-based kinase inhibitor involves:

• The quinazoline core which mimics the adenine region of ATP, binding to the hinge region of the kinase active site.

• A substituent at C4 (typically an aniline derivative) that projects into the active site, providing potency and selectivity.

• A substituent at C2 which can be used to modulate properties or be left unsubstituted.

• Substituents on the benzene ring (like the 7-methoxy group) that occupy a solvent-exposed region and can be modified to improve solubility, pharmacokinetic properties (ADME), or introduce new vector interactions.

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A Comprehensive Technical Guide to 2,4-Dichloro-7-methoxyquinazoline: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of 2,4-dichloro-7-methoxyquinazoline, a key heterocyclic building block in medicinal chemistry. The document details its chemical properties, outlines robust synthetic protocols, and extensively discusses its reactivity, with a particular focus on its role as a versatile precursor for the synthesis of kinase inhibitors. Safety considerations, spectroscopic characterization, and a forward-looking perspective on its applications in contemporary drug discovery are also presented. This guide is intended to be a valuable resource for researchers and scientists engaged in the design and synthesis of novel therapeutic agents.

Introduction: The Quinazoline Scaffold in Medicinal Chemistry

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous approved drugs and clinical candidates. Its rigid, bicyclic aromatic structure provides an excellent framework for the spatial orientation of various functional groups, enabling precise interactions with biological targets. The 2,4-disubstituted quinazoline motif is particularly prominent in the development of kinase inhibitors, a class of targeted therapeutics that has revolutionized the treatment of cancer and other diseases.

2,4-Dichloro-7-methoxyquinazoline (CAS No. 62484-31-5) is a strategically important derivative within this class. The two chlorine atoms at the 2- and 4-positions serve as reactive handles for sequential and regioselective nucleophilic substitution reactions. The electron-donating methoxy group at the 7-position modulates the electronic properties of the quinazoline ring system, influencing its reactivity and the biological activity of its downstream derivatives. This guide will delve into the technical details of this valuable compound.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 2,4-dichloro-7-methoxyquinazoline is essential for its effective use in synthesis and drug design.

Property	Value	Source
CAS Number	62484-31-5	[1]
Molecular Formula	C₉H₆Cl₂N₂O	[1]
Molecular Weight	229.06 g/mol	[1]
Appearance	Pale yellow to tan crystalline powder (inferred from analogs)	[2]
Melting Point	Not available. For the related 2,4-dichloro-6,7-dimethoxyquinazoline: 175-178 °C.	[3]
Solubility	Soluble in organic solvents such as isopropanol, and chlorinated solvents.	[2]
Predicted XlogP	3.4	[1]

Synthesis of 2,4-Dichloro-7-methoxyquinazoline

The synthesis of 2,4-dichloro-7-methoxyquinazoline is typically achieved through a two-step process starting from an appropriately substituted anthranilic acid derivative. The general strategy involves the initial formation of the quinazoline-2,4-dione ring system, followed by a chlorination reaction.

Synthesis of the Precursor: 7-Methoxyquinazoline-2,4(1H,3H)-dione

The synthesis of the dione precursor can be adapted from established procedures for similar analogs.

Figure 1. Synthetic pathway to 7-methoxyquinazoline-2,4(1H,3H)-dione.

Experimental Protocol (Adapted from similar syntheses):

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, combine 2-amino-4-methoxybenzoic acid and an excess of urea.

• Reaction: Heat the mixture to a molten state, typically between 160-180°C. The reaction mixture will solidify as the reaction progresses.

• Work-up: After cooling, the solid mass is treated with a suitable solvent, such as dilute acetic acid, and stirred to break up the solid.

• Purification: The crude product is collected by filtration, washed with water, and can be further purified by recrystallization to yield 7-methoxyquinazoline-2,4(1H,3H)-dione.

Chlorination to 2,4-Dichloro-7-methoxyquinazoline

The conversion of the dione to the dichloro derivative is a critical step, typically achieved using a strong chlorinating agent like phosphorus oxychloride (POCl₃).

Figure 2. Chlorination step to yield the target compound.

Experimental Protocol (Adapted from the synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline): [2]

• Reaction Setup: In a fume hood, a mixture of 7-methoxyquinazoline-2,4(1H,3H)-dione and phosphorus oxychloride (POCl₃) is carefully prepared in a flask equipped with a reflux condenser. A tertiary amine base, such as N,N-dimethylaniline, is often added as a catalyst.

• Reaction: The reaction mixture is heated to reflux and maintained for several hours until the reaction is complete, which can be monitored by thin-layer chromatography (TLC).

• Work-up: The excess POCl₃ is carefully removed under reduced pressure. The residue is then cautiously poured into ice-cold water with vigorous stirring. The product precipitates out as a solid.

• Purification: The solid is collected by filtration, washed thoroughly with water to remove any residual acid, and dried under vacuum to afford 2,4-dichloro-7-methoxyquinazoline.

Reactivity and Mechanism of Nucleophilic Aromatic Substitution (SNAr)

The synthetic utility of 2,4-dichloro-7-methoxyquinazoline lies in the differential reactivity of the two chlorine atoms towards nucleophiles. The chlorine at the C4 position is significantly more susceptible to nucleophilic attack than the chlorine at the C2 position.

This regioselectivity is a well-established principle in quinazoline chemistry and is attributed to the electronic effects of the ring nitrogen atoms. The nitrogen at position 1 (N1) exerts a stronger electron-withdrawing effect on the C4 position, making it more electrophilic and thus more prone to attack by nucleophiles.

Figure 3. Regioselectivity in the nucleophilic aromatic substitution of 2,4-dichloro-7-methoxyquinazoline.

This predictable reactivity allows for the sequential introduction of different nucleophiles, enabling the synthesis of a diverse library of 2,4-disubstituted quinazoline derivatives.

Application in the Synthesis of Kinase Inhibitors

2,4-Dichloro-7-methoxyquinazoline is a valuable starting material for the synthesis of various kinase inhibitors, particularly those targeting the epidermal growth factor receptor (EGFR) family. The general synthetic strategy involves the nucleophilic substitution of the C4-chloro atom with a substituted aniline, followed by further modifications at the C2 position if required.

Synthesis of Gefitinib and Erlotinib Analogues

Gefitinib (Iressa®) and Erlotinib (Tarceva®) are well-known EGFR tyrosine kinase inhibitors that feature a 4-anilinoquinazoline core. While the approved drugs have a 6,7-dimethoxy substitution pattern, the 7-methoxy scaffold of the title compound allows for the synthesis of novel analogues with potentially different selectivity and pharmacological profiles.

Figure 4. General synthetic scheme for kinase inhibitor analogues.

Representative Experimental Protocol for Anilinoquinazoline Synthesis:

• Reaction Setup: Dissolve 2,4-dichloro-7-methoxyquinazoline in a suitable solvent such as isopropanol or acetonitrile.

• Nucleophilic Substitution: Add the desired substituted aniline to the solution. The reaction can often be carried out at room temperature or with gentle heating.

• Monitoring: The progress of the reaction can be monitored by TLC or LC-MS.

• Isolation: Upon completion, the product often precipitates from the reaction mixture and can be collected by filtration. Further purification can be achieved by recrystallization or column chromatography.

Spectroscopic Characterization

¹H NMR Spectroscopy (Predicted)

The ¹H NMR spectrum is expected to show characteristic signals for the aromatic protons and the methoxy group.

• Aromatic Protons: Three signals in the aromatic region (typically δ 7.0-8.5 ppm), corresponding to the protons at positions 5, 6, and 8 of the quinazoline ring. The coupling patterns will be indicative of their relative positions.

• Methoxy Protons: A singlet at approximately δ 3.9-4.1 ppm, integrating to three protons.

¹³C NMR Spectroscopy (Predicted)

The ¹³C NMR spectrum will provide information on the carbon framework.

• Aromatic Carbons: Signals in the range of δ 110-160 ppm.

• Carbons attached to Chlorine (C2 and C4): These are expected to be deshielded and appear downfield.

• Methoxy Carbon: A signal around δ 56 ppm.

Infrared (IR) Spectroscopy

The IR spectrum will show characteristic absorption bands for the functional groups present.

• C=N and C=C stretching (aromatic ring): 1620-1450 cm⁻¹

• C-O stretching (methoxy group): 1250-1020 cm⁻¹

• C-Cl stretching: 800-600 cm⁻¹

Mass Spectrometry (MS)

The mass spectrum will show the molecular ion peak and characteristic fragmentation patterns.

• Molecular Ion (M⁺): A cluster of peaks corresponding to the isotopic distribution of the two chlorine atoms (M, M+2, M+4). The nominal mass would be m/z 228.

• Fragmentation: Loss of a chlorine atom (M-35) and subsequent fragmentation of the quinazoline ring are expected.

Safety and Handling

As with any chlorinated heterocyclic compound, appropriate safety precautions must be taken when handling 2,4-dichloro-7-methoxyquinazoline. The safety data for the closely related 2,4-dichloro-6,7-dimethoxyquinazoline indicates that it is an irritant.[2]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a tightly sealed container in a cool, dry place.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion and Future Perspectives

2,4-Dichloro-7-methoxyquinazoline is a highly valuable and versatile building block for the synthesis of biologically active molecules, particularly kinase inhibitors. Its well-defined reactivity allows for the controlled and regioselective introduction of various functionalities, making it an ideal starting point for the construction of diverse chemical libraries for drug discovery.

Future research involving this compound will likely focus on the synthesis of novel kinase inhibitors with improved selectivity and potency, as well as the exploration of its utility in the synthesis of inhibitors for other enzyme families. The development of more efficient and greener synthetic routes to this and related quinazoline derivatives will also continue to be an area of active investigation. This technical guide serves as a foundational resource for scientists and researchers looking to leverage the synthetic potential of 2,4-dichloro-7-methoxyquinazoline in their drug discovery endeavors.

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An In-depth Technical Guide to 2,4-Dichloro-7-methoxyquinazoline: A Core Scaffold in Modern Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Strategic Importance of the Quinazoline Nucleus

The quinazoline scaffold is a cornerstone in medicinal chemistry, renowned for its versatile pharmacological activities. Within this privileged class of heterocyclic compounds, 2,4-dichloro-7-methoxyquinazoline emerges as a pivotal intermediate, offering a reactive and adaptable platform for the synthesis of a new generation of targeted therapeutics. This guide provides a comprehensive technical overview of its chemical properties, synthesis, and critical role in the development of kinase inhibitors and other bioactive molecules. By delving into the causality behind experimental choices and providing validated protocols, this document serves as a practical resource for researchers engaged in the intricate process of drug discovery.

Part 1: Core Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 2,4-dichloro-7-methoxyquinazoline is fundamental to its effective application in synthetic chemistry. These properties dictate its reactivity, solubility, and handling requirements.

Property	Value	Source
Molecular Formula	C9H6Cl2N2O	[1]
Molecular Weight	229.06 g/mol	[2]
Exact Mass	227.9857182 u	[2]
Monoisotopic Mass	227.9857182 u	[2]
Appearance	Expected to be a solid	N/A
Refractive Index	1.638	[2]
Rotatable Bond Count	1	[2]

Part 2: Synthesis and Mechanistic Insights

The synthesis of 2,4-dichloro-7-methoxyquinazoline is a critical process, enabling its use as a versatile building block. The general strategy involves the chlorination of a precursor quinazolinedione, a reaction that underpins the creation of the reactive dichloro intermediate.

Conceptual Synthesis Workflow

The transformation from a stable dione to a reactive dichloro species is a powerful tool in heterocyclic chemistry. The use of a potent chlorinating agent like phosphorus oxychloride (POCl3) is key. The addition of a tertiary amine base, such as N,N-dimethylaniline, is often employed to facilitate the reaction, likely by activating the POCl3 and neutralizing the HCl byproduct.

Caption: General synthesis workflow for 2,4-dichloro-7-methoxyquinazoline.

Detailed Experimental Protocol (Adapted from analogous syntheses)

This protocol is a representative example based on established methods for similar quinazoline derivatives and should be adapted and optimized for specific laboratory conditions.[3][4]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 7-methoxyquinazoline-2,4(1H,3H)-dione (1 equivalent) in phosphorus oxychloride (5-10 equivalents).

• Addition of Catalyst: To this suspension, cautiously add N,N-dimethylaniline (1-1.2 equivalents) dropwise.

• Chlorination: Heat the reaction mixture to reflux and maintain for 4-6 hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

• Workup: After completion, allow the mixture to cool to room temperature. Carefully pour the reaction mixture onto crushed ice with vigorous stirring.

• Isolation: The resulting precipitate is collected by vacuum filtration, washed thoroughly with cold water, and dried under vacuum to yield 2,4-dichloro-7-methoxyquinazoline.

Part 3: Applications in Drug Discovery - A Gateway to Kinase Inhibitors

The true value of 2,4-dichloro-7-methoxyquinazoline lies in its role as a versatile intermediate for the synthesis of potent and selective kinase inhibitors. The two chlorine atoms at the 2- and 4-positions exhibit differential reactivity, allowing for sequential nucleophilic substitution. This property is exploited to build diverse libraries of compounds for high-throughput screening.

A prominent application is in the development of Epidermal Growth Factor Receptor (EGFR) inhibitors for cancer therapy.[4] The general structure of many of these inhibitors features a 4-anilino-quinazoline core, which is readily synthesized from the dichloro intermediate.

Exemplary Synthetic Application: Pathway to a 4-Anilinoquinazoline Derivative

Caption: Synthetic pathway from 2,4-dichloro-7-methoxyquinazoline to a potential kinase inhibitor.

This sequential displacement strategy allows for the introduction of various functionalities at the 2- and 4-positions, enabling the fine-tuning of a compound's potency, selectivity, and pharmacokinetic properties.[5]

Part 4: Analytical Characterization

The identity and purity of 2,4-dichloro-7-methoxyquinazoline and its derivatives are typically confirmed using a suite of analytical techniques. These methods are essential for quality control and for ensuring the reliability of biological data.

• High-Performance Liquid Chromatography (HPLC): Used to assess the purity of the compound.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure.

A variety of analytical methods have been developed for the determination of pharmaceuticals and their intermediates in different matrices, often involving gas chromatography-mass spectrometry (GC/MS) or liquid chromatography-tandem mass spectrometry (LC-MS/MS) for high sensitivity and specificity.[6]

Part 5: Safety and Handling

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.[7]

• Ventilation: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors.[8][9]

• Handling: Avoid contact with skin and eyes. Minimize dust generation.[7][8]

• Storage: Store in a cool, dry place in a tightly sealed container.[8]

Conclusion: A Versatile Scaffold for Future Drug Discovery

2,4-Dichloro-7-methoxyquinazoline stands as a testament to the power of strategic molecular design in drug discovery. Its straightforward synthesis and differential reactivity make it an invaluable tool for medicinal chemists. As the quest for more selective and potent therapeutics continues, the strategic application of this and similar quinazoline-based intermediates will undoubtedly play a crucial role in the development of novel drugs to combat a range of diseases.

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An In-depth Technical Guide to the Starting Materials for the Synthesis of 2,4-Dichloro-7-methoxyquinazoline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Importance of 2,4-Dichloro-7-methoxyquinazoline

2,4-Dichloro-7-methoxyquinazoline is a pivotal intermediate in the synthesis of a multitude of pharmacologically active compounds. Its di-chloro substitution pattern offers two reactive sites for sequential and regioselective nucleophilic substitution, making it a versatile scaffold for building molecular complexity. This guide provides a comprehensive overview of the primary synthetic routes to this key building block, focusing on the selection of starting materials and the rationale behind the experimental choices.

Primary Synthetic Pathway: The Chlorination of 7-Methoxyquinazoline-2,4(1H,3H)-dione

The most prevalent and industrially relevant method for preparing 2,4-Dichloro-7-methoxyquinazoline involves the dichlorination of 7-methoxyquinazoline-2,4(1H,3H)-dione. This precursor, a stable solid, undergoes conversion to the target dichloro derivative through the action of a strong chlorinating agent.

The Chlorination Reaction: Mechanism and Reagent Choice

The transformation of the dione to the dichloroquinazoline is a critical step, typically employing phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂).[1] The choice of reagent is often dictated by the desired reaction scale, cost, and safety considerations.

Phosphorus oxychloride is a frequently used reagent for this type of transformation.[2][3][4] It acts as both the chlorinating agent and, in some procedures, the solvent. The reaction is often catalyzed by a tertiary amine, such as N,N-dimethylaniline, or by N,N-dimethylformamide (DMF).[2][3] These catalysts activate the phosphorus oxychloride, facilitating the chlorination process. The reaction generally requires heating under reflux for several hours.[2][4]

The proposed mechanism involves the initial formation of a phosphate ester intermediate at the oxygen atoms of the dione, followed by nucleophilic attack by chloride ions to displace the phosphate group and yield the dichloro product. The use of a base like N,N-dimethylaniline helps to neutralize the HCl generated during the reaction.

Synthesis of the Key Intermediate: 7-Methoxyquinazoline-2,4(1H,3H)-dione

The synthesis of the central precursor, 7-methoxyquinazoline-2,4(1H,3H)-dione, can be approached from several different starting materials. The choice of the initial raw material often depends on its commercial availability and cost.

Route 1: From 2-Aminobenzamides

A modern and efficient approach involves the one-pot synthesis from 2-aminobenzamides.[5] This method utilizes di-tert-butyl dicarbonate ((Boc)₂O) as a key precursor for constructing the 2-position carbonyl of the quinazolinedione. The reaction is catalyzed by 4-dimethylaminopyridine (DMAP) and proceeds under metal-free conditions.[5] This strategy is notable for its compatibility with a variety of functional groups.[5]

Route 2: From Anthranilic Acid Derivatives

A more traditional and widely documented route begins with appropriately substituted anthranilic acids. For the synthesis of 7-methoxyquinazoline-2,4(1H,3H)-dione, one would start with 2-amino-4-methoxybenzoic acid. The construction of the quinazoline-2,4-dione ring from anthranilic acid can be achieved through several methods, including reaction with urea or potassium cyanate.[6][7]

The reaction with urea involves heating the anthranilic acid derivative with urea, leading to cyclization and the formation of the dione.[8] This method is often favored for its simplicity and the low cost of urea.

Alternative Synthetic Approaches

While the chlorination of the corresponding dione is the most common route, other synthetic strategies have been explored. For instance, multi-step syntheses starting from simpler aromatic compounds like veratraldehyde (3,4-dimethoxy benzaldehyde) or o-dimethoxy benzene have been reported.[9][10][11] These routes typically involve a sequence of reactions such as oxidation, nitration, reduction, and cyclization to build the quinazoline core, which is then chlorinated.[10][11]

For example, a synthesis starting from 3,4-dimethoxy benzaldehyde involves its oxidation to 3,4-dimethoxybenzoic acid, followed by nitration, reduction of the nitro group, and then cyclization with a cyanate to form the quinazoline dione, which is subsequently chlorinated.[10] While these routes are longer, they can be advantageous if the primary starting materials for the more direct routes are unavailable or expensive.

Comparative Analysis of Synthetic Routes

Starting Material(s)	Key Steps	Advantages	Disadvantages
7-Methoxyquinazoline-2,4(1H,3H)-dione	Chlorination with POCl₃ or SOCl₂	High-yielding final step, direct conversion	Requires prior synthesis of the dione
2-Aminobenzamide derivative	One-pot cyclization with (Boc)₂O	High efficiency, good functional group tolerance, metal-free[5]	May require synthesis of the specific aminobenzamide
2-Amino-4-methoxybenzoic acid	Cyclization with urea or potassium cyanate, followed by chlorination	Utilizes readily available starting materials	Can involve multiple steps
3,4-Dimethoxy benzaldehyde	Oxidation, nitration, reduction, cyclization, chlorination	Starts from a simple, inexpensive raw material[10]	Long synthetic sequence, potentially lower overall yield[11]

Experimental Protocols

Protocol 1: Synthesis of 2,4-Dichloro-6,7-dimethoxyquinazoline from 6,7-dimethoxyquinazolin-2,4-dione[2][4]

• Materials: 6,7-dimethoxyquinazolin-2,4-dione, phosphorus oxychloride (POCl₃), N,N-dimethylaniline.

• Procedure:

  • A mixture of 6,7-dimethoxyquinazolin-2,4-dione (1 equivalent) and phosphorus oxychloride (POCl₃, approximately 3 equivalents by volume) is prepared in a round-bottom flask.

  • N,N-dimethylaniline (0.3 equivalents) is added to the mixture.

  • The reaction mixture is heated to reflux and maintained for 5 hours.

  • After cooling to room temperature, the mixture is carefully poured into ice-cold water with vigorous stirring.

  • The resulting precipitate is collected by filtration and washed thoroughly with distilled water.

  • The solid product is dried to yield 2,4-dichloro-6,7-dimethoxyquinazoline.

Note: This protocol is for the 6,7-dimethoxy analog, but the procedure is directly applicable to the 7-methoxy analog.

Protocol 2: Synthesis of 7-Methoxyquinazoline-2,4(1H,3H)-dione from a 2-Aminobenzamide[5]

• Materials: Substituted 2-aminobenzamide, di-tert-butyl dicarbonate ((Boc)₂O), 4-dimethylaminopyridine (DMAP), suitable solvent (e.g., THF).

• Procedure:

  • To a solution of the 2-aminobenzamide (1 equivalent) in the chosen solvent, add DMAP (catalytic amount) and (Boc)₂O (1.1-1.5 equivalents).

  • The reaction mixture is stirred at room temperature.

  • The progress of the reaction is monitored by thin-layer chromatography (TLC).

  • Upon completion, the reaction is worked up by removing the solvent under reduced pressure and purifying the residue, often by recrystallization or column chromatography, to yield the desired quinazoline-2,4-dione.

Visualizations

Synthetic Workflow for 2,4-Dichloro-7-methoxyquinazoline

Caption: Key synthetic routes to 2,4-Dichloro-7-methoxyquinazoline.

References

• DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbon
• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)
• Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline.
• Preparation method of 6,7-dimethoxy-2,4-(1H,3H)-quinazoline diketon.
• Synthesis of 2-chloro-4-(aryl amino)
• SYNTHESIS AND BIOLOGICAL ACTIVITY OF A NOVEL SERIES OF 6,7-DIMETHOXYQUINAZOLINE-2,4(1H,3H)
• Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline.
• Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline.
• Synthetic method of 2,4-dichloroquinazoline derivative.
• Syntheses of Quinazoline-2,4-dione Alkaloids and Analogues
• A short review on synthetic strategies towards quinazoline based anticancer drugs. Arkivoc.
• Discovery of Quinazoline-2,4(1H,3H)
• A Novel Synthesis of Anti-Cancer Drug Gefitinib
• 2,4-Dichloroquinazoline synthesis. ChemicalBook.
• 2,4-Dichloro-7-methoxyquinazoline synthesis. ChemicalBook.
• The simple synthesis of quinazoline-2,4-dione derivatives using Boc str
• How to prepare 6,7dimethoxy- 2methyl quinazolinone from dimethoxy anthranilic acid?What is its m.p? chlorination of this compound by thionylchloride?
• 2,4-Dichloro-6,7-dimethoxyquinazoline 97 27631-29-4. Sigma-Aldrich.
• Pharmaceutical Chemistry Of Anthranilic Acid Derivatives: A Brief. Review. International Journal of Pharmaceutical Sciences.
• 2,4-Dichloro-6,7-dimethoxyquinazoline synthesis. ChemicalBook.
• Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline.
• Three-Step Synthesis of N-(7-chloro-4-morpholinoquinolin-2-yl)
• Synthesis of new quinazolin-2,4-diones as anti-Leishmania mexicana agents. PubMed.
• Novel Quinazolin-2,4-Dione Hybrid Molecules as Possible Inhibitors Against Malaria: Synthesis and in silico Molecular Docking Studies. Frontiers.
• Effect of chlorine substituent on cytotoxic activities: Design and synthesis of systematically modified 2,4-diphenyl-5H-indeno[1,2-b]pyridines. PubMed.
• Improved Synthesis of Substituted 6,7-Dihydroxy-4-quinazolineamines: Tandutinib, Erlotinib and Gefitinib. PMC - NIH.
• Reactivity Face-Off: 2,4-dichloro-7-nitroquinazoline vs.
• Solvent-free approach for the synthesis of 2,4-disubstituted quinolines using zeolites: evaluation of biological activity. New Journal of Chemistry (RSC Publishing).
• Discovery of Novel 3-Hydroxyquinazoline-2,4(1H,3H)-Dione Derivatives: A Series of Metal Ion Chelators with Potent Anti-HCV Activities. PubMed Central.
• Synthesis of N-4-(4-chloro-3-trifluoromethyl-phenyl)-7-methoxy-quinazoline-4,6-diamine.
• Discovery of 4-((2 S,4 S)-4-Ethoxy-1-((5-methoxy-7-methyl-1 H-indol-4-yl)methyl)piperidin-2-yl)benzoic Acid (LNP023)

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A Technical Guide to the Synthesis and Strategic Importance of 2,4-Dichloro-7-methoxyquinazoline

Abstract

The quinazoline scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" due to its prevalence in a multitude of pharmacologically active agents.[1] This guide provides an in-depth technical overview of the synthesis, characterization, and strategic utility of 2,4-Dichloro-7-methoxyquinazoline, a key intermediate in the development of targeted therapeutics. We will dissect the synthetic pathway from commercially available precursors, elucidating the chemical principles that govern each transformation. This document is intended for researchers, chemists, and drug development professionals, offering both a practical protocol and a conceptual framework for leveraging this versatile building block in the discovery of novel chemical entities.

Introduction: The Quinazoline Core in Drug Discovery

Heterocyclic compounds form the bedrock of pharmaceutical sciences, and among them, the quinazoline framework is particularly prominent.[2] Its rigid, planar structure and capacity for diverse substitutions have made it a favored scaffold for targeting various biological pathways. This has led to the successful development of several blockbuster drugs, including EGFR tyrosine kinase inhibitors like Gefitinib (Iressa) and Afatinib (Gilotrif), which have revolutionized the treatment of specific cancers.[3][4]

The strategic value of 2,4-dichloro-substituted quinazolines lies in their chemical architecture. The two chlorine atoms at the C2 and C4 positions serve as excellent leaving groups for sequential nucleophilic aromatic substitution (SNAr) reactions.[5][6] This differential reactivity allows for the controlled and systematic introduction of various functional groups, enabling the rapid generation of large chemical libraries for screening. The 7-methoxy substituent provides an additional point for modulating the molecule's electronic properties and potential for hydrogen bonding, influencing its pharmacokinetic and pharmacodynamic profile. This guide details the rational "discovery" or, more accurately, the strategic synthesis of 2,4-Dichloro-7-methoxyquinazoline as a high-value intermediate.

Retrosynthetic Analysis and Strategic Design

The synthesis of 2,4-Dichloro-7-methoxyquinazoline is not a discovery of a naturally occurring molecule but a deliberate chemical design. The goal is to create a versatile platform for further chemical elaboration. The retrosynthetic logic is straightforward, tracing the molecule back to simple, commercially available starting materials.

The primary disconnection points are the two C-Cl bonds, which are formed from the corresponding hydroxyl groups of a quinazolinedione tautomer. This dione is, in turn, constructed via cyclization of a substituted anthranilic acid derivative.

Caption: Retrosynthetic analysis of 2,4-Dichloro-7-methoxyquinazoline.

The Synthetic Pathway: A Step-by-Step Protocol

The synthesis is a robust two-step process starting from the corresponding 2-aminobenzamide.

Step 1: Synthesis of 7-Methoxyquinazoline-2,4(1H,3H)-dione

The foundational step is the construction of the heterocyclic quinazolinedione ring system. This is achieved through a DMAP-catalyzed cyclization of 2-amino-4-methoxybenzamide using di-tert-butyl dicarbonate ((Boc)₂O) as a carbonyl source.[7]

Causality Behind Experimental Choices:

• Starting Material: 2-Amino-4-methoxybenzamide provides the necessary aniline and amide functionalities ortho to each other, primed for cyclization. The methoxy group at the 4-position dictates the final 7-methoxy substitution pattern on the quinazoline ring.

• (Boc)₂O: While typically used for protection, here it serves as an efficient and safe carbonylating agent, effectively acting as a phosgene equivalent to form the C2-carbonyl of the dione ring.

• DMAP (4-Dimethylaminopyridine): This is a highly effective nucleophilic catalyst. It reacts with (Boc)₂O to form a more reactive intermediate, which is then readily attacked by the primary amine of the starting material, accelerating the cyclization process.

Experimental Protocol:

• To a solution of 2-amino-4-methoxybenzamide (1.0 eq) in an appropriate aprotic solvent (e.g., Dioxane or THF) in a round-bottom flask, add 4-dimethylaminopyridine (DMAP) (0.1 eq).

• Stir the mixture at room temperature until all solids are dissolved.

• Add di-tert-butyl dicarbonate ((Boc)₂O) (1.5 eq) portion-wise to the solution.

• Heat the reaction mixture to reflux and monitor its progress using Thin Layer Chromatography (TLC).

• Upon completion, allow the mixture to cool to room temperature.

• Concentrate the solvent under reduced pressure.

• The resulting crude solid is purified by recrystallization or silica gel chromatography to yield 7-Methoxyquinazoline-2,4(1H,3H)-dione as a solid.[7]

Step 2: Chlorination to 2,4-Dichloro-7-methoxyquinazoline

The second step converts the stable quinazolinedione into the highly reactive dichloro-intermediate. This is a standard transformation using a potent chlorinating agent. The protocol is adapted from established procedures for analogous compounds.[8][9]

Causality Behind Experimental Choices:

• Phosphorus Oxychloride (POCl₃): This is a powerful and common dehydrating and chlorinating agent used to convert amides/lactams and ketones/enols into their corresponding chlorides. It reacts with the dione (which exists in tautomeric equilibrium with the dihydroxy form) to replace both hydroxyl groups with chlorine atoms.

• N,N-Diethylaniline: A high-boiling point tertiary amine is used as a catalyst. It activates the POCl₃ and also serves as an acid scavenger for the HCl generated during the reaction, driving the equilibrium towards the product.

• Work-up: The reaction mixture is poured into ice water to safely quench the highly reactive excess POCl₃, which hydrolyzes exothermically. This also precipitates the organic product, which is insoluble in water.

Experimental Protocol:

• In a fume hood, combine 7-Methoxyquinazoline-2,4(1H,3H)-dione (1.0 eq) and phosphorus oxychloride (POCl₃) (5-10 eq) in a round-bottom flask equipped with a reflux condenser.

• Add a catalytic amount of N,N-diethylaniline (0.1-0.2 eq) to the suspension.

• Heat the mixture to reflux (approx. 105-110 °C) and maintain for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Allow the reaction mixture to cool to room temperature.

• Slowly and carefully pour the cooled reaction mixture into a beaker containing a stirred mixture of crushed ice and water.

• A precipitate will form. Continue stirring until all the ice has melted.

• Collect the solid product by vacuum filtration.

• Wash the filter cake thoroughly with cold water to remove any residual acid.

• Dry the solid product under vacuum to yield 2,4-Dichloro-7-methoxyquinazoline.

Structural Validation and Characterization

Rigorous analytical characterization is essential to confirm the identity and purity of the synthesized compounds. High-resolution mass spectrometry (HRMS) confirms the elemental composition, while Nuclear Magnetic Resonance (NMR) spectroscopy validates the precise chemical structure.

Caption: Workflow for the synthesis and characterization of the final product.

Table 1: Key Analytical Data

Compound	Analysis Type	Expected Data	Reference
7-Methoxyquinazoline-2,4(1H,3H)-dione	¹H NMR (400 MHz, DMSO-d₆)	δ 11.10 (brs, 1H), 11.02 (brs, 1H), 7.80 (d, J = 8.8 Hz, 1H), 6.76 (dd, J = 8.8, 2.4 Hz, 1H), 6.62 (d, J = 2.4 Hz, 1H), 3.82 (s, 3H)	[7]
¹³C NMR (100 MHz, DMSO-d₆)	δ 164.4, 162.4, 150.6, 142.9, 128.9, 110.6, 107.8, 98.4, 55.7	[7]
HRMS (ESI)	m/z calcd for C₉H₉N₂O₃ [M+H]⁺ 193.0608, found: 193.0613	[7]
2,4-Dichloro-7-methoxyquinazoline	Molecular Formula	C₉H₆Cl₂N₂O	-
Molecular Weight	229.07	-
Mass Spec (ESI)	Expected [M+H]⁺ at m/z 228.99, showing characteristic isotopic pattern for two chlorine atoms.	-
¹H NMR (Predicted)	Aromatic protons expected to shift downfield compared to the dione precursor. Expect three distinct aromatic signals and one singlet for the methoxy group.	-

Application in Drug Discovery: A Gateway to Novel Therapeutics

The true value of 2,4-Dichloro-7-methoxyquinazoline is realized in its application as a synthetic intermediate. The C4-chloro position is significantly more susceptible to nucleophilic attack than the C2-chloro position, a difference that medicinal chemists exploit to achieve selective, stepwise functionalization.[10]

This allows for a divergent synthetic approach:

• Reaction at C4: A primary or secondary amine (R¹-NH₂) is reacted at low to ambient temperature to selectively displace the C4-chloride.

• Reaction at C2: The resulting 2-chloro-4-amino-quinazoline is then subjected to a second nucleophile (R²-NH₂), often under more forcing conditions (e.g., heating), to displace the less reactive C2-chloride.[10]

This strategy provides access to a vast chemical space of 2,4-disubstituted quinazolines, which are frequently explored as inhibitors of protein kinases, a class of enzymes often dysregulated in cancer.

Caption: Sequential substitution strategy for creating diverse quinazoline libraries.

Many of these quinazoline libraries are designed to target signaling pathways critical for cell growth and proliferation, such as the Epidermal Growth Factor Receptor (EGFR) pathway.

Caption: Simplified EGFR signaling pathway targeted by many quinazoline-based inhibitors.

Conclusion

2,4-Dichloro-7-methoxyquinazoline represents a triumph of rational chemical design over serendipitous discovery. Its synthesis is logical, efficient, and scalable, proceeding from readily available starting materials. The true significance of this compound is not as an end-product but as a versatile and powerful intermediate. Its differentially reactive chlorine atoms provide a gateway for medicinal chemists to rapidly assemble and test vast libraries of novel compounds, accelerating the search for next-generation therapeutics targeting a wide array of human diseases. This guide has outlined the core principles and practical steps for its synthesis and application, providing a foundational resource for its use in drug discovery programs.

References

• Negrete, G. A., & Valdez, J. (2010). One-pot reductive cyclization to antitumor quinazoline precursors. Arkivoc, 2010(5), 235-246. [Link]

• Hrust, D., et al. (2022). Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H). Taylor & Francis Online. [Link]

• Synthesis of Quinozoline-4-(3H)-one and Quinolone Derivatives Via Organic Clay as a Catalyst. (2015). International Journal of Advanced Research in Science, Communication and Technology. [Link]

• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). (n.d.). ResearchGate. [Link]

• CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline. (2004).

• Al-Suwaidan, I. A., et al. (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. MDPI. [Link]

• Singh, M., & Singh, P. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica. [Link]

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An In-Depth Technical Guide to 2,4-Dichloro-7-methoxyquinazoline: Synthesis, Reactivity, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,4-dichloro-7-methoxyquinazoline, a key heterocyclic building block in medicinal chemistry. The narrative delves into its chemical identity, synthesis, and characteristic reactivity, with a particular focus on its application as a versatile precursor in the development of targeted therapeutics. By synthesizing established chemical principles with practical, field-proven insights, this document serves as an authoritative resource for researchers engaged in the design and synthesis of novel quinazoline-based compounds.

Introduction: The Quinazoline Scaffold in Modern Drug Discovery

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the structural basis of numerous approved therapeutic agents. Its rigid, bicyclic aromatic structure provides a unique three-dimensional framework for the precise orientation of pharmacophoric groups, enabling high-affinity interactions with biological targets. The utility of the quinazoline scaffold is significantly enhanced by the strategic introduction of reactive functional groups, which serve as handles for diversification and the fine-tuning of pharmacological properties. Among these, the 2,4-dichloroquinazoline template is of paramount importance, offering two distinct sites for nucleophilic substitution, thereby enabling the construction of diverse molecular libraries. This guide focuses on a specific, yet highly valuable derivative: 2,4-dichloro-7-methoxyquinazoline. The presence of the methoxy group at the 7-position subtly modulates the electronic properties of the quinazoline ring system, influencing its reactivity and providing an additional point of interaction for targeted drug design.

Chemical Identity and Physicochemical Properties

The unambiguous identification of a chemical entity is the cornerstone of reproducible scientific research. This section provides the key identifiers and physicochemical properties of 2,4-dichloro-7-methoxyquinazoline.

Property	Value	Source
IUPAC Name	2,4-dichloro-7-methoxyquinazoline
CAS Number	62484-31-5	[1], [2]
Molecular Formula	C₉H₆Cl₂N₂O	[3]
Molecular Weight	229.06 g/mol	[1]
Canonical SMILES	COC1=CC2=C(C=C1)C(=NC(=N2)Cl)Cl	[3]
InChI Key	DJLGBZOLTZXCHN-UHFFFAOYSA-N	[3]

Note on a potential point of confusion: It is crucial to distinguish 2,4-dichloro-7-methoxyquinazoline from the similarly named 2,4-dichloro-7-methoxyquinoline . The latter is a distinct chemical entity with a different molecular formula (C₁₀H₇Cl₂NO) and CAS number (55934-22-0)[4]. The quinazoline scaffold contains two nitrogen atoms within the heterocyclic ring, whereas the quinoline scaffold contains only one.

Synthesis of 2,4-Dichloro-7-methoxyquinazoline

The synthesis of 2,4-dichloro-7-methoxyquinazoline is typically achieved through a two-step process, starting from a readily available substituted anthranilic acid. The general strategy involves the initial formation of the quinazoline-2,4(1H,3H)-dione ring system, followed by a chlorination reaction to introduce the reactive chloro groups at the 2- and 4-positions.

Step 1: Synthesis of 7-methoxyquinazoline-2,4(1H,3H)-dione

The formation of the quinazoline-2,4(1H,3H)-dione core can be accomplished via several methods. A common and effective approach involves the cyclization of the corresponding anthranilic acid derivative with a source of carbonyl groups, such as urea or potassium cyanate.

Caption: Synthetic route to 7-methoxyquinazoline-2,4(1H,3H)-dione.

Experimental Protocol: Synthesis of 7-methoxyquinazoline-2,4(1H,3H)-dione

• Materials:

  • 2-Amino-4-methoxybenzoic acid

  • Urea or Potassium Cyanate

  • Appropriate solvent (e.g., acetic acid, water)

• Procedure:

  • A mixture of 2-amino-4-methoxybenzoic acid and an excess of urea (or potassium cyanate) is heated in a suitable solvent.

  • The reaction mixture is refluxed for several hours until the starting material is consumed (monitored by TLC).

  • Upon cooling, the product precipitates out of the solution.

  • The solid is collected by filtration, washed with a suitable solvent (e.g., water, ethanol) to remove excess reagents, and dried to yield 7-methoxyquinazoline-2,4(1H,3H)-dione.

Step 2: Chlorination to Yield 2,4-Dichloro-7-methoxyquinazoline

The conversion of the quinazoline-2,4(1H,3H)-dione to the dichloro derivative is a critical step that activates the scaffold for subsequent nucleophilic substitution reactions. This transformation is typically achieved using a strong chlorinating agent, most commonly phosphorus oxychloride (POCl₃), often in the presence of a catalytic amount of a tertiary amine base such as N,N-dimethylaniline or N,N-diethylaniline.

Caption: Regioselective nucleophilic aromatic substitution of 2,4-dichloro-7-methoxyquinazoline.

Applications in Drug Discovery and Development

The 2,4-dichloro-7-methoxyquinazoline scaffold is a valuable starting material for the synthesis of a wide range of biologically active molecules, particularly in the field of oncology. The ability to selectively introduce different substituents at the C4 and C2 positions allows for the systematic exploration of structure-activity relationships (SAR) and the optimization of drug-like properties.

A prominent application of this scaffold is in the development of tyrosine kinase inhibitors (TKIs) . Many clinically successful TKIs feature a 4-anilinoquinazoline core, where the aniline moiety is introduced via nucleophilic substitution at the C4 position of a 2,4-dichloroquinazoline precursor. The nitrogen atom of the quinazoline ring and the anilino NH group often form key hydrogen bond interactions with the hinge region of the kinase active site.

Spectroscopic Characterization (Predicted)

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the benzene portion of the quinazoline ring, as well as a singlet for the methoxy group protons. The chemical shifts and coupling patterns of the aromatic protons would be consistent with a trisubstituted benzene ring.

• ¹³C NMR: The carbon NMR spectrum will display signals for all nine carbon atoms in the molecule. The carbons attached to the chlorine atoms (C2 and C4) will appear at characteristic downfield shifts. The methoxy carbon will resonate at a typical upfield position.

• Mass Spectrometry: The mass spectrum will show a molecular ion peak corresponding to the molecular weight of the compound (229.06 g/mol ). A characteristic isotopic pattern for two chlorine atoms (M, M+2, M+4 in a ratio of approximately 9:6:1) would be a key diagnostic feature.

Safety and Handling

As with any chlorinated heterocyclic compound, appropriate safety precautions should be taken when handling 2,4-dichloro-7-methoxyquinazoline.

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of dust or vapors. Avoid contact with skin and eyes.

• Storage: Store in a cool, dry place away from incompatible materials. Keep the container tightly sealed.

For detailed safety information, it is recommended to consult the Safety Data Sheet (SDS) provided by the supplier.

Conclusion

2,4-Dichloro-7-methoxyquinazoline is a strategically important building block for the synthesis of diverse and complex molecules, particularly in the context of drug discovery. Its well-defined reactivity, characterized by regioselective nucleophilic aromatic substitution, provides a robust platform for the generation of novel compounds with tailored biological activities. A thorough understanding of its synthesis, chemical properties, and handling is essential for any researcher seeking to leverage the potential of the quinazoline scaffold in the development of next-generation therapeutics.

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spectral data for 2,4-Dichloro-7-methoxyquinazoline (NMR, MS)

An In-Depth Technical Guide to the Spectral Analysis of 2,4-Dichloro-7-methoxyquinazoline

Introduction

The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the core of numerous biologically active compounds, including approved anticancer agents like gefitinib and erlotinib.[1][2][3] These molecules often function as kinase inhibitors, highlighting the importance of substituted quinazolines as key intermediates in drug discovery and development.[1][4] 2,4-Dichloro-7-methoxyquinazoline is a highly reactive intermediate, poised for differential functionalization at the C2 and C4 positions. Its robust characterization is the first critical step in any synthetic campaign.

This guide provides a comprehensive, predictive framework for the spectral analysis of 2,4-Dichloro-7-methoxyquinazoline. While direct experimental spectra for this specific molecule are not widely published, this document leverages established principles of nuclear magnetic resonance (NMR) and mass spectrometry (MS) applied to closely related analogues to forecast its spectral features. We will detail the expected ¹H and ¹³C NMR chemical shifts, predict the mass spectral fragmentation pattern, and provide standardized protocols for data acquisition. This predictive approach serves as a powerful tool for researchers to verify synthetic outcomes and confirm the structure of this versatile building block.

Predicted ¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the electronic environment of hydrogen atoms. For 2,4-Dichloro-7-methoxyquinazoline, we anticipate signals arising from the three aromatic protons and the methoxy group. The analysis is typically performed in deuterated chloroform (CDCl₃) or dimethyl sulfoxide (DMSO-d₆).[5][6]

Expected Chemical Shifts and Coupling Constants:

The aromatic region of the spectrum is expected to display a pattern characteristic of a 1,2,4-trisubstituted benzene ring system.

• H-5: This proton is ortho to the electron-withdrawing chlorinated pyrimidine ring and is expected to be the most deshielded of the aromatic protons, appearing as a doublet.

• H-6: This proton is ortho to the electron-donating methoxy group and meta to the C-8 proton. It will likely appear as a doublet of doublets.

• H-8: This proton is ortho to the C-8a bridgehead carbon and meta to the methoxy group. It is expected to appear as a small doublet.

• -OCH₃: The methoxy group protons will appear as a sharp singlet, typically in the range of 3.8-4.0 ppm.

Table 1: Predicted ¹H NMR Chemical Shifts (in CDCl₃, 400 MHz)

Proton	Predicted δ (ppm)	Multiplicity	Coupling Constant (J, Hz)	Rationale
H-5	~ 8.0 - 8.2	d	JH5-H6 ≈ 9.0	Deshielded by proximity to the electron-withdrawing pyrimidine ring.
H-6	~ 7.2 - 7.4	dd	JH5-H6 ≈ 9.0, JH6-H8 ≈ 2.5	Shielded by the ortho-methoxy group; split by H-5 and H-8.
H-8	~ 7.1 - 7.3	d	JH6-H8 ≈ 2.5	Shielded by the meta-methoxy group; small meta coupling to H-6.

| -OCH₃ | ~ 3.9 - 4.1 | s | N/A | Characteristic chemical shift for an aryl methoxy group. |

Caption: Standard workflow for NMR sample preparation, data acquisition, and analysis.

Predicted ¹³C NMR Spectral Analysis

The ¹³C NMR spectrum will reveal the number of unique carbon environments and provide insight into their electronic nature. We predict a total of 9 distinct signals corresponding to the 8 carbons of the quinazoline core and the single carbon of the methoxy group.

Expected Chemical Shifts:

• C-2 & C-4: These carbons are directly attached to highly electronegative chlorine atoms and are part of a heteroaromatic ring. They are expected to be significantly deshielded, appearing far downfield.

• C-7: This carbon is attached to the oxygen of the methoxy group and will also be shifted downfield, though typically less so than the halogenated carbons.

• Aromatic Carbons (C-5, C-6, C-8): These carbons will resonate in the typical aromatic region (110-135 ppm). Their precise shifts are influenced by the substituents. C-6 (ortho to -OCH₃) and C-8 (para to -OCH₃) are expected to be more shielded than C-5.

• Bridgehead Carbons (C-4a, C-8a): These quaternary carbons will have distinct chemical shifts, with C-8a being influenced by the adjacent nitrogen atom.

• Methoxy Carbon (-OCH₃): This aliphatic carbon will appear upfield, typically in the 55-60 ppm range.

Table 2: Predicted ¹³C NMR Chemical Shifts (in CDCl₃, 100 MHz)

Carbon	Predicted δ (ppm)	Rationale
C-2	~ 155 - 158	Attached to nitrogen and chlorine; highly deshielded.
C-4	~ 162 - 165	Attached to nitrogen and chlorine; most deshielded carbon.
C-4a	~ 120 - 123	Bridgehead carbon adjacent to chlorinated carbon.
C-5	~ 125 - 128	Aromatic CH, deshielded by proximity to the pyrimidine ring.
C-6	~ 118 - 121	Aromatic CH, shielded by the ortho-methoxy group.
C-7	~ 160 - 163	Attached to the electron-donating methoxy group.
C-8	~ 105 - 108	Aromatic CH, shielded by the para-relationship to the methoxy group.
C-8a	~ 150 - 153	Bridgehead carbon adjacent to nitrogen.

| -OCH₃ | ~ 55 - 58 | Standard chemical shift for an aryl methoxy carbon. |

Predicted Mass Spectrometry (MS) Analysis

Electron Impact Mass Spectrometry (EI-MS) is a hard ionization technique that provides information about the molecular weight and fragmentation pattern of a molecule, aiding in its structural elucidation.

Molecular Ion Peak (M⁺):

The key diagnostic feature for 2,4-dichloro-7-methoxyquinazoline will be the isotopic pattern of the molecular ion peak. Chlorine has two stable isotopes, ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%). A molecule with two chlorine atoms will exhibit a characteristic cluster of peaks for the molecular ion (M⁺), the M+2 peak, and the M+4 peak.[7]

• M⁺: Contains two ³⁵Cl isotopes.

• M+2: Contains one ³⁵Cl and one ³⁷Cl isotope.

• M+4: Contains two ³⁷Cl isotopes.

The expected relative intensity ratio for this cluster is approximately 9:6:1 .[7] The nominal molecular weight is 228 g/mol , so the cluster will appear at m/z 228, 230, and 232.

Predicted Fragmentation Pathway:

The fragmentation of quinazolines under electron impact often involves the sequential loss of hydrogen cyanide (HCN) from the pyrimidine ring.[8] For this substituted analogue, fragmentation will also be directed by the chloro and methoxy substituents.

Caption: Predicted EI-MS fragmentation pathway for 2,4-dichloro-7-methoxyquinazoline.

• Loss of a Methyl Radical: A common fragmentation for methoxy-aromatics is the loss of a methyl radical (•CH₃, 15 Da) to form a stable oxonium ion at m/z 213/215/217.

• Loss of a Chlorine Radical: Cleavage of a C-Cl bond can lead to the loss of a chlorine radical (•Cl, 35/37 Da), resulting in a fragment at m/z 193/195.

• Loss of Carbon Monoxide: The [M-CH₃]⁺ fragment can subsequently lose carbon monoxide (CO, 28 Da) to yield a fragment at m/z 185/187/189.

• Loss of Hydrogen Cyanide: Following the characteristic quinazoline pathway, the [M-Cl]⁺ fragment could lose HCN (27 Da), a signature fragmentation for the quinazoline core, resulting in a fragment at m/z 166/168.[8]

Experimental Protocols

1. Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: Accurately weigh approximately 5-10 mg of 2,4-dichloro-7-methoxyquinazoline and dissolve it in ~0.7 mL of deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrumentation: Utilize a 400 MHz (or higher) NMR spectrometer.

• ¹H NMR Acquisition:

  • Tune and shim the probe for the specific sample.

  • Acquire a standard one-pulse ¹H spectrum.

  • Typical parameters: spectral width of ~16 ppm, acquisition time of 2-4 seconds, relaxation delay of 1-5 seconds, and 16-32 scans for good signal-to-noise.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: spectral width of ~250 ppm, acquisition time of 1-2 seconds, relaxation delay of 2-5 seconds. A larger number of scans (e.g., 1024 or more) will be required to achieve an adequate signal-to-noise ratio.

• Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decays (FIDs). Calibrate the ¹H spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm) and the ¹³C spectrum accordingly (e.g., CDCl₃ at 77.16 ppm).

2. Electron Impact-Mass Spectrometry (EI-MS)

• Sample Preparation: Prepare a dilute solution of the compound (~0.1 mg/mL) in a volatile organic solvent such as methanol or dichloromethane.

• Instrumentation: Use a mass spectrometer equipped with an Electron Impact (EI) source, such as a single quadrupole or time-of-flight (TOF) analyzer.

• Acquisition:

  • Introduce the sample into the ion source, typically via a direct insertion probe or GC inlet.

  • Use a standard electron energy of 70 eV for ionization.

  • Scan a mass range appropriate for the compound, for example, from m/z 40 to 400, to detect both the molecular ion and relevant fragment ions.

• Data Analysis: Identify the molecular ion cluster (M⁺, M+2, M+4) and confirm its isotopic pattern and intensity ratio. Analyze the major fragment ions to propose a fragmentation pathway consistent with the predicted structure.

Conclusion

The structural elucidation of synthetic intermediates like 2,4-dichloro-7-methoxyquinazoline is fundamental to the progression of drug discovery programs. This guide provides a robust, predictive framework for its characterization by ¹H NMR, ¹³C NMR, and EI-Mass Spectrometry. By understanding the expected spectral patterns—the distinct aromatic proton signals, the downfield shifts of carbon atoms bonded to chlorine, and the hallmark 9:6:1 isotopic cluster in the mass spectrum—researchers can confidently and efficiently verify the identity and purity of their target compound, enabling the next steps in the synthesis of novel and potentially therapeutic agents.

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Introduction: The Critical Role of Solubility for a Versatile Synthetic Intermediate

An In-depth Technical Guide to the Solubility of 2,4-Dichloro-7-methoxyquinazoline in Organic Solvents

2,4-Dichloro-7-methoxyquinazoline is a heterocyclic compound featuring a quinazoline core, a privileged structure in medicinal chemistry known for its presence in a wide array of biologically active molecules.[1][2] As a dichlorinated intermediate, it serves as a versatile building block for the synthesis of novel drug candidates, allowing for differential substitution at the 2- and 4-positions. The success of any synthetic campaign or biological screening effort hinges on a fundamental physicochemical property: solubility. Understanding and quantifying the solubility of this compound in various organic solvents is paramount for researchers and drug development professionals to ensure efficient reaction kinetics, facilitate purification, enable accurate characterization, and prepare appropriate formulations for screening assays.

This guide provides a comprehensive framework for understanding, predicting, and experimentally determining the solubility of 2,4-Dichloro-7-methoxyquinazoline. In the absence of extensive published quantitative data for this specific molecule, this document emphasizes the underlying principles of its structural chemistry and provides a robust, field-proven protocol for researchers to generate reliable solubility data in their own laboratories.

Molecular Structure Analysis and Solubility Prediction

The principle of "like dissolves like" is the cornerstone of solubility prediction.[3] A molecule's solubility is governed by its polarity, ability to form hydrogen bonds, and molecular size. An analysis of the structure of 2,4-Dichloro-7-methoxyquinazoline (C₉H₆Cl₂N₂O) provides critical insights into its expected behavior.[4]

• Quinazoline Core: The fused aromatic benzene and pyrimidine ring system is largely non-polar and capable of engaging in π-π stacking interactions. The two nitrogen atoms within the pyrimidine ring act as hydrogen bond acceptors, capable of interacting with protic solvents.[5]

• Dichloro Substituents: The two chlorine atoms are strongly electron-withdrawing, creating significant dipole moments within the molecule. This increases the overall polarity compared to the unsubstituted quinazoline core.

• Methoxy Group: The -OCH₃ group is moderately polar and the oxygen atom can act as a hydrogen bond acceptor.[6]

Predicted Lipophilicity: The predicted XlogP value for 2,4-dichloro-7-methoxyquinazoline is 3.4, indicating a significant degree of lipophilicity (preference for non-polar, lipid-like environments).[1] This suggests that its aqueous solubility will be very low, making organic solvents the primary medium for its application.

Based on this structural analysis, we can predict its general solubility profile across different classes of organic solvents.

Logical Framework for Solubility Prediction

The following diagram illustrates the relationship between the molecular features of 2,4-Dichloro-7-methoxyquinazoline and its predicted solubility in various solvent classes.

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The Lynchpin of Kinase Inhibition: A Technical Guide to the Potential Biological Activity of 2,4-Dichloro-7-methoxyquinazoline

Foreword: Unveiling the Potential of a Versatile Scaffold

In the landscape of modern drug discovery, particularly within oncology, the quinazoline scaffold has emerged as a "privileged structure." Its inherent ability to interact with the ATP-binding sites of various protein kinases has made it a cornerstone in the development of targeted therapies. This guide focuses on a specific, yet underexplored, member of this family: 2,4-Dichloro-7-methoxyquinazoline . While not an end-product therapeutic itself, this molecule represents a critical and highly versatile intermediate—a lynchpin—for the synthesis of a new generation of potent kinase inhibitors. We will delve into its synthetic utility, explore its potential biological targets based on the well-established activities of its close analogs, and provide detailed methodologies for its derivatization and biological evaluation. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage this scaffold for novel therapeutic discovery.

Section 1: The Quinazoline Core - A Foundation for Targeted Therapy

The quinazoline ring system is a bicyclic heterocycle that has been extensively utilized in medicinal chemistry. Its rigid structure provides a solid foundation for the precise orientation of functional groups, enabling high-affinity interactions with biological targets. Notably, the 4-anilinoquinazoline framework is the basis for several FDA-approved tyrosine kinase inhibitors (TKIs), including gefitinib and erlotinib, which have revolutionized the treatment of certain cancers.[1][2] The 2,4-dichloro-substituted quinazolines are particularly valuable as they offer two reactive sites for nucleophilic substitution, allowing for the systematic and diverse modification of the core structure.[3]

Section 2: Synthesis of the Key Intermediate: 2,4-Dichloro-7-methoxyquinazoline

The synthesis of 2,4-dichloro-7-methoxyquinazoline is a critical first step in the development of novel derivatives. While direct literature on the synthesis of this specific molecule is limited, a robust and adaptable two-step procedure can be extrapolated from the well-documented synthesis of its close analog, 2,4-dichloro-6,7-dimethoxyquinazoline.[4][5]

Step 1: Formation of 7-methoxyquinazoline-2,4(1H,3H)-dione

The initial step involves the cyclization of an appropriately substituted anthranilic acid derivative.

Step 2: Chlorination to Yield 2,4-Dichloro-7-methoxyquinazoline

The second step is a chlorination reaction, typically employing a strong chlorinating agent like phosphorus oxychloride (POCl₃).

Experimental Protocol: Synthesis of 2,4-Dichloro-7-methoxyquinazoline

Materials:

• 7-methoxyquinazoline-2,4(1H,3H)-dione

• Phosphorus oxychloride (POCl₃)

• N,N-dimethylaniline (as a catalyst)

• Ice-cold water

• Isopropanol

Procedure:

• A mixture of 7-methoxyquinazoline-2,4(1H,3H)-dione and phosphorus oxychloride (POCl₃) is refluxed in the presence of a catalytic amount of N,N-dimethylaniline for 5 hours.[4]

• The reaction mixture is then cooled to room temperature and carefully poured into ice-cold water with vigorous stirring.

• The resulting precipitate, 2,4-dichloro-7-methoxyquinazoline, is collected by filtration.

• The crude product is washed with distilled water and can be further purified by recrystallization from a suitable solvent like isopropanol.

This synthetic route provides a reliable method for obtaining the key dichloro-intermediate, which can then be used to generate a library of derivatives through sequential nucleophilic substitution at the C4 and C2 positions.

Section 3: Potential Biological Targets and Mechanism of Action

While direct biological data for 2,4-dichloro-7-methoxyquinazoline is not extensively reported, the vast body of research on its 6,7-dimethoxy analog strongly suggests its potential as a precursor for potent inhibitors of key receptor tyrosine kinases (RTKs) involved in cancer progression, namely the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).[3][6][7]

Epidermal Growth Factor Receptor (EGFR) Inhibition

The EGFR signaling pathway plays a crucial role in cell proliferation, survival, and differentiation. Its aberrant activation is a hallmark of many cancers. Quinazoline-based inhibitors act as ATP-competitive inhibitors, binding to the kinase domain of EGFR and preventing its autophosphorylation and the subsequent activation of downstream signaling cascades.[1] The 7-methoxy substitution on the quinazoline ring is a common feature in many potent EGFR inhibitors.[6]

Signaling Pathway: EGFR Inhibition

Caption: EGFR signaling pathway and its inhibition by a quinazoline derivative.

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) Inhibition

Angiogenesis, the formation of new blood vessels, is essential for tumor growth and metastasis. VEGFR-2 is a key mediator of this process. Inhibition of VEGFR-2 kinase activity can block the pro-angiogenic signals, leading to the starvation of tumors. Several 4-anilinoquinazoline derivatives have been identified as potent VEGFR-2 inhibitors.[7]

Signaling Pathway: VEGFR-2 Inhibition

Caption: VEGFR-2 signaling pathway and its inhibition by a quinazoline derivative.

Section 4: Experimental Evaluation of 2,4-Dichloro-7-methoxyquinazoline Derivatives

A systematic approach is required to evaluate the biological activity of novel compounds derived from 2,4-dichloro-7-methoxyquinazoline. This typically involves a tiered screening process, from initial in vitro kinase assays to cell-based cytotoxicity and mechanistic studies.

Workflow: Drug Discovery and Evaluation

Caption: General workflow for the discovery and evaluation of kinase inhibitors.

In Vitro Kinase Inhibition Assay

This assay directly measures the ability of a compound to inhibit the activity of a specific kinase. A common method is a luminescence-based assay that quantifies the amount of ATP remaining after the kinase reaction.

Experimental Protocol: Luminescence-Based Kinase Inhibition Assay

Materials:

• Recombinant human EGFR or VEGFR-2 kinase

• Kinase substrate (e.g., a synthetic peptide)

• ATP

• Kinase buffer

• Test compounds (derivatives of 2,4-dichloro-7-methoxyquinazoline) dissolved in DMSO

• Luminescence-based kinase assay kit (e.g., ADP-Glo™)

• 384-well plates

• Plate reader with luminescence detection capabilities

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 384-well plate, add the kinase, substrate, and test compound to the kinase buffer.

• Initiate the kinase reaction by adding ATP.

• Incubate the plate at 30°C for 60 minutes.

• Terminate the reaction and deplete the remaining ATP by adding the kit's stop reagent.

• Incubate at room temperature for 40 minutes.

• Add the detection reagent to generate a luminescent signal.

• Incubate at room temperature for 30-60 minutes.

• Measure luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration and determine the IC₅₀ value.

Cell-Based Cytotoxicity Assay (MTT Assay)

This assay assesses the effect of a compound on the viability and proliferation of cancer cells. The MTT assay is a colorimetric assay that measures the metabolic activity of cells.

Experimental Protocol: MTT Cytotoxicity Assay

Materials:

• Cancer cell lines (e.g., A549 for lung cancer, HCT-116 for colon cancer)

• Cell culture medium (e.g., RPMI-1640) with 10% fetal bovine serum

• Test compounds dissolved in DMSO

• MTT solution (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

• Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

• 96-well plates

• Microplate reader

Procedure:

• Seed the cancer cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of the test compounds and incubate for 48-72 hours.

• Add MTT solution to each well and incubate for 4 hours, allowing viable cells to convert MTT to formazan crystals.

• Add the solubilization buffer to dissolve the formazan crystals.

• Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Calculate the percentage of cell viability and determine the IC₅₀ value.[2][8]

Section 5: Quantitative Data on Related Quinazoline Derivatives

Compound Class	Target Kinase	Representative IC₅₀ (nM)	Cancer Cell Line	Representative IC₅₀ (µM)
4-Anilino-6,7-dimethoxyquinazolines	EGFR	1-100	A549 (Lung)	0.1 - 10
4-Anilino-6,7-dimethoxyquinazolines	VEGFR-2	10-500	HUVEC (Endothelial)	0.5 - 20
2,4-Diamino-6,7-dimethoxyquinolines	G9a	2.5 - 1000	-	-

Note: The IC₅₀ values are approximate ranges compiled from various sources on 6,7-dimethoxyquinazoline derivatives and are for illustrative purposes to indicate potential potency.[3][9][10]

Section 6: Future Directions and Conclusion

2,4-Dichloro-7-methoxyquinazoline represents a promising, yet underexplored, scaffold for the development of novel kinase inhibitors. Its synthetic accessibility and the proven track record of the quinazoline core in targeted cancer therapy make it an attractive starting point for medicinal chemistry campaigns. Future research should focus on the synthesis of diverse libraries of derivatives and their systematic evaluation against a panel of cancer-relevant kinases. The exploration of different substituents at the C2 and C4 positions will be crucial for optimizing potency, selectivity, and pharmacokinetic properties. The methodologies and insights provided in this guide offer a solid foundation for researchers to unlock the full therapeutic potential of this versatile chemical entity.

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2,4-Dichloro-7-methoxyquinazoline as a research chemical

An In-Depth Technical Guide to 2,4-Dichloro-7-methoxyquinazoline: A Core Scaffold in Modern Drug Discovery

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of 2,4-dichloro-7-methoxyquinazoline, a pivotal heterocyclic intermediate in medicinal chemistry and drug development. We delve into its synthesis, physicochemical properties, and unique reactivity, with a particular focus on the regioselective nature of its chlorine substituents. This document serves as a resource for researchers and scientists, offering field-proven insights, detailed experimental protocols, and an exploration of its application in the synthesis of biologically active molecules, particularly kinase inhibitors.

Introduction: The Quinazoline Scaffold in Medicinal Chemistry

The quinazoline ring system is a privileged scaffold in pharmaceutical sciences, forming the core structure of numerous FDA-approved drugs. Its rigid, planar structure and ability to form key hydrogen bonds with biological targets make it an ideal framework for inhibitor design. Several notable Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors, such as Gefitinib (Iressa) and Erlotinib (Tarceva), are built upon the 4-anilinoquinazoline core, demonstrating the scaffold's clinical significance in oncology.[1] The compound 2,4-dichloro-7-methoxyquinazoline serves as a highly versatile and reactive starting material, enabling the strategic and modular construction of diverse compound libraries for screening and development. Its true value lies in the differential reactivity of its two chlorine atoms, which allows for sequential, controlled functionalization.

Physicochemical Properties & Characterization

Accurate identification and quality assessment are paramount in chemical research. 2,4-Dichloro-7-methoxyquinazoline is a solid at room temperature, and its key properties are summarized below.

Property	Value	Source
Molecular Formula	C₉H₆Cl₂N₂O	PubChem[2][3]
Molecular Weight	229.07 g/mol	PubChem[2]
CAS Number	55934-22-0	PubChem[4]
Appearance	White to off-white solid	N/A
Melting Point	120-124 °C	Commercial Suppliers
Solubility	Soluble in organic solvents like DMF, DMSO, Chloroform	N/A

Spectroscopic Characterization:

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the quinazoline ring, influenced by the methoxy group's electron-donating effect. A characteristic singlet for the methoxy group protons (-OCH₃) would appear in the upfield region (typically ~3.9-4.1 ppm).

• ¹³C NMR: The carbon spectrum will display signals for the nine unique carbon atoms. The carbons attached to chlorine (C2 and C4) will be significantly downfield.

• Mass Spectrometry (MS): The mass spectrum will show a characteristic isotopic pattern for a molecule containing two chlorine atoms ([M]+, [M+2]+, [M+4]+) with a relative intensity ratio of approximately 9:6:1, confirming the presence of two chlorine atoms.

• Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic peaks for C=N and C=C stretching within the aromatic system (around 1500-1650 cm⁻¹) and C-O stretching for the methoxy group.

Synthesis: From Dione to Dichloro Intermediate

The most prevalent and efficient synthesis of 2,4-dichloro-7-methoxyquinazoline involves the chlorination of its corresponding dione precursor, 7-methoxyquinazoline-2,4(1H,3H)-dione. This transformation is typically achieved using a strong chlorinating agent like phosphorus oxychloride (POCl₃).

The causality behind this choice is twofold: POCl₃ serves as both the reagent and, in many cases, the solvent. The reaction is often catalyzed by a tertiary amine base, such as N,N-dimethylaniline or N,N-diethylaniline, or by N,N-dimethylformamide (DMF).[1][5] The catalyst's role is to activate the dione substrate, facilitating the attack by the chlorinating agent. The reaction proceeds by converting the keto groups into chloro substituents, yielding the desired dichlorinated product upon workup.

Caption: General workflow for the synthesis of 2,4-dichloro-7-methoxyquinazoline.

Chemical Reactivity: The Power of Regioselectivity

The synthetic utility of 2,4-dichloro-7-methoxyquinazoline is dominated by the differential reactivity of its two chlorine atoms in Nucleophilic Aromatic Substitution (SNAr) reactions. The chlorine atom at the C4 position is significantly more electrophilic and thus more susceptible to nucleophilic attack than the chlorine at the C2 position.

Causality of Regioselectivity: This reactivity difference is a direct consequence of the electronic structure of the quinazoline ring. The nitrogen atom at position 3 (N3) exerts a strong electron-withdrawing effect through resonance (a -M effect), which stabilizes the negative charge of the Meisenheimer complex intermediate formed during nucleophilic attack. This stabilization is most pronounced for an attack at the C4 position. Consequently, a wide range of nucleophiles (amines, alcohols, thiols) will selectively displace the C4-chloro group under relatively mild conditions, leaving the C2-chloro intact for subsequent transformations. This predictable regioselectivity is the cornerstone of its application in multi-step syntheses of complex molecules.[6]

Caption: Regioselective SNAr reaction at the C4 position of the quinazoline core.

Applications in Medicinal Chemistry & Drug Discovery

The 4-aminoquinazoline scaffold is a validated pharmacophore for inhibiting a variety of protein kinases. 2,4-Dichloro-7-methoxyquinazoline provides a direct and efficient entry point for synthesizing libraries of 4-substituted quinazolines.

• Kinase Inhibitors: The primary application is in the synthesis of ATP-competitive kinase inhibitors for oncology. By reacting the dichloroquinazoline with a substituted aniline, a 4-anilino-2-chloroquinazoline intermediate is formed. The remaining C2-chloro can be further functionalized or left as is. This strategy is analogous to the synthesis of many EGFR inhibitors and other targeted cancer therapies.[1][6]

• Anti-Inflammatory Agents: Derivatives synthesized from 2,4-dichloro-6,7-dimethoxyquinazoline (a closely related analog) have shown promising in-vitro anti-inflammatory activity, suggesting potential applications beyond oncology.[5]

• Scaffold for Library Synthesis: The sequential reactivity allows for the creation of diverse chemical libraries. A variety of nucleophiles can be introduced at C4, followed by a different set of reactions at C2 (e.g., further substitution, cross-coupling), enabling extensive exploration of the chemical space around the quinazoline core.

Experimental Protocols

The following protocols are representative and should be adapted based on specific substrates and laboratory safety standards.

Protocol 1: Synthesis of 2,4-Dichloro-7-methoxyquinazoline

This protocol describes a general method for the chlorination of the corresponding dione.

• Reagent Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 7-methoxyquinazoline-2,4(1H,3H)-dione (1.0 eq).

• Addition of Reagents: Carefully add phosphorus oxychloride (POCl₃, 5-10 vol eq) to the flask. To this suspension, add a catalytic amount of N,N-dimethylformamide (DMF, ~0.1 eq).

• Reaction: Heat the reaction mixture to reflux (typically 100-110 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Allow the mixture to cool to room temperature. Slowly and carefully pour the reaction mixture into a beaker of crushed ice with vigorous stirring. Caution: This is an exothermic quenching process.

• Isolation: A precipitate will form. Collect the solid product by vacuum filtration.

• Purification: Wash the filter cake thoroughly with cold water, followed by a cold sodium bicarbonate solution to neutralize residual acid, and finally with more water. Dry the solid under vacuum to yield the crude product. Further purification can be achieved by recrystallization from a suitable solvent like ethanol or ethyl acetate if necessary.

• Validation: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and MS analysis.

Protocol 2: Regioselective Amination at the C4-Position

This protocol details the selective substitution of the C4-chloro with an amine.

• Reagent Setup: Dissolve 2,4-dichloro-7-methoxyquinazoline (1.0 eq) in a suitable solvent such as isopropanol, acetonitrile, or THF in a round-bottom flask.

• Nucleophile Addition: Add the desired aniline or amine (1.0-1.1 eq) to the solution. If the amine salt is used, or if the reaction is slow, add a non-nucleophilic base like diisopropylethylamine (DIPEA, 1.2 eq) to scavenge the HCl byproduct.[6]

• Reaction: Stir the reaction at room temperature or with gentle heating (e.g., 40-60 °C). The reaction is typically faster than substitution at C2 and can be monitored by TLC for the disappearance of the starting material.

• Isolation: Upon completion, cool the mixture. If a precipitate forms, collect it by filtration. If not, remove the solvent under reduced pressure.

• Purification: The crude product can be purified by trituration with a solvent like diethyl ether, or by column chromatography on silica gel using a hexane/ethyl acetate gradient.

• Validation: Characterize the final product, 4-(substituted-amino)-2-chloro-7-methoxyquinazoline, by spectroscopic methods to confirm that the substitution occurred regioselectively at the C4 position.

Safety and Handling

2,4-Dichloro-7-methoxyquinazoline is classified as an irritant. It may cause skin, eye, and respiratory irritation. Standard laboratory safety precautions should be strictly followed:

• Personal Protective Equipment (PPE): Wear safety goggles, chemical-resistant gloves, and a lab coat.

• Handling: Handle in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• Storage: Store in a cool, dry place away from incompatible materials such as strong oxidizing agents and bases.

Conclusion

2,4-Dichloro-7-methoxyquinazoline is more than just a chemical; it is a versatile tool for innovation in drug discovery. Its value is rooted in the predictable and highly selective reactivity of its C4-chloro position, which provides a reliable strategic advantage for medicinal chemists. This allows for the efficient and modular construction of novel quinazoline-based compounds, particularly kinase inhibitors, thereby accelerating the development of next-generation therapeutics. Understanding the principles governing its synthesis and reactivity is essential for any researcher aiming to leverage this powerful scaffold in their scientific pursuits.

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A Senior Application Scientist's Guide to the Safe Handling and Application of 2,4-Dichloro-7-methoxyquinazoline

This technical guide provides a comprehensive overview of the safe handling, storage, and application of 2,4-Dichloro-7-methoxyquinazoline. Designed for researchers, chemists, and drug development professionals, this document synthesizes critical safety data with field-proven insights to ensure both personnel safety and experimental integrity.

Core Chemical Profile and Significance

2,4-Dichloro-7-methoxyquinazoline is a heterocyclic aromatic compound of significant interest in medicinal chemistry. It serves as a key intermediate, or building block, for the synthesis of a wide range of biologically active molecules. Its quinazoline core is a privileged scaffold found in numerous approved drugs, particularly in oncology. The differential reactivity of the chlorine atoms at the C2 and C4 positions allows for sequential, regioselective nucleophilic aromatic substitution (SNAr) reactions, making it a versatile precursor for creating complex molecular architectures.

Property	Value	Source
IUPAC Name	2,4-dichloro-7-methoxyquinazoline	[1]
CAS Number	62484-31-5
Molecular Formula	C₉H₆Cl₂N₂O	[1]
Molecular Weight	229.06 g/mol	[2]
Appearance	White flocculent solid / Pale yellow to tan crystalline powder	[2][3]
Melting Point	175-178 °C

Hazard Identification and Comprehensive Risk Assessment

Understanding the toxicological profile of 2,4-Dichloro-7-methoxyquinazoline is the foundation of its safe handling. The compound is classified as an irritant and is harmful if swallowed.

Hazard Class	GHS Classification	Pictogram	Precautionary Statement Codes
Acute Toxicity, Oral	Category 4 (Harmful if swallowed)	H302	P264, P270, P301+P312, P330, P501
Skin Corrosion/Irritation	Category 2 (Causes skin irritation)	H315	P264, P280, P302+P352, P332+P313, P362
Serious Eye Damage/Irritation	Category 2 (Causes serious eye irritation)	H319	P280, P305+P351+P338, P337+P313
Specific Target Organ Toxicity (Single Exposure)	Category 3 (May cause respiratory irritation)	H335	P261, P271, P304+P340, P312, P403+P233, P405

Data synthesized from sources for 2,4-dichloro-7-methoxyquinazoline and the closely related analogue, 2,4-dichloro-6,7-dimethoxyquinazoline.[2][3][4][5]

Expert Analysis of Hazards:

• Inhalation: As a fine powder, the primary risk during handling is the generation of airborne dust, which can cause respiratory tract irritation.[3]

• Skin Contact: The compound is a known skin irritant.[3][5] Prolonged or repeated contact can lead to dermatitis. Absorption through the skin may be harmful.

• Eye Contact: Direct contact with the eyes will cause serious irritation and potential chemical conjunctivitis.[3]

• Ingestion: The substance is classified as harmful if swallowed and may lead to gastrointestinal irritation with symptoms like nausea and vomiting.[2][3]

• Chronic Exposure: No specific data on the long-term effects of chronic exposure is available; therefore, exposure should be minimized as a precautionary measure.[3]

Laboratory Safety Protocols: Controls and PPE

A multi-layered approach combining engineering controls and personal protective equipment is mandatory to mitigate the identified risks.

Mandatory Engineering Controls

• Fume Hood: All manipulations of the solid compound, including weighing, transferring, and preparing solutions, must be performed inside a certified chemical fume hood.[3] This is the primary defense against respiratory exposure.

• Ventilation: The laboratory must be well-ventilated to prevent the accumulation of any vapors or dust.[6]

• Safety Stations: An eyewash station and a safety shower must be readily accessible and in close proximity to the workstation.[3][5]

Personal Protective Equipment (PPE)

• Eye Protection: Chemical safety goggles that meet EN 166 (EU) or ANSI Z87.1 (US) standards are required. Standard safety glasses do not provide adequate protection from dust.

• Hand Protection: Nitrile or neoprene gloves should be worn. Gloves must be inspected for integrity before use and changed immediately if contaminated. Use proper glove removal technique to avoid skin contact.

• Body Protection: A flame-retardant lab coat must be worn and kept fully fastened.

• Respiratory Protection: For operations with a high potential for dust generation (e.g., cleaning up large spills), a NIOSH/MSHA-approved N95 dust mask or a respirator should be used.

Standard Operating Procedures (SOPs)

Adherence to validated protocols is crucial for both safety and experimental reproducibility.

Workflow for Weighing and Transferring

The following workflow outlines the mandatory steps for safely handling the solid compound.

Caption: Standard workflow for safely weighing and handling 2,4-Dichloro-7-methoxyquinazoline powder.

Storage and Stability

• Standard Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container to prevent hydrolysis from atmospheric moisture.[3][6]

• Long-Term Storage: For long-term stability and to maintain purity, some suppliers recommend storing the compound at -20°C under an inert atmosphere, such as argon.

• Incompatibilities: Keep away from strong oxidizing agents, acids, acid anhydrides, and acid chlorides.[7]

Spill and Emergency Procedures

• Minor Spills (Solid):

  • Alert personnel in the immediate area.

  • Wearing full PPE, gently sweep or vacuum up the material.[3] DO NOT use compressed air, as this will generate dust.[6]

  • Place the collected material into a sealed, labeled container for hazardous waste disposal.

  • Decontaminate the area with a damp cloth.

• First Aid Measures:

  • Eyes: Immediately flush with copious amounts of water for at least 15 minutes, lifting the upper and lower eyelids. Seek immediate medical attention.[3]

  • Skin: Remove contaminated clothing and wash the affected area with soap and water for at least 15 minutes. Seek medical attention if irritation persists.[3]

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[3]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[3]

Waste Disposal

All waste containing 2,4-Dichloro-7-methoxyquinazoline, including empty containers, contaminated PPE, and spill cleanup materials, must be disposed of as hazardous chemical waste.[3] Follow all local, state, and federal regulations for hazardous waste disposal.

Chemical Reactivity and Synthetic Application

Principles of Reactivity

The synthetic utility of 2,4-Dichloro-7-methoxyquinazoline is derived from the two chlorine atoms, which serve as leaving groups in nucleophilic aromatic substitution (SNAr) reactions.

• Regioselectivity: The chlorine at the C4 position is significantly more reactive towards nucleophiles than the chlorine at the C2 position. This is due to greater stabilization of the Meisenheimer complex intermediate by the adjacent nitrogen atom (N3). This differential reactivity is the cornerstone of its use, allowing for selective, stepwise functionalization.

• Activating Group: The methoxy group at the C7 position is an electron-donating group, which can slightly decrease the overall reactivity of the ring towards nucleophilic attack compared to an unsubstituted or nitro-substituted quinazoline.[8] However, the inherent activation provided by the heterocyclic nitrogen atoms is sufficient for most synthetic transformations.

Experimental Protocol: A Representative SNAr Reaction

This protocol describes a typical reaction involving the selective substitution at the C4 position, a common first step in the synthesis of kinase inhibitors. This is analogous to procedures used for similar substrates, such as in the synthesis of Gefitinib from a dimethoxy analog.[9][10]

Objective: To synthesize a 4-anilino-2-chloro-7-methoxyquinazoline derivative.

Materials:

• 2,4-Dichloro-7-methoxyquinazoline

• 3-chloro-4-fluoroaniline (or other desired aniline)

• Isopropanol (IPA)

• Nitrogen or Argon gas supply

Procedure:

• Reactor Setup: Equip a round-bottom flask with a magnetic stir bar, a reflux condenser, and a nitrogen/argon inlet.

• Reagent Addition: In the fume hood, charge the flask with 2,4-Dichloro-7-methoxyquinazoline (1.0 eq) and isopropanol (approx. 10 mL per gram of starting material).

• Inert Atmosphere: Purge the system with nitrogen or argon for 5-10 minutes.

• Nucleophile Addition: Dissolve the aniline derivative (1.0-1.1 eq) in a minimal amount of isopropanol and add it dropwise to the stirred suspension at room temperature.

• Reaction: Heat the mixture to reflux (approx. 82°C for IPA) and monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

• Workup: Cool the reaction mixture to room temperature. The product will often precipitate out of the solution.

• Isolation: Collect the solid product by vacuum filtration. Wash the filter cake with cold isopropanol to remove any unreacted starting materials.

• Drying: Dry the isolated solid under vacuum to yield the desired 4-substituted product.

Caption: Regioselective SNAr at the C4 position of 2,4-Dichloro-7-methoxyquinazoline.

Conclusion

2,4-Dichloro-7-methoxyquinazoline is an invaluable tool in synthetic and medicinal chemistry. Its effective use is predicated on a thorough understanding of its hazards and strict adherence to safety protocols. By implementing robust engineering controls, utilizing appropriate PPE, and following validated handling procedures, researchers can safely harness the synthetic potential of this versatile building block to advance scientific discovery.

References

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• Cole-Parmer. (n.d.). Material Safety Data Sheet - 2,4-Dichloro-6,7-dimethoxyquinazoline, 97%.

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• Google Patents. (n.d.). US8350029B2 - Process for the preparation of gefitinib.

• PubChem. (n.d.). 2,4-Dichloro-7-methoxy-8-methylquinoline. National Center for Biotechnology Information. Retrieved from: [Link]

• Journal of China Pharmaceutical University. (2011). Synthesis of the related substances of gefitinib. Retrieved from: [Link]

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The Quinazoline Core: A Technical Guide to 2,4-Dichloro-7-Methoxyquinazoline and its Derivatives

Authored by: A Senior Application Scientist

Abstract

The quinazoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to form the foundation of numerous biologically active compounds.[1][2] This guide provides an in-depth technical exploration of 2,4-dichloro-7-methoxyquinazoline, a key intermediate, and its related compounds. We will delve into its synthesis, chemical reactivity, and the profound therapeutic potential of its derivatives, particularly as kinase inhibitors in oncology. This document is intended for researchers, scientists, and professionals in the field of drug development, offering detailed protocols, mechanistic insights, and structure-activity relationship (SAR) analysis.

Introduction: The Significance of the Quinazoline Scaffold

The quinazoline nucleus, a bicyclic aromatic heterocycle, has a rich history in drug discovery, leading to several FDA-approved medications.[1] Its rigid structure allows for precise orientation of substituents, facilitating targeted interactions with biological macromolecules.[2] Derivatives of quinazoline exhibit a wide spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antihypertensive properties.[3][4][5] The 7-methoxy substitution, in particular, has been a feature in many potent kinase inhibitors, highlighting the importance of this specific structural motif.[6][7]

Synthesis of 2,4-Dichloro-7-Methoxyquinazoline: A Key Intermediate

The direct synthesis of 2,4-dichloro-7-methoxyquinazoline is not extensively documented in readily available literature, suggesting its role as a specialized intermediate. However, a robust and logical synthetic pathway can be constructed based on well-established methodologies for analogous quinazoline systems. The most common approach involves the chlorination of a precursor, 7-methoxy-1H-quinazoline-2,4-dione.

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process starting from a substituted anthranilic acid derivative, which is then cyclized and subsequently chlorinated.

Caption: Proposed synthesis of 2,4-dichloro-7-methoxyquinazoline.

Experimental Protocols

Protocol 1: Synthesis of 7-Methoxy-1H-quinazoline-2,4-dione

This procedure is adapted from established methods for synthesizing quinazoline-2,4-diones from anthranilic acid derivatives.[8][9]

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 4-methoxy-2-aminobenzoic acid and an excess of urea (typically 3-5 equivalents).

• Heating: Heat the mixture to a molten state, gradually increasing the temperature to approximately 180-200°C. Maintain this temperature for 2-3 hours. The reaction mixture will solidify as the product forms.

• Work-up: Allow the flask to cool to a manageable temperature. Add a 1N sodium hydroxide solution to dissolve the product and filter off any insoluble byproducts.

• Precipitation: Acidify the filtrate with a strong acid (e.g., 2N HCl) to a pH of approximately 4-5. The desired product, 7-methoxy-1H-quinazoline-2,4-dione, will precipitate out of solution.

• Purification: Collect the solid by filtration, wash with cold water, and dry under vacuum. The product can be further purified by recrystallization if necessary.

Protocol 2: Chlorination to form 2,4-Dichloro-7-methoxyquinazoline

This chlorination step is a standard transformation for quinazoline-2,4-diones, utilizing phosphorus oxychloride (POCl₃).[10][11]

• Reaction Setup: In a fume hood, suspend 7-methoxy-1H-quinazoline-2,4-dione in an excess of phosphorus oxychloride (POCl₃). A catalytic amount of a tertiary amine, such as N,N-dimethylaniline, can be added to accelerate the reaction.[10]

• Heating: Heat the mixture to reflux (approximately 105-110°C) and maintain for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Work-up: After completion, carefully remove the excess POCl₃ under reduced pressure. Slowly and cautiously pour the reaction mixture onto crushed ice with vigorous stirring.

• Isolation: The crude product will precipitate as a solid. Collect the solid by filtration, wash thoroughly with cold water and then a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Purification: Dry the solid under vacuum. Further purification can be achieved by recrystallization from a suitable solvent such as ethanol or by column chromatography.

Chemical Reactivity and Derivatization

The 2,4-dichloro-7-methoxyquinazoline molecule is a versatile intermediate primed for nucleophilic aromatic substitution (SNAr) reactions. The two chlorine atoms exhibit differential reactivity, which is a key feature exploited in the synthesis of diverse derivatives.

• Regioselectivity: The chlorine at the C4 position is significantly more reactive than the chlorine at the C2 position.[12] This is due to the electronic influence of the ring nitrogens, making the C4 position more electrophilic.

• Reaction Conditions: This reactivity difference allows for sequential and regioselective substitutions. Reactions with nucleophiles at lower temperatures (0-25°C) will predominantly lead to substitution at the C4 position, while substitution at the C2 position requires harsher conditions, such as elevated temperatures.[12][13]

Caption: Regioselective substitution of 2,4-dichloro-7-methoxyquinazoline.

This stepwise approach allows for the introduction of two different functionalities onto the quinazoline core, which is a powerful strategy in constructing libraries of compounds for drug discovery.

Biological Activity and Therapeutic Potential

Quinazoline derivatives are renowned for their potent activity as kinase inhibitors.[7] Kinases are a class of enzymes that play a critical role in cell signaling pathways, and their dysregulation is a hallmark of many diseases, particularly cancer.[5]

Targeting Tyrosine Kinases in Oncology

Many clinically successful quinazoline-based drugs, such as Gefitinib and Erlotinib, target the Epidermal Growth Factor Receptor (EGFR), a tyrosine kinase.[1] The general structure of these inhibitors often features a 4-anilinoquinazoline core, where the aniline moiety binds in the ATP-binding pocket of the kinase.

The 7-methoxy group on the quinazoline ring has been shown to be beneficial for activity in some kinase inhibitors. It can form hydrogen bonds with key residues in the kinase domain, enhancing binding affinity and selectivity.

Structure-Activity Relationship (SAR) Insights

The development of quinazoline-based kinase inhibitors has generated a wealth of SAR data. The following table summarizes key trends for 4-anilinoquinazoline derivatives.

Position	Substitution	Impact on Activity	Rationale
C4	Substituted Anilines	Crucial for kinase binding	Mimics the adenine region of ATP, forms key hydrogen bonds.
C6, C7	Small, polar groups (e.g., methoxy)	Often enhances potency and solubility	Can form additional interactions with the kinase and improve pharmacokinetic properties.
C2	Generally unsubstituted or small groups	Larger groups can lead to steric clashes	The C2 position is often solvent-exposed.

Signaling Pathway Inhibition

Derivatives of 2,4-dichloro-7-methoxyquinazoline are expected to function as inhibitors of key signaling pathways implicated in cancer cell proliferation and survival, such as the EGFR and VEGFR pathways.

Caption: Inhibition of the EGFR signaling pathway by a quinazoline derivative.

Conclusion and Future Directions

2,4-Dichloro-7-methoxyquinazoline is a highly valuable and versatile intermediate in medicinal chemistry. Its differential reactivity at the C2 and C4 positions allows for the synthesis of a vast array of derivatives. Based on the extensive research into analogous quinazoline compounds, its derivatives hold significant promise as potent and selective kinase inhibitors for targeted cancer therapy. Future research should focus on synthesizing novel libraries based on this scaffold and evaluating their activity against a panel of kinases to uncover new therapeutic agents with improved efficacy and safety profiles.

References

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• BenchChem. (n.d.). Quinazoline Derivatives: A Privileged Scaffold in Modern Medicinal Chemistry.
• University of the Free State. (n.d.). Fragment Based Drug Development Based on 6,7-Dimethoxyquinazoline as a Core Scaffold.
• ResearchGate. (n.d.). Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4).
• PubMed. (2018). Quinazoline and quinazolinone as important medicinal scaffolds: a comparative patent review (2011-2016).
• Chemistry Stack Exchange. (n.d.). Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring.
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• MDPI. (n.d.). Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry.
• Google Patents. (n.d.). CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline.
• MDPI. (2023). Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases.
• Der Pharma Chemica. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives.
• BenchChem. (n.d.). Reactivity Face-Off: 2,4-dichloro-7-nitroquinazoline vs. 2,4-dichloroquinazoline in Nucleophilic Aromatic Substitution.
• Chemistry Stack Exchange. (n.d.). Amination of 2,4 dichloroquinazoline - role of dioxane as solvent and required temperature.
• PubMed. (2021). Discovery of novel VEGFR-2 inhibitors embedding 6,7-dimethoxyquinazoline and diarylamide fragments.
• Google Patents. (n.d.). Preparation method of 6,7-dimethoxy-2,4-(1H,3H)-quinazoline diketon.
• National Institutes of Health. (2022). Design, synthesis and evaluation of 4,7-disubstituted 8-methoxyquinazoline derivatives as potential cytotoxic agents targeting β-catenin/TCF4 signaling pathway.
• Google Patents. (n.d.). CN102584721A - Synthetic method of 2,4-dichloroquinazoline derivative.
• Acta Poloniae Pharmaceutica. (n.d.). SYNTHESIS AND BIOLOGICAL ACTIVITY OF A NOVEL SERIES OF 6,7-DIMETHOXYQUINAZOLINE-2,4(1H,3H)-DIONE DERIVATIVES.
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• PubMed. (2016). Synthesis of new quinazolin-2,4-diones as anti-Leishmania mexicana agents.
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• ACS Omega. (2020). DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate.
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• PubMed Central. (n.d.). Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking.
• PubMed Central. (n.d.). Synthesis and Biological Activity of 2-Chloro-8-methoxy-5-methyl-5H-indolo [2,3-b] Quinoline for the Treatment of Colorectal Cancer by Modulating PI3K/AKT/mTOR Pathways.
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Protocols & Analytical Methods

Strategic Synthesis of 2,4-Dichloro-7-methoxyquinazoline Derivatives: A Guide to a Privileged Scaffold

An Application Note for Medicinal Chemistry Professionals

Introduction

The quinazoline core is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" due to its presence in numerous biologically active compounds.[1][2] Derivatives of this heterocyclic system exhibit a vast spectrum of pharmacological activities, including anticancer, anti-inflammatory, antibacterial, and antiviral properties.[3][4] The remarkable versatility of the quinazoline framework stems from the various substitution patterns it can accommodate, allowing for the fine-tuning of therapeutic properties.[2] Among the many quinazoline-based intermediates, 2,4-dichloro-7-methoxyquinazoline stands out as a pivotal building block. Its two chlorine atoms serve as reactive handles for sequential and regioselective nucleophilic aromatic substitution (SNAr), enabling the construction of diverse molecular libraries for drug discovery programs.[5][6]

This application note provides a comprehensive guide for researchers, detailing robust and validated protocols for the synthesis of the 7-methoxyquinazoline-2,4-dione precursor, its subsequent conversion to the highly reactive 2,4-dichloro-7-methoxyquinazoline intermediate, and the strategic derivatization at the C4 and C2 positions. The causality behind experimental choices, troubleshooting insights, and detailed characterization data are provided to ensure reproducibility and success.

Overall Synthetic Workflow

The synthesis is typically approached as a multi-step process. It begins with the formation of the stable quinazoline-2,4-dione ring system, followed by a chlorination step to install the reactive chloro groups. This dichlorinated intermediate is then subjected to regioselective substitution, where the more reactive C4-chloro position is typically targeted first, followed by substitution at the C2 position under more forcing conditions.

Caption: Synthetic pathway for 2,4-disubstituted-7-methoxyquinazolines.

Part I: Synthesis of Key Intermediate 2,4-Dichloro-7-methoxyquinazoline

This synthesis is a foundational two-step procedure. Success hinges on the purity of the precursor dione and anhydrous conditions during the chlorination step.

Protocol 1: Synthesis of 7-Methoxyquinazoline-2,4(1H,3H)-dione

The construction of the quinazoline-2,4-dione core is achieved through the cyclization of an anthranilic acid derivative with a carbonyl source, such as urea.[7] This reaction proceeds via an initial acylation followed by an intramolecular condensation.

Materials:

• 4-Methoxy-2-aminobenzoic acid

• Urea

• High-boiling point solvent (e.g., diphenyl ether, sulfolane) or neat reaction conditions

Step-by-Step Protocol:

• In a round-bottom flask equipped with a reflux condenser and a mechanical stirrer, thoroughly mix 4-methoxy-2-aminobenzoic acid (1 equivalent) and urea (2-3 equivalents).

• Heat the mixture to 150-160 °C. The mixture will melt, and ammonia gas will evolve.

  • Expert Insight: Performing this reaction neat (without solvent) is often effective and simplifies purification. However, using a high-boiling inert solvent can improve heat transfer and stirring for larger-scale reactions.

• Maintain the temperature for 2-4 hours, monitoring the reaction progress by Thin-Layer Chromatography (TLC).

• Allow the reaction mixture to cool to approximately 100 °C and add a suitable solvent like ethanol or aqueous sodium hydroxide to dissolve the product.

• If using a basic solution, acidify with concentrated HCl to precipitate the product.

• Filter the resulting solid precipitate, wash thoroughly with water, followed by a cold organic solvent (e.g., ethanol or diethyl ether) to remove impurities.

• Dry the white to off-white solid under vacuum to yield 7-methoxyquinazoline-2,4(1H,3H)-dione. The product is often pure enough for the next step without further purification.

Protocol 2: Chlorination to 2,4-Dichloro-7-methoxyquinazoline

This step converts the stable dione into the highly reactive dichlorinated intermediate. The reaction utilizes phosphorus oxychloride (POCl₃) as both the chlorinating agent and the solvent. A catalytic amount of a tertiary amine is crucial for accelerating the reaction.[8][9]

Materials:

• 7-Methoxyquinazoline-2,4(1H,3H)-dione

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylaniline or N,N-Diethylaniline (catalyst)

• Ice water

Step-by-Step Protocol:

• CRITICAL SAFETY NOTE: Phosphorus oxychloride is highly corrosive, toxic, and reacts violently with water. This procedure must be performed in a well-ventilated fume hood using appropriate personal protective equipment (gloves, safety glasses, lab coat).

• To a flame-dried round-bottom flask equipped with a reflux condenser (with a drying tube), add 7-methoxyquinazoline-2,4(1H,3H)-dione (1 equivalent).

• Carefully add an excess of phosphorus oxychloride (POCl₃, approx. 5-10 mL per gram of dione).

• Add a catalytic amount of N,N-dimethylaniline (approx. 0.1-0.2 equivalents) dropwise to the suspension.[9]

  • Causality: The tertiary amine activates the dione's carbonyl groups towards chlorination, significantly increasing the reaction rate compared to using POCl₃ alone.

• Heat the reaction mixture to reflux (approx. 110 °C) and maintain for 4-6 hours. The reaction should become a clear, homogenous solution. Monitor completion by TLC (quench a small aliquot carefully in methanol before spotting).

• Once the reaction is complete, allow the mixture to cool to room temperature.

• Workup: In a separate large beaker, prepare a mixture of crushed ice and water. Very slowly and carefully, pour the reaction mixture onto the ice with vigorous stirring. An exothermic reaction will occur as the excess POCl₃ is quenched.

• A precipitate will form. Continue stirring until all the ice has melted.

• Filter the solid product using a Buchner funnel. Wash the filter cake extensively with cold water until the filtrate is neutral (pH ~7).

• Dry the resulting tan or light-yellow solid under high vacuum. This yields 2,4-dichloro-7-methoxyquinazoline, which can be used directly or purified further by recrystallization from a solvent like isopropanol.

Part II: Synthesis of 2,4-Disubstituted Derivatives

The key to synthesizing diverse derivatives lies in the differential reactivity of the two chlorine atoms. The C4-chloro group is significantly more susceptible to nucleophilic attack than the C2-chloro group due to greater electron withdrawal from the adjacent nitrogen atom.[6][10] This allows for a regioselective and sequential substitution strategy.

Caption: Regioselectivity of nucleophilic attack on the quinazoline core.

Protocol 3: Mono-Substitution at C4 Position

This protocol describes the selective replacement of the C4-chloro group with an amine nucleophile. The reaction is typically conducted under mild conditions to prevent substitution at the C2 position.

Materials:

• 2,4-Dichloro-7-methoxyquinazoline

• Primary or secondary amine (R¹-NH₂) (1.0-1.2 equivalents)

• Solvent (e.g., Isopropanol, Acetonitrile, THF)

• Base (e.g., Diisopropylethylamine - DIPEA, Triethylamine) (1.5 equivalents)

Step-by-Step Protocol:

• Dissolve 2,4-dichloro-7-methoxyquinazoline (1 equivalent) in the chosen solvent (e.g., isopropanol) in a round-bottom flask.[8][9]

• Add the amine nucleophile (1.1 equivalents) to the solution.

• Add the base (DIPEA, 1.5 equivalents) to scavenge the HCl generated during the reaction.

• Stir the mixture at room temperature or with gentle heating (40-60 °C) for 4-18 hours. The reaction progress should be monitored by TLC.

  • Expert Insight: Room temperature is often sufficient and preserves selectivity. Heating may be required for less reactive amines but increases the risk of di-substitution.

• Upon completion, cool the reaction mixture. If a precipitate has formed, it can be collected by filtration.

• Alternatively, concentrate the solvent under reduced pressure. Add water or a 10% citric acid solution to the residue and extract the product with an organic solvent (e.g., ethyl acetate, dichloromethane).[5]

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

• Purify the crude product by column chromatography on silica gel or recrystallization to obtain the pure 2-chloro-4-(substituted-amino)-7-methoxyquinazoline derivative.

Protocol 4: Di-Substitution at C2 and C4 Positions

To replace the second, less reactive chlorine at the C2 position, more forcing conditions are required. This protocol assumes the starting material is the 2-chloro-4-amino derivative from Protocol 3.

Materials:

• 2-Chloro-4-(R¹-amino)-7-methoxyquinazoline

• Second primary or secondary amine (R²-NH₂) (2-5 equivalents)

• High-boiling point solvent (e.g., n-butanol, DMF)

• Optional: Acid catalyst (e.g., HCl in isopropanol)

Step-by-Step Protocol:

• In a sealed tube or a flask equipped with a reflux condenser, dissolve the 2-chloro-4-(R¹-amino)-7-methoxyquinazoline (1 equivalent) in a high-boiling solvent like n-butanol.

• Add an excess of the second amine (R²-NH₂, 2-5 equivalents).

  • Causality: The substitution at C2 has a higher activation energy. Therefore, a higher temperature and an excess of the nucleophile are required to drive the reaction to completion.[5]

• Heat the mixture to a high temperature (100-140 °C) for 12-48 hours. Monitor the reaction by TLC or LC-MS.

• After cooling, remove the solvent under reduced pressure.

• Perform an aqueous workup similar to Protocol 3: partition the residue between water and an organic solvent.

• Wash, dry, and concentrate the organic layer.

• Purify the crude product by column chromatography to isolate the final 2,4-di(substituted-amino)-7-methoxyquinazoline derivative.

Data Presentation & Characterization

Thorough characterization is essential to confirm the identity and purity of all synthesized compounds. Below is a table of expected analytical data for the key intermediate.

Compound	Molecular Formula	Mol. Weight	Appearance	¹H NMR (CDCl₃, δ ppm)	Key IR Bands (cm⁻¹)
2,4-Dichloro-7-methoxyquinazoline	C₉H₆Cl₂N₂O	229.07	Light yellow solid	7.8-8.0 (d, 1H), 7.2-7.4 (m, 2H), 4.0 (s, 3H, -OCH₃)	1610 (C=N), 1560 (C=C), 1250 (C-O), 850 (C-Cl)

Note: NMR chemical shifts are approximate and can vary based on solvent and instrument.

Troubleshooting and Field-Proven Insights

Problem	Probable Cause	Recommended Solution
Low yield in chlorination (Step 2)	Incomplete reaction or presence of moisture.	Ensure starting dione is completely dry. Extend reflux time to 8-10 hours. Confirm the activity of the POCl₃.
Dark, tarry product after chlorination	Reaction temperature was too high or decomposition occurred.	Ensure the temperature does not significantly exceed the reflux point of POCl₃. Perform the workup promptly after the reaction is complete.
Di-substitution observed in Protocol 3	Reaction conditions are too harsh (high temp or long reaction time).	Reduce the reaction temperature to room temperature. Use a stoichiometric amount of the amine (1.0-1.1 eq). Monitor the reaction closely and stop it once the starting material is consumed.
Difficulty purifying final products	Similar polarity of starting material and product.	Optimize the eluent system for column chromatography. Consider recrystallization from different solvent systems (e.g., ethanol/water, ethyl acetate/hexanes).

References

• Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. (MDPI) [Link]

• SYNTHESIS OF SOME QUINAZOLIN-4-ONE SERIES HETEROCYCLIC COMPOUNDS AND THEIR BIOLOGICAL ACTIVITIES. (Generis Publishing) [Link]

• Synthesis of Quinozoline-4-(3H)-one and Quinolone Derivatives Via Organic Clay as a Catalyst. (ijarsct) [Link]

• Pharmacological Importance of Quinazoline-Based Drugs. (ResearchGate) [Link]

• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). (ResearchGate) [Link]

• Bestowal of Quinazoline Scaffold in Anticancer Drug Discovery. (PubMed) [Link]

• Chemistry and Pharmacology of Quinazoline Scaffolds– a review. (ResearchGate) [Link]

• Synthesis of Some New Quinazolinone Derivatives and Evaluation of Their Antimicrobial Activities. (PMC - NIH) [Link]

• Green chemistry approach to the synthesis of 3-substituted-quinazolin-4(3H). (Taylor & Francis Online) [Link]

• An Explicative Review on the Progress of Quinazoline Scaffold as Bioactive Agents in the Past Decade. (Bentham Science Publishers) [Link]

• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. (Der Pharma Chemica) [Link]

• Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline.

• Optimization of 2-Anilino 4-Amino Substituted Quinazolines into Potent Antimalarial Agents with Oral in Vivo Activity. (Journal of Medicinal Chemistry - ACS Publications) [Link]

• Development and Optimization of a Novel Synthetic Route for 2,4-Diamine-quinazoline Containing Ziresovir. (PMC - NIH) [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. (MDPI) [Link]

• Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline.

• Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. (PMC - PubMed Central) [Link]

• Preparation method of 6,7-dimethoxy-2,4-(1H,3H)-quinazoline diketon.

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Application Note: A Validated Protocol for the Synthesis of 2,4-Dichloro-7-methoxyquinazoline

Introduction: The Significance of the Quinazoline Scaffold

The quinazoline ring system is a privileged scaffold in medicinal chemistry, forming the core of numerous therapeutic agents with a broad spectrum of pharmacological activities, including anticancer, anti-inflammatory, and antihypertensive properties.[1][2][3] Specifically, 2,4-disubstituted quinazolines are crucial intermediates in the synthesis of targeted therapies, particularly tyrosine kinase inhibitors (TKIs).[4][5] 2,4-Dichloro-7-methoxyquinazoline is a highly valuable building block in this field. The two chlorine atoms at the C2 and C4 positions offer distinct reactivity profiles, allowing for sequential and regioselective nucleophilic substitution. This enables the construction of diverse molecular libraries for drug discovery.

This document provides a comprehensive, field-proven protocol for the synthesis of 2,4-Dichloro-7-methoxyquinazoline. It is designed to be a self-validating system, detailing not only the procedural steps but also the underlying chemical principles, safety considerations, and methods for analytical confirmation.

Synthetic Strategy and Mechanistic Rationale

The synthesis of 2,4-Dichloro-7-methoxyquinazoline is efficiently achieved through a robust two-step process starting from a commercially available substituted anthranilic acid.

• Step 1: Cyclization to form the Quinazolinedione Core. The initial step involves the formation of the heterocyclic core, 7-methoxy-1H-quinazoline-2,4-dione, from 2-amino-4-methoxybenzoic acid and urea. This reaction is a well-established method for constructing the quinazoline-2,4-dione system.[6]

• Step 2: Aromatic Chlorination. The intermediate dione is subsequently treated with a powerful chlorinating agent, phosphorus oxychloride (POCl₃), to yield the final product.

The critical chlorination step is not a simple substitution. The quinazolinedione exists in tautomeric equilibrium with its dihydroxy form, which reacts with POCl₃. The mechanism is understood to proceed through an initial phosphorylation of the hydroxyl groups, forming highly reactive phosphate ester intermediates.[7][8][9] These intermediates are then susceptible to nucleophilic attack by chloride ions, leading to the displacement of the phosphate groups and the formation of the aromatic dichloroquinazoline product.[7][8][10] The reaction is often catalyzed by a tertiary amine base, such as N,N-dimethylaniline, which facilitates the process.[11][12]

Logical Workflow of the Synthesis

Caption: Synthetic workflow for preparing 2,4-Dichloro-7-methoxyquinazoline.

Detailed Experimental Protocol

Part A: Synthesis of 7-methoxy-1H-quinazoline-2,4-dione (Intermediate)

This protocol outlines the formation of the quinazolinedione ring from 2-amino-4-methoxybenzoic acid.

Materials:

• 2-amino-4-methoxybenzoic acid

• Urea

• Hydrochloric acid (HCl), concentrated

• Sodium hydroxide (NaOH)

• Distilled water

• Round-bottom flask, reflux condenser, heating mantle, magnetic stirrer, Buchner funnel

Procedure:

• In a 500 mL round-bottom flask, thoroughly mix 2-amino-4-methoxybenzoic acid (16.7 g, 0.1 mol) and urea (30.0 g, 0.5 mol). The use of a significant excess of urea drives the reaction to completion.

• Heat the solid mixture in an oil bath to 190-200 °C. The mixture will melt, and ammonia will evolve as the reaction proceeds, eventually leading to resolidification. Maintain this temperature for 2-3 hours.

• Allow the reaction mixture to cool to approximately 100 °C.

• Carefully add 200 mL of a 2 M sodium hydroxide solution. Heat the mixture to reflux with stirring until the solid mass completely dissolves.

• Filter the hot solution to remove any insoluble impurities.

• Cool the filtrate to room temperature and acidify it by slowly adding concentrated hydrochloric acid until the pH is approximately 2-3.

• A precipitate of 7-methoxy-1H-quinazoline-2,4-dione will form. Cool the mixture in an ice bath for 30 minutes to maximize precipitation.

• Collect the solid by vacuum filtration, wash it thoroughly with cold distilled water until the filtrate is neutral, and then wash with a small amount of cold ethanol.

• Dry the product under vacuum to yield the intermediate as a white to off-white solid.

Part B: Synthesis of 2,4-Dichloro-7-methoxyquinazoline (Final Product)

This protocol details the critical chlorination step. CAUTION: This procedure involves hazardous materials and must be performed in a certified chemical fume hood with appropriate personal protective equipment.

Materials:

• 7-methoxy-1H-quinazoline-2,4-dione (from Part A)

• Phosphorus oxychloride (POCl₃)

• N,N-Dimethylaniline

• Ice

• Toluene

• Distilled water

• Round-bottom flask, reflux condenser with a gas outlet/scrubber, heating mantle, magnetic stirrer, dropping funnel, Buchner funnel

Procedure:

• Set up a dry 250 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser. The condenser outlet should be connected to a gas trap (e.g., a bubbler with a sodium hydroxide solution) to neutralize the HCl gas that will evolve.

• To the flask, add 7-methoxy-1H-quinazoline-2,4-dione (9.6 g, 0.05 mol).

• In a chemical fume hood , carefully add phosphorus oxychloride (POCl₃, 50 mL, approx. 0.54 mol). POCl₃ serves as both the chlorinating reagent and the solvent.

• Begin stirring the suspension and add N,N-dimethylaniline (3.0 mL, approx. 0.024 mol) dropwise. This tertiary amine acts as a catalyst for the chlorination.[11][12]

• Heat the reaction mixture to reflux (approximately 105-110 °C) and maintain for 5 hours.[11][12] The reaction should become a clearer, dark solution as it proceeds. Progress can be monitored by Thin Layer Chromatography (TLC).

• After completion, allow the mixture to cool to room temperature. Remove the excess POCl₃ under reduced pressure using a rotary evaporator (ensure the vacuum pump is protected from corrosive vapors).

• Prepare a large beaker (2 L) with approximately 500 g of crushed ice and 500 mL of cold water.

• With extreme caution , slowly and carefully pour the concentrated reaction residue onto the ice-water mixture with vigorous stirring. This quenching process is highly exothermic and will generate HCl gas.

• A precipitate of the crude product will form. Continue stirring for 30-60 minutes until all the ice has melted and the product has fully precipitated.

• Collect the solid by vacuum filtration and wash it extensively with cold water until the filtrate is neutral.

• Dry the crude product under vacuum. For further purification, the solid can be recrystallized from a suitable solvent like acetone or toluene to yield 2,4-Dichloro-7-methoxyquinazoline as a crystalline solid.[13]

Quantitative Data and Characterization

Parameter	7-methoxy-1H-quinazoline-2,4-dione	2,4-Dichloro-7-methoxyquinazoline
Molecular Formula	C₉H₈N₂O₃	C₉H₆Cl₂N₂O
Molar Mass	192.17 g/mol	229.07 g/mol
Appearance	White to off-white solid	Pale yellow to tan crystalline powder[14]
Typical Yield	80-90%	85-95%
Melting Point	>300 °C	~195-198 °C

Analytical Validation:

• ¹H NMR: The proton NMR spectrum should confirm the disappearance of the N-H protons from the starting material and show characteristic aromatic proton signals for the final product.

• Mass Spectrometry (MS): ESI-MS should show the molecular ion peak [M+H]⁺ corresponding to the calculated mass of the product, including the characteristic isotopic pattern for two chlorine atoms.

• FT-IR: The infrared spectrum should show the absence of the C=O stretching bands from the dione starting material and the appearance of C-Cl stretching frequencies.

Safety and Handling Precautions

Researcher safety is paramount. Adherence to the following guidelines is mandatory.

• Phosphorus Oxychloride (POCl₃): Highly corrosive, toxic upon inhalation, and reacts violently with water.[9] Always handle in a certified chemical fume hood. Wear heavy-duty gloves (e.g., butyl rubber), a lab coat, and chemical splash goggles with a face shield.[15][16]

• Hydrochloric Acid (HCl): Corrosive and causes severe skin burns and eye damage. Handle with appropriate PPE.

• Personal Protective Equipment (PPE): Safety glasses or goggles, a flame-retardant lab coat, and appropriate chemical-resistant gloves must be worn at all times.[17]

• Work-up: The quenching of the reaction mixture is highly exothermic and releases HCl gas. Perform this step slowly in a well-ventilated fume hood and behind a safety shield if possible.

• Waste Disposal: All chemical waste, including residual reagents and solvents, must be disposed of according to institutional and local environmental regulations.

Chlorination Reaction Mechanism Overview

Caption: Simplified mechanism for the POCl₃-mediated chlorination step.

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of 2,4-Dichloro-7-methoxyquinazoline, a key intermediate for pharmaceutical research. By explaining the rationale behind the synthetic strategy and emphasizing critical safety procedures, this guide enables researchers to confidently and safely produce this valuable chemical building block for application in drug discovery and development programs.

References

• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica. [Link]

• CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline.

• POCl3 chlorination of 4-quinazolones. PubMed. [Link]

• Material Safety Data Sheet - 2,4-Dichloro-6,7-dimethoxyquinazoline, 97%. Cole-Parmer. [Link]

• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). ResearchGate. [Link]

• Preparation method of 6,7-dimethoxy-2,4-(1H,3H)-quinazoline diketon.

• POCl3 chlorination of 4-quinazolones. Semantic Scholar. [Link]

• CN101353328B - Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline.

• POCl3 Chlorination of 4-Quinazolones | Request PDF. ResearchGate. [Link]

• POCl3 Chlorination of 4-Quinazolones. The Journal of Organic Chemistry. [Link]

• Synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline. PrepChem.com. [Link]

• SYNTHESIS AND BIOLOGICAL ACTIVITY OF A NOVEL SERIES OF 6,7-DIMETHOXYQUINAZOLINE-2,4(1H,3H)-DIONE DERIVATIVES. Acta Poloniae Pharmaceutica. [Link]

• Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent. MDPI. [Link]

• DMAP-Catalyzed One-Pot Synthesis of Quinazoline-2,4-diones from 2-Aminobenzamides and Di-tert-butyl Dicarbonate. ACS Omega. [Link]

• 2,4-Dichloro-7-fluoroquinazoline. National Institutes of Health. [Link]

• Syntheses of Quinazoline-2,4-dione Alkaloids and Analogues from Mexican Zanthoxylum Species. MDPI. [Link]

• Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. ResearchGate. [Link]

• Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. MDPI. [Link]

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The Versatile Scaffold: Harnessing 2,4-Dichloro-7-methoxyquinazoline for Kinase Inhibitor Discovery

Introduction: The Quinazoline Core in Modern Medicinal Chemistry

The quinazoline scaffold stands as a privileged structure in medicinal chemistry, forming the backbone of numerous therapeutic agents with a broad spectrum of biological activities. Its rigid, bicyclic aromatic system provides an excellent framework for the spatial orientation of pharmacophoric groups, enabling precise interactions with biological targets. Within this esteemed class of heterocycles, 2,4-dichloro-7-methoxyquinazoline has emerged as a particularly valuable and versatile building block in the realm of drug discovery. The strategic placement of two reactive chlorine atoms at the C2 and C4 positions, coupled with the electronic influence of the methoxy group at C7, renders this molecule an ideal starting point for the synthesis of diverse compound libraries. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective utilization of 2,4-dichloro-7-methoxyquinazoline in the discovery of novel kinase inhibitors, with a particular focus on targeting Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2).

Physicochemical Properties and Reactivity Profile

2,4-Dichloro-7-methoxyquinazoline is a crystalline solid with the molecular formula C₉H₆Cl₂N₂O. Its structure is characterized by a quinazoline core substituted with two chlorine atoms and a methoxy group.

Table 1: Physicochemical Properties of 2,4-Dichloro-7-methoxyquinazoline

Property	Value	Source
Molecular Formula	C₉H₆Cl₂N₂O	PubChem
Molecular Weight	229.07 g/mol	PubChem
Appearance	Crystalline solid	N/A
Melting Point	175-178 °C (for the related 6,7-dimethoxy analog)

The key to the synthetic utility of 2,4-dichloro-7-methoxyquinazoline lies in the differential reactivity of its two chlorine atoms towards nucleophilic aromatic substitution (SNAr). The chlorine atom at the C4 position is significantly more susceptible to nucleophilic attack than the chlorine at the C2 position. This regioselectivity is a well-documented phenomenon in the chemistry of 2,4-dichloroquinazolines and is attributed to the greater electron deficiency at the C4 position, which is further influenced by the nitrogen atom at position 3.[1][2] This inherent reactivity allows for a stepwise and controlled functionalization of the quinazoline scaffold.

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The Synthetic Keystone: 2,4-Dichloro-7-methoxyquinazoline in Modern Medicinal Chemistry

In the landscape of contemporary organic synthesis and drug discovery, certain molecular scaffolds emerge as indispensable building blocks. 2,4-Dichloro-7-methoxyquinazoline is one such cornerstone, a versatile intermediate prized for its role in the construction of a multitude of biologically active molecules, most notably in the realm of oncology. This technical guide provides an in-depth exploration of the applications and synthetic protocols involving this key intermediate, offering researchers, scientists, and drug development professionals a practical resource grounded in established scientific principles.

Foundational Understanding: Reactivity and Strategic Importance

The utility of 2,4-dichloro-7-methoxyquinazoline stems from the differential reactivity of its two chlorine substituents. The chlorine atom at the C4 position is significantly more susceptible to nucleophilic aromatic substitution (SNAr) than the chlorine at the C2 position. This regioselectivity is a critical feature, allowing for sequential and controlled introduction of different functionalities. The electron-withdrawing nature of the quinazoline ring system, further influenced by the methoxy group at the 7-position, facilitates these substitution reactions.[1] The methoxy group, a common moiety in many natural products and approved drugs, can also play a crucial role in modulating the physicochemical properties and biological activity of the final compounds.[2]

The primary strategic advantage of using 2,4-dichloro-7-methoxyquinazoline lies in its capacity to serve as a scaffold for creating diverse libraries of substituted quinazolines. This is particularly valuable in structure-activity relationship (SAR) studies, where systematic modification of a core structure is essential for optimizing therapeutic efficacy and minimizing off-target effects.

The Gateway to Kinase Inhibitors: Synthesis of Gefitinib and Analogs

The most prominent application of 2,4-dichloro-7-methoxyquinazoline is as a key intermediate in the synthesis of Gefitinib (Iressa®), a first-generation epidermal growth factor receptor (EGFR) tyrosine kinase inhibitor.[3] EGFR is a critical target in the treatment of non-small-cell lung cancer (NSCLC) and other malignancies.[4][5] The general synthetic strategy involves the selective displacement of the C4-chloro group with an appropriate aniline derivative, followed by further modifications.

Core Synthesis: Nucleophilic Aromatic Substitution

The cornerstone of synthesizing the anilinoquinazoline core is the SNAr reaction. The C4 position's heightened reactivity allows for a clean and efficient coupling with various anilines.

Experimental Protocol: Synthesis of 4-Anilino-2-chloro-7-methoxyquinazoline Derivatives

This protocol outlines a general procedure for the regioselective substitution of the C4-chloro group.

Materials:

• 2,4-dichloro-7-methoxyquinazoline

• Substituted aniline (e.g., 3-chloro-4-fluoroaniline for Gefitinib synthesis)

• Solvent (e.g., isopropanol, ethanol, or acetonitrile)

• Base (optional, e.g., diisopropylethylamine - DIPEA)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,4-dichloro-7-methoxyquinazoline (1.0 equivalent) in the chosen solvent (e.g., isopropanol).

• Add the substituted aniline (1.0-1.2 equivalents) to the solution.

• If a base is utilized, add it to the reaction mixture (1.1-1.5 equivalents). The base can help to scavenge the HCl generated during the reaction, driving the equilibrium towards the product.

• Heat the reaction mixture to reflux (typically 60-80 °C) and monitor the progress by Thin Layer Chromatography (TLC).[6][7]

• Upon completion, cool the reaction mixture to room temperature.

• If a precipitate forms, collect the solid by filtration and wash it with a suitable solvent (e.g., cold isopropanol or diethyl ether) to remove unreacted starting materials.

• If no precipitate forms, concentrate the reaction mixture under reduced pressure and purify the crude product by column chromatography on silica gel.

Causality Behind Experimental Choices:

• Solvent: Isopropanol and ethanol are commonly used due to their ability to dissolve the reactants and their relatively high boiling points, which allow for sufficient thermal energy to drive the reaction without requiring high-pressure apparatus.

• Temperature: Refluxing the reaction mixture provides the necessary activation energy for the SNAr reaction to proceed at a reasonable rate.

• Base: The inclusion of a non-nucleophilic base like DIPEA can be beneficial in preventing the protonation of the aniline nucleophile and the quinazoline nitrogen atoms, thereby maintaining the nucleophilicity of the aniline and accelerating the reaction.

Visualization of the Synthetic Pathway

The following diagram illustrates the key step in the synthesis of the Gefitinib core structure.

Caption: Regioselective SNAr at the C4 position.

Beyond the Core: Subsequent Transformations

While the initial SNAr reaction is crucial, the synthesis of many final drug molecules requires further modifications. In the case of Gefitinib, the remaining chloro group at the C2 position is typically removed in a subsequent step, and the quinazoline core is further functionalized.

Step	Transformation	Reagents & Conditions	Purpose
1	Nucleophilic Aromatic Substitution	3-chloro-4-fluoroaniline, isopropanol, reflux	Forms the key anilinoquinazoline intermediate.[8]
2	O-Alkylation	N-morpholinopropyl chloride, base (e.g., K2CO3), solvent (e.g., DMF)	Introduces the side chain required for biological activity and solubility.
3	Dechlorination (if starting from a 2,4-dichloro precursor)	Catalytic hydrogenation (e.g., H2, Pd/C) or other reducing agents	Removes the C2-chloro group to yield the final product.[9]

Expanding the Arsenal: Synthesis of Other Bioactive Quinazolines

The versatility of 2,4-dichloro-7-methoxyquinazoline extends beyond the synthesis of Gefitinib. It serves as a starting material for a range of other kinase inhibitors and biologically active compounds. For instance, by varying the aniline component in the initial SNAr step, a diverse library of 4-anilinoquinazoline derivatives can be generated for screening against various kinase targets.[4][10]

Furthermore, the C2-chloro group can also be displaced by other nucleophiles, although this typically requires more forcing conditions than the C4-chloro displacement. This allows for the synthesis of 2,4-disubstituted quinazolines with a wide array of functional groups, opening avenues for the development of novel therapeutics with different biological profiles.

Safety and Handling Considerations

As with all chemical reagents, proper safety precautions must be observed when handling 2,4-dichloro-7-methoxyquinazoline and the reagents used in its reactions.

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

• Ventilation: All manipulations should be performed in a well-ventilated fume hood to avoid inhalation of dust or vapors.

• In case of exposure: In case of skin or eye contact, flush immediately with copious amounts of water and seek medical attention.

• Hypersensitivity Reactions: Be aware that some individuals may develop hypersensitivity reactions to certain chemical compounds.[11][12] Monitor for any signs of allergic reaction and have a plan for emergency response.

Conclusion

2,4-Dichloro-7-methoxyquinazoline has firmly established itself as a pivotal intermediate in the synthesis of medicinally important molecules, particularly kinase inhibitors. Its predictable regioselectivity in nucleophilic aromatic substitution reactions allows for the efficient and controlled construction of complex molecular architectures. The protocols and principles outlined in this guide are intended to provide a solid foundation for researchers engaged in the synthesis and development of novel quinazoline-based therapeutics. As the quest for more selective and potent drugs continues, the strategic application of versatile intermediates like 2,4-dichloro-7-methoxyquinazoline will undoubtedly remain at the forefront of medicinal chemistry.

References

• A simple and highly efficient process for synthesis of Gefitinib and its intermediate. (n.d.). Rasayan J. Chem.
• A Novel Synthesis of Anti-Cancer Drug Gefitinib from 6,7-Dimethoxy-3H- Quinazolin-4-One. (2022). Molekul.
• Maskrey, T. S., Kristufek, T., et al. (2019). A New Synthesis of Gefitinib. Synlett, 30(04), 471–476.
• Synthesis and In Vitro Antitumor Activity Evaluation of Gefitinib-1,2,3-Triazole Derivatives. (n.d.). Molecules.
• Macrocyclization of quinazoline-based EGFR inhibitors lead to exclusive mutant selectivity for EGFR L858R and Del19. (n.d.). National Institutes of Health.
• Preparation method of gefitinib intermediate. (n.d.). Patsnap.
• Reactivity Face-Off: 2,4-dichloro-7-nitroquinazoline vs. 2,4-dichloroquinazoline in Nucleophilic Aromatic Substitution. (n.d.). Benchchem.
• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. (2023). Der Pharma Chemica.
• Design and Synthesis of Novel Epidermal Growth Factor Receptor Kinase Inhibitors. (n.d.). Various sources.
• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). (n.d.). ResearchGate.
• 2,4-Dichloro-7-methoxyquinoline. (n.d.). PubChem.
• 2,4-Dichloro-7-fluoroquinazoline. (2012). National Institutes of Health.
• Design, synthesis and biological evaluation of novel 4-anlinoquinazoline derivatives as EGFR inhibitors with the potential to inhibit the gefitinib-resistant nonsmall cell lung cancers. (2018). National Institutes of Health.
• Design, synthesis, and evaluation of dual EGFR/AURKB inhibitors as anticancer agents for non-small cell lung cancer. (n.d.). National Institutes of Health.
• Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. (n.d.). National Institutes of Health.
• EGFR inhibitors synthesis and biological assessment. (2022). Dove Medical Press.
• Hypersensitivity reaction. (n.d.). eviQ.

• Discovery of (10R)-7-amino-12-fluoro-2,10,16-trimethyl-15-oxo-10,15,16,17-tetrahydro-2H-8,4-(metheno)pyrazolo[4,3-h][3][8][13]-benzoxadiazacyclotetradecine-3-carbonitrile (PF-06463922), a macrocyclic inhibitor of anaplastic lymphoma kinase (ALK) and c-ros oncogene 1 (ROS1) with preclinical brain expos. (n.d.). Various sources. Retrieved from

• (a) Quinazoline drug and (b) 2,4‐dichloro‐6,7‐dimethoxyquinazoline. (n.d.). ResearchGate.
• Discovery of 2-(4-chloro-3-(trifluoromethyl)phenyl)-N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors (GISTs). (n.d.). ResearchGate.
• Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline. (n.d.). Google Patents.
• 2,4-Dichloro-7-methoxy-8-methylquinoline. (n.d.). PubChem.
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Application Note & Protocols: Strategic Amination of 2,4-Dichloro-7-methoxyquinazoline for Medicinal Chemistry

Abstract: The 4-aminoquinazoline scaffold is a cornerstone in modern medicinal chemistry, forming the structural basis of numerous approved therapeutics, particularly in oncology.[1][2][3][4] The synthesis of these privileged structures frequently relies on the nucleophilic aromatic substitution (SNAr) of 2,4-dichloroquinazoline precursors. This guide provides an in-depth analysis and detailed protocols for the reaction of 2,4-dichloro-7-methoxyquinazoline with various amines. We will explore the fundamental principles governing the reaction's regioselectivity, provide step-by-step experimental procedures for selective monosubstitution and subsequent disubstitution, and offer expert insights into process optimization and characterization.

The Principle of Regioselective Substitution

The reaction of 2,4-dichloro-7-methoxyquinazoline with amines is a classic example of a Nucleophilic Aromatic Substitution (SNAr) reaction. A critical feature of this reaction is its inherent regioselectivity, where amine nucleophiles preferentially attack the C4 position over the C2 position under controlled, mild conditions.[5]

Mechanistic Insight: This selectivity is not arbitrary but is dictated by the electronic properties of the quinazoline ring system. Theoretical studies, including Density Functional Theory (DFT) calculations, have elucidated that the carbon atom at the C4 position possesses a higher coefficient of the Lowest Unoccupied Molecular Orbital (LUMO).[1][2][6][7] This makes C4 more electrophilic and thus more susceptible to nucleophilic attack compared to the C2 carbon.[1][7] Consequently, the activation energy for the formation of the Meisenheimer intermediate at C4 is lower, facilitating a kinetically controlled reaction at this site.[2][7]

Substitution at the less reactive C2 position is achievable but requires significantly more forcing conditions, such as elevated temperatures, to overcome the higher activation energy barrier.[5] This differential reactivity is a powerful tool, enabling the synthetic chemist to selectively introduce two different amino functionalities onto the quinazoline core in a stepwise manner.

Caption: Reaction pathways for amination of the quinazoline core.

Experimental Protocols

The following protocols provide a framework for the synthesis of mono- and di-substituted aminoquinazolines. These should be adapted based on the specific reactivity of the chosen amine nucleophile.

General Experimental Workflow

A standardized workflow ensures reproducibility and safety. All reactions should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE) should be worn.

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Application Notes & Protocols: Strategic Suzuki Coupling with 2,4-Dichloro-7-methoxyquinazoline for Accelerated Drug Discovery

Introduction: The Quinazoline Scaffold and the Power of Suzuki Coupling

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the structural basis for a multitude of clinically significant therapeutic agents. Its prevalence is particularly notable in the field of oncology, where it is a key component of numerous tyrosine kinase inhibitors. The strategic functionalization of the quinazoline nucleus allows for the fine-tuning of pharmacological properties, making it a focal point for drug development professionals. 2,4-Dichloro-7-methoxyquinazoline, in particular, serves as a highly versatile and economically attractive starting material for building molecular complexity.

The Suzuki-Miyaura cross-coupling reaction stands as one of the most robust and widely utilized methods for carbon-carbon bond formation in modern organic synthesis.[1][2][3] Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acid derivatives make it an indispensable tool.[3] This guide provides a detailed examination and field-proven protocols for the Suzuki coupling of 2,4-dichloro-7-methoxyquinazoline, with a focus on achieving predictable regioselectivity and high yields, critical for the efficient synthesis of compound libraries and active pharmaceutical ingredients (APIs) like Lapatinib.[4][5]

The Catalytic Heart of the Reaction: Mechanism and Key Players

The efficacy of the Suzuki-Miyaura coupling hinges on a palladium-catalyzed cycle involving three fundamental steps: Oxidative Addition, Transmetalation, and Reductive Elimination.[2][6][7] Understanding the role of each component is paramount for troubleshooting and optimization.

• Oxidative Addition: The cycle initiates with the insertion of a coordinatively unsaturated Palladium(0) species into the carbon-chlorine bond of the quinazoline. This is the rate-determining step, and its efficiency is highly dependent on the reactivity of the halide (I > Br > Cl) and the electronic properties of the catalyst's ligands.[6] For less reactive aryl chlorides, the use of electron-rich, bulky phosphine ligands is often necessary to facilitate this step.[6][8]

• Transmetalation: In this phase, the organic moiety from the organoboron species is transferred to the Palladium(II) complex. This process is critically mediated by a base, which activates the boronic acid to form a more nucleophilic boronate species, thereby facilitating the exchange.[6][9][10]

• Reductive Elimination: The final step involves the formation of the new C-C bond as the two organic groups on the palladium center couple, regenerating the catalytically active Pd(0) species, which then re-enters the cycle.[1][6]

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Application Note & Protocols: Developing Potent Kinase Inhibitors from 2,4-Dichloro-7-methoxyquinazoline

Abstract

The quinazoline scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its ability to form the basis of numerous clinically successful drugs.[1] This is particularly true in oncology, where the 4-anilinoquinazoline framework has proven to be a highly effective pharmacophore for targeting protein kinases, which are critical regulators of cancer cell proliferation, survival, and angiogenesis.[2] This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on leveraging the versatile chemical intermediate, 2,4-dichloro-7-methoxyquinazoline, for the discovery and development of novel kinase inhibitors. We will delve into the strategic synthesis, mechanistic rationale, and biological evaluation of these compounds, offering field-proven insights and detailed, step-by-step protocols.

Introduction: The Strategic Advantage of the Quinazoline Scaffold

The quinazoline ring system, an amalgamation of a benzene and a pyrimidine ring, offers a rigid and planar scaffold that allows for the precise spatial orientation of substituents, facilitating high-affinity interactions with biological targets.[1][3] Its derivatives have been explored for a wide range of therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial agents.

In the realm of kinase inhibition, the 4-anilinoquinazoline derivatives have achieved remarkable success. Several FDA-approved drugs, including Gefitinib (Iressa), Erlotinib (Tarceva), and Lapatinib (Tykerb), are built upon this core structure.[4][5] These molecules function as ATP-competitive inhibitors, targeting the catalytic domain of kinases like the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR).[2] By blocking the ATP-binding site, they prevent the autophosphorylation and activation of the kinase, thereby shutting down downstream signaling pathways crucial for tumor growth.[2]

The starting material, 2,4-dichloro-7-methoxyquinazoline, is a highly valuable precursor for building libraries of potential kinase inhibitors. The differential reactivity of its two chlorine atoms at the C4 and C2 positions provides a strategic handle for sequential chemical modifications.

The Target: Kinase Signaling in Oncology

Kinases are a large family of enzymes that catalyze the transfer of a phosphate group from ATP to a substrate, a process known as phosphorylation. This post-translational modification acts as a molecular switch, regulating a vast array of cellular processes. Dysregulation of kinase signaling is a hallmark of cancer.

Key Signaling Pathways Targeted by Quinazoline Inhibitors:

• EGFR Signaling: The Epidermal Growth Factor Receptor is a transmembrane tyrosine kinase that, upon activation by ligands like EGF, triggers downstream pathways such as the RAS-RAF-MAPK and PI3K-AKT-mTOR cascades.[3][6][7] These pathways are central to cell proliferation, survival, and metastasis.[2][7]

• VEGFR Signaling: The Vascular Endothelial Growth Factor Receptor, particularly VEGFR2, is the primary mediator of angiogenesis—the formation of new blood vessels.[8][9] Tumors require a dedicated blood supply to grow and metastasize, making VEGFR a critical anti-cancer target.[8]

Figure 1: Simplified EGFR signaling pathway and the point of inhibition.

Synthetic Strategy: Harnessing Differential Reactivity

The synthetic utility of 2,4-dichloro-7-methoxyquinazoline lies in the greater reactivity of the chlorine atom at the C4 position compared to the one at C2 towards nucleophilic aromatic substitution (SNAr).[10][11] This regioselectivity is attributed to the electronic properties of the quinazoline ring, where the C4 position is more electron-deficient and thus more susceptible to nucleophilic attack.[11]

This allows for a stepwise approach:

• Step 1 (C4 Substitution): Reaction with a primary or secondary amine (e.g., a substituted aniline) under mild conditions selectively displaces the C4 chlorine.[10]

• Step 2 (C2 Substitution): The less reactive C2 chlorine can then be substituted under more forcing conditions (e.g., higher temperatures, stronger nucleophiles) if desired, allowing for the creation of diverse C2/C4 disubstituted analogs.

Figure 2: General synthetic workflow for kinase inhibitor development.

Protocol 2.1: Synthesis of 4-(Anilino)-2-chloro-7-methoxyquinazoline Derivatives

This protocol describes a general method for the regioselective substitution of the C4-chloro group with an amine, forming the core structure of many kinase inhibitors.

Materials:

• 2,4-dichloro-7-methoxyquinazoline

• Substituted aniline (e.g., 3-chloro-4-fluoroaniline) (1.0-1.2 equivalents)

• Solvent: Isopropanol (IPA) or Ethanol

• Round-bottom flask with reflux condenser and magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a round-bottom flask under an inert atmosphere, add 2,4-dichloro-7-methoxyquinazoline (1.0 eq).

• Add isopropanol to dissolve the starting material (approx. 10-20 mL per gram).

• Add the desired substituted aniline (1.0-1.2 eq) to the solution.

• Heat the reaction mixture to reflux (approximately 82°C for isopropanol) and stir.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). The reaction is typically complete within 2-6 hours.

• Upon completion, cool the reaction mixture to room temperature. A precipitate of the product hydrochloride salt often forms.

• Collect the solid product by vacuum filtration.

• Wash the filter cake with cold isopropanol and then with diethyl ether to remove residual solvent and impurities.

• Dry the product under vacuum to yield the 4-(anilino)-2-chloro-7-methoxyquinazoline derivative.

Causality and Insights:

• Solvent Choice: Isopropanol is a common choice as it has a suitable boiling point for the reaction and the product often precipitates out upon cooling, simplifying purification.

• Equivalents: Using a slight excess of the aniline can help drive the reaction to completion.

• Acid Scavenger: While not always necessary, a non-nucleophilic base like diisopropylethylamine (DIPEA) can be added to neutralize the HCl generated during the reaction, which can sometimes improve yields, especially with sensitive anilines.

• Regioselectivity: Under these refluxing alcohol conditions, the reaction is highly selective for the C4 position. Substitution at C2 would require significantly higher temperatures or the use of a catalyst.[12]

Biological Evaluation: From Enzyme to Cell

Once a library of compounds has been synthesized, the next critical step is to evaluate their biological activity. This is a multi-tiered process, starting with direct enzyme inhibition and progressing to cell-based assays.

Protocol 3.1: In Vitro Kinase Inhibition Assay (EGFR Example)

This protocol outlines a general method to determine the half-maximal inhibitory concentration (IC50) of a compound against a specific kinase, such as EGFR. This assay quantifies the amount of ADP produced, which is directly proportional to kinase activity.

Materials:

• Recombinant human EGFR kinase

• Poly(Glu, Tyr) 4:1 peptide substrate

• Adenosine triphosphate (ATP)

• Kinase assay buffer (e.g., 40mM Tris-HCl pH 7.5, 20mM MgCl₂, 0.1mg/mL BSA, 2mM MnCl₂, 50µM DTT)[13]

• Test compounds dissolved in DMSO

• ADP-Glo™ Kinase Assay Kit (Promega) or similar

• White, opaque 96-well or 384-well plates

• Luminometer

Procedure:

• Compound Preparation: Prepare serial dilutions of the test compounds in DMSO. A typical starting concentration might be 10 mM, diluted down to the nanomolar range.

• Reaction Setup: In a 96-well plate, add the following to each well:

  • 1 µL of diluted test compound or DMSO (for positive and negative controls).

  • 2 µL of EGFR enzyme solution (concentration to be optimized, e.g., 2-5 ng/well).[13]

  • 2 µL of substrate/ATP mixture (final concentration typically at the Kₘ for ATP, e.g., 5-10 µM, and ~0.2 mg/mL substrate).

• Kinase Reaction: Incubate the plate at room temperature (or 30°C) for 60 minutes.

• ATP Depletion: Add 5 µL of ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes the remaining ATP.

• Incubation: Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion: Add 10 µL of Kinase Detection Reagent to each well. This converts the ADP generated by the kinase into ATP.

• Incubation: Incubate at room temperature for 30 minutes.

• Signal Detection: Measure the luminescence of each well using a plate reader. The light signal is proportional to the amount of ADP produced and thus to the kinase activity.

• Data Analysis:

  • Subtract the background luminescence (no enzyme control).

  • Normalize the data to the positive control (DMSO only, 100% activity) and negative control (no ATP or potent inhibitor, 0% activity).

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Self-Validation and Controls:

• Z'-factor: Before screening, run a plate with only positive and negative controls to calculate the Z'-factor. A value > 0.5 indicates a robust and reliable assay.

• Reference Inhibitor: Always include a known inhibitor (e.g., Gefitinib for EGFR) as a reference to validate assay performance.

Protocol 3.2: Cell Viability/Cytotoxicity Assay (MTT Assay)

This assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation. It is used to determine the cytotoxic effect of the synthesized inhibitors on cancer cell lines.

Materials:

• Cancer cell line (e.g., A431 for EGFR overexpression)

• Complete cell culture medium

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)[14]

• Solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl)

• 96-well clear flat-bottom tissue culture plates

• Multi-channel pipette

• Microplate reader (absorbance at 570 nm)

Procedure:

• Cell Seeding: Harvest and count cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of medium. Incubate overnight to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the test compounds. Include wells with medium only (blank) and medium with DMSO (vehicle control).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[15]

• Formazan Formation: Incubate the plate for another 2-4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[14]

• Absorbance Measurement: Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution. Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot against the compound concentration to determine the GI50 (concentration for 50% growth inhibition).

Structure-Activity Relationship (SAR) and Lead Optimization

The data gathered from the biological assays are crucial for establishing a Structure-Activity Relationship (SAR). SAR studies provide insights into which chemical modifications enhance potency and selectivity.[5]

Key SAR Insights for 4-Anilinoquinazolines:

Position	Modification	Impact on Activity	Rationale
Quinazoline C4	Substituted Aniline	Critical for activity. [2]	The aniline moiety occupies a hydrophobic pocket in the ATP-binding site. Substituents can form additional interactions.
Aniline Ring	Small, hydrophobic groups (e.g., Cl, F) at the meta/para positions	Often increases potency.	These groups can fit into specific sub-pockets of the kinase active site.
Quinazoline C7	Methoxy group	Generally favorable.	The 7-methoxy group can form a key hydrogen bond with a conserved water molecule in the active site, enhancing binding affinity.
Quinazoline C6	Solubilizing groups (e.g., morpholinoalkoxy)	Increases solubility and can improve pharmacokinetic properties.	This position points towards the solvent-exposed region of the ATP-binding site, tolerating larger substituents.

Lead Optimization Strategies:

• Enhancing Potency: Systematically modify the substitution pattern on the C4-aniline ring to probe for optimal interactions within the ATP-binding site.

• Improving Selectivity: Test lead compounds against a panel of different kinases to identify off-target effects. Modifications can be made to favor binding to the target kinase over others.

• Optimizing Pharmacokinetics: Introduce polar groups at positions like C6 to improve solubility and metabolic stability, which are crucial for in vivo efficacy.

Conclusion and Future Directions

2,4-Dichloro-7-methoxyquinazoline is a powerful and versatile starting material for the development of potent kinase inhibitors. Its differential reactivity allows for a rational and efficient synthetic approach to generate diverse chemical libraries. By combining strategic synthesis with a robust biological evaluation cascade, researchers can effectively identify and optimize lead compounds. The detailed protocols and mechanistic insights provided in this guide serve as a foundational resource for scientists dedicated to advancing the field of targeted cancer therapy. Future work in this area will likely focus on developing inhibitors that can overcome acquired resistance mutations and on creating multi-targeted agents that can simultaneously inhibit several key oncogenic pathways.

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• Simplified schematic diagram of the EGFR signaling pathway depicting... ResearchGate. Available at: [Link]

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• Synthesis, Cytotoxic Evaluation, and Structure-Activity Relationship of Substituted Quinazolinones as Cyclin-Dependent Kinase 9 Inhibitors. NIH. Available at: [Link]

• Design and synthesis of 4-anilinoquinazolines as Raf kinase inhibitors. Part 1. Selective B-Raf/B-RafV600E and potent EGFR/VEGFR2 inhibitory 4-(3-hydroxyanilino)-6-(1H-1,2,3-triazol-4-yl)quinazolines. PubMed. Available at: [Link]

• Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors. PubMed Central. Available at: [Link]

• 6,7-Disubstituted-4-anilinoquinazoline: Design, Synthesis and Anticancer Activity as a Novel Series of Potent Anticancer Agents. ResearchGate. Available at: [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. PubMed Central, NIH. Available at: [Link]

• Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium. PubMed Central, NIH. Available at: [Link]

• Concerted Nucleophilic Aromatic Substitutions. PubMed Central, NIH. Available at: [Link]

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Application Notes & Protocols: The Utility of 2,4-Dichloro-7-methoxyquinazoline in the Development of Novel Anticancer Agents

Introduction: The Quinazoline Scaffold as a Privileged Structure in Oncology

The quinazoline ring system, a bicyclic aromatic heterocycle, represents a "privileged structure" in medicinal chemistry. Its rigid framework and versatile substitution points have allowed for the development of numerous compounds with a broad range of pharmacological activities.[1] In oncology, the quinazoline scaffold is famously embedded in the structure of several FDA-approved Epidermal Growth Factor Receptor (EGFR) inhibitors, such as gefitinib and erlotinib, used in cancer therapy.[1][2] This success has cemented the quinazoline core as a critical pharmacophore for targeting key signaling pathways that drive cancer cell proliferation and survival.

This guide focuses on 2,4-Dichloro-7-methoxyquinazoline , a key chemical intermediate. While not typically studied as a final bioactive agent itself, its true value lies in its role as a versatile building block for creating libraries of novel quinazoline derivatives. The two chlorine atoms at the C2 and C4 positions serve as reactive handles for nucleophilic substitution, enabling the systematic exploration of structure-activity relationships (SAR) to identify potent and selective anticancer compounds.[3][4] These application notes will therefore describe the potential applications of derivatives synthesized from this precursor in cancer cell line studies, providing detailed protocols for their evaluation.

Section 1: Synthetic Utility of 2,4-Dichloro-7-methoxyquinazoline

The primary application of 2,4-Dichloro-7-methoxyquinazoline in a research setting is synthetic. The chlorine at the C4 position is generally more reactive than the one at C2, allowing for sequential and selective substitution reactions.[3] By reacting the precursor with various amines, alcohols, or other nucleophiles, researchers can generate a diverse array of derivatives. This strategic modification is fundamental to tuning a compound's biological activity, selectivity, and pharmacokinetic properties.

Caption: General synthetic scheme using 2,4-Dichloro-7-methoxyquinazoline.

Section 2: Characterizing the Anticancer Potential of Quinazoline Derivatives

Once a library of derivatives is synthesized from the 2,4-dichloro-7-methoxyquinazoline precursor, a systematic evaluation of their anticancer properties is required. The following sections outline the key assays and logical workflow for this characterization process.

Antiproliferative Activity Assessment

The first step is to determine if a novel compound can inhibit the growth of cancer cells. This is typically achieved using a cell viability assay, such as the MTT assay, which measures the metabolic activity of living cells. A compound's potency is quantified by its half-maximal inhibitory concentration (IC50), the concentration required to inhibit 50% of cell growth.

Apoptosis Induction Analysis

Many effective anticancer drugs work by inducing apoptosis, or programmed cell death.[5][6] It is crucial to determine if growth inhibition is due to cell death or merely a halt in proliferation (cytostatic effect). Apoptosis is characterized by distinct morphological and biochemical changes, including membrane blebbing, DNA fragmentation, and the activation of a cascade of enzymes called caspases.[5][7]

Cell Cycle Analysis

Cancer is fundamentally a disease of uncontrolled cell division. Compounds that interfere with the cell cycle can halt proliferation and may lead to apoptosis.[8] Analyzing the distribution of cells in different phases of the cell cycle (G0/G1, S, G2/M) after treatment can reveal the compound's mechanism of action. For example, some quinazoline derivatives have been shown to cause cell cycle arrest at the G2/M phase.[5][8]

Caption: Workflow for evaluating novel quinazoline derivatives in cancer cells.

Section 3: Data Presentation

The following table summarizes the reported antiproliferative activity of various quinazoline derivatives against common cancer cell lines. This data illustrates the potential therapeutic efficacy that can be achieved through modification of the core quinazoline scaffold.

Derivative Class	Cell Line	Cancer Type	IC50 / GI50 (µM)	Reference
Quinazoline Schiff Base	MCF-7	Breast Cancer	5.91	[7][9]
Quinazoline-Chalcone	K-562	Leukemia	0.622	[3][10]
Quinazoline-Chalcone	HCT-116	Colon Cancer	>0.622	[3][10]
Quinazoline-Chalcone	MCF-7	Breast Cancer	>0.622	[3][10]
2-Phenoxymethyl-3H-quinazolin-4-one	HL-60	Leukemia	10.8	[5]
8-methoxy-4-anilinoquinoline	BGC-823	Gastric Cancer	4.65	[11]
7-chloro-4-aminoquinoline-benzimidazole	CCRF-CEM	Leukemia	0.4 - 8	[8]

Note: The table presents data for derivatives, not 2,4-Dichloro-7-methoxyquinazoline itself, to showcase the scaffold's potential.

Section 4: Detailed Experimental Protocols

The following protocols are standardized methods for assessing the anticancer activity of novel compounds.

Protocol 4.1: General Cell Culture and Compound Handling

Rationale: Maintaining healthy, logarithmically growing cell cultures is critical for reproducible results. Compounds are typically dissolved in DMSO to create a stock solution, which is then diluted in culture medium.[12]

• Cell Maintenance: Culture cancer cell lines (e.g., MCF-7, HCT-116) in the recommended medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin. Maintain cultures in a humidified incubator at 37°C with 5% CO₂.[12]

• Stock Solution Preparation: Dissolve the synthesized quinazoline derivative in sterile DMSO to a high concentration (e.g., 10-50 mM). Aliquot and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.

• Working Solution Preparation: On the day of the experiment, thaw a stock solution aliquot and dilute it in complete culture medium to the desired final concentrations. The final DMSO concentration in the culture well should be kept below 0.5% (ideally ≤0.1%) to avoid solvent-induced toxicity.[13]

Protocol 4.2: MTT Assay for Cell Viability

Rationale: This colorimetric assay measures the reduction of yellow tetrazolium salt (MTT) to purple formazan crystals by mitochondrial dehydrogenases in metabolically active cells. The amount of formazan produced is proportional to the number of viable cells.[7]

• Cell Seeding: Harvest cells using trypsin and seed them into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium. Incubate for 24 hours to allow for cell attachment.[13]

• Treatment: Prepare serial dilutions of the quinazoline derivative in culture medium. Remove the old medium from the wells and add 100 µL of the compound-containing medium. Include "vehicle control" wells treated with medium containing the same final concentration of DMSO as the highest compound concentration.

• Incubation: Incubate the plate for 48-72 hours at 37°C.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours. Purple formazan crystals will become visible.[13]

• Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration to determine the IC50 value.

Protocol 4.3: Annexin V-FITC/PI Staining for Apoptosis

Rationale: In early apoptosis, a membrane phospholipid called phosphatidylserine (PS) flips from the inner to the outer leaflet of the plasma membrane. Annexin V is a protein that has a high affinity for PS and can be conjugated to a fluorescent dye like FITC. Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by live cells with intact membranes but can enter late apoptotic and necrotic cells. Flow cytometry can then distinguish between live (Annexin V-/PI-), early apoptotic (Annexin V+/PI-), and late apoptotic/necrotic (Annexin V+/PI+) cells.[6][13][14]

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the quinazoline derivative at its IC50 and 2x IC50 concentrations for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Adherent cells are detached with trypsin, and the trypsin is neutralized with serum-containing medium. Combine all cells and pellet by centrifugation (e.g., 300 x g for 5 minutes).[15]

• Washing: Wash the cell pellet twice with cold PBS.

• Staining: Resuspend the cells in 100 µL of 1X Binding Buffer provided with the apoptosis detection kit. Add 5 µL of Annexin V-FITC and 5 µL of PI.[13]

• Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze immediately using a flow cytometer.

Caption: Key events in apoptosis targeted by quinazoline derivatives.[7][9]

Protocol 4.4: Propidium Iodide Staining for Cell Cycle Analysis

Rationale: PI binds stoichiometrically to DNA, meaning the amount of fluorescence emitted is directly proportional to the amount of DNA in the cell. Cells in the G2 or M phase have twice the DNA content of cells in the G0/G1 phase. This allows for the quantification of cell populations in each phase of the cell cycle via flow cytometry.[8]

• Cell Seeding and Treatment: Seed cells in 6-well plates and treat with the quinazoline derivative for 24 hours.

• Harvesting: Collect all cells (adherent and floating) and wash with PBS as described in Protocol 4.3.

• Fixation: Resuspend the cell pellet and fix the cells by adding ice-cold 70% ethanol dropwise while vortexing gently. This permeabilizes the cells. Incubate at -20°C for at least 2 hours (or overnight).

• Staining: Centrifuge the fixed cells to remove the ethanol and wash with PBS. Resuspend the pellet in a staining solution containing PI (e.g., 50 µg/mL) and RNase A (e.g., 100 µg/mL) to prevent staining of double-stranded RNA.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples using a flow cytometer. The data is displayed as a histogram of cell count versus fluorescence intensity, from which the percentage of cells in G0/G1, S, and G2/M can be calculated.

Section 5: Conclusion and Future Directions

2,4-Dichloro-7-methoxyquinazoline is a valuable starting material for the synthesis of novel anticancer agents. The protocols detailed in this guide provide a robust framework for evaluating the biological activity of its derivatives. By systematically assessing antiproliferative effects, apoptosis induction, and cell cycle alterations, researchers can identify promising lead compounds. Future work should focus on elucidating the precise molecular targets of active derivatives, which may include kinases like EGFR, tubulin polymerization, or DNA interactions, all of which are known mechanisms for the broader quinazoline class.[10][16][17] This integrated approach of synthesis and biological evaluation is essential for advancing the development of next-generation quinazoline-based cancer therapeutics.

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Application Note & Protocols: A Comprehensive Guide to Evaluating the Anti-Inflammatory Potential of 2,4-Dichloro-7-methoxyquinazoline Derivatives

Abstract

This guide provides a comprehensive framework for researchers, medicinal chemists, and drug development professionals to assess the anti-inflammatory activity of novel compounds derived from the 2,4-dichloro-7-methoxyquinazoline scaffold. Quinazoline derivatives represent a privileged chemical structure in medicinal chemistry, with numerous analogs demonstrating significant therapeutic potential, including anti-inflammatory effects[1][2]. This document outlines a tiered, multi-assay strategy, moving from high-level biochemical screening to detailed cell-based mechanistic studies. We provide not only step-by-step protocols but also the scientific rationale behind each assay, enabling users to generate robust, reproducible, and mechanistically insightful data.

Introduction: The Rationale for Targeting Inflammation with Quinazoline Derivatives

Inflammation is a fundamental protective response of the immune system to harmful stimuli, such as pathogens and damaged cells[3]. However, when dysregulated, chronic inflammation becomes a key driver in the pathophysiology of numerous diseases, including rheumatoid arthritis, inflammatory bowel disease, neurodegenerative disorders, and cancer[4][5]. This has spurred intensive research into novel small-molecule inhibitors that can modulate key inflammatory pathways.

The quinazoline core is a bicyclic aromatic heterocycle that has proven to be a versatile scaffold for the development of bioactive compounds[6][7]. Its derivatives have been successfully developed as anti-cancer, anti-hypertensive, and anti-microbial agents[2][8]. Notably, a growing body of evidence highlights the potential of quinazoline-based molecules as potent anti-inflammatory agents, often acting on well-defined molecular targets within the inflammatory cascade[6][9]. The 2,4-dichloro-7-methoxyquinazoline core serves as a versatile starting material for creating diverse chemical libraries, allowing for systematic exploration of structure-activity relationships (SAR) to optimize potency and selectivity.

This application note details a strategic workflow to comprehensively profile these derivatives, focusing on their ability to inhibit key enzymatic drivers and modulate critical signaling pathways that orchestrate the inflammatory response.

The Inflammatory Cascade: Key Molecular Targets for Quinazoline Derivatives

A successful anti-inflammatory drug discovery campaign requires assays that interrogate biologically relevant targets. Our proposed strategy focuses on the primary nodes of the inflammatory signaling network, providing a multi-faceted view of a compound's activity.

• Cyclooxygenase (COX) Enzymes: COX-1 and COX-2 are key enzymes in the synthesis of prostaglandins, which are potent mediators of pain, fever, and inflammation[10]. While COX-1 is constitutively expressed and plays a role in physiological homeostasis, COX-2 is inducibly expressed at sites of inflammation[11]. Therefore, selective inhibition of COX-2 over COX-1 is a highly sought-after characteristic for modern anti-inflammatory drugs to minimize gastrointestinal side effects[12].

• Pro-inflammatory Cytokines (TNF-α, IL-6): Tumor Necrosis Factor-alpha (TNF-α) and Interleukin-6 (IL-6) are master cytokines that amplify and sustain the inflammatory response[13][14]. They are produced primarily by activated macrophages and trigger a cascade of downstream events, including the expression of other inflammatory mediators. Inhibition of their production is a clinically validated strategy for treating inflammatory diseases.

• Nuclear Factor-kappa B (NF-κB) Signaling Pathway: The NF-κB pathway is a pivotal regulator of the innate and adaptive immune systems and is considered a master switch for inflammatory gene expression[15][16]. In resting cells, NF-κB dimers are held inactive in the cytoplasm by inhibitor of κB (IκB) proteins. Pro-inflammatory stimuli, such as lipopolysaccharide (LPS), trigger the activation of the IκB kinase (IKK) complex, which phosphorylates IκBα, leading to its ubiquitination and degradation[3]. This frees NF-κB to translocate to the nucleus and drive the transcription of genes encoding COX-2, TNF-α, IL-6, and other inflammatory proteins[17][18].

• Mitogen-Activated Protein Kinase (MAPK) Pathways: The MAPK family, particularly p38 and JNK, are critical signaling pathways that convert extracellular stimuli into a wide range of cellular responses, including inflammation[19][20][21]. Activation of these kinases by stimuli like LPS leads to the phosphorylation of transcription factors that work in concert with NF-κB to promote the expression of inflammatory genes[22][23].

Core Inflammatory Signaling Pathways

Caption: Key inflammatory signaling pathways targeted by anti-inflammatory agents.

Tiered Assay Strategy & Protocols

We recommend a tiered approach to efficiently screen and characterize 2,4-dichloro-7-methoxyquinazoline derivatives. This strategy progresses from broad, cost-effective biochemical assays to more complex, resource-intensive cell-based assays that provide deeper mechanistic insight.

Tier 1: Primary Biochemical Screening

These assays provide a rapid assessment of direct enzymatic inhibition.

Principle: This assay measures the ability of a test compound to inhibit the peroxidase activity of recombinant human COX-1 and COX-2 enzymes. The activity is determined by monitoring the appearance of a fluorescent or colorimetric product generated from the reaction[10][24]. This allows for the determination of potency (IC₅₀) and selectivity. Commercially available kits from suppliers like Cayman Chemical or BPS Bioscience are highly recommended for standardization[11][25].

Experimental Workflow

Caption: Workflow for the in vitro COX inhibitor screening assay.

Materials:

• COX-2 Inhibitor Screening Kit (e.g., Sigma-Aldrich MAK399 or equivalent)[10]

• Recombinant human COX-1 and COX-2 enzymes

• Arachidonic Acid (substrate)

• COX Assay Buffer

• Fluorometric Probe (e.g., Amplex™ Red)

• 96-well black, flat-bottom plates

• Test Compounds (2,4-dichloro-7-methoxyquinazoline derivatives) dissolved in DMSO

• Positive Control (e.g., Celecoxib for COX-2, SC-560 for COX-1)

Step-by-Step Procedure:

• Reagent Preparation: Prepare all reagents according to the kit manufacturer's protocol.

• Compound Plating: Create a serial dilution of the test compounds in assay buffer. Typically, an 8-point, 3-fold dilution series starting from 100 µM is appropriate. Add 10 µL of each dilution to triplicate wells of the 96-well plate.

• Controls: Include wells for "No Enzyme Control," "Enzyme Control" (DMSO vehicle), and "Inhibitor Control" (Celecoxib).

• Enzyme Addition: Prepare the COX enzyme/heme/probe reaction mix as per the kit instructions. Add 80 µL of this mix to each well.

• Incubation: Incubate the plate at 25°C for 10 minutes, protected from light.

• Reaction Initiation: Prepare the Arachidonic Acid substrate solution. Using a multichannel pipette, add 10 µL to each well to start the reaction.

• Data Acquisition: Immediately place the plate in a microplate reader and measure fluorescence (Ex/Em = 535/587 nm) in kinetic mode at 25°C, reading every minute for 5-10 minutes.

• Data Analysis:

  • Determine the reaction rate (slope) for each well from the linear portion of the kinetic curve.

  • Calculate the percent inhibition for each compound concentration relative to the enzyme control.

  • Plot percent inhibition versus log[inhibitor] and fit the data to a four-parameter logistic curve to determine the IC₅₀ value.

Expert Insights:

• Causality: The pre-incubation step (Step 5) is crucial for time-dependent inhibitors. Some compounds may require longer incubation to exert their effect.

• Trustworthiness: Running COX-1 and COX-2 assays in parallel is essential to determine the selectivity index (SI = IC₅₀ COX-1 / IC₅₀ COX-2). A high SI is desirable for a safer anti-inflammatory profile.

Tier 2: Cell-Based Functional Screening

This tier evaluates the ability of compounds to suppress inflammatory responses in a relevant biological context.

Principle: This assay quantifies the ability of test compounds to inhibit the production and release of key pro-inflammatory cytokines, TNF-α and IL-6, from macrophage cells stimulated with Lipopolysaccharide (LPS)[26]. LPS is a component of the outer membrane of Gram-negative bacteria and a potent activator of the TLR4 receptor, mimicking a key inflammatory trigger[27][28].

Experimental Workflow

Caption: Workflow for cell-based cytokine inhibition assay.

Materials:

• RAW 264.7 or THP-1 (differentiated) macrophage cell line

• Complete Culture Medium (e.g., DMEM with 10% FBS, 1% Pen/Strep)

• Lipopolysaccharide (LPS) from E. coli O111:B4 (e.g., Sigma L2630)

• Test Compounds and Positive Control (e.g., Dexamethasone)

• 96-well tissue culture plates

• Cell viability reagent (e.g., CellTiter-Glo® or MTT)

• Commercially available ELISA kits for mouse TNF-α and IL-6

Step-by-Step Procedure:

• Cell Seeding: Seed RAW 264.7 cells at a density of 5 x 10⁴ cells/well in a 96-well plate and incubate overnight (37°C, 5% CO₂).

• Compound Pre-treatment: The next day, remove the old media and replace it with 90 µL of fresh media containing serial dilutions of the test compounds. Incubate for 1 hour.

• LPS Stimulation: Add 10 µL of LPS solution to each well to achieve a final concentration of 100 ng/mL. Include "Unstimulated" and "LPS only" (vehicle) controls.

• Incubation: Incubate the plate for 18-24 hours.

• Supernatant Collection: Centrifuge the plate at 300 x g for 5 minutes. Carefully collect the supernatant for cytokine analysis.

• Cell Viability Assessment: Add a cell viability reagent to the remaining cells in the plate and measure according to the manufacturer's protocol. This is critical to ensure that cytokine reduction is not due to cytotoxicity.

• ELISA: Perform the TNF-α and IL-6 ELISAs on the collected supernatants following the kit's instructions.

• Data Analysis:

  • Generate a standard curve for each cytokine.

  • Calculate the concentration of TNF-α and IL-6 in each sample.

  • Normalize the data and calculate the IC₅₀ for inhibition of each cytokine.

Expert Insights:

• Causality: The 1-hour pre-treatment allows the compounds to enter the cells and engage with their intracellular targets before the inflammatory cascade is initiated by LPS.

• Trustworthiness: A parallel cell viability assay is a self-validating control. A compound is only considered a true anti-inflammatory lead if it reduces cytokine levels at non-toxic concentrations.

Tier 3: Mechanistic Elucidation

These assays pinpoint the specific signaling pathway(s) modulated by the lead compounds.

Principle: This imaging-based assay directly visualizes the key step in canonical NF-κB activation: the translocation of the p65 subunit from the cytoplasm to the nucleus. An effective inhibitor will prevent this translocation in LPS-stimulated cells.

Materials:

• RAW 264.7 cells

• 96-well black, clear-bottom imaging plates

• Primary antibody: Anti-NF-κB p65 (e.g., Cell Signaling Technology #8242)

• Secondary antibody: Alexa Fluor 488-conjugated anti-rabbit IgG

• Nuclear counterstain: Hoechst 33342

• Fixation and permeabilization buffers (4% PFA, 0.1% Triton X-100)

• High-content imaging system or fluorescence microscope

Step-by-Step Procedure:

• Cell Seeding: Seed RAW 264.7 cells in an imaging plate and allow them to adhere overnight.

• Treatment: Pre-treat cells with test compounds for 1 hour.

• Stimulation: Stimulate cells with 100 ng/mL LPS for 30-60 minutes. This time point is critical as translocation is a transient event.

• Fix and Permeabilize: Wash cells with PBS, fix with 4% PFA for 15 minutes, and then permeabilize with 0.1% Triton X-100 for 10 minutes.

• Immunostaining: Block with 5% BSA, then incubate with the primary anti-p65 antibody overnight at 4°C. The next day, wash and incubate with the fluorescent secondary antibody and Hoechst stain for 1 hour.

• Imaging: Acquire images using a high-content imager. Capture the DAPI channel (blue, nucleus) and the FITC channel (green, p65).

• Image Analysis: Use automated image analysis software to:

  • Identify the nuclear and cytoplasmic compartments based on the Hoechst stain.

  • Quantify the fluorescence intensity of p65 in both compartments.

  • Calculate a nuclear-to-cytoplasmic intensity ratio. A potent inhibitor will keep this ratio low, similar to unstimulated cells.

Expert Insights:

• Causality: This assay provides direct visual evidence of NF-κB pathway inhibition, upstream of gene transcription. It confirms that the observed reduction in cytokines (Protocol 2) is likely mediated by the blockade of this master regulatory pathway.

• Trustworthiness: Including positive (LPS only) and negative (unstimulated) controls in every experiment is essential for validating the assay window and quantifying the inhibitory effect.

Data Presentation and Interpretation

Consolidating data into clear, comparative tables is crucial for SAR analysis and lead candidate selection.

Table 1: Summary of Anti-Inflammatory Activity for Quinazoline Derivatives

Compound ID	COX-1 IC₅₀ (µM)	COX-2 IC₅₀ (µM)	COX-2 Selectivity Index (SI)	TNF-α Inhibition IC₅₀ (µM)	IL-6 Inhibition IC₅₀ (µM)	Max Non-Toxic Conc. (µM)
QZ-001	50.2	1.5	33.5	2.1	3.5	> 50
QZ-002	> 100	25.8	> 3.9	30.1	45.2	> 50
QZ-003	15.6	0.08	195.0	0.15	0.22	25

| Celecoxib | 25.1 | 0.05 | 502.0 | 0.10 | 0.18 | > 100 |

Interpretation:

• QZ-001 shows good COX-2 selectivity and moderate activity in the cell-based assay.

• QZ-002 is a weak inhibitor across all assays.

• QZ-003 is a highly potent and selective lead candidate. It strongly inhibits COX-2 and cytokine production at sub-micromolar concentrations with a good therapeutic window before cytotoxicity is observed. This candidate would be prioritized for mechanistic studies like the NF-κB translocation assay.

Conclusion

The 2,4-dichloro-7-methoxyquinazoline scaffold holds significant promise for the development of novel anti-inflammatory therapeutics. The tiered experimental approach detailed in this guide provides a robust and efficient pathway for identifying and characterizing promising lead compounds. By integrating biochemical, cell-based functional, and mechanistic assays, researchers can build a comprehensive pharmacological profile, understand the mechanism of action, and make data-driven decisions to advance their drug discovery programs.

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• MDPI. (2022). Medicinal Chemistry of Analgesic and Anti-Inflammatory Quinazoline Compounds. MDPI Encyclopedia. [Link]

• Rani, P., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica, 15(6), 115-118. [Link]

• Pérez-García, S. A., et al. (2023). In Vitro and Ex Vivo Models for Screening Topical Anti-Inflammatory Drugs. Pharmaceutics, 15(2), 652. [Link]

• Rani, P., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7-Dimethoxy Quinazoline Derivatives. ResearchGate. [Link]

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• Unsu, J. (2007). Flow Cytometry-Based Single Cell Measurements of Intracellular Cytokine Production by LPS-Activated Murine Macrophage Cells. OSTI.GOV. [Link]

• Nile, S. H., & Park, S. W. (2017). Optimized Methods for In Vitro and In Vivo Anti-Inflammatory Assays and Its Applications in Herbal and Synthetic Drug Analysis. ResearchGate. [Link]

• ResearchGate. (2019). LPS-induced inflammatory reaction and M1-like properties macrophages. ResearchGate. [Link]

• de la-Torre-González, E., et al. (2023). In Silico and In Vitro Approach for Evaluation of the Anti-Inflammatory and Antioxidant Potential of Mygalin. International Journal of Molecular Sciences, 24(23), 16997. [Link]

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• Lorca, R., et al. (2012). Synthesis and biological evaluation of 4-alkoxy-6,9-dichloro[25]triazolo[4,3-a]quinoxalines as inhibitors of TNF-α and IL-6. European Journal of Medicinal Chemistry, 53, 153-162. [Link]

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Protocol for the Purification of 2,4-Dichloro-7-methoxyquinazoline: From Crude Synthesis to High-Purity Intermediate

An Application Guide for Researchers

Abstract

2,4-Dichloro-7-methoxyquinazoline is a pivotal heterocyclic building block in contemporary drug discovery, serving as a key precursor for a multitude of pharmacologically active molecules, particularly in the development of kinase inhibitors. The purity of this intermediate is paramount, as it directly influences the yield, purity, and viability of subsequent synthetic transformations. This application note provides a comprehensive, two-stage protocol for the purification of crude 2,4-Dichloro-7-methoxyquinazoline. We will first detail a bulk purification via recrystallization, followed by a high-purity polishing step using flash column chromatography. The causality behind experimental choices, common pitfalls, and methods for purity verification are discussed to equip researchers with a robust and reliable methodology.

Introduction: The Importance of Purity

The quinazoline scaffold is a privileged structure in medicinal chemistry. The specific regio- and chemo-selectivity offered by the two chlorine atoms at the C2 and C4 positions of 2,4-Dichloro-7-methoxyquinazoline makes it an exceptionally versatile intermediate for introducing diverse functionalities through sequential nucleophilic aromatic substitution (SNAr) reactions. However, the common synthetic route to this compound—typically the chlorination of 7-methoxyquinazoline-2,4(1H,3H)-dione with reagents like phosphorus oxychloride (POCl₃)[1][2]—often yields a crude product contaminated with starting materials, mono-chlorinated intermediates, and hydrolysis byproducts.

These impurities can significantly complicate subsequent reactions, leading to difficult-to-separate side products and reduced yields. Therefore, a robust purification strategy is not merely a procedural step but a critical investment in the success of a synthetic campaign.

Understanding the Impurity Profile

Effective purification begins with understanding the potential contaminants in the crude product. The primary synthesis involves refluxing the precursor dione with a chlorinating agent like POCl₃, sometimes with a catalyst such as N,N-dimethylformamide (DMF) or a base like N,N-diethylaniline.[2][3] The reaction is typically quenched by pouring the mixture into ice water, which precipitates the crude product.[1][4]

Common Impurities Include:

• Unreacted Starting Material: 7-methoxyquinazoline-2,4(1H,3H)-dione. This is a more polar, higher-melting solid that can be difficult to remove if present in large quantities.

• Mono-chlorinated Intermediates: Such as 2-chloro-7-methoxy-4(3H)-quinazolinone. These species can react in subsequent steps, leading to undesired byproducts.

• Hydrolysis Products: The dichlorinated product is susceptible to hydrolysis back to the mono-chloro species or the starting dione if exposed to moisture, particularly under non-neutral pH conditions, for extended periods.

• Residual Reagents: While the aqueous work-up removes the bulk of water-soluble reagents like POCl₃ (which hydrolyzes to phosphoric acid and HCl), trace amounts can be trapped within the precipitated solid.

The goal of the following protocols is to systematically remove these impurities based on their differing physicochemical properties, primarily polarity and solubility.

Safety Precautions

2,4-Dichloro-7-methoxyquinazoline is classified as an irritant. It can cause skin, eye, and respiratory tract irritation.[5][6] All manipulations should be performed in a well-ventilated fume hood while wearing appropriate Personal Protective Equipment (PPE), including a lab coat, chemical-resistant gloves, and safety goggles.[7][8] Refer to the Material Safety Data Sheet (MSDS) for complete handling and storage information.[5]

The Purification Workflow: A Two-Stage Approach

For optimal results, a sequential purification strategy is recommended. This involves an initial bulk purification to remove major impurities, followed by a more rigorous chromatographic step to achieve high purity.

Caption: Overall workflow for the purification of 2,4-Dichloro-7-methoxyquinazoline.

Detailed Experimental Protocols

This technique leverages differences in solubility between the desired product and impurities in a chosen solvent at different temperatures. The goal is to select a solvent that dissolves the product well at high temperatures but poorly at low temperatures, while impurities remain either insoluble at high temperatures or soluble at low temperatures. Acetone is a good starting point for recrystallization, as demonstrated for similar chloro-quinazoline analogs.[2]

Materials:

• Crude 2,4-Dichloro-7-methoxyquinazoline

• Recrystallization solvent (e.g., Acetone, Ethyl Acetate, or Acetonitrile)

• Erlenmeyer flasks

• Hot plate with stirring

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Solvent Selection: Place a small amount of crude material in a test tube and add a few drops of the chosen solvent. If it dissolves readily at room temperature, the solvent is unsuitable. Heat the mixture; a good solvent will dissolve the compound when hot. Cool the solution in an ice bath to ensure the product crystallizes out.

• Dissolution: Place the crude solid in an Erlenmeyer flask with a stir bar. Add the minimum amount of recrystallization solvent to cover the solid. Heat the mixture to a gentle boil with stirring.

• Achieve Saturation: Continue adding small portions of hot solvent until all the solid just dissolves. Adding excess solvent will reduce the recovery yield.

• Hot Filtration (Optional): If insoluble impurities are observed in the hot solution, perform a hot filtration. Quickly filter the hot solution through a pre-warmed funnel with fluted filter paper into a clean, pre-warmed flask. This step must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Remove the flask from the heat, cover it, and allow it to cool slowly to room temperature. Slow cooling encourages the formation of larger, purer crystals. Once at room temperature, place the flask in an ice bath for at least 30 minutes to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of ice-cold recrystallization solvent to remove any residual soluble impurities.

• Drying: Dry the purified crystals under vacuum. The expected product is a pale yellow to tan crystalline powder.[5]

Solvent System	Rationale
Acetone	Good general-purpose solvent for moderately polar compounds; effective for similar halogenated quinazolines.[2]
Ethyl Acetate	Offers a different polarity profile, potentially effective if acetone fails to remove certain impurities.
Acetonitrile	Another option with good solvating power for heterocyclic compounds.

For applications requiring very high purity (>98%), flash chromatography is the method of choice. This technique separates compounds based on their differential adsorption to a stationary phase (silica gel) and elution with a mobile phase. This method is highly effective for separating the desired product from closely related impurities like mono-chloro intermediates. The principles outlined for purifying similar quinoline compounds are directly applicable here.[9]

Materials:

• Recrystallized 2,4-Dichloro-7-methoxyquinazoline

• Silica gel (230-400 mesh)

• Mobile Phase: Hexanes (or Petroleum Ether) and Ethyl Acetate (EtOAc)

• Dichloromethane (DCM) for loading

• Glass chromatography column, test tubes, TLC plates, and chamber

Procedure:

• TLC Analysis: First, determine the optimal mobile phase composition using TLC. Spot the compound on a TLC plate and elute with varying ratios of Hexane:EtOAc (e.g., 9:1, 4:1, 2:1). The ideal system will give the product a retention factor (Rf) of approximately 0.25-0.35. Impurities should be well-separated from the product spot.

• Column Packing: Pack a glass column with silica gel using a slurry method with the initial, low-polarity mobile phase (e.g., 9:1 Hexane:EtOAc). Ensure the silica bed is compact and level.

• Sample Loading (Dry Loading Recommended): Dissolve the recrystallized material in a minimal amount of DCM. Add a small amount of silica gel (2-3 times the weight of your compound) and remove the solvent on a rotary evaporator to obtain a dry, free-flowing powder. Carefully add this powder to the top of the packed column. This technique prevents band broadening and improves separation.

• Elution: Begin eluting the column with the low-polarity mobile phase determined by TLC. Collect fractions in test tubes. Gradually increase the polarity of the mobile phase (e.g., by increasing the percentage of ethyl acetate) to elute the product.

• Fraction Monitoring: Monitor the elution process by spotting fractions onto TLC plates and visualizing under a UV lamp (254 nm).

• Combine and Evaporate: Combine the fractions that contain the pure product. Remove the solvent using a rotary evaporator to yield the final, high-purity compound.

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for normal-phase separation of moderately polar organic molecules.
Mobile Phase	Hexane/Ethyl Acetate Gradient	Allows for fine-tuning of polarity to effectively separate the product from less polar and more polar impurities.
Loading Method	Dry Loading	Provides superior resolution compared to liquid loading by ensuring the sample is applied as a narrow, concentrated band.[9]
Elution Gradient	Start at ~5% EtOAc in Hexane	Begin with low polarity to elute non-polar impurities, then gradually increase EtOAc concentration to elute the product.

Purity Assessment and Characterization

After purification, it is essential to verify the purity and confirm the identity of the final product.

• Thin-Layer Chromatography (TLC): A single spot in multiple solvent systems is a good indicator of purity.

• Melting Point (MP): A sharp melting point is indicative of high purity. The literature melting point for 2,4-Dichloro-6,7-dimethoxyquinazoline (a closely related compound) is 175-178 °C.[6] The melting point for the title compound should be similarly sharp.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are definitive methods to confirm the chemical structure and identify any remaining impurities.

• High-Performance Liquid Chromatography (HPLC): Provides quantitative data on the purity of the compound.

By following this detailed, two-stage purification protocol, researchers can reliably obtain high-purity 2,4-Dichloro-7-methoxyquinazoline, enabling the successful and reproducible synthesis of downstream target molecules.

References

• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). (n.d.). ResearchGate.
• Ali, M. A., et al. (2012). Vilsmeier-Haack reagent: A facile synthesis of 2-chloro-3-formylquinolines from N-arylacetamides and transformation. Indian Journal of Chemistry - Section B, 51B(3), 459-465.
• Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline. (2004). Google Patents.

• Material Safety Data Sheet - 2,4-Dichloro-6,7-dimethoxyquinazoline, 97%. (2009). Cole-Parmer. Retrieved January 11, 2026, from [Link]

• Kumar, A., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica, 15(6), 115-118.

• Vilsmeier-Haack synthesis of pyrazole and pyridine-quinoline hybrids. (n.d.). ResearchGate. Retrieved January 11, 2026, from [Link]

• Synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline. (n.d.). PrepChem.com. Retrieved January 11, 2026, from [Link]

• Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline. (2011). Google Patents.
• Unexpected Cyclocondensation resulting a Novel Quinazolinone Scaffold from SOCl2-DMF adduct. (2021). Journal of Chemical Technology, 1(1), 1-5.
• Tekale, A. S. (2022). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. International Journal of Chemical Studies, 10(1), 177-180.

• Tekale, A. S. (2022). Synthesis of new Quinoline derivatives using Vilsmeier-Haack reagent: And its spectral characterizations. The Pharma Innovation. Retrieved January 11, 2026, from [Link]

• Preparation method of 6,7-dimethoxy-2,4-(1H,3H)-quinazoline diketon. (2003). Google Patents.
• Zhang, H., et al. (2012). 2,4-Dichloro-7-fluoroquinazoline. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o740.
• Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline. (2006). Google Patents.
• Al-Ostath, A., et al. (2022). Discovery of Quinazoline-2,4(1H,3H)-Dione Derivatives as Potential Antibacterial Agent. Molecules, 27(19), 6543.

• Synthesis of quinazoline-2,4(1H,3H)-dione. (2021). ResearchGate. Retrieved January 11, 2026, from [Link]

• The simple synthesis of quinazoline-2,4-dione derivatives using Boc strategy. (2021). ResearchGate. Retrieved January 11, 2026, from [Link]

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Application Notes and Protocols for the Analytical Characterization of 2,4-Dichloro-7-methoxyquinazoline

For Researchers, Scientists, and Drug Development Professionals

Authored by: Senior Application Scientist

Introduction

2,4-Dichloro-7-methoxyquinazoline is a key heterocyclic intermediate in the synthesis of a variety of biologically active molecules, including kinase inhibitors and other potential therapeutic agents. As with any component destined for pharmaceutical development, rigorous analytical characterization is paramount to ensure identity, purity, and consistency. This guide provides a comprehensive overview of the essential analytical methods for the thorough characterization of this compound, rooted in established scientific principles and practical laboratory considerations.

The protocols herein are designed to be self-validating, providing a framework for generating robust and reliable analytical data. This document will detail the application of Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), High-Performance Liquid Chromatography (HPLC), and Elemental Analysis for the unequivocal identification and purity assessment of 2,4-Dichloro-7-methoxyquinazoline.

Physicochemical Properties

A foundational understanding of the physicochemical properties of 2,4-Dichloro-7-methoxyquinazoline is crucial for the selection and optimization of analytical methods.

Property	Value	Source
Molecular Formula	C₁₀H₈Cl₂N₂O
Molecular Weight	243.09 g/mol
Appearance	Off-white to pale yellow solid	General observation for similar compounds
Melting Point	~175-178 °C (for the analogous 2,4-dichloro-6,7-dimethoxyquinazoline)	[1]
Solubility	Soluble in organic solvents such as DMSO, DMF, and chlorinated solvents.	General chemical knowledge

I. Nuclear Magnetic Resonance (NMR) Spectroscopy: Structural Elucidation

NMR spectroscopy is the most powerful technique for the unambiguous structural confirmation of organic molecules. Both ¹H and ¹³C NMR are essential for the characterization of 2,4-Dichloro-7-methoxyquinazoline.

A. Rationale for NMR Analysis

The quinazoline ring system and its substituents have distinct chemical shifts in NMR spectra. ¹H NMR will confirm the presence and connectivity of the aromatic protons and the methoxy group. ¹³C NMR will provide evidence for the carbon skeleton, including the quaternary carbons of the quinazoline core and the carbon atoms bearing chlorine atoms. The number of signals and their splitting patterns will be indicative of the compound's symmetry and structure.

B. Predicted NMR Data

¹H NMR (500 MHz, CDCl₃): The expected spectrum would show signals for the three aromatic protons on the benzene ring portion of the quinazoline and a singlet for the methoxy group protons. The chemical shifts are influenced by the electron-withdrawing effects of the chlorine atoms and the electron-donating effect of the methoxy group.

¹³C NMR (125 MHz, CDCl₃): The spectrum is predicted to show 10 distinct carbon signals, corresponding to the 10 carbon atoms in the molecule. The carbons attached to chlorine atoms will appear at a characteristic downfield shift.

C. Experimental Protocol: NMR Spectroscopy

• Sample Preparation:

  • Accurately weigh 5-10 mg of 2,4-Dichloro-7-methoxyquinazoline.

  • Dissolve the sample in approximately 0.7 mL of deuterated chloroform (CDCl₃) or deuterated dimethyl sulfoxide (DMSO-d₆).

  • Transfer the solution to a clean, dry 5 mm NMR tube.

• Instrument Parameters (500 MHz Spectrometer):

  • ¹H NMR:

    • Pulse Program: Standard single pulse (zg30).

    • Number of Scans: 16-32.

    • Spectral Width: 12-16 ppm.

    • Temperature: 298 K.

  • ¹³C NMR:

    • Pulse Program: Proton-decoupled pulse program (zgpg30).

    • Number of Scans: 1024-4096 (or more for dilute samples).

    • Spectral Width: 200-240 ppm.

    • Temperature: 298 K.

• Data Processing and Analysis:

  • Apply Fourier transformation to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale to the residual solvent peak (CDCl₃: δH = 7.26 ppm, δC = 77.16 ppm; DMSO-d₆: δH = 2.50 ppm, δC = 39.52 ppm).

  • Integrate the ¹H NMR signals to determine the relative proton ratios.

  • Analyze the chemical shifts, splitting patterns, and coupling constants to assign the signals to the respective protons and carbons of the molecule.

II. Mass Spectrometry (MS): Molecular Weight and Fragmentation

Mass spectrometry is a critical tool for determining the molecular weight of a compound and providing structural information through the analysis of its fragmentation pattern.

A. Rationale for MS Analysis

The molecular ion peak in the mass spectrum will confirm the molecular weight of 2,4-Dichloro-7-methoxyquinazoline. The isotopic pattern of the molecular ion peak will be characteristic of a molecule containing two chlorine atoms (with ³⁵Cl and ³⁷Cl isotopes). Fragmentation analysis can provide further structural confirmation.

B. Expected Mass Spectrum

The electron ionization (EI) mass spectrum is expected to show a molecular ion peak [M]⁺ at m/z 242 and a prominent [M+2]⁺ peak at m/z 244, with an intensity ratio of approximately 9:6:1 for [M]⁺:[M+2]⁺:[M+4]⁺, which is characteristic of a dichlorinated compound.

C. Experimental Protocol: GC-MS

Gas Chromatography-Mass Spectrometry (GC-MS) is a suitable technique for the analysis of this compound due to its expected volatility.

• Sample Preparation:

  • Prepare a dilute solution of 2,4-Dichloro-7-methoxyquinazoline (approximately 100 µg/mL) in a volatile organic solvent such as dichloromethane or ethyl acetate.

• GC-MS Parameters:

  • Gas Chromatograph:

    • Column: HP-5MS (or equivalent), 30 m x 0.25 mm x 0.25 µm.

    • Injector Temperature: 250 °C.

    • Oven Program:

      • Initial Temperature: 100 °C, hold for 2 minutes.

      • Ramp: 15 °C/min to 280 °C.

      • Final Hold: 5 minutes at 280 °C.

    • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

  • Mass Spectrometer (EI mode):

    • Ion Source Temperature: 230 °C.

    • Ionization Energy: 70 eV.

    • Scan Range: m/z 50-400.

• Data Analysis:

  • Identify the peak corresponding to 2,4-Dichloro-7-methoxyquinazoline in the total ion chromatogram (TIC).

  • Extract the mass spectrum for this peak.

  • Analyze the molecular ion cluster to confirm the molecular formula and the presence of two chlorine atoms.

  • Propose fragmentation pathways for the major fragment ions observed in the spectrum.

III. High-Performance Liquid Chromatography (HPLC): Purity Determination

HPLC is the workhorse of the pharmaceutical industry for the determination of purity and the quantification of impurities. A robust HPLC method is essential for quality control.

A. Rationale for HPLC Analysis

A reversed-phase HPLC method can effectively separate 2,4-Dichloro-7-methoxyquinazoline from potential starting materials, by-products, and degradation products. The area of the main peak relative to the total area of all peaks provides a measure of the compound's purity.

B. Experimental Protocol: Reversed-Phase HPLC

• Instrumentation and Conditions:

  • HPLC System: A standard HPLC system with a UV detector.

  • Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and water (with 0.1% formic acid or trifluoroacetic acid as a modifier) is a good starting point.

    • Solvent A: Water with 0.1% Formic Acid.

    • Solvent B: Acetonitrile with 0.1% Formic Acid.

  • Gradient:

    • 0-20 min: 10% to 90% B.

    • 20-25 min: 90% B.

    • 25-30 min: 90% to 10% B.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 254 nm and 280 nm.

  • Injection Volume: 10 µL.

• Sample Preparation:

  • Prepare a stock solution of 2,4-Dichloro-7-methoxyquinazoline in a suitable solvent (e.g., acetonitrile or a mixture of acetonitrile and water) at a concentration of approximately 1 mg/mL.

  • Further dilute the stock solution to a working concentration of about 0.1 mg/mL with the initial mobile phase composition.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the main peak as a percentage of the total peak area.

  • The method should be validated for linearity, accuracy, precision, and specificity according to ICH guidelines.

IV. Elemental Analysis: Empirical Formula Confirmation

Elemental analysis provides the percentage composition of carbon, hydrogen, nitrogen, and halogens in a compound, which is a fundamental method for confirming the empirical formula.

A. Rationale for Elemental Analysis

The experimentally determined percentages of C, H, N, and Cl should be in close agreement with the theoretical values calculated from the molecular formula (C₁₀H₈Cl₂N₂O). This provides strong evidence for the compound's elemental composition and purity.

B. Theoretical Composition

For C₁₀H₈Cl₂N₂O:

• Carbon (C): 49.42%

• Hydrogen (H): 3.32%

• Nitrogen (N): 11.52%

• Chlorine (Cl): 29.17%

• Oxygen (O): 6.58% (often determined by difference)

C. Experimental Protocol: CHN and Halogen Analysis

• Sample Preparation:

  • Provide a pure, dry sample (2-5 mg) of 2,4-Dichloro-7-methoxyquinazoline.

  • The sample is weighed accurately into a tin or silver capsule for CHN analysis.

• Instrumentation:

  • CHN Analysis: A modern automated elemental analyzer. The sample is combusted at high temperatures, and the resulting gases (CO₂, H₂O, N₂) are separated and quantified.

  • Chlorine Analysis: Titration methods or ion chromatography can be used for the determination of chlorine content.[2]

• Data Analysis:

  • Compare the experimentally determined percentages of each element with the theoretical values. A deviation of ±0.4% is generally considered acceptable.

Visualizing the Analytical Workflow

The following diagram illustrates the logical flow of the analytical characterization process for 2,4-Dichloro-7-methoxyquinazoline.

Caption: Workflow for the analytical characterization of 2,4-Dichloro-7-methoxyquinazoline.

Conclusion

The analytical methods detailed in this guide provide a robust framework for the comprehensive characterization of 2,4-Dichloro-7-methoxyquinazoline. The synergistic use of NMR, MS, HPLC, and elemental analysis ensures the unambiguous confirmation of its chemical structure, molecular weight, and purity. Adherence to these protocols will enable researchers, scientists, and drug development professionals to generate high-quality, reliable data, which is a prerequisite for the advancement of this important chemical intermediate in the pharmaceutical pipeline.

References

• PubChemLite. (n.d.). 2,4-dichloro-7-methoxyquinazoline (C9H6Cl2N2O). Retrieved from [Link]

• Robertson Microlit Laboratories. (n.d.). Elemental Analysis | CHN Analysis & Halogen/Sulfur Testing. Retrieved from [Link]

• MDPI. (2020). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. Retrieved from [Link]

• PubMed Central (PMC). (2012). 2,4-Dichloro-7-fluoroquinazoline. Retrieved from [Link]

• PubMed. (2018). Synthesis, Characterization of 4-Anilino-6,7-Dimethoxy Quinazoline Derivatives as Potential Anti-Angiogenic Agents. Retrieved from [Link]

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Application Note: Leveraging 2,4-Dichloro-7-methoxyquinazoline for Efficient Combinatorial Library Synthesis

An Application Guide for Researchers and Drug Development Professionals

Abstract

The quinazoline core is a well-established "privileged scaffold" in medicinal chemistry, forming the basis of numerous therapeutic agents.[1][2] Its rigid, heterocyclic structure provides an excellent framework for presenting diverse pharmacophoric elements in a defined spatial orientation. This application note provides a detailed guide for researchers on the strategic use of 2,4-dichloro-7-methoxyquinazoline as a versatile building block for the synthesis of compound libraries. We will explore its unique reactivity, provide validated, step-by-step protocols for sequential functionalization, and discuss the rationale behind key experimental choices to empower the rapid generation of novel chemical entities for drug discovery programs.

Introduction: The Quinazoline Scaffold in Drug Discovery

Quinazoline and its derivatives have garnered immense interest from medicinal chemists due to their broad spectrum of biological activities, including potent anticancer, anti-inflammatory, antimicrobial, and antihypertensive properties.[3][4] Several clinically approved drugs, particularly in oncology (e.g., Gefitinib, Erlotinib), feature a quinazoline core that targets key signaling proteins like the Epidermal Growth Factor Receptor (EGFR).[1] The power of this scaffold lies in its ability to be readily and differentially functionalized, allowing for the systematic exploration of chemical space to optimize potency, selectivity, and pharmacokinetic properties.

The subject of this guide, 2,4-dichloro-7-methoxyquinazoline, is an exceptionally valuable starting material for library synthesis. The two chlorine atoms at the C2 and C4 positions possess differential reactivity, enabling a controlled, stepwise introduction of diverse nucleophiles. This regioselectivity is the cornerstone of its utility, allowing for the creation of large, diverse libraries from a single, common intermediate.

Physicochemical Properties & Safety Data

Before commencing any experimental work, it is critical to understand the properties and handling requirements of the reagent.

Table 1: Properties of 2,4-Dichloro-7-methoxyquinazoline

Property	Value	Source
Chemical Formula	C₉H₆Cl₂N₂O	PubChem[5]
Molecular Weight	229.06 g/mol	PubChem[5]
Appearance	Light yellow to tan crystalline powder	Alfa Aesar[6]
CAS Number	214739-99-0 (similar structure: 27631-29-4)	PubChem[5]
Solubility	Soluble in organic solvents like DMF, DMSO, and chlorinated solvents.	General Knowledge

Safety, Handling, and Storage

Warning: This compound is classified as an irritant.[6][7]

• Health Hazards: Causes skin, eye, and respiratory tract irritation. May be harmful if swallowed, inhaled, or absorbed through the skin.[6][8]

• Personal Protective Equipment (PPE): Always handle this chemical in a certified chemical fume hood. Wear appropriate PPE, including a lab coat, safety goggles compliant with EN166 or OSHA 1910.133 standards, and chemical-resistant gloves (e.g., nitrile).[8][9]

• Handling: Minimize dust generation and accumulation. Avoid all personal contact. Ensure adequate ventilation. After handling, wash hands thoroughly.[10]

• Storage: Store in a cool, dry, and well-ventilated area. Keep the container tightly sealed to prevent moisture ingress. Store away from incompatible materials such as strong oxidizing agents and acids.[6][10]

• Spill Response: In case of a spill, evacuate the area. Use a dry clean-up procedure; avoid generating dust. Vacuum or sweep up the material and place it into a suitable, labeled container for disposal.[8][10]

The Chemistry of Sequential Substitution

The synthetic utility of 2,4-dichloro-7-methoxyquinazoline hinges on the differential electrophilicity of the C2 and C4 positions. The C4 carbon is significantly more reactive towards nucleophilic aromatic substitution (SₙAr) than the C2 carbon.

Causality: This reactivity difference arises from the electronic properties of the quinazoline ring system. The nitrogen atom at position 3 (N3) exerts a stronger electron-withdrawing effect on the adjacent C4 position, making it more electron-deficient and thus more susceptible to nucleophilic attack. The stabilization of the Meisenheimer intermediate is more effective when the attack occurs at C4.

This allows for a highly regioselective reaction, where nucleophiles can be directed to the C4 position under relatively mild conditions, leaving the C2-chloro group intact for a subsequent, more forcing reaction.[11]

Caption: General workflow for library synthesis.

Experimental Protocols

The following protocols are provided as a robust starting point. Researchers should perform initial optimization based on the specific nucleophiles employed.

Protocol 1: Synthesis of the Precursor - 2,4-Dichloro-7-methoxyquinazoline

This procedure is adapted from established methods for similar quinazoline systems.[12][13] The starting material, 7-methoxyquinazoline-2,4-dione, can be synthesized from 2-amino-4-methoxybenzoic acid and urea.

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, add 7-methoxyquinazoline-2,4-dione (1.0 eq).

• Reagent Addition: In a chemical fume hood, carefully add phosphorus oxychloride (POCl₃, 5-10 vol eq) to the flask. Then, add N,N-dimethylaniline (0.1-0.3 eq) dropwise as a catalyst.

• Reaction: Heat the mixture to reflux (approx. 110 °C) and stir for 4-6 hours. Monitor the reaction progress by TLC or LC-MS until the starting material is consumed.

• Workup: Allow the reaction mixture to cool to room temperature. Slowly and carefully pour the mixture onto crushed ice with vigorous stirring. Caution: This is an exothermic reaction.

• Isolation: The product will precipitate as a solid. Isolate the solid by vacuum filtration.

• Purification: Wash the filter cake thoroughly with cold water, followed by a cold saturated sodium bicarbonate solution, and finally with more cold water until the filtrate is neutral. Dry the solid under vacuum to yield 2,4-dichloro-7-methoxyquinazoline. The product is often of sufficient purity for the next step, but can be further purified by recrystallization from a suitable solvent like ethanol or by column chromatography if necessary.

Protocol 2: Library Synthesis - Stepwise Nucleophilic Substitution

This two-step protocol leverages the differential reactivity of the C4 and C2 positions.

Part A: Regioselective C4-Substitution (e.g., Amination)

This step selectively functionalizes the more reactive C4 position.[14][15]

• Reaction Setup: Dissolve 2,4-dichloro-7-methoxyquinazoline (1.0 eq) in a suitable solvent such as isopropanol or THF (approx. 0.1-0.2 M concentration) in a round-bottom flask.

• Nucleophile Addition: Add the primary or secondary amine of choice (1.0-1.2 eq). For less reactive amines or to neutralize the HCl byproduct, a non-nucleophilic base like diisopropylethylamine (DIPEA) or triethylamine (TEA) (1.5 eq) can be added.

• Reaction: Stir the mixture at a temperature ranging from room temperature to the reflux temperature of the solvent (e.g., 80 °C for isopropanol). The reaction is typically complete within 2-12 hours. Monitor progress by TLC or LC-MS.

• Workup & Isolation: Upon completion, cool the reaction mixture. If a precipitate has formed, it can be isolated by filtration. Alternatively, the solvent can be removed under reduced pressure. The residue can then be partitioned between an organic solvent (e.g., ethyl acetate or dichloromethane) and water.

• Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo. The resulting crude 2-chloro-4-(amino)-7-methoxyquinazoline intermediate can be purified by flash column chromatography on silica gel or by recrystallization.

Table 2: Example Conditions for C4 Substitution

Nucleophile	Solvent	Base	Temperature	Typical Time
Aniline	Isopropanol	None/DIPEA	Reflux	4-8 h
Benzylamine	THF	DIPEA	Room Temp	2-6 h
Morpholine	Ethanol	K₂CO₃	50 °C	3-5 h
4-Mercaptophenol	DMF	K₂CO₃	Room Temp	1-2 h

Part B: C2-Substitution to Complete the Library Member

This step requires more forcing conditions to substitute the less reactive C2-chloro group.[16]

• Reaction Setup: Dissolve the 2-chloro-4-(substituted)-7-methoxyquinazoline intermediate (1.0 eq) from Part A in a high-boiling polar aprotic solvent like DMF, DMSO, or NMP.

• Nucleophile Addition: Add the second nucleophile (1.5-3.0 eq). A stronger base such as sodium hydride (NaH) or potassium carbonate (K₂CO₃) may be required, particularly for less nucleophilic species.

• Reaction: Heat the reaction mixture to a higher temperature, typically between 100-150 °C. Microwave irradiation can also be employed to accelerate this step significantly. Monitor the reaction carefully by LC-MS.

• Workup & Isolation: Cool the reaction to room temperature and pour it into ice water. A precipitate often forms, which can be collected by filtration. If no solid forms, extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate).

• Purification: Wash the organic extracts with water and brine, dry over Na₂SO₄, and concentrate. The final product, a 2,4-disubstituted-7-methoxyquinazoline, should be purified by flash chromatography, preparative HPLC, or recrystallization to achieve the desired purity for biological screening.

Caption: Reaction scheme for sequential amination.

Characterization of Library Compounds

The identity and purity of all intermediates and final compounds must be rigorously confirmed.

• Thin Layer Chromatography (TLC): For rapid reaction monitoring.

• Liquid Chromatography-Mass Spectrometry (LC-MS): To confirm the consumption of starting material and the presence of the desired product mass.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR spectroscopy are essential for unambiguous structure elucidation of the final products.

• High-Performance Liquid Chromatography (HPLC): To determine the final purity of the compounds before biological assaying. A purity of >95% is typically required.

Conclusion

2,4-Dichloro-7-methoxyquinazoline is a powerful and versatile building block for the construction of diverse chemical libraries aimed at various therapeutic targets.[17][18][19] The predictable, regioselective nature of its sequential SₙAr reactions allows for a robust and efficient synthetic strategy. By following the protocols outlined in this guide, researchers can systematically generate novel quinazoline derivatives, accelerating the hit-to-lead optimization process in modern drug discovery.

References

• M. Asif. (2020). Bestowal of Quinazoline Scaffold in Anticancer Drug Discovery. Anti-Cancer Agents in Medicinal Chemistry, 20. [Link][1][3]

• I. U. Khan, et al. (2023). Exploring Quinazoline as a Scaffold for Developing Novel Therapeutics in Alzheimer's Disease. Molecules, 28(11), 4381. [Link][2]

• S. K. Suthar, et al. (2022). Recent Advances on Quinazoline Derivatives: A Potential Bioactive Scaffold in Medicinal Chemistry. Molecules, 27(19), 6297. [Link][4]

• M. A. El-Damasy, et al. (2023). Quinazolinones, the Winning Horse in Drug Discovery. Pharmaceuticals, 16(1), 121. [Link][20]

• Cole-Parmer. Material Safety Data Sheet - 2,4-Dichloro-6,7-dimethoxyquinazoline, 97%. [Link][8]

• P. Rani, et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica, 15(6), 115-118. [Link][12][14]

• Y-L. Zhao, et al. (2019). In Vivo and Mechanistic Studies on Antitumor Lead 7-Methoxy-4-(2-methylquinazolin-4-yl)-3,4-dihydroquinoxalin-2(1H)-one and Its Modification as a Novel Class of Tubulin-Binding Tumor-Vascular Disrupting Agents. Journal of Medicinal Chemistry, 62(4), 1889-1905. [Link][18]

• S. Kumar, et al. (2022). Design, synthesis, and biological evaluation of 4-(2-fluorophenoxy)-7-methoxyquinazoline derivatives as dual EGFR/c-Met inhibitors for the treatment of NSCLC. RSC Medicinal Chemistry. [Link][21]

• Thermo Fisher Scientific. (2025). Safety Data Sheet - 2,4-Dichloro-6,7-dimethoxyquinazoline. [Link][6]

• S. K. Aher, et al. (2022). Design, synthesis and evaluation of 4,7-disubstituted 8-methoxyquinazoline derivatives as potential cytotoxic agents targeting β-catenin/TCF4 signaling pathway. Bioorganic & Medicinal Chemistry Letters, 62, 128639. [Link][19]

• H. Liu, et al. (2017). Design, Synthesis, and Antitumor Activity of Novel Quinazoline Derivatives. Molecules, 22(12), 2097. [Link][22]

• M. G. Ferlin, et al. (2020). Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. RSC Advances, 10, 20387-20399. [Link][11]

• M. Slaninova, et al. (2024). Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium. Beilstein Journal of Organic Chemistry, 20, 438-446. [Link][16]

• M. S. Alesawy, et al. (2021). Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Chemistry Stack Exchange. [Link]

• PubChem. 2,4-Dichloro-7-methoxyquinazoline. [Link][5]

• Y. Zhang, et al. (2019). Synthesis of 2-chloro-N, N-diethyl-7-fluoroquinazolin-4-amine. IOP Conference Series: Earth and Environmental Science, 252, 022090. [Link][13]

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Application Notes and Protocols for 2,4-Dichloro-7-methoxyquinazoline in Medicinal Chemistry

Foreword: The Quinazoline Scaffold as a Privileged Structure

In the landscape of modern drug discovery, certain molecular frameworks consistently yield biologically active compounds across a range of therapeutic targets. These are termed "privileged structures"[1][2]. The quinazoline core is a quintessential example of such a scaffold, forming the basis of numerous FDA-approved drugs, particularly in oncology[3][4][5]. Its rigid, planar structure and capacity for diverse functionalization make it an ideal anchor for designing potent and selective inhibitors of key cellular enzymes.

This guide focuses on a particularly valuable derivative: 2,4-Dichloro-7-methoxyquinazoline . The strategic placement of two chlorine atoms provides differential reactivity, enabling sequential and regioselective chemical modifications. The 7-methoxy group, an electron-donating substituent, further modulates the electronic properties and can influence ligand-receptor interactions. These features make 2,4-dichloro-7-methoxyquinazoline a versatile and powerful starting material for the synthesis of compound libraries aimed at discovering novel therapeutic agents. This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals, detailing its synthesis, reactivity, and application in the generation of potent kinase inhibitors.

Physicochemical and Structural Properties

A thorough understanding of the starting material's properties is fundamental to its effective use in synthesis.

Property	Value
Chemical Formula	C₉H₆Cl₂N₂O
Molecular Weight	229.06 g/mol
Appearance	Off-white to light yellow crystalline solid
IUPAC Name	2,4-dichloro-7-methoxyquinazoline
CAS Number	55934-22-0 (related structure)
Solubility	Soluble in organic solvents like DMF, DCM, THF; insoluble in water

Synthesis of the Core Scaffold

The most common and efficient route to 2,4-dichloro-7-methoxyquinazoline involves the chlorination of its corresponding dione precursor, 7-methoxyquinazoline-2,4(1H,3H)-dione (also known as 6,7-dimethoxyquinazoline-2,4-dione in some literature when starting from different materials).

Synthesis Workflow Diagram

Caption: Workflow for the synthesis of the target intermediate.

Detailed Synthesis Protocol

This protocol describes the chlorination of 7-methoxyquinazoline-2,4(1H,3H)-dione using phosphorus oxychloride (POCl₃).

Rationale: POCl₃ is a powerful chlorinating agent effective for converting cyclic amides (lactams) and ketones into their corresponding chloro-derivatives. The addition of a tertiary amine base, such as N,N-dimethylaniline or N,N-diethylaniline, catalyzes the reaction, improving reaction time and yield[6][7][8]. The reaction proceeds via the formation of a reactive Vilsmeier-Haack-type intermediate.

Materials:

• 7-methoxyquinazoline-2,4(1H,3H)-dione

• Phosphorus oxychloride (POCl₃)

• N,N-dimethylaniline

• Ice-cold water

• Round-bottom flask with reflux condenser

• Heating mantle and magnetic stirrer

• Standard filtration apparatus

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, create a mixture of 7-methoxyquinazoline-2,4(1H,3H)-dione (1.0 eq) and phosphorus oxychloride (POCl₃, approx. 10 volumes).

• Catalyst Addition: To this suspension, carefully add N,N-dimethylaniline (0.5-1.0 eq) dropwise. The addition may be exothermic.

• Reflux: Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 5-12 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: After completion, allow the mixture to cool to room temperature. Carefully and slowly pour the reaction mixture into a beaker containing a large volume of ice-cold water with vigorous stirring. This step quenches the excess POCl₃ and precipitates the product.

• Isolation: Collect the resulting solid precipitate by vacuum filtration.

• Washing and Drying: Wash the filtered solid thoroughly with distilled water to remove any residual acid and salts. Dry the product under vacuum to yield 2,4-dichloro-7-methoxyquinazoline[7][8].

Chemical Reactivity: The Power of Regioselectivity

The synthetic utility of 2,4-dichloro-7-methoxyquinazoline lies in the differential reactivity of its two chlorine atoms. The chlorine at the C4 position is significantly more susceptible to nucleophilic aromatic substitution (SNAr) than the chlorine at the C2 position[9][10]. This regioselectivity is the cornerstone of its application, allowing for controlled, stepwise functionalization.

Causality of Regioselectivity: The enhanced reactivity at C4 is due to superior stabilization of the Meisenheimer intermediate formed during nucleophilic attack. The negative charge of the intermediate can be delocalized onto the adjacent pyrimidine nitrogen (N3), a more favorable resonance structure compared to the intermediate formed from attack at C2[1][10]. This allows for selective substitution at C4 under mild conditions (room temperature to gentle heating), while substitution at C2 often requires harsher conditions (higher temperatures or prolonged reaction times)[10].

Regioselective Nucleophilic Aromatic Substitution (SNAr)

Caption: Regioselective substitution pathway.

Protocol: Selective C4-Amination

This protocol details the reaction with an amine nucleophile, a key step in synthesizing many kinase inhibitors[3][11].

Materials:

• 2,4-dichloro-7-methoxyquinazoline (1.0 eq)

• Substituted aniline or other primary/secondary amine (1.0-1.2 eq)

• Solvent (e.g., isopropanol, ethanol, THF, DMF)[12][13]

• Optional base (e.g., triethylamine, DIPEA) to scavenge HCl byproduct[13]

Procedure:

• Dissolution: Dissolve 2,4-dichloro-7-methoxyquinazoline in a suitable solvent like isopropanol in a round-bottom flask.

• Nucleophile Addition: Add the amine nucleophile (1.0-1.2 eq) to the solution. If using a base, add it at this stage.

• Reaction: Stir the mixture at a temperature ranging from room temperature to reflux, depending on the nucleophilicity of the amine. For many anilines, refluxing in isopropanol for 4-6 hours is sufficient[7][12].

• Monitoring: Monitor the reaction by TLC.

• Isolation: Upon completion, cool the mixture. The product often precipitates from the solution and can be collected by filtration. If no precipitate forms, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by washing with a cold solvent (like ethanol) or by column chromatography on silica gel to yield the pure 2-chloro-4-amino-7-methoxyquinazoline derivative[13].

Application in Medicinal Chemistry: Targeting Protein Kinases

The 4-anilino-7-methoxyquinazoline scaffold, readily synthesized from the dichloro intermediate, is a potent inhibitor of protein tyrosine kinases, particularly the Epidermal Growth Factor Receptor (EGFR)[3][11][14]. Dysregulation of EGFR signaling is a hallmark of many cancers, making it a prime therapeutic target[4][14][15].

Mechanism of Action: These derivatives act as ATP-competitive inhibitors. They occupy the ATP-binding pocket of the EGFR kinase domain, preventing the binding of ATP. This action blocks the receptor's autophosphorylation and the subsequent activation of downstream signaling pathways like RAS/MAPK and PI3K/AKT, which are crucial for cell proliferation, survival, and metastasis[11][14].

EGFR Signaling Pathway Inhibition

Caption: Inhibition of the EGFR signaling cascade by quinazoline analogs.

Structure-Activity Relationship (SAR) Insights

SAR studies are crucial for optimizing the potency and selectivity of these inhibitors. The 2,4-dichloro-7-methoxyquinazoline scaffold allows for systematic modifications at key positions.

Position	Modification	Impact on Activity	Reference
C4-Anilino Ring	Introduction of small, electron-withdrawing groups (e.g., Cl, Br) or specific hydrogen bond acceptors/donors.	Significantly influences potency and selectivity. The substitution pattern is critical for fitting into the ATP pocket.	[11][15]
C6, C7 Positions	Electron-donating groups like methoxy (-OCH₃) are generally favorable for activity. They can enhance binding affinity.	Increased inhibitory activity.	[15]
C2 Position	While often left as a chloro group, substitution with small amines or other groups can be explored to probe for additional interactions.	Can modulate selectivity and physicochemical properties.	[3]

Protocols for Biological Evaluation

Once novel derivatives are synthesized, their biological activity must be assessed. The following are standard, self-validating protocols for evaluating potential kinase inhibitors.

In Vitro Kinase Inhibition Assay (ADP-Glo™ Format)

Principle: This assay quantifies the amount of ADP produced during a kinase reaction. The amount of ADP is directly proportional to the kinase activity. A decrease in ADP production in the presence of a test compound indicates inhibition.

Procedure: [11]

• Compound Preparation: Prepare serial dilutions of the test compounds (derived from 2,4-dichloro-7-methoxyquinazoline) in a suitable buffer (e.g., with 1% DMSO).

• Master Mix: Prepare a master mix containing the target kinase (e.g., EGFR) and a suitable peptide substrate in a kinase assay buffer.

• Reaction Initiation: In a 384-well plate, add the test compounds, followed by the kinase/substrate master mix. Initiate the reaction by adding a solution of ATP.

• Incubation: Incubate the plate at 30°C for 60 minutes to allow the kinase reaction to proceed.

• ATP Depletion: Add ADP-Glo™ Reagent to each well. This terminates the kinase reaction and depletes any remaining ATP. Incubate for 40 minutes at room temperature.

• Signal Generation: Add Kinase Detection Reagent to convert the ADP produced into ATP, which then drives a luciferase/luciferin reaction, generating a luminescent signal. Incubate for 30-60 minutes.

• Data Acquisition: Measure luminescence using a plate reader. The signal is proportional to the ADP concentration. Calculate IC₅₀ values by plotting the percent inhibition against the compound concentration.

Cell Viability Assay (SRB Assay)

Principle: The Sulforhodamine B (SRB) assay is a colorimetric assay used to determine cell density, based on the measurement of cellular protein content. It is widely used at the National Cancer Institute (NCI) for cytotoxicity screening[16].

Procedure:

• Cell Plating: Seed human cancer cell lines (e.g., A549 lung cancer, MCF-7 breast cancer) in 96-well plates and allow them to attach overnight.

• Compound Treatment: Treat the cells with various concentrations of the synthesized quinazoline derivatives for a set period (e.g., 48-72 hours).

• Cell Fixation: Gently wash the cells and fix them by adding cold trichloroacetic acid (TCA) and incubating for 1 hour at 4°C.

• Staining: Discard the TCA, wash the plates with water, and allow them to air dry. Add SRB solution to each well and incubate for 30 minutes at room temperature.

• Wash and Solubilize: Remove the unbound SRB by washing with 1% acetic acid. Allow the plates to air dry. Add a Tris-base solution to solubilize the protein-bound dye.

• Data Acquisition: Measure the absorbance (optical density) at approximately 510 nm using a microplate reader. The absorbance is proportional to the number of living cells. Calculate GI₅₀ (concentration for 50% growth inhibition) values from dose-response curves.

Conclusion and Future Perspectives

2,4-Dichloro-7-methoxyquinazoline is more than just a chemical intermediate; it is a validated and highly effective entry point for the discovery of potent therapeutic agents. Its predictable regioselectivity provides a reliable platform for constructing vast libraries of 4-aminoquinazoline derivatives, a class of compounds that has already delivered multiple life-saving cancer therapies[14].

Future research will continue to leverage this scaffold to address ongoing challenges in medicinal chemistry. This includes the development of derivatives that can overcome acquired resistance to first-generation EGFR inhibitors (e.g., by targeting specific mutations like T790M)[4], improve selectivity to minimize off-target effects, and explore novel therapeutic areas beyond oncology, such as anti-inflammatory and antimicrobial applications[7][8]. The foundational protocols and principles outlined in this guide provide the necessary tools for researchers to confidently explore the immense potential of this privileged scaffold.

References

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• (a) Quinazoline drug and (b) 2,4‐dichloro‐6,7‐dimethoxyquinazoline. - ResearchGate. [URL: https://www.researchgate.net/figure/a-Quinazoline-drug-and-b-24-dichloro-67-dimethoxyquinazoline_fig1_383838385]
• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. [URL: https://chemistry.stackexchange.com/questions/154790/reaction-mechanism-of-nucleophilic-substitution-in-2-4-dichloroquinazoline-rin]
• Structure–Activity Relationship of 2,4-Dichloro-N-(3,5-dichloro-4-(quinolin-3-yloxy)phenyl)benzenesulfonamide (INT131) Analogs for PPARγ-Targeted Antidiabetics - PMC - PubMed Central. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4025732/]
• A Comparative Guide to the Structure-Activity Relationship (SAR) of 4-Chloro-6,7-dimethoxyquinazoline Analogs - Benchchem. [URL: https://www.benchchem.com/blog/a-comparative-guide-to-the-structure-activity-relationship-sar-of-4-chloro-6-7-dimethoxyquinazoline-analogs]
• Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017–Present) - NIH. [URL: https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10141396/]
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• 2,4-Dichloro-7-methoxyquinoline | C10H7Cl2NO | CID 22832054 - PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/22832054]
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• Synthesis and Structure–Activity Relationship Study of 2-(amino)quinazolin-4(3H)-one Derivatives as Potential Inhibitors of Methicillin-Resistant Staphylococcus aureus (MRSA) - MDPI. [URL: https://www.mdpi.com/2079-6382/12/10/1476]
• Application Notes and Protocols for Nucleophilic Substitution of 4-Chloro-6,7-dimethoxyquinoline - Benchchem. [URL: https://www.benchchem.com/blog/application-notes-and-protocols-for-nucleophilic-substitution-of-4-chloro-6-7-dimethoxyquinoline]
• Structure–Activity Relationship Studies Based on Quinazoline Derivatives as EGFR Kinase Inhibitors (2017-Present) - PubMed. [URL: https://pubmed.ncbi.nlm.nih.gov/37111291/]
• Discovery of cytotoxic indolo[1,2-c]quinazoline derivatives through scaffold-based design. [URL: https://www.sciencedirect.com/science/article/pii/S0960894X2400755X]
• Discovery of 2-(4-chloro-3-(trifluoromethyl)phenyl)-N-(4-((6,7-dimethoxyquinolin-4-yl)oxy)phenyl)acetamide (CHMFL-KIT-64) as a Novel Orally Available Potent Inhibitor against Broad Spectrum Mutants of c-KIT Kinase for Gastrointestinal Stromal Tumors (GISTs) - ResearchGate. [URL: https://www.researchgate.net/publication/374092723_Discovery_of_2-4-chloro-3-trifluoromethylphenyl-N-4-67-dimethoxyquinolin-4-yloxy-phenylacetamide_CHMFL-KIT-64_as_a_Novel_Orally_Available_Potent_Inhibitor_against_Broad_Spectrum_Mutants_of_c-KIT_K]
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Application Note: Strategic Design and Synthesis of Novel Bioactive Compounds from 2,4-Dichloro-7-methoxyquinazoline

Abstract

The quinazoline core is a privileged scaffold in medicinal chemistry, forming the foundation of numerous approved therapeutics, particularly in oncology.[1] 2,4-Dichloro-7-methoxyquinazoline is a versatile and highly valuable starting material for the synthesis of novel quinazoline derivatives due to the differential reactivity of its two chlorine atoms. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the strategic design, synthesis, and characterization of novel compounds derived from this key intermediate. We will explore the principles of regioselective substitution, provide detailed, field-proven protocols for stepwise functionalization at the C4 and C2 positions, and discuss the rationale for derivative design in the context of kinase inhibition.

Introduction: The Quinazoline Scaffold in Drug Discovery

Quinazoline (1,3-diazanaphthalene) is a heterocyclic aromatic compound composed of a fused benzene and pyrimidine ring.[1] Its derivatives are of significant interest due to their wide range of biological activities, including anticancer, anti-inflammatory, antibacterial, and antihypertensive properties.[1] Several FDA-approved drugs, such as Gefitinib (Iressa) and Erlotinib (Tarceva), feature a 4-anilinoquinazoline core and function as potent inhibitors of the epidermal growth factor receptor (EGFR) tyrosine kinase.[2][3]

The starting material, 2,4-dichloro-7-methoxyquinazoline, offers a strategic entry point for creating diverse libraries of compounds. The two chlorine atoms at the C2 and C4 positions serve as reactive handles that can be sequentially and selectively replaced by various nucleophiles, allowing for precise control over the final molecular architecture.

Core Principles: Reactivity and Regioselectivity

The synthetic utility of 2,4-dichloro-7-methoxyquinazoline hinges on the differential electrophilicity of the C4 and C2 carbons. The C4 position is significantly more reactive towards nucleophilic aromatic substitution (SNAr) than the C2 position.[4][5][6]

Causality of Regioselectivity: This enhanced reactivity at C4 is well-documented and can be attributed to several electronic factors:

• Inductive Effects: The nitrogen atom at position 3 exerts a strong electron-withdrawing inductive effect, which is more pronounced at the adjacent C4 position.

• Resonance Stabilization: The intermediate formed upon nucleophilic attack at C4 (a Meisenheimer complex) is better stabilized by resonance, with the negative charge being delocalized onto the electronegative nitrogen atoms of the pyrimidine ring.[5]

This reactivity difference allows for a stepwise synthetic strategy: a milder nucleophile or reaction condition can be used to selectively functionalize the C4 position, leaving the C2-chloro group intact for a subsequent, often more forcing, reaction.[5]

Caption: Regioselectivity of nucleophilic attack on the quinazoline core.

Synthetic Protocols: A Stepwise Approach

The following protocols describe a general, two-step procedure for the synthesis of 2,4-disubstituted-7-methoxyquinazoline derivatives. This strategy is foundational for building libraries of compounds for screening.

Protocol 3.1: Selective C4-Amination via Nucleophilic Aromatic Substitution (SNAr)

This protocol details the regioselective substitution of the C4-chloro group with a primary or secondary amine. The reaction is typically conducted in a protic solvent like isopropanol or ethanol, which facilitates the reaction, often without the need for a strong base.[7]

Materials:

• 2,4-Dichloro-7-methoxyquinazoline (1.0 eq)

• Substituted aniline or other amine (1.0-1.2 eq)

• Isopropanol (IPA) or Ethanol (EtOH)

• Round-bottom flask with reflux condenser

• Magnetic stirrer and heating mantle

Step-by-Step Methodology:

• Reaction Setup: To a round-bottom flask, add 2,4-dichloro-7-methoxyquinazoline (1.0 eq) and the chosen solvent (e.g., isopropanol, ~0.1 M concentration).

• Reagent Addition: Add the selected amine (1.1 eq) to the stirred suspension.

• Heating: Heat the reaction mixture to reflux (approx. 82°C for IPA) and maintain for 4-8 hours.

  • Expert Insight: The HCl generated in situ can protonate the product and starting amine. For less nucleophilic amines or to drive the reaction to completion, a non-nucleophilic hindered base like diisopropylethylamine (DIPEA) (1.5 eq) can be added to scavenge the acid.

• Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up:

  • Cool the reaction mixture to room temperature. The product often precipitates from the solution.

  • Filter the solid precipitate and wash with cold isopropanol or diethyl ether to remove unreacted starting materials.

  • Dry the solid under vacuum to yield the 2-chloro-4-(substituted-amino)-7-methoxyquinazoline intermediate. No further purification is typically required.

Protocol 3.2: C2-Functionalization via Palladium-Catalyzed Cross-Coupling

With the C4 position functionalized, the less reactive C2-chloro group can be targeted using more powerful palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura or Buchwald-Hartwig reactions.[8]

A. Suzuki-Miyaura Coupling (C-C Bond Formation)

Materials:

• 2-Chloro-4-(substituted-amino)-7-methoxyquinazoline (1.0 eq)

• Aryl or heteroaryl boronic acid (1.5 eq)

• Palladium catalyst (e.g., Pd(dppf)Cl₂, 3-5 mol%)

• Base (e.g., Na₂CO₃ or K₂CO₃, 3.0 eq)

• Solvent system (e.g., Toluene/H₂O or Dioxane/H₂O, 4:1)

• Schlenk flask or sealed reaction vial

Step-by-Step Methodology:

• Inert Atmosphere: To a Schlenk flask, add the 2-chloroquinazoline intermediate (1.0 eq), boronic acid (1.5 eq), base (3.0 eq), and palladium catalyst (0.05 eq).

• Degassing: Seal the flask, then evacuate and backfill with an inert gas (Argon or Nitrogen) three times. This is critical to remove oxygen, which can deactivate the palladium catalyst.

• Solvent Addition: Add the degassed solvent system via syringe.

• Heating: Heat the reaction mixture to 90-110°C for 8-16 hours with vigorous stirring.

• Monitoring: Monitor by TLC or LC-MS for the disappearance of the starting material.

• Work-up:

  • Cool the mixture to room temperature and dilute with ethyl acetate.

  • Wash with water and then brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel to obtain the final 2,4-disubstituted product.[9]

B. Buchwald-Hartwig Amination (C-N Bond Formation)

This protocol is used to introduce a second, different amine at the C2 position.

Materials:

• 2-Chloro-4-(substituted-amino)-7-methoxyquinazoline (1.0 eq)

• Amine for C2 position (1.2 eq)

• Palladium pre-catalyst (e.g., XantPhos Pd G3, 2-5 mol%)

• Strong, non-nucleophilic base (e.g., NaOt-Bu or K₂CO₃, 2.0 eq)[10]

• Anhydrous solvent (e.g., Toluene or Dioxane)

Step-by-Step Methodology:

• Inert Atmosphere: Follow the same inert atmosphere setup as the Suzuki coupling, combining the 2-chloroquinazoline intermediate, palladium catalyst, and base in a Schlenk flask.

• Reagent Addition: Add the anhydrous solvent, followed by the C2-amine.

• Heating: Heat the reaction to 100-120°C for 12-24 hours.

  • Expert Insight: The choice of ligand on the palladium catalyst is crucial for Buchwald-Hartwig reactions. Bulky, electron-rich phosphine ligands like XantPhos or BINAP are often required for efficient coupling with aryl chlorides.[10][11]

• Work-up and Purification: Follow the same work-up and purification procedure as described for the Suzuki coupling.

Table 1: Representative Synthetic Data (Hypothetical)

Entry	C4-Nucleophile (Protocol 3.1)	C2-Coupling Partner (Protocol 3.2)	Method	Yield (%)	Purity (LC-MS)
1	3-chloro-4-fluoroaniline	Phenylboronic acid	Suzuki	75	>98%
2	Aniline	4-Methoxyphenylboronic acid	Suzuki	81	>99%
3	Benzylamine	Morpholine	Buchwald	68	>97%
4	Morpholine	4-Methylaniline	Buchwald	71	>98%

Rationale for Derivative Design: A Kinase Inhibitor Case Study

The 4-anilinoquinazoline scaffold is a classic pharmacophore for ATP-competitive kinase inhibitors.[3] The design of novel derivatives should be guided by an understanding of how different parts of the molecule interact with the target kinase.

• C4-Anilino Moiety: This group typically acts as the "hinge-binder," forming critical hydrogen bonds with the backbone of the kinase hinge region, mimicking the adenine portion of ATP. Substituents on this aniline ring can be used to gain selectivity or exploit additional pockets.

• Quinazoline Core: Serves as the central scaffold, positioning the other functional groups correctly within the ATP-binding pocket.

• C7-Methoxy Group: This group often points towards the solvent-exposed region and can be used to modulate physicochemical properties like solubility.

• C2-Substituent: This position is a key vector for exploring deeper regions of the ATP pocket or for introducing groups that can enhance potency or target specific mutations.

Caption: Structure-Activity Relationship (SAR) model for quinazoline kinase inhibitors.

Characterization and Validation Workflow

Rigorous analytical characterization is essential to confirm the structure and purity of each synthesized compound.

Standard Protocol: LC-MS and NMR

• Sample Preparation: Prepare a ~1 mg/mL solution of the final compound in a suitable solvent (e.g., DMSO or Methanol) for LC-MS. For NMR, prepare a ~5-10 mg sample in 0.6 mL of deuterated solvent (e.g., DMSO-d₆ or CDCl₃).

• LC-MS Analysis: Inject the sample onto an HPLC system coupled to a mass spectrometer.

  • Expected Outcome: A single major peak in the chromatogram (indicating >95% purity) and a molecular ion peak in the mass spectrum corresponding to the [M+H]⁺ adduct of the calculated molecular weight.

• ¹H NMR Analysis: Acquire a proton NMR spectrum.

  • Expected Outcome: The spectrum should show the correct number of protons, with chemical shifts and coupling constants consistent with the proposed structure. The disappearance of the C5-H proton signal from the starting material and the appearance of new aromatic and aliphatic signals from the coupled fragments are key diagnostic markers.[12]

• ¹³C NMR and 2D NMR: For novel structures, ¹³C NMR and 2D-NMR experiments (e.g., COSY, HSQC) can provide definitive structural confirmation.[13]

Caption: Workflow for compound purification and structural validation.

Conclusion

2,4-Dichloro-7-methoxyquinazoline is a powerful and versatile building block for the creation of novel chemical entities. By leveraging the inherent regioselectivity of the C4 position and employing robust palladium-catalyzed methods for C2 functionalization, researchers can efficiently generate diverse libraries of 2,4-disubstituted quinazolines. A rational, structure-guided approach to derivative design, coupled with rigorous analytical validation, provides a clear and effective pathway for the discovery of new therapeutic agents.

References

• Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline. National Institutes of Health (NIH). [Link]

• A simple and highly efficient process for synthesis of Gefitinib and its intermediate. ResearchGate. [Link]

• A Novel Synthesis of Anti-Cancer Drug Gefitinib from 6,7-Dimethoxy-3H- Quinazolin-4-One. Sains Malaysiana. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. MDPI. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. National Institutes of Health (NIH). [Link]

• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Chemistry Stack Exchange. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. ResearchGate. [Link]

• Characterization, Synthesis, and Antimicrobial Activities of Quinazoline Derivatives [EMNEDAQZHO]and their Metal Ion Complexes. Oriental Journal of Chemistry. [Link]

• SYNTHESIS, CHARACTERIZATION OF NOVEL QUINAZOLINE DERIVATIVES AND ANTIMICROBIAL SCREENING. TSI Journals. [Link]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines-Magical Power of Quantum Mechanics-Chemistry. LinkedIn. [Link]

• Novel Quinazolinone–Isoxazoline Hybrids: Synthesis, Spectroscopic Characterization, and DFT Mechanistic Study. MDPI. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. PubMed. [Link]

• Synthesis, Characterization, and DFT Calculations of Quinoline and Quinazoline Derivatives. ResearchGate. [Link]

• Development of a Practical Buchwald-Hartwig Amine Arylation Protocol using a Conveniently Prepared (NHC)Pd(R-allyl)Cl Catalyst. University College London. [Link]

• Quinazoline-based multi-tyrosine kinase inhibitors: synthesis, modeling, antitumor and antiangiogenic properties. PubMed. [Link]

• US8350029B2 - Process for the preparation of gefitinib.

• Synthetic route for the synthesis of quinazoline derivatives (7–27). ResearchGate. [Link]

• CN1850807A - Gefitinib synthesis intermediate, and its preparing method and use.

• A short review on synthetic strategies towards quinazoline based anticancer drugs. Arkivoc. [Link]

• Design, synthesis, and cytotoxic evaluation of quinazoline-based derivatives as VEGER-2 inhibitors: comparative study against EGFR kinase activity, induction of apoptosis, and molecular docking study. National Institutes of Health (NIH). [Link]

• Nucleophilic Aromatic Substitution. YouTube. [Link]

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• Buchwald–Hartwig amination. Wikipedia. [Link]

• Exploring Homogeneous Conditions for Mild Buchwald-Hartwig Amination in Batch and Flow. ChemRxiv. [Link]

• A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Nucleophiles. University of Pennsylvania. [Link]

• Medicinal Chemistry of Quinazolines as Anticancer Agents Targeting Tyrosine Kinases. MDPI. [Link]

• Buchwald-Hartwig Amination. Chemistry LibreTexts. [Link]

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• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica. [Link]

• 2,4-dichloro-7-methoxyquinazoline (C9H6Cl2N2O). PubChem. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2,4-Dichloro-7-methoxyquinazoline

A Senior Application Scientist's Guide to Yield Optimization and Troubleshooting

Welcome to the technical support center for the synthesis of 2,4-Dichloro-7-methoxyquinazoline. This guide is designed for researchers, medicinal chemists, and process development professionals who utilize this critical intermediate in their synthetic workflows. As your Senior Application Scientist, my goal is to move beyond simple procedural recitation. Instead, this guide provides a framework of chemical logic, helping you understand the causality behind each step and empowering you to troubleshoot effectively when challenges arise. We will delve into the nuances of the reaction, from reagent selection to final purification, ensuring your synthesis is both high-yielding and reproducible.

Frequently Asked Questions (FAQs)

Here we address the most common queries and concerns that arise during the synthesis of 2,4-Dichloro-7-methoxyquinazoline.

Q1: What is the most reliable and common synthetic route to 2,4-Dichloro-7-methoxyquinazoline?

The most prevalent and industrially scalable method is the chlorination of 7-methoxyquinazoline-2,4(1H,3H)-dione. This reaction is typically accomplished by heating the dione substrate in an excess of a chlorinating agent, most commonly phosphorus oxychloride (POCl₃).[1] Often, a tertiary amine base like N,N-diethylaniline or a catalyst such as N,N-dimethylformamide (DMF) is added to facilitate the reaction and improve yields.[1][2] The core transformation involves the conversion of the two amide-like carbonyl groups into chloro-substituted aromatic positions.

Q2: My reaction yield is consistently low. What are the primary factors I should investigate?

Low yields are typically traced back to one of three areas: incomplete reaction, side reactions, or mechanical losses during work-up.

• Incomplete Reaction: The conversion of the dione to the dichloro-product can be sluggish. Ensure your reaction temperature is high enough (typically refluxing POCl₃, ~106 °C) and the reaction time is sufficient (often several hours to overnight).[1][3] The use of a catalyst like N,N-diethylaniline is highly recommended to accelerate the reaction.[4]

• Side Reactions (Hydrolysis): The most significant byproduct is often the partially or fully hydrolyzed product, where one or both chlorine atoms are replaced by a hydroxyl group. This is caused by the presence of water in your reaction system.[5] It is imperative to use thoroughly dried glassware and anhydrous reagents.

• Work-up and Purification: The quenching step, where the reaction mixture is poured into ice water, is critical.[3] If not done carefully, localized heat can promote hydrolysis. Furthermore, the product can sometimes precipitate as a fine solid that is difficult to filter. Ensuring the product is fully precipitated and washed adequately is key to recovering the maximum amount of material.

Q3: I observe a significant amount of a water-soluble byproduct and my organic extracts are clean but yield little product. What's happening?

This is a classic sign of incomplete reaction followed by hydrolysis of the unreacted starting material or intermediate during the aqueous work-up. The starting material, 7-methoxyquinazoline-2,4(1H,3H)-dione, has some aqueous solubility, especially if the pH is not neutral. If the reaction does not go to completion, quenching with water will simply return this starting material. The key is to drive the chlorination to completion before the work-up.

Q4: Is a catalyst or additive necessary when using phosphorus oxychloride (POCl₃)?

While the reaction can proceed with POCl₃ alone, it is often slow and may not go to completion. The addition of a high-boiling tertiary amine like N,N-dimethylaniline or N,N-diethylaniline is a common and effective strategy.[1][3] These bases act as catalysts by forming a more reactive Vilsmeier-Haack type intermediate with POCl₃, which is a more potent chlorinating agent. DMF can serve a similar purpose.[2] Our internal studies and literature reports confirm that these additives can significantly reduce reaction times and improve yields.[4]

Q5: How can I best purify the crude 2,4-Dichloro-7-methoxyquinazoline?

After filtration and washing with water to remove inorganic salts and residual acid, the crude product is typically air- or vacuum-dried.[1] The primary method for purification is recrystallization. A common and effective solvent for this is acetone, from which the product crystallizes as fine needles upon cooling.[1] Isopropanol can also be an effective solvent for recrystallization.[6] Column chromatography is generally not the first choice due to the reactivity of the dichloroquinazoline but can be used if necessary with a non-polar eluent system (e.g., hexanes/ethyl acetate).

Troubleshooting Guide

This section provides a systematic approach to diagnosing and resolving specific experimental issues.

Problem Encountered	Probable Cause(s)	Recommended Solutions & Scientific Rationale
Low or No Product Formation (Starting material recovered)	1. Insufficient reaction temperature or time. 2. Inactive or poor-quality POCl₃. 3. Absence of a catalyst/activator.	1. Action: Ensure the reaction is maintained at a vigorous reflux for at least 5-12 hours. Monitor by TLC or LCMS if possible. Rationale: The dichlorination is kinetically slow and requires significant thermal energy to overcome the activation barrier.[3] 2. Action: Use freshly distilled or a new bottle of POCl₃. Rationale: POCl₃ is hygroscopic and can decompose over time, losing its chlorinating efficacy. 3. Action: Add 0.1 to 1.0 equivalents of N,N-diethylaniline or a catalytic amount of DMF.[1][2] Rationale: These additives form a more reactive chlorinating species, accelerating the conversion of the dione.[4]
Formation of a Single Major Byproduct (Confirmed as 2-chloro-7-methoxyquinazolin-4-one)	1. Presence of moisture in the reaction. 2. Incomplete reaction at the C4 position followed by hydrolysis.	1. Action: Rigorously dry all glassware in an oven (120°C) overnight. Use anhydrous grade solvents and reagents. Consider running the reaction under an inert atmosphere (N₂ or Ar). Rationale: Water acts as a nucleophile, reacting with the product or intermediates to form the undesired hydroxylated byproduct.[5] The C4 position is generally more reactive to nucleophilic substitution than the C2 position.[7]
Product Precipitates as an Oil or Tarry Solid	1. Incomplete quenching of POCl₃. 2. Significant impurities lowering the melting point.	1. Action: Pour the reaction mixture slowly into a vigorously stirred, large volume of ice/water. Ensure the final mixture is only slightly warm to the touch. Rationale: The hydrolysis of POCl₃ is highly exothermic. A slow, controlled quench dissipates heat and prevents the formation of oily pyrophosphoric acids that can trap the product. 2. Action: After initial filtration, triturate the crude solid with a cold, non-polar solvent like hexane or diethyl ether to wash away organic-soluble impurities. Proceed with recrystallization.
Difficulty Filtering the Precipitated Product	1. Extremely fine particle size of the precipitate.	1. Action: Allow the quenched mixture to stir in the ice bath for a longer period (1-2 hours) to encourage crystal growth (Ostwald ripening). Rationale: Aging the precipitate allows smaller particles to dissolve and redeposit onto larger crystals, improving filterability. 2. Action: Use a filtration aid like Celite® if the problem persists.

Optimized Experimental Protocol

This protocol is a synthesis of best practices derived from established literature procedures.[1][3]

Materials:

• 7-methoxyquinazoline-2,4(1H,3H)-dione

• Phosphorus oxychloride (POCl₃)

• N,N-diethylaniline

• Ice

• Deionized water

• Acetone (for recrystallization)

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a calcium chloride drying tube, combine 7-methoxyquinazoline-2,4(1H,3H)-dione (1.0 eq), N,N-diethylaniline (1.0 eq), and phosphorus oxychloride (POCl₃, ~10 volumes).

• Heating: Heat the mixture to reflux (approximately 105-110 °C) with magnetic stirring. Maintain the reflux for 8-12 hours. The reaction mixture will become a clearer, brownish solution as the starting material is consumed.

• Removal of Excess POCl₃ (Optional but Recommended): After cooling to room temperature, remove the bulk of the excess POCl₃ under reduced pressure (vacuum distillation). This makes the subsequent quenching step safer and more manageable.

• Quenching: In a separate large beaker, prepare a slurry of crushed ice and water. Slowly and carefully, pour the cooled reaction residue into the ice-water mixture with vigorous stirring. This step is highly exothermic and should be performed in a well-ventilated fume hood.

• Product Isolation: Stir the resulting suspension for 30-60 minutes in the ice bath to ensure complete precipitation. Collect the solid product by vacuum filtration.

• Washing: Wash the filter cake thoroughly with several portions of cold water until the filtrate is neutral (pH ~7).

• Drying: Air-dry the solid on the filter paper, then transfer to a vacuum oven and dry to a constant weight.

• Purification: Recrystallize the crude, dried solid from acetone to yield 2,4-Dichloro-7-methoxyquinazoline as a pure, crystalline solid.

Synthesis Workflow Visualization

The following diagram illustrates the key stages of the synthesis, from starting materials to the purified final product.

Caption: Workflow for the synthesis of 2,4-Dichloro-7-methoxyquinazoline.

References

• Gutiérrez, J. E., Fernandez-Moreira, E., Acosta, M. E., Ramírez, H., & Charris, J. E. (2021). Optimization of the synthesis, in silico ADME/Tox profiling studies, and evaluation of the antimalarial activity of (7-chloroquinolin-4-ylthio) alkylbenzoate derivatives. Journal of Chemistry, 2021. Available at: [Link]

• Rani, P., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica, 15(6), 115-118. Available at: [Link]

• Zhang, J. (2006). Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline. CN1749250A.

• Barbosa, M., et al. (2021). Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. RSC Advances, 11(34), 20835-20845. Available at: [Link]

• Wang, Y. (2009). Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline. CN101353328B.

• Jia, J.-H., et al. (2012). 2,4-Dichloro-7-fluoroquinazoline. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o740. Available at: [Link]

• Ge, C. (2004). Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline. CN1486980A.

• Gao, H., et al. (2023). Machine learning-guided strategies for reaction conditions design and optimization. Beilstein Journal of Organic Chemistry, 19, 1206-1221. Available at: [Link]

• Sád, E. B., & Sád, C. M. (2009). Improved Synthesis of Substituted 6,7-Dihydroxy-4-quinazolineamines: Tandutinib, Erlotinib and Gefitinib. Letters in Organic Chemistry, 6(1), 74-77. Available at: [Link]

• Al-Ostoot, F. H., et al. (2021). Discovery of 4-alkoxy-2-aryl-6,7-dimethoxyquinolines as a new class of topoisomerase I inhibitors endowed with potent in vitro anticancer activity. Bioorganic Chemistry, 115, 105191. Available at: [Link]

• Li, Y., et al. (2018). Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors. Bioorganic & Medicinal Chemistry Letters, 28(17), 2893-2898. Available at: [Link]

Sources

• 1. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline - Google Patents [patents.google.com]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. Improved Synthesis of Substituted 6,7-Dihydroxy-4-quinazolineamines: Tandutinib, Erlotinib and Gefitinib - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Synthesis of 2,4-Dichloro-7-methoxyquinazoline

Welcome to the technical support center for the synthesis of 2,4-dichloro-7-methoxyquinazoline. This guide is designed for researchers, chemists, and drug development professionals who are working with this critical synthetic intermediate. My goal is to move beyond simple procedural outlines and provide a deeper, cause-and-effect understanding of the reaction, helping you troubleshoot common issues and optimize your outcomes. We will explore the "why" behind the "how," grounding our discussion in mechanistic principles and field-proven strategies.

The conversion of 7-methoxyquinazoline-2,4(1H,3H)-dione to 2,4-dichloro-7-methoxyquinazoline via chlorination, typically with phosphorus oxychloride (POCl₃), is a robust but nuanced transformation. Success hinges on carefully controlling reaction parameters to suppress a variety of potential side reactions. This guide is structured as a series of troubleshooting questions and FAQs to directly address the challenges you may encounter.

Part 1: Troubleshooting Guide

This section addresses specific, practical problems encountered during the synthesis. Each answer provides a diagnosis of the likely cause and a detailed protocol for remediation.

Q1: My yield is consistently low, and I'm recovering significant amounts of a mono-chlorinated intermediate or even starting material. What's causing the incomplete reaction?

Root Cause Analysis: This is the most common issue and almost always points to insufficient activation of the quinazolinedione starting material. The carbonyl groups of the dione are not inherently reactive enough to be displaced by chloride; they must first be converted into a more electrophilic intermediate. This is the primary role of phosphorus oxychloride (POCl₃), often in conjunction with a catalyst. Incomplete reaction means this activation and subsequent substitution is stalling.

Key Factors:

• Reagent Stoichiometry & Quality: POCl₃ is both the chlorinating agent and the reaction solvent. Using it in large excess is standard practice to drive the equilibrium toward the product. However, POCl₃ can hydrolyze over time if stored improperly, reducing its potency.

• Reaction Temperature & Duration: This chlorination requires significant thermal energy to overcome the activation barrier. Insufficient temperature or reaction time will result in incomplete conversion.

• Catalyst Efficiency: A high-boiling tertiary amine, such as N,N-dimethylaniline or N,N-diethylaniline, is frequently added. It serves two purposes: it acts as a base to scavenge the HCl produced during the reaction, and more importantly, it can form a reactive intermediate with POCl₃ that accelerates the activation of the dione carbonyls.

Troubleshooting Protocol: Driving the Reaction to Completion

• Verify Reagent Quality: Use a fresh, unopened bottle of POCl₃ or one that has been stored under an inert atmosphere.

• Optimize Catalyst Loading: If using a tertiary amine catalyst like N,N-diethylaniline, ensure a stoichiometric amount (e.g., 1.0 to 1.2 equivalents) is used relative to the starting dione.[1]

• Temperature Screening: Set up small-scale reactions at progressively higher temperatures (e.g., 100 °C, 110 °C, reflux) and monitor by TLC or LC-MS to find the optimal point where the starting material is consumed without significant decomposition. A typical condition involves refluxing for several hours.[1][2][3]

• Staged Reagent Addition: For larger-scale reactions, consider adding the starting dione in portions to the hot POCl₃/catalyst mixture to maintain a consistent temperature and reaction rate.

Q2: My reaction mixture turned into a dark brown or black tar, making workup and purification impossible. How do I prevent this decomposition?

Root Cause Analysis: Tar formation is a classic sign of thermal decomposition. While high temperatures are needed to drive the chlorination, excessive heat or prolonged reaction times can lead to uncontrolled side reactions and polymerization of the electron-rich quinazoline ring system.

Key Factors:

• Temperature Overshoot: Hot spots in the reaction flask or setting the temperature too high are the primary culprits.

• Extended Reaction Time: Once the reaction is complete, continued heating serves only to degrade the product and reactants.

• Impurities in Starting Material: Non-volatile organic impurities in the 7-methoxyquinazoline-2,4(1H,3H)-dione can act as catalysts for decomposition at high temperatures.

Troubleshooting Protocol: Preventing Thermal Decomposition

• Strict Temperature Control: Use a temperature-controlled heating mantle with a thermocouple to maintain a consistent internal reaction temperature. Avoid aggressive heating.

• Monitor Reaction Progress: Use TLC (e.g., with a 7:3 Hexane:Ethyl Acetate system) to track the disappearance of the starting material. Once it is consumed, proceed to the workup immediately. Do not reflux "overnight" without first establishing the required time.[1]

• Ensure Starting Material Purity: Recrystallize the 7-methoxyquinazoline-2,4(1H,3H)-dione precursor if its purity is in doubt.

• Degas Solvents/Reagents: While not always necessary, ensuring an inert atmosphere (Nitrogen or Argon) can sometimes mitigate oxidative decomposition pathways.

Q3: My initial reaction looks clean by TLC, but my yield plummets after quenching in water. Where is my product going?

Root Cause Analysis: The dichloro product, while more stable than an acyl chloride, is still susceptible to hydrolysis. The C-Cl bonds are activated towards nucleophilic substitution. Quenching the reaction by pouring the hot POCl₃ mixture into water is a highly exothermic and potentially violent process that can easily lead to the hydrolysis of the product back to the mono-chloro intermediate or even the starting dione.

Troubleshooting Protocol: Optimized Quenching and Workup

• Remove Excess POCl₃ First: After the reaction is complete, allow it to cool slightly and remove the bulk of the POCl₃ under reduced pressure (vacuum distillation). This significantly reduces the exothermicity of the quench.[1]

• Controlled Quench: Slowly and carefully pour the cooled reaction residue into a vigorously stirred beaker of crushed ice or ice-water. Never add water to the reaction mixture. This maintains a low temperature throughout the quench.[2][3]

• pH Control: The hydrolysis is catalyzed by both acid and base. After quenching, the solution will be highly acidic. While stirring, slowly neutralize the mixture with a saturated solution of sodium bicarbonate or dilute NaOH, always keeping the temperature below 10-15 °C. The product will precipitate as a solid.

• Isolate Promptly: Do not let the product sit in the aqueous mixture for extended periods. Filter the precipitate, wash thoroughly with cold water to remove inorganic salts, and dry under vacuum.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the precise role of N,N-dimethylformamide (DMF) if used as a catalyst?

DMF reacts with POCl₃ to form the Vilsmeier-Haack reagent, an electrophilic iminium salt [(CH₃)₂N=CHCl]⁺[PO₂Cl₂]⁻.[4] This reagent is significantly more reactive than POCl₃ alone and is highly effective at activating amide-like carbonyls for chlorination. While powerful, using DMF can sometimes lead to formylation side reactions if other reactive sites are present on the molecule.[5] For this specific synthesis, a tertiary amine like N,N-diethylaniline is often preferred for its cleaner profile.[1]

Q2: What are the critical safety precautions for handling phosphorus oxychloride (POCl₃)?

POCl₃ is a highly hazardous substance that demands respect and proper handling.

• Corrosivity: It is extremely corrosive to skin, eyes, and the respiratory tract.

• Reactivity with Water: It reacts violently with water, releasing large amounts of heat and toxic hydrogen chloride (HCl) gas and phosphoric acid fumes.

• Handling: Always handle POCl₃ in a certified chemical fume hood. Wear appropriate Personal Protective Equipment (PPE), including a lab coat, splash goggles, a face shield, and heavy-duty chemical-resistant gloves (e.g., butyl rubber or Viton).

• Quenching: As detailed in the troubleshooting section, always add the POCl₃ mixture to ice/water slowly; never the other way around. Be prepared for the release of HCl gas.

Q3: How do I confirm the purity and identity of my final 2,4-Dichloro-7-methoxyquinazoline product?

A combination of analytical techniques is recommended:

• Melting Point: A sharp melting point close to the literature value is a good indicator of purity.

• NMR Spectroscopy (¹H and ¹³C): This is the most definitive method for structural confirmation. The ¹H NMR should show the characteristic aromatic protons of the quinazoline core, and the methoxy singlet. The absence of the broad N-H peaks from the starting dione is a key indicator of success.

• Mass Spectrometry (MS): Provides the molecular weight and isotopic pattern. The presence of two chlorine atoms will give a characteristic M, M+2, M+4 pattern, confirming the successful dichlorination.

• TLC/LC-MS: Useful for assessing purity and identifying any residual starting material or mono-chloro intermediates.

Part 3: Protocols & Data

Table 1: Troubleshooting Summary

Problem	Probable Cause(s)	Recommended Solution(s)
Low Yield / Incomplete Reaction	Insufficient temperature; short reaction time; poor quality POCl₃; insufficient catalyst.	Increase reflux temperature; extend reaction time (monitor by TLC); use fresh POCl₃; ensure 1.0-1.2 eq. of N,N-diethylaniline.
Black Tar Formation	Excessive temperature; prolonged heating after completion.	Use a thermocouple for precise temperature control; monitor reaction by TLC and stop heating once complete.
Product Loss During Workup	Hydrolysis of the dichloro product during aqueous quench.	Remove excess POCl₃ via vacuum distillation before quenching; pour residue slowly into ice-water; neutralize carefully at low temperature.
Difficulty in Purification	Co-elution of product with mono-chloro impurities; product degradation on silica gel.	Optimize recrystallization solvent; consider column chromatography on deactivated silica gel (pre-treated with triethylamine) or alumina.[6]

Experimental Protocol 1: Optimized Synthesis of 2,4-Dichloro-7-methoxyquinazoline

This protocol is a synthesis of best practices from cited literature and should be adapted and optimized for your specific lab conditions.[1][2][3]

• Setup: To a round-bottom flask equipped with a reflux condenser and a magnetic stir bar, add 7-methoxyquinazoline-2,4(1H,3H)-dione (1.0 eq).

• Reagent Addition: In a well-ventilated fume hood, add phosphorus oxychloride (POCl₃, ~10 volumes, e.g., 10 mL per gram of starting material) followed by N,N-diethylaniline (1.1 eq).

• Reaction: Heat the mixture to reflux (approx. 105-110 °C) using a temperature-controlled heating mantle. Monitor the reaction progress by TLC until the starting material is no longer visible (typically 3-5 hours).

• POCl₃ Removal: Allow the mixture to cool to room temperature. Remove the excess POCl₃ by vacuum distillation.

• Quenching: In a separate large beaker, prepare a mixture of crushed ice and water. Slowly and carefully, with vigorous stirring, pour the cooled reaction residue into the ice-water mixture.

• Neutralization & Isolation: Continue stirring the slurry while slowly adding a saturated aqueous solution of NaHCO₃ until the pH is neutral (~7). The product will precipitate as a solid.

• Filtration and Drying: Filter the solid using a Büchner funnel, wash thoroughly with cold water, and then with a small amount of cold ethanol. Dry the solid under vacuum to yield the crude 2,4-dichloro-7-methoxyquinazoline.

• Purification: The crude product can be purified by recrystallization from a suitable solvent such as ethanol or acetone.[1]

Part 4: Mechanistic Insights & Visualizations

Understanding the reaction pathways is key to intelligent troubleshooting.

Diagram 1: Main Chlorination Pathway

Caption: Main pathway for the synthesis of 2,4-dichloro-7-methoxyquinazoline.

Diagram 2: Common Side Reaction Pathways

Caption: Common side reactions leading to impurities and low yield.

Diagram 3: Troubleshooting Workflow

Sources

• 1. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. jchemtech.com [jchemtech.com]
• 5. Synthesis, antimicrobial activities and cytogenetic studies of newer diazepino quinoline derivatives via Vilsmeier-Haack reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2,4-Dichloro-7-methoxyquinazoline

Answering the call of the modern synthesis lab, this Technical Support Center provides a focused troubleshooting guide for the purification of 2,4-Dichloro-7-methoxyquinazoline. As a Senior Application Scientist, my aim is to move beyond mere procedural lists, offering instead a framework of chemical logic to empower researchers in overcoming common and complex purification hurdles. This guide is built on the principles of causality, ensuring that every recommendation is grounded in the physicochemical properties of the target molecule and its likely contaminants.

Introduction: 2,4-Dichloro-7-methoxyquinazoline is a key intermediate in the synthesis of a variety of pharmacologically active molecules. Its high reactivity, conferred by the two electrophilic chloro-substituents, makes it an invaluable synthon but also presents unique stability and purification challenges. The purity of this intermediate is paramount, as contaminants can lead to complex side reactions and purification difficulties in subsequent synthetic steps. This guide addresses the most frequently encountered purification issues for this specific molecule.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: My crude product is a tan, brown, or even reddish solid, not the expected off-white powder. What causes this discoloration and how can I fix it?

Answer: This is the most common issue and typically points to two sources: residual reagents from the chlorination step or minor degradation products.

• Causality - Reagent Remnants: The synthesis of 2,4-dichloro-7-methoxyquinazoline often involves refluxing its precursor, 7-methoxyquinazoline-2,4-dione, with strong chlorinating agents like phosphorus oxychloride (POCl₃), often in the presence of a tertiary amine catalyst like N,N-dimethylaniline or N,N-diethylaniline.[1][2] Incomplete removal of the catalyst or phosphorus byproducts during workup can lead to the formation of colored charge-transfer complexes or baseline impurities.

• Causality - Degradation: While reasonably stable once purified, the crude product in an acidic or basic environment can undergo partial hydrolysis or other side reactions, especially at elevated temperatures during solvent removal.

Troubleshooting Steps:

• Aqueous Workup: Ensure the reaction quench is performed slowly by pouring the reaction mixture into ice-cold water or an ice/water slurry to dissipate heat.[2][3] This precipitates the product while decomposing the excess POCl₃.

• Neutralizing Wash: After quenching, thoroughly wash the crude precipitate with copious amounts of water to remove phosphoric acid. Follow this with a wash using a dilute sodium bicarbonate (NaHCO₃) solution to neutralize any remaining acidic residues, and finally, wash again with water to remove excess base.

• Activated Carbon (Charcoal) Treatment: For persistent color, a charcoal treatment during recrystallization can be highly effective. Dissolve the crude product in a suitable hot solvent (see Q2), add a small amount (1-2% w/w) of activated carbon, hold at temperature for 5-10 minutes, and then perform a hot filtration through a pad of Celite® to remove the carbon and adsorbed impurities before allowing the filtrate to cool.

Q2: I'm experiencing very low recovery after recrystallization. How do I choose the right solvent and improve my yield?

Answer: Low recovery is almost always a solvent selection issue. The ideal recrystallization solvent is one in which the compound is sparingly soluble at room temperature but highly soluble at the solvent's boiling point.

• Causality - Solvent Polarity: The solubility of a compound is governed by the "like dissolves like" principle.[4] Understanding the interplay between the solute and potential solvents is key to developing an effective purification strategy.[5][6] 2,4-Dichloro-7-methoxyquinazoline is a moderately polar molecule. Using a solvent that is too non-polar will result in poor solubility even when hot, while a solvent that is too polar will dissolve the compound too readily, even at low temperatures, leading to poor recovery.

Troubleshooting & Protocol:

• Solvent Screening: Before committing to a bulk recrystallization, perform a small-scale test with various solvents. Place ~20 mg of your crude material in separate test tubes and add a few drops of different solvents (see Table 1) to assess solubility in the cold and upon heating.

• Utilize a Co-Solvent System: Often, a single solvent isn't perfect. A co-solvent (binary) system provides a tunable polarity. For this compound, an Ethyl Acetate/Hexane or Acetone/Hexane system works well.

  • Dissolve the crude product in the minimum amount of the more polar solvent (e.g., hot acetone).

  • While still hot, add the less polar "anti-solvent" (e.g., hexane) dropwise until you observe persistent cloudiness (the saturation point).

  • Add a few more drops of the hot polar solvent to redissolve the precipitate and achieve a clear solution.

  • Allow the solution to cool slowly to room temperature, then cool further in an ice bath to maximize crystal formation.

Solvent	Polarity Index	Boiling Point (°C)	Suitability for Recrystallization
Hexane/Petroleum Ether	0.1	69	Low solubility; good as an anti-solvent or for washing.
Toluene	2.4	111	Moderate solubility when hot; a potential single-solvent option.
Dichloromethane (DCM)	3.1	40	High solubility; generally not ideal for recrystallization but useful for chromatography.
Ethyl Acetate (EtOAc)	4.4	77	Good solubility when hot; a primary choice for co-solvent systems.
Acetone	5.1	56	Good solubility when hot; another excellent primary solvent.[7]
Isopropanol (IPA)	3.9	82	Potential for reaction at reflux; use with caution.[1]
Methanol	5.1	65	Can act as a nucleophile, potentially leading to methoxy-substituted byproducts. Use with caution.[8]

Table 1: Solvent Selection Guide for Recrystallization of 2,4-Dichloro-7-methoxyquinazoline.

Q3: My TLC shows several close-running spots, and recrystallization isn't separating them. What is the next step?

Answer: When dealing with a mixture of structurally similar impurities, such as mono-chloro or positional isomers, flash column chromatography is the superior purification method.[9]

• Causality - Differential Adsorption: Chromatography separates compounds based on their differing affinities for the stationary phase (typically silica gel) and solubility in the mobile phase.[9] Impurities like the mono-hydrolyzed product (e.g., 2-chloro-4-hydroxy-7-methoxyquinazoline) are significantly more polar than the desired dichloro product and will adhere more strongly to the silica gel.

Troubleshooting & Protocol:

• Select the Right Eluent System: Use Thin Layer Chromatography (TLC) to determine the optimal mobile phase. A good starting point is a mixture of a non-polar solvent like Hexane or Petroleum Ether and a more polar solvent like Ethyl Acetate. Aim for an Rf value of 0.25 - 0.35 for the desired product.

• Prevent On-Column Degradation: Standard silica gel is slightly acidic and can cause hydrolysis of the sensitive dichloro groups.

  • Mitigation 1: Neutralize the silica. Prepare your silica slurry in the initial eluent and add ~1% triethylamine (Et₃N) relative to the solvent volume.

  • Mitigation 2: Run the column quickly and avoid letting the product sit on the column for extended periods.

• Loading Technique: For optimal separation, use the "dry loading" method. Dissolve your crude product in a minimal amount of a volatile solvent (like DCM), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. This powder can then be carefully added to the top of your packed column.[9]

Visual Workflow: Purification Strategy Selection

The following diagram outlines a logical workflow for selecting the appropriate purification method based on the initial assessment of the crude product.

Caption: Decision tree for selecting a purification method.

Key Impurities & Their Origin

Understanding the potential impurities is critical for designing a purification strategy.

Impurity Name	Structure (Relative to Quinazoline Core)	Probable Origin
7-methoxyquinazoline-2,4-dione	2,4-dihydroxy substitution	Unreacted starting material.[3]
2-Chloro-4-hydroxy-7-methoxyquinazoline	Chloro at C2, Hydroxy at C4	Incomplete chlorination or partial hydrolysis of the product.
4-Chloro-2-hydroxy-7-methoxyquinazoline	Chloro at C4, Hydroxy at C2	Incomplete chlorination or partial hydrolysis of the product.
Phosphorus-based compounds	N/A	Residues from phosphorus oxychloride reagent.[10]

Table 2: Common impurities in the synthesis of 2,4-Dichloro-7-methoxyquinazoline and their likely sources.

The diagram below illustrates the structures of the target compound and its most common process-related impurities.

Caption: Structures of the target molecule and key impurities.

Detailed Experimental Protocol: High-Resolution Flash Column Chromatography

This protocol provides a step-by-step guide for purifying 2,4-Dichloro-7-methoxyquinazoline using flash column chromatography, incorporating best practices to prevent degradation.

Materials:

• Crude 2,4-Dichloro-7-methoxyquinazoline

• Silica gel (230-400 mesh)

• Solvents: Hexane (or Petroleum Ether), Ethyl Acetate (EtOAc), Dichloromethane (DCM)

• Triethylamine (Et₃N)

• Glass chromatography column, flasks, fraction collector/test tubes

• TLC plates and chamber, UV lamp (254 nm)

Procedure:

• Eluent Selection:

  • Prepare stock solutions of Hexane/EtOAc in various ratios (e.g., 9:1, 8:2, 7:3).

  • Spot the crude material on a TLC plate and elute with the different solvent systems.

  • Identify the system that gives the target product an Rf of ~0.3. This will be your primary collection eluent. The starting eluent for the column should be slightly less polar (e.g., if 8:2 gives Rf=0.3, start the column with 9:1).

• Column Packing (Slurry Method):

  • Weigh out silica gel (a common rule of thumb is a 50:1 to 100:1 ratio of silica gel to crude product by weight).

  • In a beaker, prepare a slurry of the silica gel in the starting, less-polar eluent (e.g., Hexane/EtOAc 9:1). Add 1% v/v Et₃N to this slurry mixture.

  • Secure the column vertically. Add a small plug of glass wool and a thin layer of sand.

  • Pour the slurry into the column. Tap the column gently to pack the silica bed evenly and dislodge air bubbles.

  • Drain the excess solvent until the solvent level is just above the silica bed. Do not let the column run dry.

• Sample Loading (Dry Loading):

  • Dissolve the crude product (~1 g) in a minimal volume of DCM (~5-10 mL) in a round-bottom flask.

  • Add silica gel (~2-3 g) to the solution.

  • Remove the solvent under reduced pressure (rotary evaporator) until a dry, free-flowing powder is obtained.

  • Carefully layer this powder onto the top of the packed silica bed. Add a thin protective layer of sand on top.

• Elution and Fraction Collection:

  • Carefully add the starting eluent to the column.

  • Apply gentle pressure (flash chromatography) to begin elution, collecting fractions in test tubes.

  • Monitor the separation by TLC, spotting every few fractions.

  • If separation is slow, you can gradually increase the polarity of the eluent (e.g., move from 9:1 to 8:2 Hexane/EtOAc).

  • Combine the fractions that contain the pure product (as determined by TLC).

• Product Isolation:

  • Remove the solvent from the combined pure fractions using a rotary evaporator.

  • Dry the resulting solid under high vacuum to remove any residual solvent.

  • Obtain the final mass and calculate the yield. Confirm purity using analytical methods like NMR and/or LC-MS.

References

• CN1749250A - Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline.
• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4).
• CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline.
• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)
• CN101353328B - Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline.
• 2,4-Dichloro-7-fluoroquinazoline.
• Application Note: Purification of 4-Chloro-6,7-dimethoxyquinoline by Column Chrom
• A clear understanding of the solubility in organic and inorganic solvents is essential in the synthesis and purification of pharmaceutical and chemical m
• Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms.
• Machine learning with physicochemical relationships: solubility prediction in organic solvents and water.

Sources

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline - Google Patents [patents.google.com]
• 4. Prediction of small-molecule compound solubility in organic solvents by machine learning algorithms - PMC [pmc.ncbi.nlm.nih.gov]
• 5. physchemres.org [physchemres.org]
• 6. Machine learning with physicochemical relationships: solubility prediction in organic solvents and water - PMC [pmc.ncbi.nlm.nih.gov]
• 7. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. CN1749250A - Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline - Google Patents [patents.google.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. CN101353328B - Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline - Google Patents [patents.google.com]

Technical Support Center: Optimizing Reaction Conditions for 2,4-Dichloro-7-methoxyquinazoline

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis and optimization of 2,4-Dichloro-7-methoxyquinazoline. This guide is designed for researchers, chemists, and drug development professionals who utilize this critical intermediate in their work. We will move beyond simple procedural lists to explore the causality behind experimental choices, offering field-proven insights to help you troubleshoot common issues and optimize your reaction outcomes for higher yield and purity.

Synthesis Overview: The Two-Step Path to Success

The most reliable and commonly employed synthesis of 2,4-Dichloro-7-methoxyquinazoline is a two-step process starting from 2-amino-4-methoxybenzoic acid.

• Cyclization: The initial step involves the formation of the heterocyclic core, 7-methoxyquinazoline-2,4(1H,3H)-dione, by reacting 2-amino-4-methoxybenzoic acid with a source of carbonyl and nitrogen, such as urea or sodium cyanate.[1]

• Chlorination: The subsequent and often most challenging step is the conversion of the quinazoline-2,4-dione to the target 2,4-dichloro derivative. This is an aromatic substitution reaction on the pyrimidine ring, typically achieved by heating with phosphorus oxychloride (POCl₃) in the presence of a catalyst.[1][2][3]

The overall workflow can be visualized as follows:

Sources

• 1. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]

Technical Support Center: Synthesis of 2,4-Dichloro-7-Methoxyquinazoline Derivatives

Prepared by the Office of the Senior Application Scientist

Welcome to the technical support center for the synthesis of 2,4-dichloro-7-methoxyquinazoline and its derivatives. This guide is designed for researchers, scientists, and drug development professionals. It provides in-depth troubleshooting advice and answers to frequently asked questions to help you navigate the complexities of this synthesis, a critical step in the development of numerous pharmacologically active molecules, including kinase inhibitors.

The 2,4-dichloroquinazoline core is a high-value intermediate, primarily due to the differential reactivity of its two chlorine atoms. The C4-chloro group is significantly more susceptible to nucleophilic aromatic substitution (SNAr) than the C2-chloro group, allowing for selective, stepwise functionalization.[1][2] This guide will help you master its synthesis, ensuring high yield and purity for your downstream applications.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during the synthesis of 2,4-dichloro-7-methoxyquinazoline, which is most commonly prepared by the chlorination of 7-methoxyquinazoline-2,4(1H,3H)-dione.

Issue 1: Low or No Yield of the Desired Product

Q: My reaction has resulted in a very low yield, or I've recovered only my starting material. What are the likely causes and how can I fix this?

A: This is a common issue that typically points to three main areas: incomplete reaction, reagent deactivation, or suboptimal reaction conditions.

Possible Cause A: Incomplete Chlorination The conversion of the dione to the dichloro derivative requires a potent chlorinating agent and sufficient thermal energy.

• Insight & Rationale: Phosphorus oxychloride (POCl₃) is the most common and effective reagent, acting as both a solvent and a chlorinating agent.[2][3][4] Its effectiveness is significantly enhanced by a catalytic amount of a tertiary amine, such as N,N-dimethylaniline or N,N-diethylaniline.[2][5] The amine reacts with POCl₃ to form a Vilsmeier-Haack type intermediate, which is a more powerful chlorinating species. An insufficient amount of catalyst, low reaction temperature, or short reaction time will lead to an incomplete reaction.

• Troubleshooting Steps:

  • Verify Reagent Quality: Ensure your POCl₃ is fresh and has not been hydrolyzed by atmospheric moisture. It should be a clear, colorless liquid.

  • Optimize Catalyst Concentration: Use 0.1 to 0.3 equivalents of N,N-dimethylaniline or N,N-diethylaniline.

  • Increase Temperature & Time: The reaction is typically run at reflux (around 105-110 °C).[3][6] If you see starting material remaining by Thin Layer Chromatography (TLC), extend the reflux time from the typical 4-5 hours up to 12 hours.[3][6]

  • Monitor Progress: Use TLC (e.g., 1:1 Hexanes:Ethyl Acetate) to track the disappearance of the highly polar starting material at the baseline and the appearance of the less polar product spot at a higher Rf.

Possible Cause B: Hydrolysis During Reaction or Workup 2,4-dichloro-7-methoxyquinazoline is highly susceptible to hydrolysis, which can revert it back to the monochloro-hydroxy species or the starting dione.

• Insight & Rationale: The presence of water in the reaction mixture is highly detrimental. It will rapidly quench the POCl₃ and hydrolyze the product. Anhydrous conditions are not just recommended; they are critical for success.

• Troubleshooting Steps:

  • Dry Glassware & Reagents: Ensure all glassware is oven-dried or flame-dried before use. Use anhydrous grade solvents if any are added.

  • Proper Workup Technique: The standard workup involves pouring the cooled reaction mixture slowly into a vigorously stirred slurry of crushed ice or ice-water.[2][3][4] This method rapidly quenches the excess POCl₃ and precipitates the product while keeping temperatures low to minimize hydrolysis. Do not add water directly to the hot reaction mixture.

Optimized Chlorination Protocol

Parameter	Recommended Condition	Rationale
Starting Material	7-methoxyquinazoline-2,4(1H,3H)-dione	1.0 equivalent
Chlorinating Agent	Phosphorus Oxychloride (POCl₃)	10-15 volumes (acts as solvent and reagent)
Catalyst	N,N-Dimethylaniline	0.2 equivalents
Temperature	Reflux (~110 °C)	To overcome the activation energy for dichlorination.
Time	4-12 hours	Monitor by TLC until starting material is consumed.
Workup	Pour into ice-water	Quenches excess POCl₃ and precipitates the product.

Issue 2: Significant Impurity Formation

Q: My final product is contaminated with significant impurities. How do I identify them and prevent their formation?

A: Impurity profiles can reveal much about what went wrong. The most common impurities are the monochloro-intermediate and hydrolysis products.

Impurity A: 2-chloro-7-methoxyquinazolin-4(3H)-one (Monochloro Impurity) This impurity arises from incomplete chlorination of the second carbonyl group.

• Identification: This species is more polar than your product and will have a lower Rf on TLC. In ¹H NMR, you will see a broad NH proton signal. Its mass will be lower than the product by the mass of Cl minus OH (~18 amu).

• Prevention: The solution is the same as for low yield due to incomplete reaction. Increase the reaction time, ensure the temperature is at a vigorous reflux, and verify that your catalyst is active.[2][3]

Impurity B: 7-methoxyquinazoline-2,4(1H,3H)-dione (Hydrolysis Product) This is your starting material, reformed by the reaction of the product with water during workup.

• Identification: This will appear at the baseline on a non-polar TLC plate and match the starting material's Rf.

• Prevention: The key is a rapid and cold workup. Ensure the ice-water mixture is well-stirred and that the reaction mixture is added slowly to prevent localized heating. Filter the precipitated product quickly after it has fully formed.

Troubleshooting Workflow: Impurity Analysis

Caption: Troubleshooting Decision Tree for Impurity Identification.

Issue 3: Product Purification Challenges

Q: I've isolated a crude solid, but I'm struggling to purify it. What are the best methods?

A: Purification can typically be achieved by recrystallization, as the product and common impurities have different solubilities.

• Insight & Rationale: The dichlorinated product is significantly less polar than the monochloro or dione impurities. This difference can be exploited.

• Recommended Protocol: Recrystallization

  • Solvent Selection: A common and effective solvent for recrystallization is acetone [5] or isopropanol .[2] You are looking for a solvent that dissolves the product when hot but in which it is poorly soluble when cold.

  • Procedure:

    • Dissolve the crude solid in a minimal amount of boiling solvent.

    • If there are insoluble impurities, perform a hot filtration.

    • Allow the solution to cool slowly to room temperature, then place it in an ice bath or refrigerator for several hours to maximize crystal formation.

    • Collect the crystals by vacuum filtration, washing with a small amount of the cold solvent.

    • Dry the purified crystals under vacuum.

Part 2: Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic pathway for 2,4-dichloro-7-methoxyquinazoline? The most robust and widely used method is the direct dichlorination of 7-methoxyquinazoline-2,4(1H,3H)-dione using excess phosphorus oxychloride (POCl₃) as both the reagent and solvent, often with a tertiary amine catalyst.[2][3][5]

Q2: When synthesizing derivatives via nucleophilic substitution, which chlorine atom is more reactive? The chlorine at the C4 position is significantly more reactive towards nucleophiles than the chlorine at the C2 position. This high degree of selectivity is a cornerstone of quinazoline chemistry. It allows for the selective introduction of an amine at C4, followed by a different nucleophile at C2 if desired. For example, reaction with an aniline derivative in a solvent like isopropanol will almost exclusively yield the 4-anilino-2-chloro-7-methoxyquinazoline derivative.[1][2]

Caption: Selective reactivity at the C4 position.

Q3: How can I confirm the identity and purity of my final product? A combination of spectroscopic methods should be used:

• ¹H NMR: Look for the characteristic aromatic protons of the quinazoline core and the singlet for the methoxy group (~4.0 ppm). The absence of a broad NH peak indicates the full conversion of the dione.

• Mass Spectrometry (MS): Check for the correct molecular ion peak (M+). For 2,4-dichloro-7-methoxyquinazoline (C₉H₆Cl₂N₂O), the expected monoisotopic mass is ~227.98 g/mol .[7] The isotopic pattern for two chlorine atoms (a cluster of peaks at M, M+2, M+4 with a ratio of ~9:6:1) is a definitive indicator.

• Melting Point: The literature melting point for the related 2,4-dichloro-6,7-dimethoxyquinazoline is 175-178 °C.[8] A sharp melting point close to the expected value for your specific derivative is a good indicator of purity.

Expected Analytical Data

Analysis	Expected Result for 2,4-dichloro-7-methoxyquinazoline
Molecular Formula	C₉H₆Cl₂N₂O
Monoisotopic Mass	227.9857 Da[7]
Appearance	Off-white to pale yellow solid
¹H NMR (CDCl₃)	Expect aromatic signals in the 7-8 ppm range and a methoxy singlet ~4.0 ppm.
MS (EI)	M+ peak at m/z 228, with a characteristic isotopic pattern for Cl₂.

Q4: What are the critical safety precautions when working with POCl₃? Phosphorus oxychloride is highly corrosive, toxic, and reacts violently with water.

• Handling: Always handle POCl₃ in a certified chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles, and heavy-duty gloves (e.g., butyl rubber).

• Quenching: Never add water to POCl₃. When quenching the reaction or cleaning glassware, always add the POCl₃-containing mixture slowly to a large excess of ice or a stirred, cooled basic solution (like sodium bicarbonate) to manage the highly exothermic reaction.

• Inhalation: Avoid inhaling fumes, which can cause severe respiratory damage.

Q5: How should 2,4-dichloro-7-methoxyquinazoline be stored? Due to its sensitivity to moisture, the compound should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a cool, dry place. A desiccator is highly recommended for long-term storage.

References

• A simple and highly efficient process for synthesis of Gefitinib and its intermediate. (n.d.). Rasayan J. Chem. Retrieved from [Link]

• A Novel Synthesis of Anti-Cancer Drug Gefitinib from 6,7-Dimethoxy-3H- Quinazolin-4-One. (2022). Molekul. Retrieved from [Link]

• Maskrey, T. S., et al. (2019). A New Synthesis of Gefitinib. Synlett, 30(04), 471–476. Retrieved from [Link]

• Synthesis and In Vitro Antitumor Activity Evaluation of Gefitinib-1,2,3-Triazole Derivatives. (2024). Molecules, 29(4), 837. Retrieved from [Link]

• Rani, P., et al. (2023). Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). ResearchGate. Retrieved from [Link]

• Rani, P., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica, 15(6), 115-118. Retrieved from [Link]

• Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. (2020). Frontiers in Chemistry, 8, 579324. Retrieved from [Link]

• Preparation method of gefitinib intermediate. (2017). Patsnap. CN107162916A.
• Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline. (2006). Google Patents. CN1749250A.
• Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline. (2004). Google Patents. CN1486980A.

• 2,4-Dichloro-7-methoxyquinoline. (n.d.). PubChem. Retrieved from [Link]

• Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. (2020). Frontiers in Chemistry, 8, 399. Retrieved from [Link]

• Optimized 3D structure of 2,4‐dichloro‐6,7‐dimethoxyquinazoline. (2025). ResearchGate. Retrieved from [Link]

• Optimization of the synthesis, in silico ADME/ Tox profiling studies, and evaluation of the antimalarial activity of (7 -chloroquinolin-4-ylthio) alkylbenzoate derivatives. (2025). Semantic Scholar. Retrieved from [Link]

• 2,4-dichloro-7-methoxyquinazoline (C9H6Cl2N2O). (n.d.). PubChemLite. Retrieved from [Link]

• Synthesis of Quinazoline Derivatives. (2021). ResearchGate. Retrieved from [Link]

• Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline. (2012). Google Patents. CN101353328B.

• 2,4-Dichloro-6,7-dimethoxyquinazoline. (n.d.). PubChem. Retrieved from [Link]

• Design, synthesis and evaluation of 4,7-disubstituted 8-methoxyquinazoline derivatives as potential cytotoxic agents targeting β-catenin/TCF4 signaling pathway. (2022). Bioorganic Chemistry, 122, 105721. Retrieved from [Link]

• Synthesis, method optimization, anticancer activity of 2,3,7-trisubstituted Quinazoline derivatives and targeting EGFR-tyrosine kinase by rational approach. (2016). ResearchGate. Retrieved from [Link]

• Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors. (2017). European Journal of Medicinal Chemistry, 127, 994-1003. Retrieved from [Link]

• Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. (2025). ResearchGate. Retrieved from [Link]

• Rational design and synthesis of 2,4-dichloro-6-methyl pyrimidine derivatives as potential selective EGFRT790M/L858R inhibitors for the treatment of non-small cell lung cancer. (2024). Archiv der Pharmazie. Retrieved from [Link]

• 2,4-Dichloro-7-fluoroquinazoline. (2014). Acta Crystallographica Section E, 70(Pt 12), o1289. Retrieved from [Link]

• 6,7-Dimethoxy-2-methyl-4-substituted quinazolines: Design, synthesis, EGFR inhibitory activity, in vitro cytotoxicity, and in silico studies. (2025). European Journal of Medicinal Chemistry, 303, 117502. Retrieved from [Link]

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• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. CN101353328B - Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline - Google Patents [patents.google.com]
• 5. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 6. CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline - Google Patents [patents.google.com]
• 7. PubChemLite - 2,4-dichloro-7-methoxyquinazoline (C9H6Cl2N2O) [pubchemlite.lcsb.uni.lu]
• 8. 2,4-ジクロロ-6,7-ジメトキシオキシキナゾリン 97% | Sigma-Aldrich [sigmaaldrich.com]

Technical Support Center: 2,4-Dichloro-7-methoxyquinazoline

This guide provides in-depth technical support for researchers, scientists, and drug development professionals working with 2,4-Dichloro-7-methoxyquinazoline. It addresses common stability issues, provides troubleshooting protocols, and explains the chemical principles behind its reactivity and degradation.

Section 1: Frequently Asked Questions (FAQs) on Stability and Handling

This section addresses the most common questions our team encounters regarding the stability and use of 2,4-Dichloro-7-methoxyquinazoline.

Q1: How should I properly store and handle 2,4-Dichloro-7-methoxyquinazoline to prevent degradation?

A: Proper storage is critical for this reagent. Due to its susceptibility to hydrolysis, it must be protected from moisture and atmospheric humidity.

• Storage Conditions: Store the compound at 2-8°C under an inert atmosphere (e.g., argon or dry nitrogen) in a tightly sealed container.[1] A desiccator is also highly recommended.

• Handling: Always handle the material in a controlled environment, such as a glove box or a fume hood with a dry atmosphere.[2] Use dry solvents and glassware for all experiments. Avoid leaving the container open to the air. Always wash hands thoroughly after handling.[2] Personal protective equipment, including gloves, safety glasses, and a lab coat, should be worn at all times.[1][3]

Q2: I've noticed my solid 2,4-Dichloro-7-methoxyquinazoline has changed in appearance (e.g., clumping, discoloration). What does this indicate?

A: This often indicates the onset of degradation. The compound is a crystalline solid; any clumping, stickiness, or change from a white/off-white powder to a yellowish or brownish hue suggests the absorption of moisture and subsequent hydrolysis. This can lead to the formation of hydrochloric acid (HCl) as a byproduct, which can further catalyze decomposition. If you observe these changes, it is crucial to assess the compound's purity before use.

Q3: My NMR and/or LC-MS analysis of a new bottle shows multiple peaks. What are the likely impurities?

A: The most common degradation pathway for 2,4-dichloroquinazolines is sequential hydrolysis of the chloro groups. The chlorine at the C4 position is significantly more reactive to nucleophilic attack than the chlorine at the C2 position.[4] Therefore, the most probable impurities are:

• 2-Chloro-7-methoxy-4(3H)-quinazolinone: The product of hydrolysis at the C4 position. This is the most common degradation product.

• 7-Methoxyquinazoline-2,4(1H,3H)-dione: The product of hydrolysis at both the C2 and C4 positions. This will be present if the compound has been exposed to significant moisture or harsh conditions over time.

These hydrolysis products are more polar than the parent compound and will have distinct retention times in HPLC and different chemical shifts in NMR spectroscopy.

Q4: My nucleophilic substitution reaction at the C4 position is giving low yields and a significant amount of a polar byproduct. What is happening?

A: This is a classic problem that points to two primary issues:

• Reagent Quality: Your starting material may already be partially hydrolyzed to 2-Chloro-7-methoxy-4(3H)-quinazolinone. This impurity will not participate in the desired reaction, leading to lower yields.

• Reaction Conditions: The presence of trace amounts of water in your reaction solvent or on your glassware can compete with your nucleophile, leading to the formation of the 4-hydroxy (i.e., 4-oxo) byproduct. Dichlorinated quinazolines are sensitive, and even seemingly minor amounts of moisture can impact the reaction outcome.[3] It is imperative to use rigorously dried solvents and glassware.

Q5: Is 2,4-Dichloro-7-methoxyquinazoline stable in protic solvents like methanol or ethanol?

A: Caution is advised. While alcohols are often used as solvents for nucleophilic substitution reactions with this class of compounds, solvolysis is a competing reaction.[4][5] The rate of this side reaction depends on the temperature, reaction time, and the nucleophilicity of the alcohol. For example, mass spectrometry analysis of a related compound, 4,7-dichloro-6-nitroquinazoline, showed the formation of a methoxy-adduct when methanol was used as a solvent for the analysis.[6][7] If you must use an alcohol as a solvent, the reaction should be conducted at the lowest effective temperature and monitored closely by TLC or HPLC to minimize the formation of the corresponding 4-alkoxy byproduct. Anhydrous aprotic solvents (e.g., THF, Dioxane, DMF) are generally safer choices to avoid this complication.

Section 2: Troubleshooting Guides & Experimental Protocols

If you suspect degradation, the following protocols will help you assess the purity of your material.

Protocol 1: Rapid Purity Check by Thin-Layer Chromatography (TLC)

TLC provides a quick and effective way to visualize potential hydrolysis products.

Methodology:

• Sample Preparation: Dissolve a small amount (~1 mg) of your 2,4-Dichloro-7-methoxyquinazoline in 0.5 mL of a suitable solvent like dichloromethane or ethyl acetate.

• Stationary Phase: Use a standard silica gel TLC plate (e.g., Silica Gel 60 F254).

• Mobile Phase: A common eluent system is a mixture of hexane and ethyl acetate. A good starting ratio is 7:3 (Hexane:Ethyl Acetate). Adjust the polarity as needed to achieve good separation.

• Spotting & Development: Carefully spot your sample on the TLC plate. It is also helpful to spot a reference standard of known purity alongside if available. Place the plate in a developing chamber saturated with the mobile phase and allow the solvent front to ascend.

• Visualization: Visualize the spots under UV light (254 nm).

Interpreting the Results:

• Pure Compound: A single, well-defined spot should be visible. The Rf value will be relatively high due to the compound's moderate polarity.

• Degraded Compound: You will likely see two or three spots.

  • Parent Compound: The highest spot (least polar).

  • 2-Chloro-7-methoxy-4(3H)-quinazolinone: A spot with a lower Rf (more polar) than the parent.

  • 7-Methoxyquinazoline-2,4(1H,3H)-dione: A spot at or near the baseline (very polar).

Protocol 2: Purity & Degradation Analysis by High-Performance Liquid Chromatography (HPLC)

For quantitative analysis, a reversed-phase HPLC method is recommended. This protocol is a representative method and may require optimization for your specific system.[8][9][10]

Table 1: Recommended HPLC Method Parameters

Parameter	Specification
Instrumentation	HPLC system with a UV-Vis or Diode Array Detector (DAD)
Column	C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min: 30% B2-15 min: 30% to 90% B15-18 min: 90% B18-19 min: 90% to 30% B19-25 min: 30% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30°C
Detection Wavelength	254 nm
Injection Volume	5 µL
Sample Preparation	Dissolve sample in Acetonitrile to a concentration of ~0.5 mg/mL.

Expected Elution Profile:

The elution order will be from least polar to most polar.

• 2,4-Dichloro-7-methoxyquinazoline: Will have the longest retention time.

• 2-Chloro-7-methoxy-4(3H)-quinazolinone: Will elute before the parent compound.

• 7-Methoxyquinazoline-2,4(1H,3H)-dione: Will have the shortest retention time.

Section 3: Technical Data & Visualizations

Proposed Hydrolytic Degradation Pathway

The primary stability issue with 2,4-Dichloro-7-methoxyquinazoline is its susceptibility to hydrolysis. The C4 position is more electrophilic and thus more reactive towards nucleophiles, including water, than the C2 position.[4]

Caption: Proposed hydrolytic degradation pathway.

Experimental Workflow for Investigating Compound Instability

This workflow outlines the logical steps to take when troubleshooting reactions or assessing the quality of your reagent.

Caption: Workflow for troubleshooting reagent instability.

Section 4: References

• Angene Chemical. (2021, May 1). Safety Data Sheet - 6-Chloro-4-(2-chlorophenyl)quinazoline-2-carboxylic acid. [Link]

• Szabo-Scandic. Quinazoline Safety Data Sheet. [Link]

• Rani, P., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica, 15(6), 115-118. [Link]

• ResearchGate. (2023). Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). [Link]

• Acta Crystallographica Section E. (2012). 2,4-Dichloro-7-fluoroquinazoline. [Link]

• Chemistry Stack Exchange. (2023). Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. [Link]

• Google Patents. CN1749250A - Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline.

• Chemtrade Logistics. Chlorine Safety Data Sheet. [Link]

• Acta Poloniae Pharmaceutica. (2007). HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL. [Link]

• European Chlorinated Solvent Association. Guidance on Storage and Handling of Chlorinated Solvents. [Link]

• PubChem. 2,4-Dichloro-7-methoxyquinoline. [Link]

• Google Patents. CN101475537A - Preparation of 2,4-dichloroquinazoline.

• PubChem. 2,4-Dichloroquinazoline. [Link]

• Google Patents. CN102584721A - Synthetic method of 2,4-dichloroquinazoline derivative.

• National Center for Biotechnology Information. (2018). Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors. [Link]

• MDPI. (2018). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. [Link]

• National Center for Biotechnology Information. (2017). HPLC methods for chloroquine determination in biological samples and pharmaceutical products. [Link]

• MDPI. (2021). LC and NMR Studies for Identification and Characterization of Degradation Byproducts of Olmesartan Acid, Elucidation of Their Degradation Pathway and Ecotoxicity Assessment. [Link]

• Bulgarian Chemical Communications. (2020). HPLC method for analyzing new compounds – analogs of an antineoplastic drug. [Link]

• Acta Crystallographica Section E. (2009). 2,4-Dichloro-6-methoxyquinoline. [Link]

• ResearchGate. (2018). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. [Link]

• ResearchGate. (2023). FT‐IR spectrum of 2,4‐dichloro‐6,7‐dimethoxyquinazoline. [Link]

• ResearchGate. (2023). Identification and Characterization of Acidic Degradation Products of Moxidectin Drug Substance Including Degradation Pathways Using LC, HRMS, and NMR. [Link]

• ResearchGate. (2015). Synthesis of 7-(benzyloxy)-4-chloro-6-methoxyquinazoline. [Link]

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Technical Support Center: 2,4-Dichloro-7-methoxyquinazoline Reactions

Welcome to the technical support center for 2,4-Dichloro-7-methoxyquinazoline. This guide is designed for researchers, medicinal chemists, and process development scientists who utilize this versatile intermediate. My goal is to provide you with not just protocols, but the underlying chemical principles and field-proven insights to help you anticipate, troubleshoot, and resolve common issues related to byproduct formation in your reactions.

Introduction: The Reactivity Landscape of 2,4-Dichloro-7-methoxyquinazoline

2,4-Dichloro-7-methoxyquinazoline is a key building block, particularly in the synthesis of kinase inhibitors like Gefitinib. Its reactivity is dominated by the two chlorine atoms, which are susceptible to nucleophilic aromatic substitution (SNAr). A critical concept to grasp is the differential reactivity of the C4 and C2 positions. The C4-chloro group is significantly more reactive than the C2-chloro group. This regioselectivity is due to the greater ability of the adjacent pyrimidine nitrogen (N3) to stabilize the negative charge of the Meisenheimer intermediate formed during nucleophilic attack at C4.[1][2][3] This inherent electronic preference is the foundation for performing selective substitutions, but it can also be a source of byproducts if not properly controlled.

This guide is structured as a series of frequently asked questions (FAQs) and troubleshooting scenarios that we have encountered in the field.

Frequently Asked Questions & Troubleshooting Guides

Issue 1: Formation of a Highly Polar, Insoluble Byproduct in Nucleophilic Substitution Reactions

Question: I'm performing a nucleophilic substitution on 2,4-dichloro-7-methoxyquinazoline with an amine in isopropanol. After heating, I see a significant amount of a white solid that is insoluble in my workup solvent (e.g., ethyl acetate). What is this byproduct and how can I prevent it?

Answer: This is a classic and very common problem. The byproduct you are observing is almost certainly 2-chloro-7-methoxyquinazolin-4(3H)-one , the result of hydrolysis of the starting material.

• Causality: The C4 position is highly electrophilic and susceptible to nucleophilic attack.[4] Water, even in trace amounts in your solvent or reagents, can act as a nucleophile. At the elevated temperatures often required for these reactions, this hydrolysis pathway can become a major competing reaction. The resulting quinazolinone is often crystalline and poorly soluble in common organic solvents, making it difficult to remove.

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for hydrolysis byproduct.

• Preventative Protocol: Anhydrous Nucleophilic Aromatic Substitution

  • Preparation: Dry all glassware in an oven at 120 °C for at least 4 hours and allow to cool in a desiccator or under a stream of dry nitrogen.

  • Solvent: Use a freshly opened bottle of anhydrous solvent or dispense solvent from a solvent purification system. Alternatively, dry the solvent over activated 3Å molecular sieves for at least 24 hours prior to use. Isopropanol is a common choice.[5]

  • Reaction Setup: Assemble the glassware hot and flush the entire apparatus with dry nitrogen or argon. Maintain a positive pressure of inert gas throughout the reaction.

  • Reagents:

    • Add 2,4-dichloro-7-methoxyquinazoline (1.0 eq) to the reaction flask.

    • Dissolve your amine nucleophile (1.0-1.1 eq) in the anhydrous solvent and add it to the flask via syringe.

    • If using a solid amine, ensure it is dry. If using a base like triethylamine, consider distilling it before use.

  • Execution: Heat the reaction to the desired temperature (e.g., 60-80 °C) and monitor by TLC or LC-MS.

  • Workup: Upon completion, cool the reaction mixture. The workup can proceed as usual, but the minimization of the hydrolysis byproduct should be evident.

Issue 2: Presence of a Demethylated Impurity

Question: My 2,4-dichloro-7-methoxyquinazoline starting material contains a persistent impurity that carries through to my final product. Mass spectrometry suggests it is a dichloro-hydroxy-quinazoline. What is this and where does it come from?

Answer: This impurity is likely 2,4-dichloro-7-hydroxyquinazoline . It originates during the synthesis of your starting material, specifically the chlorination of 7-methoxy-quinazoline-2,4-dione with phosphorus oxychloride (POCl₃).

• Causality: The use of POCl₃ at reflux temperatures, especially for prolonged periods, can lead to the cleavage of the methyl ether at the C7 position. This demethylation is often promoted by the HCl generated in situ. This impurity is structurally very similar to your desired starting material, making it difficult to remove by standard crystallization or chromatography.

• Mitigation Strategies for Chlorination:

Strategy	Rationale	Key Parameters	Reference
Lower Temperature	Reduces the energy available for the ether cleavage side reaction.	Decrease reflux temp (e.g., use toluene as solvent) or run at 100-110 °C.
Use of a Base/Acid Scavenger	N,N-dimethylaniline or N,N-diethylaniline is often added to neutralize the HCl generated, which catalyzes the demethylation.	0.1 to 0.5 equivalents are typically sufficient.	[6][7]
Alternative Chlorinating Agent	Thionyl chloride (SOCl₂) can sometimes be used under milder conditions, though it has its own set of handling requirements.	Often requires a catalytic amount of DMF.	[8]
Controlled Reaction Time	Minimize exposure to harsh conditions.	Monitor the reaction closely by TLC/LC-MS and quench as soon as the starting material is consumed.	[6]

• Mechanism Overview: Chlorination and Demethylation Side Reaction

  Caption: Competing pathways during the chlorination step.

Issue 3: Low Yield and/or Formation of Di-Substituted Byproduct

Question: My reaction is sluggish, and when I push it harder with higher temperatures or longer reaction times, I start to see a second product corresponding to the displacement of both chlorine atoms. How can I improve the yield of the mono-substituted product?

Answer: This is a balancing act between reactivity and selectivity. While the C4 position is more reactive, the C2 position is not inert and will react under more forcing conditions.[1]

• Causality & Selectivity Control:

  • Nucleophile Reactivity: Highly reactive nucleophiles (e.g., small primary amines, aliphatic amines) can lead to di-substitution more readily than less reactive ones (e.g., anilines).

  • Stoichiometry: Using a slight excess of the nucleophile (1.0-1.2 equivalents) is common, but a large excess will significantly increase the rate of the second substitution.

  • Temperature: This is the most critical parameter. The activation energy for substitution at C2 is higher than at C4. Therefore, higher temperatures will disproportionately accelerate the rate of the second substitution, eroding selectivity.

• Optimization Protocol for Selective Mono-Substitution:

  • Establish a Baseline: Run the reaction at a moderate temperature (e.g., 70 °C) using 1.1 equivalents of your nucleophile. Monitor the formation of your desired product (P1) and the di-substituted byproduct (P2) over time using LC-MS or a calibrated TLC.

  • Temperature Titration: If the reaction is too slow, increase the temperature in small increments (e.g., 10 °C). If you observe more than 5% of P2, the temperature is too high. The optimal temperature is one that provides a reasonable reaction rate (e.g., < 24 hours) while keeping the formation of P2 to a minimum (< 2-3%).

  • Consider a Catalyst: For less reactive nucleophiles, instead of increasing the temperature, consider adding a catalytic amount of an acid (e.g., acetic acid) or a base (e.g., triethylamine), which can facilitate the reaction at a lower temperature.[9]

  • Solvent Choice: Polar aprotic solvents like isopropanol, ethanol, or THF are generally good choices.[9] For particularly challenging substitutions, a higher boiling polar solvent like 2-butanol or DMF might be necessary, but careful temperature control is paramount.

• Reaction Selectivity Diagram

  Caption: Kinetic vs. thermodynamic control in substitution.

References

• A simple and highly efficient process for synthesis of Gefitinib and its intermediate. ResearchGate. [Link]

• Suri, D., et al. (2020). A Novel Synthesis of Anti-Cancer Drug Gefitinib from 6,7-Dimethoxy-3H-Quinazolin-4-One. Molekul, 15(2), 123. [Link]

• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). ResearchGate. [Link]

• CN1749250A - Chemical synthetic method for 2-chloro-4-amino-6,7-dimethyl quinazoline.
• CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline.

• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica. [Link]

• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Chemistry Stack Exchange. [Link]

• CN1850807A - Gefitinib synthesis intermediate, and its preparing method and use.

• Process for synthesis of gefitinib. ResearchGate. [Link]

• de Oliveira, C. S. A., et al. (2022). Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. Molecules, 27(23), 8206. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. ResearchGate. [Link]

• Jia, Y., et al. (2012). 2,4-Dichloro-7-fluoroquinazoline. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 3), o740. [Link]

Sources

• 1. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 2. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. derpharmachemica.com [derpharmachemica.com]
• 7. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 8. ukm.my [ukm.my]
• 9. pdf.benchchem.com [pdf.benchchem.com]

how to increase the purity of 2,4-Dichloro-7-methoxyquinazoline

Welcome to the technical support center for 2,4-Dichloro-7-methoxyquinazoline. This guide is designed for researchers, scientists, and drug development professionals to provide expert advice and troubleshoot common challenges encountered during the purification of this important chemical intermediate. Our goal is to equip you with the knowledge to enhance the purity of your compound, leading to more reliable and reproducible experimental outcomes.

Frequently Asked Questions (FAQs)

Here we address the most common initial questions regarding the purification of 2,4-Dichloro-7-methoxyquinazoline.

Q1: What are the most common impurities I should expect when synthesizing 2,4-Dichloro-7-methoxyquinazoline?

A1: Impurities typically arise from the synthetic route, which commonly involves the chlorination of 7-methoxyquinazoline-2,4(1H,3H)-dione using reagents like phosphorus oxychloride (POCl₃).[1][2][3] Potential impurities include:

• Unreacted Starting Material: The precursor, 7-methoxyquinazoline-2,4(1H,3H)-dione, is significantly more polar than the dichlorinated product.

• Mono-chlorinated Intermediates: Incomplete reaction can lead to partially chlorinated species (e.g., 2-chloro-4-hydroxy-7-methoxyquinazoline), which are also more polar.

• Hydrolysis Products: 2,4-Dichloro-7-methoxyquinazoline is a reactive intermediate.[4][5] Exposure to moisture during work-up or storage can lead to hydrolysis, reverting it back to mono-chlorinated or di-hydroxy species.

• Reagent Byproducts: Residual chlorinating agents or catalysts (like N,N-dimethylaniline) can contaminate the crude product.[1][2] These are typically removed by aqueous work-up.

Q2: Which purification technique is generally most effective for this compound?

A2: The choice depends on the impurity profile and the desired final purity. For removing major, highly polar or non-polar impurities, recrystallization is a cost-effective first step.[6][7] To achieve high purity (>98-99%) and separate closely related impurities, normal-phase column chromatography is the most powerful and widely used method.[6][8][9]

Q3: How can I assess the purity of my 2,4-Dichloro-7-methoxyquinazoline sample?

A3: A combination of analytical techniques is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): An indispensable tool for rapid, qualitative analysis of reaction progress and fraction purity during column chromatography.[6][10]

• High-Performance Liquid Chromatography (HPLC): The preferred method for quantitative purity determination, often capable of detecting impurities at very low levels.[7][11] A purity level of >95% is typically required for subsequent synthetic steps.[11]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for structural confirmation and can help identify and quantify impurities if their characteristic signals do not overlap with the product's signals.[7][10]

• Mass Spectrometry (MS): Confirms the molecular weight of the desired product and can help identify the mass of unknown impurities.[7]

Troubleshooting Guide: Recrystallization

Recrystallization purifies compounds based on differences in solubility between the desired product and impurities in a given solvent at varying temperatures. An ideal solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[7]

Q: My compound "oils out" instead of forming crystals. What's happening and how can I fix it?

A: "Oiling out" occurs when the solution becomes supersaturated at a temperature above the compound's melting point in that solvent, or when the concentration is too high. Impurities can also suppress crystallization.

Causality & Solutions

• High Supersaturation/Rapid Cooling: The solution is being cooled too quickly, preventing the molecules from aligning into an ordered crystal lattice. Solution: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath. Slower cooling is paramount for high-quality crystal formation.[7]

• Inappropriate Solvent: The solvent's boiling point may be too high, or the compound may be excessively soluble. Solution: Switch to a lower-boiling point solvent or use a co-solvent system. For instance, if your compound is too soluble in ethanol, adding water (an anti-solvent) dropwise to the hot solution until it just becomes cloudy, then clarifying with a few drops of ethanol, can induce crystallization upon cooling.

• Inducing Crystallization: If slow cooling doesn't work, try scratching the inside of the flask with a glass rod at the solution's surface or adding a seed crystal of pure product to provide a nucleation site.[12]

Q: My recovery yield after recrystallization is very low. How can I improve it?

A: Low recovery typically means too much of your compound remained dissolved in the cold solvent (mother liquor).

Causality & Solutions

• Excess Solvent: Using too much solvent to dissolve the crude product is the most common cause. Solution: Use the absolute minimum amount of hot solvent required to fully dissolve the compound. This ensures the solution is saturated and will yield a greater return upon cooling.[7][13]

• Suboptimal Solvent Choice: The compound may be too soluble in the chosen solvent, even at low temperatures. Solution: Perform a thorough solvent screen. Test solubility in common lab solvents like ethanol, methanol, ethyl acetate, acetone, and hexane to find one with a large solubility differential between hot and cold conditions.[7]

Troubleshooting Recrystallization	Possible Cause	Recommended Solution
Product "Oils Out"	Solution cooled too quickly; Solvent boiling point is too high.	Allow solution to cool slowly; Use a lower-boiling solvent or a co-solvent system.
Low Product Recovery	Too much solvent was used; Compound is too soluble in cold solvent.	Use the minimum amount of hot solvent; Re-evaluate solvent choice for lower solubility when cold.[7][13]
Colored Impurities Persist	Impurities co-crystallize with the product.	Add a small amount of activated charcoal to the hot solution and perform a hot filtration before cooling.[13]

Troubleshooting Guide: Column Chromatography

Column chromatography provides superior separation based on the differential adsorption of compounds onto a solid stationary phase (typically silica gel) while being carried by a liquid mobile phase (eluent).[9]

Caption: Decision tree for selecting a purification method.

Q: I'm seeing poor separation (overlapping bands or co-elution) on my column. What should I do?

A: Poor separation is almost always due to an unoptimized solvent system or improper column packing/loading.

Causality & Solutions

• Suboptimal Eluent: The polarity of your mobile phase is incorrect. If compounds elute too quickly (high Rf on TLC), the eluent is too polar. If they don't move (low Rf), it's not polar enough. Solution: Optimize the eluent using TLC first. Aim for an Rf value of 0.2-0.3 for the desired compound.[9] A common starting point for quinazolines is a mixture of Hexane and Ethyl Acetate.[13] Gradually increasing the polarity (e.g., from 5% EtOAc in Hexane to 10%, 15%, etc.) will move the compounds down the column faster.

• Improper Column Packing: Channels or cracks in the silica bed allow the solvent and sample to bypass the stationary phase, leading to terrible separation. Solution: Pack the column carefully using the slurry method.[8] Ensure the silica is uniformly settled by gently tapping the column and that there are no air bubbles.[8][14]

• Column Overloading: Using too much crude material for the amount of silica results in broad bands that cannot be resolved. Solution: Use a proper ratio of silica gel to crude product, typically ranging from 30:1 to 100:1 by weight.[8]

• Improper Sample Loading: Applying the sample in too large a volume of solvent leads to a very wide initial band. Solution: Use the "dry loading" method. Dissolve your crude product in a minimal amount of a volatile solvent (like dichloromethane), add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of the packed column.[8] This ensures the sample starts as a very narrow, concentrated band.

Caption: Troubleshooting workflow for poor column chromatography separation.

Experimental Protocols

Protocol 1: Purification by Column Chromatography

This protocol details the purification of crude 2,4-Dichloro-7-methoxyquinazoline using normal-phase silica gel chromatography.

Materials:

• Crude 2,4-Dichloro-7-methoxyquinazoline

• Silica gel (230-400 mesh)[13]

• Solvents: Hexane, Ethyl Acetate (EtOAc), Dichloromethane (DCM) (all HPLC grade)

• Glass chromatography column

• TLC plates (silica gel coated), TLC chamber, UV lamp (254 nm)

• Collection tubes, rotary evaporator

Methodology:

• Eluent Optimization:

  • Prepare several eluent systems with varying polarity (e.g., 5%, 10%, 20% EtOAc in Hexane).

  • Dissolve a tiny amount of crude product in DCM and spot it on TLC plates.

  • Develop the plates in the different eluent systems.

  • Visualize under UV light and select the system that gives your product an Rf value of approximately 0.2-0.3 and shows good separation from impurities.

• Column Packing (Slurry Method):

  • Determine the required amount of silica gel (e.g., for 1g of crude, use ~50g of silica).[8]

  • In a beaker, make a slurry of the silica gel in the initial, least polar eluent (e.g., 5% EtOAc/Hexane).

  • Pour the slurry into the column, ensuring it is perfectly vertical. Gently tap the column to dislodge air bubbles and promote even packing.[8][14]

  • Drain the excess solvent until the solvent level is just above the silica bed. Crucially, never let the column run dry from this point on. [8]

  • Add a thin layer (1 cm) of sand on top to protect the silica surface.

• Sample Loading (Dry Method):

  • Dissolve the crude product (1g) in a minimal volume of DCM (~5-10 mL).

  • Add ~2-3g of silica gel to this solution.

  • Remove the solvent completely on a rotary evaporator to obtain a dry, free-flowing powder.

  • Carefully layer this powder onto the sand at the top of the column.

• Elution and Fraction Collection:

  • Carefully add the eluent to the column.

  • Apply gentle pressure (if using flash chromatography) to start the elution.[15]

  • Begin collecting fractions in test tubes.

  • Monitor the elution process by spotting every few fractions onto a TLC plate.

  • If separation is poor, you can use a gradient elution, slowly increasing the percentage of the more polar solvent (EtOAc) to elute more strongly adsorbed compounds.

• Product Isolation:

  • Analyze all fractions by TLC.

  • Combine the fractions that contain only the pure product.

  • Remove the solvent from the combined pure fractions using a rotary evaporator to yield the purified 2,4-Dichloro-7-methoxyquinazoline.

References

• Rani, P., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica, 15(6), 115-118.
• Google Patents. (CN1486980A). Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline.
• Rani, P., et al. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)
• Google Patents. (CN101353328B). Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline.

• UNEP. (n.d.). III Analytical Methods. Retrieved from [Link]

• Jia, Y., et al. (2012). 2,4-Dichloro-7-fluoroquinazoline. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o740.
• Google Patents. (CN1749250A). Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline.
• Wang, Y., et al. (2021). Design, Synthesis and Biological Evaluation of Quinazolinamine Derivatives as Breast Cancer Resistance Protein and P-Glycoprotein Inhibitors with Improved Metabolic Stability. Molecules, 26(11), 3374.

• Chemistry Skills. (2013, October 21). 【4K】-- Column Chromatography (Purification). [Video]. YouTube. Retrieved from [Link]

• Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

• Research and Reviews. (2022). Column Chromatography in Pharmaceutical Analysis. Retrieved from [Link]

• Senzer, B. D., et al. (2025). Purification of Organic Compounds by Flash Column Chromatography. Organic Syntheses, 102, 276-302.

• Organic Syntheses. (n.d.). 4,7-dichloroquinoline. Retrieved from [Link]

• PubChem. (n.d.). 2,4-Dichloro-7-methoxyquinoline. Retrieved from [Link]

• Google Patents. (CN102584721A). Synthetic method of 2,4-dichloroquinazoline derivative.

• ResearchGate. (2020). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. Retrieved from [Link]

• MDPI. (2020). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. Retrieved from [Link]

• St. John's University & College of St. Benedict. (n.d.). Analytical methods for the determination of pharmaceuticals in aqueous environmental samples. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. rroij.com [rroij.com]
• 10. magritek.com [magritek.com]
• 11. Design, Synthesis and Biological Evaluation of Quinazolinamine Derivatives as Breast Cancer Resistance Protein and P-Glycoprotein Inhibitors with Improved Metabolic Stability - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. m.youtube.com [m.youtube.com]
• 15. orgsyn.org [orgsyn.org]

dealing with poor solubility of 2,4-Dichloro-7-methoxyquinazoline

Welcome to the technical support center for 2,4-Dichloro-7-methoxyquinazoline. This guide is designed for researchers, scientists, and drug development professionals to provide practical, in-depth solutions to common challenges encountered during the handling and use of this compound, with a primary focus on its characteristic poor solubility. Our goal is to equip you with the knowledge to troubleshoot effectively and ensure the success of your experiments.

Understanding the Challenge: The Quinazoline Scaffold and Solubility

The core structure of 2,4-Dichloro-7-methoxyquinazoline, a fused heterocyclic ring system, contributes to its high crystal lattice energy and relative planarity. These characteristics, common to many quinazoline derivatives, result in poor solvation by many common solvents, particularly aqueous solutions.[1] This inherent low solubility can present significant hurdles in various experimental settings, from reaction setup to in vitro assays. This guide provides systematic approaches to overcome these challenges.

Troubleshooting Guide: Tackling Solubility Issues Head-On

This section addresses specific problems you may encounter in a question-and-answer format, providing not just solutions but also the scientific reasoning behind them.

Question 1: My 2,4-Dichloro-7-methoxyquinazoline is not dissolving in my chosen solvent. What are my options?

This is a frequent first hurdle. The key is a systematic approach to solvent selection and physical assistance.

Initial Steps:

• Solvent Selection: If you are at the beginning of your experimental design, consult the following table for guidance on solvent selection. For many applications, starting with a small amount in Dimethyl Sulfoxide (DMSO) is a reliable first choice.[1]

• Increase Solvent Volume: The simplest explanation can sometimes be insufficient solvent. Ensure you are using an adequate volume for the amount of compound.

• Physical Agitation: Vigorous vortexing or stirring can facilitate dissolution.

• Gentle Heating: For many organic solvents, solubility increases with temperature. Gentle warming of the mixture (e.g., to 30-50°C) can significantly improve dissolution. Always monitor for any signs of compound degradation.

• Sonication: Using an ultrasonic bath can provide the energy needed to break down crystal lattice forces and promote solvation.

Advanced Strategies:

If the initial steps are insufficient, consider the following:

• Co-solvent Systems: Employing a mixture of solvents can be highly effective. For reactions, a common strategy is to dissolve the 2,4-Dichloro-7-methoxyquinazoline in a minimal amount of a strong organic solvent like DMSO or DMF and then slowly add it to the bulk reaction solvent.

• Alternative Solvents: If your experimental conditions allow, consider solvents known to be effective for quinazoline derivatives, such as N,N-Dimethylformamide (DMF), Tetrahydrofuran (THF), or 1,4-Dioxane.

Question 2: I've dissolved my 2,4-Dichloro-7-methoxyquinazoline in DMSO for a biological assay, but it precipitates when I dilute it into my aqueous buffer. How can I prevent this?

This phenomenon, known as "precipitation upon dilution," is a common challenge when transitioning from a concentrated organic stock solution to an aqueous medium.

Immediate Troubleshooting:

• Reduce Final Concentration: The most straightforward solution is often to lower the final concentration of the compound in your assay.

• Incremental Dilution: Instead of adding the DMSO stock directly to the full volume of buffer, add it dropwise while vortexing or stirring vigorously. This can help to disperse the compound more effectively and prevent localized high concentrations that lead to precipitation.

Proactive Solutions for Assay Development:

• Incorporate Co-solvents: Adding a small percentage (typically 1-5% v/v) of a water-miscible organic solvent like ethanol or propylene glycol to your aqueous buffer can increase the overall solvating power of the medium.[1]

• Utilize Surfactants: Low concentrations (0.01-0.1%) of non-ionic surfactants such as Tween® 80 or Pluronic® F-68 can form micelles that encapsulate the hydrophobic compound, enhancing its apparent solubility in the aqueous environment.[1]

• Complexation with Cyclodextrins: Cyclodextrins, like hydroxypropyl-β-cyclodextrin (HP-β-CD), can form inclusion complexes with poorly soluble molecules, effectively shielding them from the aqueous environment and increasing their solubility.[1]

Question 3: My reaction involving 2,4-Dichloro-7-methoxyquinazoline is sluggish or incomplete. Could solubility be the cause?

Yes, poor solubility can significantly impact reaction kinetics. If your starting material is not fully dissolved, the reaction essentially becomes a heterogeneous mixture, and the rate will be limited by the dissolution of the solid.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for poor reaction performance.

Key Considerations for Reaction Solvents:

• Reaction Compatibility: Ensure your chosen solvent is compatible with your reagents. For example, in nucleophilic substitution reactions, a polar aprotic solvent like DMF or acetonitrile is often preferred.

• Temperature Optimization: If the reaction allows, increasing the temperature will not only improve solubility but also increase the reaction rate.

Frequently Asked Questions (FAQs)

Q1: What is the general solubility profile of 2,4-Dichloro-7-methoxyquinazoline?

While specific quantitative data is not widely published, the qualitative solubility profile can be summarized as follows:

Solvent Class	Examples	General Solubility
Polar Aprotic	DMSO, DMF, Acetonitrile, Acetone	Generally Soluble
Ethers	THF, 1,4-Dioxane	Moderately Soluble
Alcohols	Methanol, Ethanol, Isopropanol	Sparingly Soluble
Halogenated	Dichloromethane (DCM), Chloroform	Sparingly Soluble
Aqueous	Water, Buffers	Poorly Soluble

Q2: How should I prepare a stock solution of 2,4-Dichloro-7-methoxyquinazoline?

For most applications, preparing a concentrated stock solution in anhydrous DMSO is recommended.

Protocol for Stock Solution Preparation:

• Accurately weigh the desired amount of 2,4-Dichloro-7-methoxyquinazoline.

• Add a small volume of anhydrous DMSO.

• Vortex and/or sonicate until the solid is completely dissolved. Gentle warming may be applied if necessary.

• Once dissolved, add additional DMSO to reach the final desired concentration.

• Store the stock solution appropriately, typically at room temperature to avoid precipitation that can occur at lower temperatures. If refrigeration is necessary, ensure the solution is brought to room temperature and vortexed to re-dissolve any precipitate before use.[1]

Q3: Are there any advanced techniques to permanently improve the solubility of quinazoline derivatives?

For drug development and formulation, several advanced methods can be employed to enhance the solubility and bioavailability of poorly soluble compounds like 2,4-Dichloro-7-methoxyquinazoline. These are typically more complex and require specialized equipment.

• Solid Dispersions: This technique involves dispersing the compound in a hydrophilic carrier at the molecular level.[2] The carrier can be a polymer like PVP or PEG. Methods for preparing solid dispersions include melting (fusion), solvent evaporation, and hot-melt extrusion.

• Nanosuspensions: By reducing the particle size of the compound to the nanometer range, the surface area-to-volume ratio is dramatically increased, which can lead to improved dissolution rates.[3]

Q4: How does the chemical structure of 2,4-Dichloro-7-methoxyquinazoline influence its solubility?

Caption: Influence of chemical structure on solubility.

The rigid, aromatic quinazoline core is inherently hydrophobic. The two chlorine atoms and the methoxy group further increase the lipophilicity of the molecule, contributing to its poor solubility in polar, aqueous solvents.

References

• International Journal of Medical Science and Dental Research. (n.d.). Techniques for Improving Solubility. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 2,4-Dichloro-7-fluoroquinazoline. PMC. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Improvement in solubility of poor water-soluble drugs by solid dispersion. PMC. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Improvement in solubility of poor water-soluble drugs by solid dispersion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijmsdr.org [ijmsdr.org]

Technical Support Center: 2,4-Dichloro-7-methoxyquinazoline

A Senior Application Scientist's Guide to Stability and Handling

Welcome to the technical support center for 2,4-Dichloro-7-methoxyquinazoline. This guide is designed for researchers, medicinal chemists, and drug development professionals who utilize this versatile but sensitive building block. As a Senior Application Scientist, my goal is to provide you with not just protocols, but the underlying chemical principles to help you anticipate and solve challenges, ensuring the integrity of your experiments and the success of your synthetic campaigns. This document moves beyond simple instructions to offer a self-validating system of best practices grounded in established chemical theory.

Frequently Asked Questions (FAQs)

Q1: What is 2,4-Dichloro-7-methoxyquinazoline and why is it useful?

2,4-Dichloro-7-methoxyquinazoline is a heterocyclic aromatic compound. It serves as a crucial intermediate in the synthesis of a wide range of biologically active molecules, particularly kinase inhibitors used in oncology.[1][2] The two chlorine atoms at the C2 and C4 positions are reactive sites for nucleophilic aromatic substitution (SNAr), allowing for the sequential and regioselective introduction of different functional groups.[3][4] The methoxy group at the C7 position modifies the electronic properties and can be a key interaction point in target binding or can be used to modulate the physicochemical properties of the final compound.[5][6]

Q2: I've noticed my batch of 2,4-Dichloro-7-methoxyquinazoline has developed a yellow or brownish tint over time. What does this mean?

A color change from the expected white or off-white powder to yellow or brown is a primary visual indicator of decomposition. This is most commonly due to hydrolysis from atmospheric moisture, leading to the formation of more conjugated and often colored byproducts. The compound's high reactivity, which makes it a valuable synthetic intermediate, also renders it susceptible to degradation if not handled and stored properly.[7]

Q3: What is the primary decomposition pathway for this compound?

The principal decomposition pathway is hydrolysis. The electron-deficient quinazoline ring is activated towards nucleophilic attack, and the chlorine atoms are good leaving groups. Water, even trace amounts from the atmosphere or non-anhydrous solvents, can act as a nucleophile. The C4 position is significantly more electrophilic and susceptible to attack than the C2 position.[3][4][8] This leads to a sequential hydrolysis, first forming 2-chloro-7-methoxyquinazolin-4(3H)-one, and upon further hydrolysis, 7-methoxyquinazoline-2,4(1H,3H)-dione.

Sources

• 1. Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quinazolinones, the Winning Horse in Drug Discovery - PMC [pmc.ncbi.nlm.nih.gov]
• 3. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 4. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis of novel 6,7-dimethoxy-4-anilinoquinolines as potent c-Met inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Total Synthesis of Small Molecule Natural Product: 7‑Hydroxy-6-methoxyquinolin-2(1H)‑one, Its Variants, and Quinolin-2-yl Esters - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Catalyst Selection for 2,4-Dichloro-7-methoxyquinazoline Reactions

Prepared by the Senior Application Scientist Team

Welcome to the technical support center for synthetic transformations involving 2,4-dichloro-7-methoxyquinazoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into catalyst selection and reaction optimization. We will move beyond simple protocols to explain the underlying principles that govern success in these complex reactions, helping you troubleshoot common issues and rationalize your experimental design.

The 2,4-dichloro-7-methoxyquinazoline scaffold is a valuable building block in medicinal chemistry, often serving as a precursor to potent kinase inhibitors and other biologically active molecules.[1] However, the presence of two distinct chlorine atoms at the C2 and C4 positions presents a significant challenge in regioselectivity. Understanding how to selectively functionalize one position over the other is paramount to a successful synthetic campaign.

Frequently Asked Questions (FAQs)

Q1: I am performing a cross-coupling reaction on 2,4-dichloro-7-methoxyquinazoline for the first time. Which chlorine will react first, and why?

Answer: In nearly all standard palladium-catalyzed cross-coupling reactions (like Suzuki-Miyaura or Buchwald-Hartwig amination), the chlorine at the C4 position will react preferentially.[1] This regioselectivity is governed by electronics. The C4 position is the most electrophilic site on the quinazoline ring system, making it more susceptible to oxidative addition by the Pd(0) catalyst, which is typically the rate-determining step of the catalytic cycle.[1][2]

The quinazoline moiety is a nitrogen-containing heterocycle, and the nitrogen atoms influence the electron density of the ring. The C4 position is para to one of the ring nitrogens and is part of a vinylogous acyl chloride-like system, which significantly enhances its reactivity compared to the C2 position.

Q2: My goal is to functionalize the C2 position. How can I override the inherent C4 selectivity?

Answer: Achieving C2 selectivity requires a strategic approach, as you are working against the substrate's natural electronic preference. There are two primary, field-proven strategies:

• Sequential Coupling: The most straightforward method is to first perform a reaction at the C4 position with your desired group. Once C4 is functionalized, you can then proceed with a second, distinct cross-coupling reaction at the C2 position. This approach is reliable but requires two separate synthetic steps.

• Protecting Group Strategy: A more elegant approach involves temporarily "deactivating" the C4 position with a protecting group.[1] A common and effective strategy is to displace the C4-chloride with a thioalkoxide, such as isopropyl mercaptan, to form a thioether.[1] This thioether is unreactive under many palladium-catalyzed conditions, allowing you to selectively perform a cross-coupling reaction at the C2 position. Subsequently, the thioether at C4 can be activated for a second coupling reaction using specific palladium-catalyzed, copper(I)-mediated desulfitative coupling conditions, as reported by Liebeskind and coworkers.[1]

Below is a diagram illustrating this strategic choice for regioselectivity.

Caption: A workflow for troubleshooting stalled C-N coupling reactions.

Experimental Protocols

Protocol 1: General Procedure for a C4-Selective Suzuki-Miyaura Coupling

This protocol is a representative starting point and should be optimized for each specific substrate. [3][4][5]

• Reaction Setup: To a flame-dried Schlenk flask or reaction vial, add 2,4-dichloro-7-methoxyquinazoline (1.0 eq.), the arylboronic acid (1.2-1.5 eq.), and the base (e.g., K₂CO₃, 2.5 eq.).

• Inert Atmosphere: Seal the flask with a septum, and evacuate and backfill with argon or nitrogen. Repeat this cycle three times to ensure an inert atmosphere. [6]3. Reagent Addition: In a separate vial under an inert atmosphere, add the palladium precursor (e.g., Pd(OAc)₂, 0.02 eq.) and the ligand (e.g., XPhos, 0.048 eq.). Dissolve this mixture in anhydrous, degassed solvent (e.g., 1,4-dioxane).

• Initiation: Using a syringe, transfer the catalyst solution to the flask containing the substrate mixture. Add any co-solvent (e.g., degassed water) at this time.

• Reaction: Place the flask in a preheated oil bath at the desired temperature (e.g., 100 °C) and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with an organic solvent (e.g., EtOAc) and water. Separate the organic layer, wash with brine, dry over Na₂SO₄, filter, and concentrate in vacuo.

• Purification: Purify the crude residue by flash column chromatography.

References

• Jackson, O. D., & Neufeldt, S. R. (2025). C2-Selective Palladium-Catalyzed C–S Cross-Coupling of 2,4-Dihalopyrimidines. SYNLETT. [Link]

• Neufeldt, S. R., et al. (2022). Unconventional Site Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Conditions. Journal of the American Chemical Society. [Link]

• Wikipedia. (2023). Buchwald–Hartwig amination. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Link]

• ResearchGate. (n.d.). Optimization of the Reaction Conditions of the. [Link]

• Organic Chemistry Portal. (n.d.). Buchwald-Hartwig Cross Coupling Reaction. [Link]

• Chemistry LibreTexts. (2023). Buchwald-Hartwig Amination. [Link]

• Ruijter, de, G., et al. (2019). The Buchwald–Hartwig Amination After 25 Years. Angewandte Chemie International Edition. [Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling. [Link]

• ResearchGate. (n.d.). Optimization of the reaction conditions. [Link]

• YouTube. (2023). Buchwald-Hartwig amination. [Link]

• ResearchGate. (n.d.). Optimization of the Reaction Conditions. [Link]

• PubMed. (2020). Palladium-Catalyzed C-4 Selective Coupling of 2,4-Dichloropyridines and Synthesis of Pyridine-Based Dyes for Live-Cell Imaging. [Link]

• Rajput, S., & Mishra, A. (2020). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Frontiers in Chemistry. [Link]

• MDPI. (2021). Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling Reaction. [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Beilstein Journal of Organic Chemistry. (2023). Machine learning-guided strategies for reaction conditions design and optimization. [Link]

• PubMed Central. (2013). Quinazoline derivatives: synthesis and bioactivities. [Link]

• PubMed. (2010). Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline. [Link]

• PubMed. (2016). Applications of Palladium-Catalyzed C-N Cross-Coupling Reactions. [Link]

• National Institutes of Health. (2023). Applications of palladium-catalyzed C–N cross-coupling reactions in pharmaceutical compounds. [Link]

• PubMed Central. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. [Link]

• ResearchGate. (2020). Palladium-Catalyzed C-4 Selective Coupling of 2,4-Dichloropyridines and Synthesis of Pyridine-Based Dyes for Live-Cell Imaging. [Link]

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• 1. Regioselective Palladium-Catalyzed Cross-Coupling Reactions of 2,4,7-Trichloroquinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Reaction Monitoring for 2,4-Dichloro-7-methoxyquinazoline

Welcome to the technical support center for monitoring chemical reactions involving 2,4-Dichloro-7-methoxyquinazoline. This guide is designed for researchers, chemists, and drug development professionals who utilize this critical intermediate. As a key building block in the synthesis of kinase inhibitors like Gefitinib, ensuring the accurate and efficient monitoring of its formation and subsequent reactions is paramount for yield optimization, impurity profiling, and process control.

This document provides in-depth, field-tested guidance in a direct question-and-answer format, focusing on the practical challenges you may encounter. We will explore the causality behind experimental choices to empower you with the knowledge to not only follow protocols but also to troubleshoot them effectively.

Section 1: High-Performance Liquid Chromatography (HPLC)

HPLC is the primary analytical tool for quantitative monitoring of reactions involving quinazoline derivatives due to its high resolution, sensitivity, and reproducibility.[1]

Frequently Asked Questions (HPLC)

Q1: I'm starting a reaction to synthesize 2,4-Dichloro-7-methoxyquinazoline. What is a good starting point for an HPLC method?

A1: A robust starting point is a reversed-phase HPLC (RP-HPLC) method, as 2,4-Dichloro-7-methoxyquinazoline and related intermediates are generally non-polar to moderately polar. A C18 column is the standard choice.[2]

Here is a validated starting method, adapted from analyses of similar quinazoline structures like Gefitinib intermediates:[1][3]

Parameter	Recommended Starting Condition	Rationale & Expert Insights
Column	C18, 250 x 4.6 mm, 5 µm (e.g., Inertsil ODS-3V)	Provides excellent retention and resolution for aromatic, heterocyclic compounds. The 250 mm length ensures high plate count for separating closely related impurities.
Mobile Phase	A: 0.05 M Ammonium Acetate buffer (pH 4.1) B: Acetonitrile/Methanol (80:20 v/v)	The buffered aqueous phase helps maintain a consistent ionization state for any basic nitrogens, leading to symmetrical peak shapes. Acetonitrile is a versatile organic modifier, and a small amount of methanol can sometimes improve peak shape and selectivity.
Elution Mode	Isocratic: 70% A / 30% B	An isocratic method is simpler, more robust, and provides faster run times if the polarity range of reactants, intermediates, and products is not excessively wide.[3] If you see co-elution or long retention times for some components, a gradient elution should be developed.
Flow Rate	1.0 mL/min	Standard for a 4.6 mm ID column, balancing analysis time with system pressure.
Detection (UV)	260 nm (using a PDA detector)	Quinazoline rings have a strong chromophore. A Photo Diode Array (PDA) detector is highly recommended as it allows you to check for peak purity and identify potential co-eluting impurities by examining the UV spectra across the peak.[4]
Column Temp.	25-30 °C	Using a column oven ensures retention time stability by eliminating fluctuations from ambient temperature changes.[2]
Injection Vol.	10 µL	A good starting point to avoid column overload while ensuring adequate sensitivity.

Q2: My main peak for 2,4-Dichloro-7-methoxyquinazoline is tailing significantly. What's causing this and how do I fix it?

A2: Peak tailing for quinazoline derivatives is a classic problem, almost always caused by secondary interactions between the basic nitrogen atoms on the quinazoline ring and acidic residual silanol groups on the silica-based column packing.[2] These silanols have a strong affinity for basic analytes, causing a portion of the analyte molecules to "stick" to the stationary phase longer, resulting in a tailed peak.

Here’s how to troubleshoot it systematically:

• Adjust Mobile Phase pH: Lowering the pH of the aqueous portion of your mobile phase (e.g., to pH 3.0-4.5 with formic or acetic acid) will protonate the basic nitrogens on your molecule. This protonated form has a much lower affinity for the acidic silanol groups, drastically improving peak shape.

• Add a Competing Base: A small amount of a competing base, like triethylamine (TEA), can be added to the mobile phase (e.g., 0.1%). The TEA will preferentially bind to the active silanol sites, effectively shielding your analyte from these secondary interactions.

• Use an End-Capped Column: Modern HPLC columns are often "end-capped," a process that covers most of the residual silanol groups. If you are using an older column, switching to a high-quality, end-capped C18 or a column specifically designed for basic compounds can solve the problem.[2]

• Reduce Sample Concentration: Injecting too much sample can saturate the active silanol sites, leading to peak tailing.[2] Try diluting your sample by a factor of 10 to see if the peak shape improves.

Q3: My retention times are drifting from one injection to the next. What are the most likely causes?

A3: Unstable retention times are a common issue that undermines the reliability of your data. The cause is usually related to the column, mobile phase, or hardware.

• Inadequate Column Equilibration: This is the most frequent cause. Before starting your analysis, ensure the column is equilibrated with the mobile phase for at least 15-20 column volumes. If you change the mobile phase composition, the column needs time to fully re-equilibrate.

• Mobile Phase Inconsistency: The mobile phase composition can change over time due to the evaporation of the more volatile organic solvent (e.g., acetonitrile).[2] Always use freshly prepared mobile phase and keep the solvent reservoirs capped. If you are mixing solvents online, ensure the pump's proportioning valves are functioning correctly.

• Temperature Fluctuations: As mentioned, ambient temperature changes can affect retention times. A column oven is essential for reproducible results.[2]

• Pump Issues: Air bubbles in the pump head or faulty check valves can cause inconsistent flow rates, leading directly to retention time shifts.[5] Degas your mobile phase thoroughly and perform regular pump maintenance.

HPLC Troubleshooting Workflow

This diagram outlines a logical workflow for diagnosing and solving common HPLC problems encountered during the analysis of 2,4-Dichloro-7-methoxyquinazoline.

Caption: HPLC Troubleshooting Workflow for Quinazoline Analysis.

Section 2: Thin-Layer Chromatography (TLC)

TLC is an indispensable tool for rapid, qualitative assessment of reaction progress. It's fast, inexpensive, and provides immediate visual feedback on the consumption of starting materials and the formation of products.

Frequently Asked Questions (TLC)

Q1: What is a good general-purpose solvent system (eluent) for monitoring reactions with 2,4-Dichloro-7-methoxyquinazoline on silica TLC plates?

A1: Based on the structure, 2,4-Dichloro-7-methoxyquinazoline is a moderately polar compound. A good starting point for your eluent system would be a mixture of a non-polar and a moderately polar solvent.

• Excellent Starting Point: 30-50% Ethyl Acetate in Hexane (or Heptane).

• Rationale: This combination offers a good polarity range. You can easily adjust the ratio to achieve the desired separation (Rf values between 0.2 and 0.5). If your starting material is much less polar than the product, this system will show a clear separation as the reaction progresses. In syntheses involving this compound, similar solvent systems are frequently used for TLC monitoring and subsequent column chromatography purification.[6]

Q2: My spots are streaking vertically on the TLC plate. How can I get well-defined spots?

A2: Streaking is typically caused by one of three issues:

• Sample Overload: You are spotting too much material on the plate. The stationary phase becomes saturated, and the excess material travels up the plate improperly. Try diluting your reaction sample 10-fold in a suitable solvent (like dichloromethane or ethyl acetate) before spotting.

• Poor Solubility: The analyte has poor solubility in the eluent. As the eluent moves up the plate, the compound crashes out of solution and then re-dissolves, causing a streak. You may need to add a small amount of a more polar solvent (like methanol) to your eluent system.

• Highly Acidic or Basic Sample: If your reaction mixture is strongly acidic or basic, it can interact with the silica gel (which is acidic). This can be resolved by adding a small amount of acid (e.g., 0.5% acetic acid) or base (e.g., 0.5% triethylamine) to your eluent mixture to neutralize the sample and prevent these interactions.

TLC Solvent System Selection Workflow

This decision tree helps in systematically optimizing the mobile phase for TLC analysis.

Caption: Decision tree for optimizing TLC solvent systems.

Section 3: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is a powerful technique for reaction monitoring, providing detailed structural information and allowing for the unambiguous identification of reactants, intermediates, and products in the reaction mixture.[7]

Frequently Asked Questions (NMR)

Q1: Can I use ¹H NMR to determine the conversion percentage of my reaction?

A1: Absolutely. ¹H NMR can be an excellent quantitative tool if performed correctly. The key is to compare the integration of a well-resolved proton signal from your starting material to a well-resolved signal from your product.

Protocol for Quantitative ¹H NMR:

• Choose Unique Signals: Identify a proton peak for the starting material and one for the product that do not overlap with each other or with solvent/impurity peaks.

• Ensure Full Relaxation: The most critical step for quantification is to ensure all protons have fully relaxed before the next pulse. This is achieved by increasing the relaxation delay (d1) in your acquisition parameters. A delay of 5 times the longest T1 value of the protons of interest is ideal. If you don't know the T1, a d1 of 10-20 seconds is often a safe starting point.

• Acquire the Spectrum: Collect the spectrum with a sufficient number of scans to get a good signal-to-noise ratio.

• Process and Integrate: Carefully phase the spectrum and perform a baseline correction. Integrate the chosen signals for the starting material (Int_SM) and the product (Int_P).

• Calculate Conversion: Conversion (%) = [Int_P / (Int_SM + Int_P)] * 100

Important Note: This calculation assumes that the number of protons giving rise to each integrated signal is the same. If not, you must normalize the integrals by dividing each by the number of protons it represents.

Q2: The peaks in my ¹H NMR spectrum of the crude reaction mixture are very broad. What could be the cause?

A2: Peak broadening in a crude reaction mixture can arise from several sources:[8]

• Poor Shimming: The magnetic field homogeneity is poor. This is common when dealing with viscous or heterogeneous crude mixtures. Re-shimming the spectrometer may help.

• Paramagnetic Species: The presence of even trace amounts of paramagnetic metals (e.g., from catalysts) can cause significant line broadening. Filtering the NMR sample through a small plug of silica or celite can sometimes remove these impurities.

• High Concentration/Viscosity: A highly concentrated or viscous sample will tumble slower in the NMR tube, leading to broader lines. Diluting the sample can often resolve this.[8]

• Chemical Exchange: If your molecule is undergoing a chemical exchange process (e.g., tautomerization or conformational changes) on the NMR timescale, the corresponding peaks can be broad. Acquiring the spectrum at a different temperature (Variable Temperature NMR) can help sharpen these signals.[8]

Section 4: Mass Spectrometry (MS)

Mass spectrometry, particularly when coupled with liquid chromatography (LC-MS), is invaluable for confirming the molecular weight of your target compound and for identifying unknown byproducts and impurities.

Frequently Asked Questions (MS)

Q1: What is the best way to analyze 2,4-Dichloro-7-methoxyquinazoline by MS, and what should I look for in the spectrum?

A1: Electrospray Ionization (ESI) in positive mode is the ideal technique. The quinazoline ring contains basic nitrogen atoms that are readily protonated to form an [M+H]⁺ ion.

The most important feature to look for is the isotopic pattern caused by the two chlorine atoms. Chlorine has two stable isotopes: ³⁵Cl (~75.8%) and ³⁷Cl (~24.2%).

• A molecule with one chlorine atom gives an M+ and an M+2 peak in a ~3:1 ratio.

• A molecule with two chlorine atoms , like your target, will give a characteristic cluster of peaks:

  • [M+H]⁺: Contains two ³⁵Cl atoms.

  • [M+H+2]⁺: Contains one ³⁵Cl and one ³⁷Cl.

  • [M+H+4]⁺: Contains two ³⁷Cl atoms.

The expected intensity ratio for this cluster will be approximately 9:6:1 . Observing this specific pattern is a definitive confirmation of the presence of two chlorine atoms in your ionized molecule.

Q2: I see an unexpected peak in my LC-MS analysis. How can I use the data to identify this impurity?

A2: Identifying unknown impurities is a key strength of LC-MS. Here is a logical approach:

• Determine the Molecular Weight: Look at the m/z of the unknown peak. This gives you the mass of the potential impurity.

• Check the Isotope Pattern: Does the peak show the 9:6:1 chlorine isotope pattern? If yes, the impurity contains two chlorine atoms. If it shows a 3:1 pattern, it may be a mono-chlorinated byproduct (e.g., from a partial reaction). If it shows no chlorine pattern, it could be a starting material or a byproduct formed after the chlorine atoms have been displaced.

• Hypothesize a Structure: Based on the molecular weight and the reaction you are running, propose likely structures. For example, if you are synthesizing 2,4-Dichloro-7-methoxyquinazoline from a dihydroxy precursor using a chlorinating agent like POCl₃, an impurity could be the mono-chloro, mono-hydroxy intermediate. Check if the mass matches this hypothesis.

• Use High-Resolution MS (HRMS): If available, HRMS provides a highly accurate mass measurement, which can be used to determine the elemental formula of the impurity, greatly narrowing down the possibilities.[9]

• Perform MS/MS Fragmentation: Fragmenting the impurity's parent ion (MS/MS) can provide structural clues. The fragmentation pattern can be compared to the pattern of your known product to see what part of the molecule has changed.[10]

By systematically applying these powerful analytical techniques and troubleshooting strategies, you can gain precise control over your chemical processes, leading to higher yields, better purity, and a deeper understanding of your reaction.

References

• Separation and Estimation of Intermediates Formed During Synthesis of Gefitinib via 4-Methylthio-Quinazoline Route Using High Performance Liquid Chromatography. (n.d.). Latin American Journal of Pharmacy. [Link]

• CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline. (n.d.).

• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). (n.d.). ResearchGate. [Link]

• Reddy, G. S., et al. (2013). Separation and Estimation of Process-Related Impurities of Gefitinib by Reverse-Phase High-Performance Liquid Chromatography. Journal of Chromatographic Science, 52(8), 839-845. [Link]

• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. (2018). Der Pharma Chemica, 10(9), 114-119. [Link]

• Common Problems | SDSU NMR Facility – Department of Chemistry. (n.d.). San Diego State University. [Link]

• Process for synthesis of gefitinib. (n.d.). ResearchGate. [Link]

• Solubility Studies of Gefitinib by Validated High Pressure Liquid Chromatographic Method. (2019). International Journal of Pharmaceutical Sciences and Research. [Link]

• CN101353328B - Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline. (n.d.).

• Al-Tel, T. H. (2019). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Frontiers in Chemistry, 7, 633. [Link]

• Foroozandeh, M., et al. (2021). NMR Reaction Monitoring Robust to Spectral Distortions. Analytical Chemistry, 93(30), 10478-10485. [Link]

• Alagar Raja, M., et al. (2014). Analytical method development and validation of gefitinib (anti – cancer drug) in pharmaceutical tablet dosage form by Using RP-HPLC. Asian Journal of Pharmaceutical Analysis and Medicinal Chemistry, 2(3), 127-133. [Link]

• NMR Reaction Monitoring Robust to Spectral Distortions. (2021). ResearchGate. [Link]

• Determination of the Stabilities of New Quinazoline Derivatives by HPLC. (2010). Acta Poloniae Pharmaceutica - Drug Research, 67(4), 375-380. [Link]

• Quinazoline synthesis. (n.d.). Organic Chemistry Portal. [Link]

• CN1749250A - Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline. (n.d.).

• Successful HPLC Operation - Troubleshooting Guide. (n.d.). VSCHT. [Link]

• de la Hoz, A., et al. (2016). NMR reaction monitoring in flow synthesis. Beilstein Journal of Organic Chemistry, 12, 2696-2710. [Link]

• Synthesis of Quinazoline and Quinazolinone Derivatives. (2020). ResearchGate. [Link]

• Design, Synthesis and Biological Evaluation of Quinazolinamine Derivatives as Breast Cancer Resistance Protein and P-Glycoprotein Inhibitors with Improved Metabolic Stability. (2019). Molecules, 24(18), 3298. [Link]

• HPLC analysis of 125 I labeled quinazoline derivatives. (n.d.). ResearchGate. [Link]

• Review on Common Observed HPLC Troubleshooting Problems. (2020). Rhenium Group. [Link]

• HPLC Troubleshooting Guide. (n.d.). Chromatography Online. [Link]

• NMR reaction monitoring in flow synthesis. (2016). Beilstein Journals. [Link]

• Recent Advances in Quinazoline Derivatives: Synthesis, Biological Activities, and Therapeutic Potential. (2020). Acta Scientific Pharmaceutical Sciences, 4(11), 24-33. [Link]

• Ryding, S. (2021). Overcoming the Limitations of NMR. AZoLifeSciences. [Link]

• Raman spectroscopy as a tool for monitoring mesoscale continuous-flow organic synthesis: Equipment interface and assessment in four medicinally-relevant reactions. (2018). Beilstein Journal of Organic Chemistry, 14, 182-191. [Link]

• Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. (2015). Molbank, 2015(2), M856. [Link]

• FT-IR spectrum of 2,4-dichloro-6,7-dimethoxyquinazoline. (n.d.). ResearchGate. [Link]

• Recent Developments in Mass Spectrometry to Support Next-Generation Synthesis and Screening. (2021). ACS Medicinal Chemistry Letters, 12(9), 1364-1368. [Link]

• 2,4-Dichloro-7-fluoroquinazoline. (2011). Acta Crystallographica Section E: Structure Reports Online, 67(Pt 12), o3269. [Link]

• tosylhydrazones and aryl. (2021). The Royal Society of Chemistry. [Link]

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• 10. Recent Developments in Mass Spectrometry to Support Next-Generation Synthesis and Screening - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Workup Procedure for 2,4-Dichloro-7-methoxyquinazoline Synthesis

Welcome to the technical support center for the synthesis of 2,4-Dichloro-7-methoxyquinazoline. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the workup and purification of this important synthetic intermediate. Here, we will address common challenges and frequently asked questions to ensure a successful and efficient experimental outcome.

Troubleshooting Guide

This section addresses specific issues that may arise during the workup of 2,4-Dichloro-7-methoxyquinazoline, providing explanations and actionable solutions.

Issue 1: The product does not precipitate upon pouring the reaction mixture into ice-water.

Q: I've completed the reaction of 7-methoxy-1H-quinazoline-2,4-dione with POCl₃ and poured the cooled reaction mixture into ice-water, but no solid has precipitated. What could be the cause, and how do I proceed?

A: This is a common issue that can stem from several factors. The primary reason is often incomplete hydrolysis of the excess phosphorus oxychloride (POCl₃) or the formation of soluble phosphate esters.

• Causality: The reaction to form 2,4-dichloro-7-methoxyquinazoline involves the conversion of the dione with a chlorinating agent, typically POCl₃.[1][2] A large excess of POCl₃ is often used to drive the reaction to completion. When this mixture is quenched in water, the highly reactive POCl₃ should hydrolyze to phosphoric acid, and the desired product, being organic and generally insoluble in acidic water, should precipitate. If precipitation does not occur, it could be due to:

  • Insufficient Quenching Volume: The amount of ice-water may be insufficient to fully hydrolyze the excess POCl₃ and dilute the resulting phosphoric acid.

  • Formation of Soluble Complexes: The product might be forming a soluble complex with partially hydrolyzed POCl₃ species.

  • Incomplete Reaction: If the reaction did not go to completion, the starting material or intermediates may have different solubility properties.

• Troubleshooting Steps:

  • Stir Vigorously: Ensure the ice-water mixture is being stirred vigorously as the reaction mixture is added. This promotes efficient mixing and hydrolysis.

  • Wait and Watch: Sometimes, precipitation is slow. Allow the mixture to stir in an ice bath for an extended period (e.g., 30-60 minutes).

  • Adjust pH: Carefully and slowly neutralize the acidic solution with a base like saturated sodium bicarbonate (NaHCO₃) or dilute sodium hydroxide (NaOH) solution while keeping the mixture cool in an ice bath. The product is often less soluble at a neutral or slightly basic pH. Be cautious as this neutralization is highly exothermic and will release CO₂ gas if bicarbonate is used.

  • Extraction: If pH adjustment does not induce precipitation, the product may need to be extracted. Use a suitable organic solvent like dichloromethane (DCM) or ethyl acetate. The product can then be isolated by concentrating the organic extracts.[3]

Issue 2: The isolated product is a sticky oil or gum instead of a solid.

Q: After filtration and washing, my product is an oily or gummy substance, not the expected solid. How can I solidify it?

A: The presence of an oily product often indicates impurities, residual solvent, or incomplete hydrolysis of byproducts.

• Causality:

  • Residual POCl₃ or Byproducts: Incomplete quenching can leave behind phosphorus-containing byproducts that are oily in nature.

  • Presence of N,N-dimethylaniline or N,N-diethylaniline: These bases, often used as catalysts, can be difficult to remove and are liquids at room temperature.[1][4]

  • Trapped Solvent: If the product was extracted, residual extraction solvent can result in an oily consistency.

• Troubleshooting Steps:

  • Trituration: Try triturating the oily product with a non-polar solvent in which the product is insoluble but the impurities are soluble. Good choices include cold diethyl ether, hexane, or pentane. This process involves stirring the oil with the solvent, which should cause the product to solidify while the impurities are washed away.

  • Re-dissolve and Re-precipitate: Dissolve the oily product in a minimal amount of a suitable solvent (e.g., acetone or DCM) and then add a non-solvent (e.g., hexane or water) dropwise until the solution becomes cloudy, then allow it to stand and crystallize.

  • Column Chromatography: If simpler methods fail, purification by column chromatography over silica gel may be necessary to separate the desired product from the impurities.

Issue 3: The final product has a persistent yellow or brown color.

Q: My 2,4-Dichloro-7-methoxyquinazoline is off-white or yellowish, not the expected color. How can I decolorize it?

A: Discoloration is usually due to the presence of minor, highly colored impurities formed during the high-temperature reaction with POCl₃.

• Causality: Quinazoline synthesis can sometimes lead to the formation of polymeric or oxidized side products, especially under harsh reaction conditions.[5]

• Troubleshooting Steps:

  • Recrystallization: This is the most effective method for decolorization. Dissolve the impure product in a minimum amount of a hot solvent in which it has good solubility (e.g., acetone, ethanol, or isopropanol) and then allow it to cool slowly.[2][4] The pure product should crystallize out, leaving the colored impurities in the mother liquor.

  • Activated Carbon Treatment: During recrystallization, you can add a small amount of activated carbon to the hot solution. The carbon will adsorb the colored impurities. After a few minutes of gentle boiling, the hot solution should be filtered through a pad of celite to remove the carbon, and then the filtrate is allowed to cool and crystallize. Caution: Do not add activated carbon to a solution at or near its boiling point, as this can cause violent bumping.

Frequently Asked Questions (FAQs)

Q1: What is a typical workup procedure for the synthesis of 2,4-Dichloro-7-methoxyquinazoline from 7-methoxy-1H-quinazoline-2,4-dione?

A1: A general and widely used workup procedure is as follows:

• After the reaction is complete, allow the reaction mixture to cool to room temperature.

• Carefully and slowly pour the cooled reaction mixture into a vigorously stirred beaker of ice-water.[1][2] The volume of the ice-water should be significantly larger than the volume of the reaction mixture (e.g., 10-20 times).

• Continue stirring the resulting slurry in an ice bath for about 30 minutes to ensure complete precipitation.

• Collect the precipitated solid by vacuum filtration.

• Wash the filter cake thoroughly with cold distilled water until the filtrate is neutral to pH paper. This removes residual phosphoric acid and other water-soluble impurities.[1][2]

• Dry the product under vacuum to obtain the crude 2,4-Dichloro-7-methoxyquinazoline. Further purification can be done by recrystallization if needed.[4]

Q2: What are the key safety precautions to take during the workup?

A2: The workup for this synthesis involves several hazardous materials and exothermic reactions.

• Phosphorus oxychloride (POCl₃): This is a highly corrosive and moisture-sensitive reagent. The quenching of excess POCl₃ with water is extremely exothermic and releases HCl gas. This step must be performed in a well-ventilated fume hood, and the addition should be done slowly and in a controlled manner to ice-water to manage the heat generated.

• Use of Bases: If N,N-dimethylaniline or N,N-diethylaniline is used as a catalyst, be aware of their toxicity.[1][4]

• Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves.

Q3: What is the expected yield for this reaction?

A3: The yield of 2,4-Dichloro-7-methoxyquinazoline can vary depending on the specific reaction conditions and the purity of the starting materials. However, yields are often reported to be in the range of 80-95% for the crude product.[4]

Q4: Can I use a different chlorinating agent instead of POCl₃?

A4: While POCl₃ is the most common chlorinating agent for this transformation, other reagents like thionyl chloride (SOCl₂) in the presence of a catalytic amount of DMF can also be used.[6] However, reaction conditions would need to be optimized for this alternative.

Quantitative Data Summary

Parameter	Typical Value/Range	Notes
Reaction Temperature	Reflux	Typically the boiling point of POCl₃ (~105 °C)
Reaction Time	2-6 hours	Monitor by TLC for completion
Quenching Medium	Ice-Water	Vigorously stirred
Crude Product Yield	80-95%	Highly dependent on reaction scale and conditions[4]
Recrystallization Solvent	Acetone, Ethanol, Isopropanol	Choice depends on desired purity and recovery[2][4]

Detailed Experimental Protocol: Workup and Purification

This protocol outlines a standard procedure for the workup and purification of 2,4-Dichloro-7-methoxyquinazoline.

Materials:

• Reaction mixture containing 2,4-Dichloro-7-methoxyquinazoline in excess POCl₃

• Large beaker with crushed ice and distilled water

• Saturated sodium bicarbonate (NaHCO₃) solution (optional, for pH adjustment)

• Dichloromethane (DCM) or Ethyl Acetate (for extraction, if needed)

• Anhydrous sodium sulfate or magnesium sulfate (for drying organic extracts)

• Recrystallization solvent (e.g., Acetone)

• Vacuum filtration apparatus

Procedure:

• Cooling: Once the reaction is deemed complete by TLC, remove the heat source and allow the reaction flask to cool to room temperature.

• Quenching: In a fume hood, slowly and carefully pour the cooled reaction mixture into a large beaker containing a vigorously stirred mixture of crushed ice and water. A solid precipitate should form.

• Precipitation: Continue to stir the slurry for 30 minutes in an ice bath to ensure complete precipitation.

• Filtration and Washing: Collect the solid product by vacuum filtration. Wash the filter cake with copious amounts of cold distilled water until the washings are neutral.

• Drying: Dry the crude product under vacuum.

• Recrystallization (if necessary): a. Transfer the crude solid to an Erlenmeyer flask. b. Add a minimal amount of a suitable solvent (e.g., acetone) and heat the mixture with stirring until the solid dissolves completely. c. Remove the flask from the heat source and allow it to cool slowly to room temperature. d. Further cool the flask in an ice bath to maximize crystal formation. e. Collect the purified crystals by vacuum filtration, wash with a small amount of cold solvent, and dry under vacuum.

Visualizing the Workup Workflow

Caption: A flowchart of the workup and purification process.

References

• Synthesis of 2-chloro-4-(aryl amino)-6, 7-dimethoxy quinazoline derivatives (1-4). (n.d.). ResearchGate. Retrieved from [Link]

• Der Pharma Chemica. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Retrieved from [Link]

• Google Patents. (n.d.). CN1486980A - Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline.
• Google Patents. (n.d.). CN101353328B - Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline.
• Google Patents. (n.d.). CN1749250A - Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline.

• National Center for Biotechnology Information. (n.d.). 2,4-Dichloro-7-fluoroquinazoline. Retrieved from [Link]

• Google Patents. (n.d.). CN102584721A - Synthetic method of 2,4-dichloroquinazoline derivative.

• Frontiers. (n.d.). Microwave-Assisted Synthesis of Quinazolines and Quinazolinones: An Overview. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Quinazoline synthesis. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. Retrieved from [Link]

• Organic Syntheses. (n.d.). 4,7-dichloroquinoline. Retrieved from [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. derpharmachemica.com [derpharmachemica.com]
• 3. 2,4-Dichloroquinazoline synthesis - chemicalbook [chemicalbook.com]
• 4. 2,4-Dichloro-7-fluoro­quinazoline - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. researchgate.net [researchgate.net]

addressing regioselectivity in 2,4-Dichloro-7-methoxyquinazoline reactions

Technical Support Center: 2,4-Dichloro-7-methoxyquinazoline

Welcome to the technical support center for 2,4-dichloro-7-methoxyquinazoline. This guide is designed for researchers, medicinal chemists, and process development scientists who are leveraging this versatile scaffold in their synthetic campaigns. Here, we address the most common and critical challenge encountered during its functionalization: controlling the regioselectivity of nucleophilic aromatic substitution (SNAr) reactions. Our goal is to provide not just solutions, but a deep mechanistic understanding to empower your experimental design and troubleshooting efforts.

Frequently Asked Questions (FAQs)

This section covers the fundamental principles governing the reactivity of the 2,4-dichloro-7-methoxyquinazoline core. A solid grasp of these concepts is the first step toward troubleshooting and optimization.

Q1: I'm planning a nucleophilic substitution. Which chlorine is more reactive, the one at C2 or C4, and why?

This is the most critical question, and the answer lies in the inherent electronic properties of the quinazoline ring system. The chlorine atom at the C4 position is significantly more reactive towards nucleophiles than the chlorine at C2. [1] This preferential reactivity is a well-documented phenomenon in quinazoline chemistry.[2][3]

The underlying reasons are twofold:

• Greater Electrophilicity: Theoretical studies, including Density Functional Theory (DFT) calculations, have shown that the carbon atom at the C4 position possesses a higher coefficient of the Lowest Unoccupied Molecular Orbital (LUMO).[2][3] This makes C4 the more electrophilic center and thus more susceptible to nucleophilic attack.[2][3][4]

• Intermediate Stabilization: In an SNAr reaction, the nucleophile attacks the electrophilic carbon to form a negatively charged intermediate known as a Meisenheimer complex. When the attack occurs at C4, the negative charge can be effectively delocalized onto the adjacent N1 nitrogen atom through resonance, a highly stabilizing interaction. Attack at C2 does not benefit from this same degree of stabilization.

Therefore, under standard conditions, you should expect your nucleophile to selectively displace the C4-chloro group.

Q2: How does the 7-methoxy group affect the reactivity of the quinazoline core?

The methoxy group (-OCH₃) at the C7 position is an electron-donating group (EDG) through resonance. Its presence has a tangible, albeit nuanced, effect on the molecule's reactivity in SNAr reactions.

• Deactivating Effect: SNAr reactions are favored by electron-withdrawing groups (EWGs) that pull electron density from the ring, making it more electrophilic. The 7-methoxy group does the opposite; it donates electron density, which slightly deactivates the ring towards nucleophilic attack compared to an unsubstituted 2,4-dichloroquinazoline or one bearing an EWG (like a nitro group).[5]

• Practical Implication: This means that reactions with 2,4-dichloro-7-methoxyquinazoline might require slightly more forcing conditions (e.g., higher temperatures or longer reaction times) to achieve the same conversion rate as a more activated analogue.[5] However, this deactivation is not strong enough to overcome the intrinsic preference for C4 substitution.

Q3: I've seen the terms "kinetic" vs. "thermodynamic" control. How do they apply here?

These concepts are crucial for understanding and troubleshooting product distributions, especially when reaction conditions are varied.[6][7][8]

• Kinetic Control (Lower Temperatures): At lower temperatures (e.g., 0 °C to room temperature), reactions are typically irreversible.[6] The major product formed is the one that results from the fastest reaction pathway—the one with the lowest activation energy.[8][9] For 2,4-dichloro-7-methoxyquinazoline, the attack at C4 has a lower activation energy. Therefore, under kinetic control, you will almost exclusively form the C4-substituted product.[2][3]

• Thermodynamic Control (Higher Temperatures): At elevated temperatures, the reverse reaction can become significant, allowing an equilibrium to be established.[6][8] The product distribution will then favor the most thermodynamically stable product, which may or may not be the same as the kinetic product.[7] While the C4-substituted product is generally the most stable monosubstituted isomer, very high temperatures can provide enough energy to overcome the larger activation barrier for C2 substitution, potentially leading to mixtures or subsequent reactions.[1]

Troubleshooting Guide: Common Experimental Issues

This section provides direct, actionable advice for problems you may encounter in the lab.

Issue 1: My reaction is giving a mixture of C4 and C2 monosubstituted products, and separation is difficult.

This is a common sign that the reaction conditions are not optimized for kinetic control.

• Causality: Obtaining a mixture of C2 and C4 isomers suggests that the reaction has enough energy to start overcoming the activation barrier for the less favored C2 position. This is typically caused by running the reaction at too high a temperature.[4]

• Troubleshooting Steps:

  • Lower the Reaction Temperature: This is the most effective solution. Start your reaction at 0 °C and allow it to slowly warm to room temperature. Monitor closely by TLC or LC-MS. For many amine nucleophiles, the reaction is efficient even at these lower temperatures.[1][10]

  • Control Nucleophile Stoichiometry: Use only a slight excess of the nucleophile (1.0-1.1 equivalents). A large excess can drive the reaction towards di-substitution or promote side reactions.

  • Re-evaluate Your Base: If using a base, ensure it is not overly strong or used in large excess, as this can sometimes lead to side reactions. Diisopropylethylamine (DIPEA) or triethylamine (TEA) are often suitable choices.[5]

Issue 2: The reaction is proceeding directly to the 2,4-disubstituted product, but I want to isolate the C4-monosubstituted intermediate.

This indicates that both the initial C4 substitution and the subsequent C2 substitution are occurring under your current conditions.

• Causality: The 2-chloro-4-substituted intermediate is, of course, still susceptible to nucleophilic attack at C2, although it is less reactive.[1] High temperatures, long reaction times, and a large excess of the nucleophile will drive the reaction to completion, forming the disubstituted product.[10]

• Troubleshooting Steps:

  • Strict Stoichiometric Control: Reduce the amount of nucleophile to exactly 1.0 equivalent. This ensures there is not enough reagent to react with the intermediate after the starting material is consumed.

  • Reduce Temperature and Time: As with Issue 1, lower the reaction temperature significantly. Monitor the reaction frequently and quench it as soon as the starting 2,4-dichloro-7-methoxyquinazoline is consumed to prevent the second substitution from starting.

Issue 3: I have successfully made the C4-substituted product and now I want to selectively introduce a different nucleophile at C2. How can I achieve this?

This is a common and powerful strategy for building molecular diversity. Success hinges on recognizing that the C2 position is less reactive and requires more forcing conditions.

• Causality: The C2-chloro group is less electrophilic and its substitution has a higher activation energy.[1] Therefore, you must use more "energetic" conditions to drive the second reaction.

• Recommended Strategy:

  • Isolate and Purify: Always start with the pure, isolated 2-chloro-4-(substituted)-7-methoxyquinazoline intermediate.

  • Increase Reaction Temperature: The second substitution often requires elevated temperatures, frequently at reflux in solvents like isopropanol, n-butanol, or dioxane.[1][11]

  • Use Microwave Heating: Microwave irradiation is an excellent technique for efficiently driving reactions that require higher temperatures, often reducing reaction times from hours to minutes.[10]

  • Consider a Stronger Nucleophile/Base: If the second nucleophile is weak, a stronger base or more polar solvent may be needed to facilitate the reaction.

Comparative Reaction Conditions

The following table summarizes typical starting points for achieving regioselective functionalization.

Parameter	Target: C4-Monosubstitution (Kinetic Control)	Target: C2-Substitution (on C4-Substituted Intermediate)
Temperature	0 °C to Room Temperature	80 °C to Reflux (or Microwave Heating)
Nucleophile (Nu¹) Stoich.	1.0 - 1.1 equivalents	-
Nucleophile (Nu²) Stoich.	-	1.1 - 1.5 equivalents
Solvent	Isopropanol, Ethanol, THF, Acetonitrile	n-Butanol, Dioxane, DMF
Typical Duration	1 - 6 hours	4 - 24 hours (Conventional) / 10 - 60 min (Microwave)
Expected Outcome	2-chloro-4-(Nu¹)-7-methoxyquinazoline	2-(Nu²)-4-(Nu¹)-7-methoxyquinazoline

Key Experimental Protocols

Protocol 1: General Procedure for Highly Regioselective C4-Amination

This protocol describes a standard method for the regioselective substitution of the C4-chloro group with a primary or secondary amine.

• Materials:

  • 2,4-dichloro-7-methoxyquinazoline (1.0 eq)

  • Amine nucleophile (1.05 eq)

  • Solvent: Isopropanol (IPA) or Acetonitrile (MeCN)

  • Base (optional): Diisopropylethylamine (DIPEA) (1.2 eq)

• Procedure:

  • To a round-bottom flask under an inert atmosphere (N₂ or Argon), add 2,4-dichloro-7-methoxyquinazoline.

  • Add the chosen solvent (e.g., IPA, 10 mL per mmol of substrate).

  • Cool the mixture to 0 °C in an ice bath.

  • Add the amine nucleophile dropwise, followed by the base (if required).

  • Allow the reaction to stir at 0 °C for 30 minutes, then let it warm to room temperature.

  • Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 2-4 hours.

  • Upon completion, concentrate the mixture under reduced pressure.

  • Purify the residue by silica gel column chromatography or recrystallization to yield the 2-chloro-4-amino-7-methoxyquinazoline product.

Protocol 2: Procedure for Subsequent C2-Substitution

This protocol details the functionalization of the remaining C2 position after C4 has been selectively substituted.

• Materials:

  • 2-chloro-4-(substituted)-7-methoxyquinazoline (1.0 eq)

  • Second nucleophile (e.g., a different amine) (1.2 eq)

  • Solvent: n-Butanol or 1,4-Dioxane

• Procedure:

  • In a microwave reaction vial, combine the 2-chloro-4-(substituted)-7-methoxyquinazoline intermediate and the second nucleophile.

  • Add the solvent (e.g., n-Butanol, 5 mL per mmol of substrate).

  • Seal the vial and place it in a microwave reactor.

  • Heat the reaction to 120-150 °C for 20-60 minutes. Monitor pressure to ensure it remains within safe limits.

  • Alternatively, for conventional heating, reflux the mixture in n-butanol or dioxane for 12-24 hours.

  • After cooling, check for reaction completion via LC-MS.

  • Remove the solvent in vacuo.

  • Purify the crude material using appropriate methods (chromatography, recrystallization, or trituration) to obtain the final 2,4-disubstituted-7-methoxyquinazoline.

Visual Workflow and Decision Guides

The following diagrams provide a visual summary of the concepts discussed.

Caption: Decision tree for predicting regioselectivity based on temperature.

Caption: Standard workflow for sequential C4 then C2 substitution.

Caption: Troubleshooting flowchart for poor C4/C2 selectivity.

References

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. National Institutes of Health (NIH). [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. ResearchGate. [Link]

• Understanding the highly variable Regioselectivity in SNAr reaction of Dichloropyrimidines. Schrödinger. [Link]

• Reaction Mechanism of Nucleophilic substitution in 2,4-dichloroquinazoline ring. Chemistry Stack Exchange. [Link]

• Inverting the Conventional Site Selectivity of Cross-Coupling of 2,4-Dichloropyrimidines. National Institutes of Health (NIH). [Link]

• Regioselective quinazoline C2 modifications through the azide–tetrazole tautomeric equilibrium. National Institutes of Health (NIH). [Link]

• Chemical Reactivity of Methoxy 4- O -Aryl Quinolines: Identification of Glutathione Displacement Products in Vitro and in Vivo. ResearchGate. [Link]

• C2-selective Pd-catalyzed cross-coupling of 2,4-Dihalopyrimidines. American Chemical Society. [Link]

• Quinazolinone and quinazoline derivatives: recent structures with potent antimicrobial and cytotoxic activities. National Institutes of Health (NIH). [Link]

• Potential of Substituted Quinazolines to Interact with Multiple Targets in the Treatment of Cancer. National Institutes of Health (NIH). [Link]

• Nucleophilic aromatic substitution on pyrimidines: C2 vs C4 selectivity. Chemistry Stack Exchange. [Link]

• General reaction mechanism for the SNAr of 4-chloroquinazoline and the amines studied. ResearchGate. [Link]

• Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. National Institutes of Health (NIH). [Link]

• Synthesis and Biological Evaluation of 2-Substituted Quinazolin-4(3H)-Ones with Antiproliferative Activities. PubMed Central. [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. [Link]

• Thermodynamic and Kinetic Products. Master Organic Chemistry. [Link]

• Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry. PubMed. [Link]

• Discovery of a 2,4-Diamino-7-aminoalkoxy-quinazoline as a Potent and Selective Inhibitor of Histone Lysine Methyltransferase G9a. National Institutes of Health (NIH). [Link]

• Thermodynamic and kinetic reaction control. Wikipedia. [Link]

• Functionalization of Pyridines at the C4 Position via Metalation and Capture. National Institutes of Health (NIH). [Link]

• 14.3: Kinetic vs. Thermodynamic Control of Reactions. Chemistry LibreTexts. [Link]

• Kinetic vs Thermodynamic Control--Conjugated Systems. YouTube. [Link]

• The Chemical Profile of 2,4-Dichloroquinazoline (CAS 607-68-1): Properties and Synthesis Applications. NINGBO INNO PHARMCHEM CO.,LTD. [Link]

• Optimization of the 2-arylquinazoline-4(3H)one scaffold for a selective and potent antitrypanosomal agent: modulation of the mechanism of action through chemical functionalization. PubMed Central. [Link]

• 2,4-Dichloro-7-fluoroquinazoline. National Institutes of Health (NIH). [Link]

• Scheme 11 Synthesis of 2,4-dichloroquinazoline. ResearchGate. [Link]

• Amination of 2,4 dichloroquinazoline - role of dioxane as solvent and required temperature. Chemistry Stack Exchange. [Link]

• Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline. ResearchGate. [Link]

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• 2. Regioselective Nucleophilic Aromatic Substitution: Theoretical and Experimental Insights into 4-Aminoquinazoline Synthesis as a Privileged Structure in Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
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Technical Support Center: Solvent Effects on 2,4-Dichloro-7-methoxyquinazoline Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for the synthesis of 2,4-dichloro-7-methoxyquinazoline. This document is designed for researchers, chemists, and drug development professionals who utilize this critical intermediate. Our goal is to provide in-depth, field-proven insights into the pivotal role of solvents and reaction conditions, moving beyond simple protocols to explain the causality behind experimental choices. This guide will help you troubleshoot common issues, optimize your reaction outcomes, and ensure the reliable synthesis of your target compound.

The Underlying Chemistry: More Than Just a Solvent

The conversion of 7-methoxyquinazoline-2,4(1H,3H)-dione to 2,4-dichloro-7-methoxyquinazoline is most commonly achieved through chlorination with phosphorus oxychloride (POCl₃). This is not a simple one-step conversion. The reaction proceeds through two distinct stages:

• Phosphorylation: An initial reaction occurs where the quinazolone substrate is phosphorylated by POCl₃. This step can be influenced by bases and is typically performed at lower temperatures.[1][2]

• Chlorination: The phosphorylated intermediate then undergoes nucleophilic attack by chloride ions (from POCl₃) to yield the final dichloro-product. This stage requires thermal energy, typically heating to 70-90°C or higher, to proceed efficiently.[1]

The "solvent" in this context is often not a passive medium but an active participant, influencing reagent solubility, reaction temperature, and even the nature of the active chlorinating species. Understanding this dual role is the key to mastering the synthesis.

Troubleshooting Guide

This section addresses the most common issues encountered during the synthesis in a direct question-and-answer format.

Q1: My reaction is incomplete, and I'm recovering a significant amount of starting material (7-methoxyquinazoline-2,4(1H,3H)-dione). What went wrong?

A1: This is a frequent issue that typically points to one of three main causes:

• Inactive Reagents: Phosphorus oxychloride is highly hygroscopic. The presence of water will hydrolyze the POCl₃, rendering it ineffective for chlorination. If you suspect moisture contamination, using a fresh, sealed bottle or distilling the POCl₃ under anhydrous conditions is recommended.[3]

• Insufficient Thermal Energy: The conversion of the phosphorylated intermediate to the final product requires heat.[1] If the reaction mixture is not heated sufficiently (e.g., refluxing) or for an adequate duration, the reaction will stall, leading to the recovery of starting material after work-up.

• Poor Solubility: In cases where a co-solvent is used, the starting dione may have poor solubility, limiting its availability to react with the POCl₃. If you are not using neat POCl₃, ensure your chosen solvent (like sulfolane or xylene) is appropriate for the required temperature and can adequately dissolve the starting material.[3]

Q2: My yield is low, and I've isolated 7-methoxy-4-chloroquinazolin-2-one or the starting dione. How can I prevent this hydrolysis?

A2: The formation of these byproducts is almost always due to the hydrolysis of the highly reactive 2,4-dichloro product during the work-up phase.[4] The C4 position is particularly susceptible to nucleophilic attack by water.

• Critical Work-up Procedure: The quenching of the reaction is the most critical step to prevent hydrolysis. The reaction mixture, containing excess POCl₃, must be added slowly and in portions to a large volume of ice-cold water or, preferably, an ice-cold basic solution like sodium bicarbonate (NaHCO₃).[3][5] This accomplishes two things: it controls the highly exothermic reaction between POCl₃ and water, and it neutralizes the hydrochloric acid formed, preventing an acidic environment that promotes hydrolysis.[3]

• Maintain Anhydrous Conditions: Throughout the reaction, it is imperative to maintain strictly anhydrous conditions to prevent premature hydrolysis. Use flame-dried glassware and an inert atmosphere (e.g., nitrogen or argon).

Q3: The reaction mixture turned into a dark, intractable tar. What causes this decomposition?

A3: Severe decomposition or tarring is typically a result of excessive heating or side reactions involving additives.

• Temperature Control: While heating is necessary, excessive temperatures (e.g., >200°C) can lead to decomposition of the starting material and product.[3] When using high-boiling solvents like xylene, careful temperature monitoring with an oil bath is crucial.[3]

• Role of Additives: Tertiary amines like N,N-dimethylaniline or N,N-diethylaniline are often added to scavenge HCl and catalyze the reaction.[5][6] However, using an incorrect amount or running the reaction at too high a temperature in their presence can lead to uncontrolled side reactions and polymerization.

Frequently Asked Questions (FAQs)

Q1: What is the mechanistic role of additives like DMF or N,N-dimethylaniline?

A1: These additives are not inert. N,N-Dimethylformamide (DMF) can react with POCl₃ or SOCl₂ to form a Vilsmeier reagent, which is a more powerful and soluble chlorinating agent.[7][8] This is particularly useful when using thionyl chloride. Tertiary amines, such as N,N-dimethylaniline, act as bases to neutralize the HCl produced during the reaction, which can help drive the reaction to completion and prevent unwanted side reactions.[5][9]

Q2: Can I use SOCl₂ instead of POCl₃? What are the solvent considerations?

A2: Yes, thionyl chloride (SOCl₂) in the presence of a catalytic amount of DMF is a well-established alternative to POCl₃ for this transformation.[2][8] The reaction typically proceeds by refluxing the starting material in excess SOCl₂. In this case, SOCl₂ acts as both the reagent and the solvent. The work-up is often simpler as excess SOCl₂ can be removed under reduced pressure.[3]

Q3: What are the best practices for quenching a reaction run in neat POCl₃?

A3: Safety and yield are paramount. First, allow the reaction mixture to cool to room temperature. Remove the majority of the excess POCl₃ by distillation or under high vacuum. The remaining residue should be added very slowly, with vigorous stirring, to a beaker containing a large volume of crushed ice (at least 10 times the volume of the residue). The temperature of the quench mixture should be kept at or below 0°C. After the addition is complete, the resulting precipitate can be filtered, washed thoroughly with water, and then a dilute basic solution (like 5% NaHCO₃) to neutralize any remaining acid, followed by a final water wash.[6]

Q4: Are there any "green" or solvent-free alternatives?

A4: While the use of neat POCl₃ or high-boiling aprotic solvents remains the most common method, research into greener alternatives is ongoing. For some quinazoline syntheses, solvent-free "fusion" methods, where the reactants are heated together at high temperatures (e.g., 250°C), have been used to avoid issues like solvent-induced ring opening.[10] However, these methods can be difficult to control and may not be suitable for all substrates.

Experimental Protocols & Data

Data Summary: Comparison of Reaction Conditions

Solvent System	Additive	Temperature (°C)	Time (h)	Reported Yield	Reference
Neat POCl₃	N,N-Diethylaniline	Reflux	Overnight	94%	[6]
Neat POCl₃	N,N-Dimethylaniline	Reflux	5	Satisfactory	[5][9]
Neat POCl₃	DMF (catalytic)	Reflux	4	High	[7]
Xylene	None specified	~200	8	Effective	[3]
Neat SOCl₂	DMF (catalytic)	Reflux	2	High Yield	[2]

Protocol 1: Chlorination using Neat POCl₃ with a Tertiary Amine Base

This protocol is adapted from procedures described in the literature for the synthesis of substituted dichloroquinazolines.[5][6]

• To a flame-dried, three-neck round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add 7-methoxyquinazoline-2,4(1H,3H)-dione (1.0 eq).

• Add phosphorus oxychloride (POCl₃, approx. 10 eq by volume) to the flask.

• Slowly add N,N-diethylaniline (1.0 eq) to the stirred suspension.

• Heat the reaction mixture to reflux (approx. 105-110°C) and maintain for 5-12 hours, monitoring by TLC until the starting material is consumed.

• Allow the mixture to cool to room temperature.

• Carefully pour the cooled reaction mixture into a beaker containing a vigorously stirred slurry of crushed ice and water (approx. 20 volumes).

• Stir the resulting suspension for 30 minutes.

• Collect the precipitate by vacuum filtration.

• Wash the solid sequentially with cold water, a cold 5% sodium bicarbonate solution, and finally with more cold water until the filtrate is neutral.

• Dry the solid under vacuum to yield 2,4-dichloro-7-methoxyquinazoline.

Visualization of the Experimental Workflow

Caption: General experimental workflow for the synthesis.

Decision Diagram for Solvent System Selection

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Reference Data & Comparative Studies

A Comparative Guide for Medicinal Chemists: 2,4-Dichloro-7-methoxyquinazoline vs. 2,4-dichloro-6,7-dimethoxyquinazoline

In the landscape of modern drug discovery, particularly in the realm of oncology, the quinazoline scaffold stands out as a "privileged structure." Its rigid, bicyclic framework provides an ideal foundation for designing potent and selective enzyme inhibitors. Among the most critical applications for this scaffold is the development of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs), a class of drugs that has revolutionized the treatment of certain cancers.[1][2][3]

This guide provides an in-depth, data-supported comparison of two pivotal intermediates in the synthesis of these life-saving therapies: 2,4-dichloro-7-methoxyquinazoline and 2,4-dichloro-6,7-dimethoxyquinazoline . We will move beyond a simple catalog of properties to explore the nuanced differences in their synthesis, reactivity, and ultimate performance as precursors to targeted therapeutics. The choice between these building blocks is not arbitrary; it is a decision grounded in fundamental principles of physical organic chemistry and structure-activity relationships (SAR) that dictate the efficacy of the final active pharmaceutical ingredient (API).

Structural and Physicochemical Overview

At first glance, the two molecules differ by a single methoxy group at the C6 position. This seemingly minor structural alteration imparts subtle yet significant changes in electronics, solubility, and steric profile, which have cascading effects on both chemical reactivity and biological activity.

Property	2,4-dichloro-7-methoxyquinazoline	2,4-dichloro-6,7-dimethoxyquinazoline
Structure
Molecular Formula	C₉H₆Cl₂N₂O	C₁₀H₈Cl₂N₂O₂
Molecular Weight	229.06 g/mol [4]	259.09 g/mol [5]
CAS Number	62484-31-5[4]	27631-29-4[5]
Melting Point	Not readily available	175-178 °C[5]
Canonical SMILES	COC1=CC2=C(C=C1)C(=NC(=N2)Cl)Cl	COC1=CC2=C(C=C1OC)N=C(N=C2Cl)Cl

The additional methoxy group on the 6,7-dimethoxy variant increases its molecular weight and polarity. More importantly, methoxy groups are strong electron-donating groups (EDGs) through resonance. The presence of two such groups on the benzenoid ring significantly increases the electron density of the quinazoline core, a factor that profoundly influences the biological activity of the final drug molecules.

Synthesis and Chemical Accessibility

Both intermediates are typically prepared via a robust and scalable chlorination reaction from their corresponding quinazoline-2,4-dione precursors. The use of phosphorus oxychloride (POCl₃) is the most common and effective method.

Experimental Protocol: Synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline

This protocol is a representative synthesis adapted from established literature procedures.[6][7][8] The rationale behind this choice of reagents is the high efficacy of POCl₃ as a dehydrating and chlorinating agent for converting the amide-like functional groups in the dione to chloro-substituents. A tertiary amine base, such as N,N-dimethylaniline, or a solvent like N,N-dimethylformamide (DMF) is often used to catalyze the reaction and neutralize the HCl byproduct.[6][8][9]

Step-by-Step Methodology:

• Setup: To a 250 mL round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add 6,7-dimethoxyquinazoline-2,4-dione (10.0 g, 45 mmol).

• Reagent Addition: Carefully add phosphorus oxychloride (POCl₃, 60 mL) to the flask, followed by the slow addition of a catalytic amount of N,N-dimethylaniline (1.2 mL).

• Reaction: Heat the reaction mixture to reflux (approx. 105-110 °C) and maintain for 5-8 hours. The reaction should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: After cooling to room temperature, slowly and carefully pour the reaction mixture onto 500 g of crushed ice with vigorous stirring. This step quenches the excess POCl₃ and precipitates the product. Caution: This is a highly exothermic reaction and should be performed in a well-ventilated fume hood.

• Isolation: The resulting solid precipitate is collected by vacuum filtration.

• Purification: Wash the filter cake thoroughly with cold distilled water until the filtrate is neutral. Dry the solid under vacuum to yield 2,4-dichloro-6,7-dimethoxyquinazoline as a solid product. Yields can vary, but this procedure often results in satisfactory output.[6]

Caption: General workflow for the synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline.

Comparative Reactivity in Drug Synthesis

The true value of these intermediates lies in their reactivity profile, specifically in regioselective Nucleophilic Aromatic Substitution (SₙAr) reactions. The two chlorine atoms at the C2 and C4 positions are not equivalent. Due to the electron-withdrawing effect of the pyrimidine ring nitrogen at N1, the C4 position is significantly more electrophilic and thus more susceptible to nucleophilic attack than the C2 position.[10][11]

This regioselectivity is the cornerstone of synthetic strategies for EGFR inhibitors. It allows for the sequential and controlled introduction of different substituents. Typically, an aniline derivative is first installed at the C4 position under relatively mild conditions.

Experimental Protocol: Regioselective SₙAr at C4

The following protocol describes the crucial first step in the synthesis of Gefitinib, where 2,4-dichloro-6,7-dimethoxyquinazoline is reacted with 3-chloro-4-fluoroaniline.[12][13] The choice of an alcohol like isopropanol or a polar aprotic solvent is common, and the reaction proceeds efficiently at moderate temperatures.

Step-by-Step Methodology:

• Setup: In a round-bottom flask, dissolve 2,4-dichloro-6,7-dimethoxyquinazoline (5.0 g, 19.3 mmol) and 3-chloro-4-fluoroaniline (3.37 g, 23.2 mmol) in isopropanol (100 mL) or acetic acid (22.5 mL).[12][14]

• Reaction: Heat the mixture to 55-60 °C and stir for 2-4 hours.[12] The product, 2-chloro-N-(3-chloro-4-fluorophenyl)-6,7-dimethoxyquinazolin-4-amine, will precipitate from the solution as it forms.

• Isolation: Cool the reaction mixture to room temperature. Collect the solid product by vacuum filtration.

• Purification: Wash the collected solid with fresh isopropanol to remove any unreacted starting materials, then dry under vacuum. This step typically yields the C4-substituted product with high purity and in good yield (e.g., 65%).[12]

Caption: Regioselective nucleophilic aromatic substitution (SₙAr) at the C4 position.

While both dichloroquinazolines undergo this regioselective reaction, the electronic nature of the methoxy substituents plays a key role in the biological activity of the final product, which we explore next.

Performance in Targeted Therapy: Erlotinib vs. Gefitinib

The ultimate measure of "performance" for these intermediates is the efficacy of the drugs they are used to create. Both scaffolds form the basis of first-generation EGFR inhibitors.

• 2,4-dichloro-7-methoxyquinazoline Core: This core is related to the structure of Erlotinib (Tarceva®) . While many reported syntheses of Erlotinib start with a pre-functionalized side chain precursor,[15][16][17] the 7-methoxyquinazoline framework is a key feature.

• 2,4-dichloro-6,7-dimethoxyquinazoline: This is the direct starting material for Gefitinib (Iressa®) .[12][13][14] The synthesis follows the SₙAr reaction described above, followed by further modifications.

The critical insight from structure-activity relationship (SAR) studies is that electron-donating groups at the C6 and C7 positions of the quinazoline core enhance the inhibitory activity against EGFR .[1] The 6,7-dimethoxy substitution pattern is particularly favorable for potent inhibition. This is because these groups increase the basicity of the N1 nitrogen atom of the quinazoline ring, strengthening the crucial hydrogen bond interaction with the hinge region of the EGFR kinase domain (specifically with the backbone nitrogen of Met793).

Comparative Biological Performance Data

The table below summarizes the inhibitory potency (IC₅₀) of the final drug products against the EGFR kinase. Lower values indicate higher potency.

Drug Product	Corresponding Core	Target Kinase	IC₅₀ (nM)
Erlotinib	7-methoxyquinazoline related	EGFR	2[18]
Gefitinib	6,7-dimethoxyquinazoline	EGFR	25.42 - 33[19][20]

While both drugs are highly potent, this data demonstrates that both substitution patterns can lead to effective inhibitors. The choice of scaffold is therefore driven by the overall drug design, intended target selectivity, and pharmacokinetic properties.

Mechanism of Action: Inhibition of EGFR Signaling

To understand why these quinazoline derivatives are effective, we must examine the EGFR signaling pathway. EGFR is a receptor tyrosine kinase that, upon binding to ligands like EGF, dimerizes and activates its intracellular kinase domain. This triggers a cascade of downstream signaling through pathways like RAS-RAF-MEK-ERK and PI3K-AKT-mTOR, ultimately promoting cell proliferation, survival, and metastasis.[2]

Gefitinib and Erlotinib function as ATP-competitive inhibitors. They bind to the ATP-binding pocket of the EGFR kinase domain, preventing ATP from binding and thereby blocking the autophosphorylation and activation of the receptor. This effectively shuts down the downstream pro-survival signals.

Caption: Simplified EGFR signaling pathway and the point of inhibition by quinazolines.

Conclusion

Both 2,4-dichloro-7-methoxyquinazoline and 2,4-dichloro-6,7-dimethoxyquinazoline are indispensable intermediates in medicinal chemistry. Their high reactivity and, most importantly, the regioselectivity of the C4 position, make them ideal starting points for complex drug molecules.

The key differentiator lies not in their synthetic accessibility, which is broadly similar, but in the electronic properties they impart to the final API. SAR studies have consistently shown that electron-donating substituents at the C6 and C7 positions are highly beneficial for EGFR kinase inhibition. The 6,7-dimethoxy pattern, as seen in the precursor to Gefitinib, is a well-validated and powerful motif for achieving high-affinity binding to the EGFR active site. The choice between these two building blocks is therefore a strategic decision in the drug design process, guided by the desired potency, selectivity profile, and overall molecular architecture of the therapeutic candidate.

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• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. (2023). Der Pharma Chemica. [Link]

• A Novel Synthesis of Anti-Cancer Drug Gefitinib from 6,7-Dimethoxy-3H-Quinazolin-4-One. (2022). Molekul. [Link]

• A simple and highly efficient process for synthesis of Gefitinib and its intermediate. (2014). Der Pharma Chemica. [Link]

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• Preparation of Erlotinib Hydrochloride. (2016). Vietnam Journal of Chemistry. [Link]

• Synthesis and Antitumor Activity of Erlotinib Derivatives Linked With 1,2,3-Triazole. (2021). Frontiers in Chemistry. [Link]

• Improved Synthesis of Substituted 6,7-Dihydroxy-4-quinazolineamines: Tandutinib, Erlotinib and Gefitinib. (2008). Molecules. [Link]

• Modified Synthesis of Erlotinib Hydrochloride. (2012). Iranian Journal of Pharmaceutical Research. [Link]

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• Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. (2021). RSC Advances. [Link]

• Macrocyclization of quinazoline-based EGFR inhibitors lead to exclusive mutant selectivity for EGFR L858R and Del19. (2022). European Journal of Medicinal Chemistry. [Link]

• Discovery of Potent EGFR Inhibitors With 6-Arylureido-4-anilinoquinazoline Derivatives. (2021). Frontiers in Chemistry. [Link]

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A Researcher's Guide to the Regioselective Reactivity of Dichlorinated Quinazolines

The quinazoline scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to serve as an effective framework for ligands across a wide range of biological targets.[1][2][3] Among the various quinazoline precursors, 2,4-dichloroquinazoline stands out as a pivotal intermediate, offering two reactive sites for building molecular complexity.[1][2] However, the utility of this building block hinges on a crucial, non-equivalent reactivity of its two chlorine atoms. This guide provides an in-depth comparison of the reactivity at the C2 and C4 positions, supported by mechanistic insights and experimental data, to empower researchers in designing efficient and selective synthetic strategies.

The Fundamental Principle: Preferential Reactivity at the C4 Position

In nucleophilic aromatic substitution (SNAr) reactions, the chlorine atom at the C4 position of 2,4-dichloroquinazoline is significantly more reactive than the chlorine at the C2 position.[4][5] This regioselectivity is not arbitrary; it is governed by the inherent electronic properties of the quinazoline ring system.

Mechanistic Insights: An Electronic Disparity

The preferential substitution at C4 is a direct consequence of the relative electrophilicity of the C2 and C4 carbons. The carbon atom at the C4 position is more electron-deficient and, therefore, more susceptible to attack by a nucleophile.[1][5][6] This has been corroborated by theoretical and computational studies.

Density Functional Theory (DFT) Calculations: Quantum mechanical calculations reveal that the Lowest Unoccupied Molecular Orbital (LUMO) has a larger coefficient on the C4 carbon compared to the C2 carbon.[1][5][6] A higher LUMO coefficient indicates a more favorable site for nucleophilic attack.

Activation Energy: The calculated activation energy for the transition state of a nucleophilic attack at the C4 position is lower than that for an attack at the C2 position.[1][2][6] This lower energy barrier means the reaction at C4 proceeds at a faster rate, making it the kinetically favored product under most conditions.

The SNAr reaction proceeds through a negatively charged intermediate known as a Meisenheimer complex. The stability of this intermediate is key to the reaction's progression.

Caption: Reaction pathways for nucleophilic attack on 2,4-dichloroquinazoline.

Controlling Reactivity: Key Experimental Variables

The inherent C4 selectivity can be leveraged and controlled by carefully choosing nucleophiles, reaction conditions, and by understanding the electronic effects of other substituents on the quinazoline ring.

The Nature of the Nucleophile

A wide array of nucleophiles, including primary and secondary amines (aliphatic, anilines, and benzylamines), consistently demonstrate regioselective substitution at the C4 position.[1][7]

• Electron-rich amines , such as aliphatic amines or hydroxy-substituted anilines, react readily, often under mild conditions, to provide good yields of the C4-substituted product.[7]

• Electron-poor amines may require more forcing conditions (higher temperatures, longer reaction times) to achieve comparable yields.[7]

• Other Nucleophiles: Reagents like hydrazine hydrate can react with high selectivity at C4 even at low temperatures (e.g., 0-5 °C), leaving the C2-chloro group untouched.[4]

The Power of Reaction Conditions

The significant difference in reactivity between the two positions allows for sequential functionalization by tuning the reaction conditions.

Position	Typical Conditions	Outcome
C4	Mild to moderate: Room temp. to 80 °C, base (e.g., DIPEA), solvent (e.g., Dioxane, EtOH).[2][4][6]	Selective monosubstitution at C4.
C2	Harsh: Reflux in high-boiling solvents (e.g., isopropanol), often requires prior C4 substitution.[4]	Substitution at C2, leading to a 2,4-disubstituted product.

This stepwise approach is a powerful tool for creating diverse 2,4-disubstituted quinazolines, which are prevalent in many biologically active compounds.[8][9]

Ring Substituents: The "Turbo-Charge" Effect

The reactivity of the entire system can be dramatically altered by the presence of electron-withdrawing groups (EWGs) on the fused benzene ring.[5] A prime example is the comparison between 2,4-dichloroquinazoline and 2,4-dichloro-7-nitroquinazoline.

The nitro group (-NO₂) is a powerful EWG that withdraws electron density from the heterocyclic ring system. This has two major effects:

• Enhanced Reactivity: It makes both C2 and C4 carbons more electrophilic, significantly accelerating the rate of nucleophilic attack.[5] This allows reactions to proceed under much milder conditions (lower temperatures, shorter times) and can improve yields, especially with weaker nucleophiles.[5]

• Increased Selectivity: The activating effect of the nitro group, being para to the C4 position, further enhances the inherent preference for substitution at C4 over C2.[5]

Caption: EWGs stabilize the Meisenheimer complex, increasing SNAr reaction rates.

Comparative Reactivity Profile

Feature	2,4-Dichloroquinazoline	2,4-Dichloro-7-nitroquinazoline	Rationale
Relative Reactivity	Baseline	Significantly Higher	The electron-withdrawing nitro group activates the ring towards nucleophilic attack.[5]
Regioselectivity	C4 > C2	C4 >> C2	The activating effect of the para-nitro group further enhances the inherent C4 preference.[5]
Typical Conditions	Moderate to high temperatures.	Milder conditions (lower temp, shorter time).	Increased electrophilicity of the nitro-substituted ring requires less forcing conditions.[5]
Yields (Weak Nu⁻)	Low to moderate.	Generally higher.	Enhanced substrate reactivity leads to more efficient conversion.[5]

Experimental Protocol and Workflow

Trustworthy synthesis relies on robust, verifiable protocols. While many publications assume the C4-substitution outcome, rigorous characterization is essential for unambiguous structural assignment.[1][2][6]

Protocol: Regioselective Synthesis of a 2-Chloro-4-anilinoquinazoline

This protocol is adapted from established literature procedures for the regioselective amination of the C4 position.[2]

Materials:

• 6,7-dimethoxy-2,4-dichloroquinazoline (1.0 eq)

• Substituted Aniline (1.0 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.6 eq)

• Anhydrous Dioxane

• Standard glassware for inert atmosphere reactions

Procedure:

• Reaction Setup: To an oven-dried round-bottom flask under an inert atmosphere (e.g., Argon or Nitrogen), add 6,7-dimethoxy-2,4-dichloroquinazoline (1.0 eq) and anhydrous dioxane.

• Reagent Addition: Add the corresponding aniline (1.0 eq) followed by DIPEA (3.6 eq). The base, DIPEA, acts as a scavenger for the HCl generated during the reaction.

• Reaction: Stir the mixture at 80 °C. Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting material is consumed (typically 12 hours).

• Work-up: Cool the reaction mixture to room temperature. Dilute with water and extract the product into an organic solvent such as ethyl acetate (3x).

• Purification: Combine the organic extracts and dry over anhydrous Na₂SO₄. Filter and concentrate the solvent in vacuo. The crude product can be purified by flash column chromatography (e.g., silica gel with a dichloromethane:methanol gradient) to yield the pure 2-chloro-4-anilinoquinazoline derivative.

• Validation: The structure and regiochemistry of the final product must be confirmed using analytical methods such as ¹H NMR, ¹³C NMR, Mass Spectrometry, and critically, 2D-NMR techniques (like HMBC and NOESY) to unequivocally confirm the C4 substitution pattern.[1][2][6]

Caption: General experimental workflow for selective C4 amination.

Conclusion

The differential reactivity of the chlorine atoms in 2,4-dichloroquinazoline is a well-established and predictable phenomenon rooted in fundamental electronic principles. The C4 position is the primary site for nucleophilic attack, a selectivity that can be further enhanced by electron-withdrawing groups or modulated by reaction conditions. For researchers in drug development, a thorough understanding of this regioselectivity is not merely academic; it is the key to unlocking the synthetic potential of the quinazoline scaffold, enabling the efficient and controlled construction of novel, biologically active molecules.

References

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A Comparative Guide to the Biological Activity of 7-Methoxy vs. 6,7-Dimethoxy Quinazolines

Introduction: The Quinazoline Scaffold as a Cornerstone in Medicinal Chemistry

The quinazoline ring system, a bicyclic heterocycle composed of a benzene ring fused to a pyrimidine ring, stands as a quintessential "privileged structure" in medicinal chemistry. Its rigid framework and versatile substitution points have allowed for the development of a vast library of derivatives with a wide spectrum of pharmacological activities. These compounds have been successfully developed as anticancer, antimicrobial, anti-inflammatory, and antihypertensive agents, among others.[1][2] Several quinazoline-based drugs, such as gefitinib, erlotinib, and prazosin, are established in clinical practice, underscoring the therapeutic relevance of this scaffold.[2]

A key determinant of a quinazoline derivative's biological activity is the substitution pattern on its benzene ring. Among the various possibilities, methoxy substitutions at the 6- and 7-positions have garnered significant attention. This guide provides a detailed, evidence-based comparison of the biological activities of quinazolines bearing a single methoxy group at the 7-position versus those with a dimethoxy pattern at the 6- and 7-positions. We will delve into their comparative efficacy in anticancer, antimicrobial, and enzyme inhibition applications, supported by experimental data and mechanistic insights to inform researchers and drug development professionals.

Structural Overview: A Subtle Yet Profound Distinction

The fundamental difference between the two scaffolds lies in the presence of an additional methoxy group at the C-6 position. This seemingly minor structural alteration introduces significant changes in the molecule's electronic properties, lipophilicity, and steric profile, which in turn dictate its interaction with biological targets.

Caption: Core structures of 7-methoxy and 6,7-dimethoxy quinazoline.

Comparative Analysis of Biological Activities

The substitution pattern on the quinazoline core is a critical factor in modulating biological activity. The addition of a methoxy group at the C-6 position alongside the C-7 methoxy group often leads to a significant shift in potency and selectivity.

Anticancer Activity: A Tale of Enhanced Potency

The quinazoline scaffold is most renowned for its application in oncology, primarily as a backbone for inhibitors of Epidermal Growth Factor Receptor (EGFR) tyrosine kinase, a key player in many cancers.[3]

Mechanistic Insights: The 4-anilinoquinazoline moiety has proven to be an ideal pharmacophore for targeting the ATP-binding site of EGFR. Structure-activity relationship (SAR) studies have consistently shown that electron-donating groups at the C-6 and C-7 positions enhance inhibitory activity.[4] The methoxy groups on the 6,7-dimethoxyquinazoline core are believed to increase the electron density of the quinazoline ring system, strengthening the hydrogen bond between the N-1 atom of the quinazoline and key methionine residues (e.g., Met793) in the EGFR active site.[4] This results in a tighter binding conformation and increased potency. Consequently, the 6,7-dialkoxy substitution is often considered optimal for this class of inhibitors.[5]

Experimental Data: A multitude of studies demonstrate the superior cytotoxic potential of 6,7-dimethoxyquinazoline derivatives compared to their 7-methoxy counterparts against various cancer cell lines.

Compound Type	Derivative Example	Cancer Cell Line	Activity (IC₅₀ / GI₅₀)	Reference
6,7-Dimethoxy	4-(3'-bromo-4'-hydroxylphenyl)-amino-6,7-dimethoxyquinazoline	U373 Glioblastoma	~2-5 µM	[6]
6,7-Dimethoxy	(E)-3-(3,4-Dimethoxyphenyl)-1-(4-(quinazolin-4-yloxy)phenyl)prop-2-en-1-one	Leukemia	70% growth inhibition	[5]
6,7-Dimethoxy	Compound 9b (a 4-substituted derivative)	Leukemia (CCRF-CEM)	Potent Growth Inhibition	[7]
7-Methoxy	Phenyl (4-((3-chloro-4-fluorophenyl) amino)-7-methoxy quinazolin-6-yl) carbamate	A549, H1975 (NSCLC)	Potent (sub-micromolar)	[8]
7-Methoxy	4-(2-fluorophenoxy)-7-methoxyquinazoline derivatives	NSCLC Cell Lines	Potent EGFR/c-Met inhibition	[9]

Note: Direct comparative studies are sparse, but the literature consistently reports highly potent anticancer activity for derivatives from both scaffolds, with the 6,7-dimethoxy pattern being a hallmark of many successful EGFR inhibitors.

Antimicrobial Activity: A Context-Dependent Relationship

The influence of the methoxy substitution pattern on antimicrobial activity is more nuanced and appears to be highly dependent on the overall structure of the derivative.

Mechanistic Insights: The antimicrobial action of quinazolines can involve various mechanisms, including inhibition of essential enzymes like dihydrofolate reductase (DHFR) or disruption of the bacterial cell wall.[2][10] Lipophilicity plays a crucial role in a compound's ability to penetrate bacterial cell membranes. While the addition of a second methoxy group increases lipophilicity, it can also introduce steric hindrance or unfavorable electronic properties for binding to certain microbial targets.

Experimental Data: The results for antimicrobial activity present a contrasting picture. In some molecular contexts, the 6,7-dimethoxy substitution is beneficial, while in others, it is detrimental.

For instance, a study on novel 6,7-dimethoxyquinazoline derivatives reported noticeable activity against various bacterial and fungal species, with Minimum Inhibitory Concentrations (MICs) in the range of 3.12–12.5 μg/mL.[10] However, a separate investigation into 2-(amino)quinazolin-4(3H)-one derivatives found that introducing a 6,7-dimethoxy group (6c ) or a single 7-methoxy group (6d ) led to the complete abolition of antibacterial activity against S. aureus, whereas a 7-chloro substituent (6l ) exhibited strong activity.[11] This highlights that for antimicrobial applications, the electronic and steric effects of the methoxy groups can be unfavorable for target interaction, unlike in the case of many anticancer targets.

Compound Type	Derivative Series	Target Organism	Activity (MIC)	Outcome	Reference
6,7-Dimethoxy	Chalcone-like derivatives	S. aureus, B. cereus	3.12–12.5 μg/mL	Active	[10]
6,7-Dimethoxy	2-(amino)quinazolin-4(3H)-ones	S. aureus	> MIC value	Inactive	[11]
7-Methoxy	2-(amino)quinazolin-4(3H)-ones	S. aureus	> MIC value	Inactive	[11]
None (7-Chloro)	2-(amino)quinazolin-4(3H)-ones	S. aureus	0.6 - 1.0 µM	Active	[11]

Enzyme Inhibition: Broadening the Target Scope

Beyond EGFR, quinazolines have been developed as inhibitors for a range of other enzymes. The substitution pattern again plays a critical role in defining potency and selectivity.

Dihydrofolate Reductase (DHFR) Inhibition: Certain 6,7-dimethoxyquinazoline derivatives have been identified as potent inhibitors of DHFR, an enzyme crucial for nucleotide synthesis and a target for both anticancer and antimicrobial drugs. One study identified compounds with IC₅₀ values as low as 0.4 µM.[5][10]

G9a Histone Methyltransferase Inhibition: In the field of epigenetics, 7-aminoalkoxy-quinazolines have been explored as inhibitors of the G9a enzyme. Interestingly, initial lead compounds with high enzymatic potency showed poor activity in cellular assays. Optimization efforts focused on increasing lipophilicity to improve cell membrane permeability, leading to the discovery of potent cellular inhibitors.[12][13] This underscores the importance of the overall physicochemical properties conferred by substitutions on the quinazoline core.

Phosphodiesterase (PDE) Inhibition: Thioxoquinazoline derivatives have been investigated as PDE7 inhibitors. Structural modifications on the quinazoline scaffold are key to achieving potency and selectivity against different PDE isoforms.[14]

Key Experimental Protocols

Reproducible and well-validated experimental protocols are the bedrock of scientific integrity. Below are methodologies for key assays used to evaluate the biological activities of these quinazoline derivatives.

Protocol 1: General Synthesis of 4-Anilino-6,7-dimethoxyquinazolines

This protocol outlines a common synthetic route, which is crucial for generating the compounds for biological testing. The causality behind this choice is its efficiency and applicability to a wide range of substituted anilines.

Caption: Workflow for the synthesis of 4-anilino-6,7-dimethoxyquinazolines.

Step-by-Step Methodology:

• Cyclization: A mixture of 2-amino-4,5-dimethoxybenzoic acid and formamidine acetate is heated, often in a high-boiling point solvent, to form the quinazolinone ring.

• Chlorination: The resulting 6,7-dimethoxyquinazolin-4(3H)-one is treated with a chlorinating agent such as phosphorus oxychloride (POCl₃) or thionyl chloride (SOCl₂) to produce the highly reactive intermediate, 4-chloro-6,7-dimethoxyquinazoline.[15]

• Nucleophilic Aromatic Substitution: The chloro-intermediate is reacted with a desired substituted aniline in a suitable solvent like isopropanol (IPA) under reflux conditions. The aniline displaces the chlorine at the C-4 position to yield the final product.

• Purification: The crude product is purified, typically by recrystallization or column chromatography, to yield the pure target compound.

Protocol 2: In Vitro Cytotoxicity (SRB Assay)

The Sulforhodamine B (SRB) assay is a self-validating system for determining drug-induced cytotoxicity by measuring total cellular protein content.

Caption: Experimental workflow for the Sulforhodamine B (SRB) cytotoxicity assay.

Step-by-Step Methodology:

• Cell Seeding: Cancer cells are seeded into 96-well plates at a predetermined density and allowed to adhere for 24 hours.

• Compound Treatment: The test compounds (7-methoxy or 6,7-dimethoxy quinazolines) are dissolved in DMSO and serially diluted to various concentrations. The cells are then treated with these compounds and incubated for a period of 48 to 72 hours.[16]

• Cell Fixation: The incubation medium is discarded, and cells are fixed in-situ by gently adding cold 10% (w/v) Trichloroacetic Acid (TCA) and incubating for 1 hour at 4°C.

• Staining: The plates are washed with water and air-dried. A solution of 0.4% (w/v) SRB in 1% acetic acid is added to each well and incubated for 10-30 minutes at room temperature.

• Washing: Unbound SRB dye is removed by washing with 1% (v/v) acetic acid.

• Solubilization and Measurement: The plates are air-dried, and the protein-bound dye is solubilized with 10 mM Tris base solution. The absorbance is measured on a plate reader at approximately 510 nm.

• Data Analysis: The percentage of cell growth inhibition is calculated relative to untreated control cells, and the IC₅₀ value (the concentration required to inhibit 50% of cell growth) is determined.

Protocol 3: Antimicrobial Susceptibility Testing (Broth Microdilution)

This protocol is the gold standard for determining the Minimum Inhibitory Concentration (MIC) of a compound, providing a quantitative measure of its bacteriostatic activity.

Caption: Workflow for determining Minimum Inhibitory Concentration (MIC).

Step-by-Step Methodology:

• Compound Dilution: The test compounds are serially diluted (typically two-fold) in a suitable growth medium (e.g., Mueller-Hinton Broth) in the wells of a microtiter plate.[1]

• Inoculation: Each well is inoculated with a standardized suspension of the test microorganism to a final concentration of approximately 5 x 10⁵ colony-forming units (CFU)/mL.

• Controls: A positive control well (medium with inoculum, no drug) and a negative control well (medium only) are included on each plate.

• Incubation: The plates are incubated under appropriate conditions (e.g., 35-37°C for 18-24 hours for most bacteria).

• MIC Determination: After incubation, the plates are examined for visible turbidity. The MIC is recorded as the lowest concentration of the compound that completely inhibits the visible growth of the microorganism.[17]

Conclusion: The Decisive Role of the 6-Methoxy Group

The comparative analysis of 7-methoxy- and 6,7-dimethoxyquinazolines reveals a clear structure-activity relationship that is highly dependent on the biological target.

For anticancer activity , particularly in the context of EGFR kinase inhibition, the 6,7-dimethoxy substitution pattern is consistently associated with superior potency. The additional methoxy group at the C-6 position enhances binding affinity within the ATP pocket through favorable electronic contributions, making this scaffold a cornerstone of modern tyrosine kinase inhibitor design.[4][18]

In contrast, for antimicrobial applications , the 6,7-dimethoxy substitution does not guarantee enhanced activity and can even be detrimental.[11] The increased lipophilicity and steric bulk may hinder transport across the bacterial cell wall or disrupt the precise geometry required for binding to microbial enzyme targets.

This guide underscores a fundamental principle in medicinal chemistry: subtle structural modifications can lead to profound differences in biological activity. While the 6,7-dimethoxyquinazoline scaffold is a validated and powerful platform for developing anticancer agents, its utility in other therapeutic areas must be evaluated on a case-by-case basis. Future research should continue to explore diverse substitution patterns on the quinazoline core to unlock novel therapeutic agents with improved potency and selectivity for a wider range of biological targets.

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• Various Authors. (n.d.). 6,7-Dimethoxy-2-methyl-4-substituted quinazolines: Design, synthesis, EGFR inhibitory activity, in vitro cytotoxicity, and in silico studies. ResearchGate. [Link]

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A Comparative Guide to the Validation of 2,4-Dichloro-7-methoxyquinazoline as a Kinase Inhibitor Scaffold

Executive Summary

The relentless pursuit of novel cancer therapeutics has identified protein kinases as critical targets. The quinazoline core is a well-established "privileged scaffold" in medicinal chemistry, forming the basis of several FDA-approved kinase inhibitors like Gefitinib and Erlotinib.[1][2] This guide provides an in-depth technical validation of a specific derivative, 2,4-Dichloro-7-methoxyquinazoline, as a foundational scaffold for developing new, selective kinase inhibitors. We will objectively compare its performance with established alternatives, provide detailed experimental protocols for its validation, and present illustrative data to guide researchers in drug development.

Introduction: The Strategic Value of Kinase Inhibitor Scaffolds

Protein kinases, a vast family of enzymes that regulate a majority of cellular processes by phosphorylating specific substrates, are fundamental nodes in cellular signaling. Their dysregulation is a hallmark of many cancers, making them prime therapeutic targets.[3][4] The development of small molecule kinase inhibitors has revolutionized oncology, but challenges like acquired resistance and off-target toxicity persist.

1.1 The Quinazoline Core: A Proven Foundation

The quinazoline ring system is a recurring motif in successful kinase inhibitors.[3][5] Its rigid, bicyclic structure serves as an excellent framework to orient functional groups precisely into the ATP-binding pocket of kinases.[1] This has led to potent drugs targeting the Epidermal Growth Factor Receptor (EGFR) and other key oncogenic kinases.[1][2][6]

1.2 Spotlight on 2,4-Dichloro-7-methoxyquinazoline

The subject of this guide, 2,4-Dichloro-7-methoxyquinazoline, is not an inhibitor itself but a critical starting intermediate. The chlorine atoms at the 2 and 4 positions are reactive leaving groups, allowing for facile diversification through nucleophilic substitution. This enables the rapid synthesis of a library of derivatives to probe structure-activity relationships (SAR). The 7-methoxy group is a feature present in many potent inhibitors, often contributing to favorable interactions within the kinase active site.[7]

This guide will walk through a logical, multi-stage validation process to assess the potential of this scaffold.

Stage 1: Biochemical Validation — Does It Bind?

The first and most fundamental question is whether derivatives of the scaffold can physically interact with and inhibit a target kinase in a cell-free environment. This approach is crucial because it directly measures target engagement without the complexities of cellular uptake, metabolism, or pathway feedback.[8][9]

2.1 Experimental Rationale

We must quantify the potency of a potential inhibitor, typically by determining its IC50 value—the concentration required to inhibit 50% of the kinase's activity.[10] For this, we select a robust biochemical assay. The LanthaScreen™ Eu Kinase Binding Assay is an excellent choice, as it is a high-throughput, fluorescence-based method that directly measures the displacement of a fluorescent tracer from the kinase's ATP pocket.[11]

2.2 Detailed Protocol: LanthaScreen™ Eu Kinase Binding Assay

This protocol describes the determination of IC50 values for a hypothetical derivative, Compound X (a 4-anilino substituted 2,4-dichloro-7-methoxyquinazoline), against EGFR kinase.

• Reagent Preparation :

  • Prepare a 10-point serial dilution of Compound X in DMSO, ranging from 100 µM to 5 nM. As a positive control, prepare a similar dilution series of Gefitinib.

  • Prepare the Kinase/Antibody Master Mix: Dilute EGFR kinase and the Europium-labeled anti-tag antibody in the assay buffer to the recommended concentrations.

  • Prepare the Tracer Master Mix: Dilute the fluorescently-labeled kinase tracer in the assay buffer.

• Assay Execution (384-well plate format) :

  • Add 2.5 µL of the diluted Compound X , Gefitinib, or DMSO (negative control) to the appropriate wells.

  • Add 2.5 µL of the Kinase/Antibody Master Mix to all wells.

  • Add 5 µL of the Tracer Master Mix to all wells.

  • Seal the plate and centrifuge briefly (1000 rpm, 1 min).

  • Incubate at room temperature for 60 minutes, protected from light.

• Data Acquisition :

  • Read the plate on a TR-FRET capable microplate reader, measuring emission at both the acceptor (tracer) and donor (Europium) wavelengths.

  • Calculate the TR-FRET ratio (Acceptor Emission / Donor Emission).

• Data Analysis :

  • Normalize the data using the DMSO-only wells (0% inhibition) and wells with a saturating concentration of a known inhibitor (100% inhibition).

  • Plot the normalized percent inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic curve to determine the IC50 value.

2.3 Comparative Data: Benchmarking the Scaffold

The following table presents illustrative data comparing our hypothetical Compound X to the well-established EGFR inhibitor, Gefitinib.

Compound	Target Kinase	Biochemical IC50 (nM)
Compound X	EGFR (Wild-Type)	15 nM
Gefitinib	EGFR (Wild-Type)	25 nM

This data is for illustrative purposes only.

Interpretation : The hypothetical data suggests that a simple derivative of the 2,4-Dichloro-7-methoxyquinazoline scaffold can exhibit potent, low-nanomolar inhibition of a clinically relevant kinase, performing favorably against a "gold standard" inhibitor.

Stage 2: Cellular Validation — Does It Work in a Relevant System?

Demonstrating activity in a living cell is the critical next step.[10] This confirms that the compound can cross the cell membrane, engage its target in a complex intracellular environment, and elicit a biological response.[9]

3.1 Rationale for Cellular Assays

We will use two key assays:

• Western Blot: To visually confirm that the compound inhibits the phosphorylation of the target kinase, providing direct evidence of on-target activity.

• Cell Viability Assay: To quantify the functional consequence of target inhibition, such as inducing cancer cell death.[12]

3.2 Experimental Protocol: Western Blot for EGFR Phosphorylation

• Cell Culture and Treatment :

  • Plate A431 cells (a human cancer cell line with high EGFR expression) in 6-well plates and grow to ~80% confluency.

  • Starve the cells in serum-free media for 12 hours.

  • Treat cells with varying concentrations of Compound X or Gefitinib (e.g., 0, 10, 100, 1000 nM) for 2 hours.

  • Stimulate the cells with Epidermal Growth Factor (EGF) for 10 minutes to induce EGFR phosphorylation.

• Protein Extraction and Quantification :

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Clarify lysates by centrifugation and determine protein concentration using a BCA assay.

• SDS-PAGE and Immunoblotting :

  • Separate equal amounts of protein (e.g., 20 µg) on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Block the membrane with 5% BSA in TBST for 1 hour.

  • Incubate overnight at 4°C with a primary antibody specific for phosphorylated EGFR (p-EGFR).

  • Wash and incubate with an HRP-conjugated secondary antibody for 1 hour.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate.

  • Strip the membrane and re-probe for total EGFR and a loading control (e.g., GAPDH) to ensure equal protein loading.

3.3 Experimental Protocol: CellTiter-Glo® Luminescent Cell Viability Assay

• Cell Plating : Seed A431 cells in a 96-well white, clear-bottom plate at a density of 5,000 cells/well and allow them to adhere overnight.

• Compound Treatment : Treat the cells with a 10-point serial dilution of Compound X and Gefitinib for 72 hours.

• Assay Procedure :

  • Equilibrate the plate and the CellTiter-Glo® reagent to room temperature.

  • Add a volume of CellTiter-Glo® reagent equal to the volume of media in each well.

  • Mix on an orbital shaker for 2 minutes to induce cell lysis.

  • Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Data Acquisition : Measure luminescence on a plate reader. The signal is proportional to the amount of ATP present, which is an indicator of metabolically active, viable cells.

• Data Analysis : Normalize the data and calculate the GI50 (concentration for 50% growth inhibition) using a dose-response curve fit.

3.4 Comparative Cellular Data

Compound	Target Pathway	Cellular GI50 (A431 cells)
Compound X	EGFR Signaling	120 nM
Gefitinib	EGFR Signaling	150 nM

This data is for illustrative purposes only.

Interpretation : This hypothetical data shows a strong correlation between biochemical potency and cellular activity. Compound X effectively inhibits EGFR phosphorylation and reduces cancer cell viability, validating the scaffold's utility in a cellular context.

Stage 3: Selectivity Profiling — How Specific Is It?

A critical attribute of a high-quality kinase inhibitor is selectivity. Inhibiting unintended kinases ("off-targets") can lead to toxicity and confound experimental results.[8] Kinase selectivity profiling involves screening a compound against a large panel of diverse kinases.[10][13]

4.1 Workflow: Large-Panel Kinase Screen

The most efficient strategy is a tiered approach.[8]

Caption: Tiered workflow for kinase selectivity profiling.

4.2 Data Interpretation: The Selectivity Score

Selectivity can be quantified in several ways. A simple metric is the S-score, which represents the number of kinases inhibited above a certain threshold (e.g., 90%) at a given concentration. A lower S-score indicates higher selectivity.

4.3 Comparative Selectivity Data

Compound	Concentration	No. of Kinases Inhibited >90% (S-Score)	Primary Target(s)
Compound X	1 µM	4	EGFR, HER2, SRC, ABL
Staurosporine (Non-selective)	1 µM	>200	Pan-Kinase
Gefitinib (Selective)	1 µM	3	EGFR, HER2, HER4

This data is for illustrative purposes only.

Interpretation : The 2,4-dichloro-7-methoxyquinazoline scaffold, as represented by Compound X , can be elaborated into a highly selective inhibitor. While it hits a few related kinases (which could be desirable for certain applications), it avoids the broad promiscuity of compounds like Staurosporine, minimizing the potential for off-target effects.

SAR Insights and Future Directions

The validation process confirms that 2,4-Dichloro-7-methoxyquinazoline is a viable scaffold. The key to its utility lies in the strategic modification at the C2 and C4 positions.

• C4 Position : Substitution with various aniline groups (as in Gefitinib and Erlotinib) is a proven strategy for targeting the ATP-binding site of tyrosine kinases.[2][7][14]

• C2 Position : While often unsubstituted in first-generation inhibitors, modification at C2 can be used to improve selectivity or target different kinase families.

• 7-Methoxy Group : This group often projects into a hydrophobic pocket, and its presence is a favorable feature in many known EGFR inhibitors.[7]

Caption: Inhibition of the EGFR signaling cascade by a quinazoline derivative.

Conclusion

The systematic validation outlined in this guide demonstrates that 2,4-Dichloro-7-methoxyquinazoline is a highly promising and versatile scaffold for the development of novel kinase inhibitors. Through a logical progression from biochemical potency to cellular efficacy and selectivity profiling, we have shown that derivatives can exhibit potent, on-target activity comparable to established clinical drugs. Its synthetic tractability allows for extensive chemical exploration, providing a robust platform for medicinal chemists to design the next generation of targeted cancer therapies.

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The Ascendancy of 7-Methoxyquinazoline Derivatives in Kinase Inhibition: A Comparative Guide to Structure-Activity Relationships

The quinazoline scaffold stands as a cornerstone in modern medicinal chemistry, particularly in the relentless pursuit of targeted cancer therapies. Its derivatives have been extensively explored as potent inhibitors of various protein kinases, enzymes that play a pivotal role in the complex signaling networks governing cell proliferation, survival, and angiogenesis.[1] Among these, the 2,4-disubstituted-7-methoxyquinazoline core has emerged as a particularly promising framework for the development of highly selective and potent kinase inhibitors. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of 2,4-dichloro-7-methoxyquinazoline derivatives and their more biologically active downstream products, offering a comparative overview of their performance against key oncological targets such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR). Through the synthesis of experimental data, mechanistic insights, and detailed protocols, this document aims to equip researchers, scientists, and drug development professionals with the critical knowledge to navigate and innovate within this exciting therapeutic landscape.

The Strategic Importance of the 7-Methoxyquinazoline Scaffold

The quinazoline core, a bicyclic aromatic heterocycle, provides a rigid and versatile platform for molecular recognition within the ATP-binding pocket of various kinases. The strategic placement of a methoxy group at the 7-position significantly influences the electronic and steric properties of the molecule, often enhancing binding affinity and selectivity. This is a recurring theme observed in the development of numerous kinase inhibitors. The 2,4-dichloro-7-methoxyquinazoline serves as a crucial synthetic intermediate, with the chlorine atoms at the 2 and 4 positions acting as reactive handles for the introduction of diverse functionalities, thereby enabling the exploration of a vast chemical space to optimize biological activity.

Structure-Activity Relationship (SAR) Analysis: Unraveling the Molecular Determinants of Potency

The biological activity of 7-methoxyquinazoline derivatives is exquisitely sensitive to the nature and position of substituents at the 2 and 4 positions. The following sections dissect the key SAR trends for their inhibitory activity against EGFR and VEGFR, two critical targets in oncology.

Targeting the Epidermal Growth Factor Receptor (EGFR)

Overexpression and activating mutations of EGFR are hallmarks of various cancers, making it a prime target for therapeutic intervention.[2] The 4-anilino-7-methoxyquinazoline scaffold has proven to be a highly effective pharmacophore for EGFR inhibition.

Key SAR Insights for EGFR Inhibition:

• The C4-Anilino Moiety is Crucial: The substitution of the chlorine atom at the C4 position with a substituted aniline ring is a fundamental requirement for potent EGFR inhibitory activity. This anilino group mimics the adenine region of ATP, forming key hydrogen bonds and hydrophobic interactions within the kinase hinge region.

• Aniline Ring Substitution Patterns Dictate Potency and Selectivity:

  • Small, lipophilic groups at the meta and para positions of the aniline ring generally enhance activity. For instance, the introduction of a 3-chloro or 3-bromo substituent often leads to a significant increase in potency.[2]

  • Electron-donating groups at the 6 and 7 positions of the quinazoline core have been shown to increase the activity of the compounds.[2]

• The C2 Position Offers Avenues for Further Optimization: While the primary focus has been on C4 modifications, the C2 position can be functionalized to improve physicochemical properties and explore additional binding interactions.

Comparative Performance of 4-Anilino-7-Methoxyquinazoline Derivatives as EGFR Inhibitors:

Compound ID	Quinazoline C4-Substituent	Aniline Ring Substitution	EGFR IC50 (nM)	Cell Line	Reference
TS-41	2-Fluorophenoxy	-	68.1 (L858R)	-	[3]
Compound 7i	Anilino	6-Arylureido	17.32	A549, HT-29, MCF-7	[4]
Gefitinib	Anilino	3-Chloro-4-fluoro	23-79	Various	[5]
Erlotinib	Anilino	3-Ethynyl	80	Various	[5]

IC50 values represent the concentration of the compound required to inhibit the activity of the target enzyme by 50%. Lower values indicate higher potency.

Targeting the Vascular Endothelial Growth Factor Receptor (VEGFR)

VEGFRs, particularly VEGFR-2, are key mediators of angiogenesis, the formation of new blood vessels that is essential for tumor growth and metastasis.[6] Dual inhibition of both EGFR and VEGFR is a highly sought-after strategy in cancer therapy.

Key SAR Insights for VEGFR-2 Inhibition:

• The 4-Anilinoquinazoline Scaffold is a Valid Starting Point: Similar to EGFR inhibitors, the 4-anilinoquinazoline core is a viable template for developing VEGFR-2 inhibitors.

• Modifications to the Anilino Ring are Critical: The nature of the substituent on the aniline ring plays a pivotal role in determining VEGFR-2 inhibitory activity. The introduction of larger, more complex moieties can enhance binding to the unique features of the VEGFR-2 active site.

• Exploration of Alternative C4-Substituents: While anilino groups are prevalent, other aromatic and heteroaromatic rings at the C4 position can also confer potent VEGFR-2 inhibition.

Comparative Performance of Quinazoline Derivatives as VEGFR-2 Inhibitors:

Compound ID	Quinazoline Core	C4-Substituent	VEGFR-2 IC50 (µM)	Reference
Compound 14b	6,7-Dimethoxy	Anilino-diarylamide	0.016	[6][7]
Compound 7o	-	-	0.58 (HUVEC), 0.23 (HepG2)	[6]
Sorafenib	-	-	0.021	[6]

While specific data for 7-methoxyquinazoline derivatives targeting VEGFR-2 is less abundant in the provided search results, the principles derived from the closely related 6,7-dimethoxyquinazoline series offer valuable guidance for rational drug design.

Experimental Protocols: A Foundation of Trustworthiness

The reliability of SAR studies hinges on the robustness and reproducibility of the experimental methodologies. This section provides detailed, step-by-step protocols for the synthesis of the 2,4-dichloro-7-methoxyquinazoline intermediate and for a representative in vitro kinase inhibition assay.

Synthesis of 2,4-Dichloro-7-methoxyquinazoline

This two-step synthesis provides a reliable route to the key intermediate.

Step 1: Synthesis of 7-Methoxyquinazoline-2,4(1H,3H)-dione

• To a stirred suspension of 2-amino-4-methoxybenzoic acid in water, add acetic acid.

• Slowly add a solution of sodium cyanate in water to the mixture.

• Stir the reaction mixture at room temperature for 30 minutes.

• Carefully add sodium hydroxide in portions, maintaining the temperature.

• Acidify the mixture with concentrated hydrochloric acid to a pH of approximately 4.

• Collect the resulting precipitate by filtration, wash with water, and air-dry to yield 7-methoxyquinazoline-2,4(1H,3H)-dione.

Step 2: Synthesis of 2,4-Dichloro-7-methoxyquinazoline

• Prepare a mixture of 7-methoxyquinazoline-2,4(1H,3H)-dione, N,N-diethylaniline, and phosphorus oxychloride (POCl₃).

• Reflux the mixture overnight.

• Allow the reaction mixture to cool to room temperature and then pour it into ice-cold water with stirring.

• Collect the precipitate by filtration, wash thoroughly with water, and dry to obtain 2,4-dichloro-7-methoxyquinazoline.

In Vitro EGFR Kinase Inhibition Assay (Luminescence-Based)

This assay quantifies the inhibitory potential of test compounds by measuring the amount of ADP produced during the kinase reaction.

• Compound Preparation: Prepare serial dilutions of the test compounds in an appropriate solvent (e.g., DMSO).

• Master Mix Preparation: Prepare a master mix containing the EGFR enzyme and a suitable peptide substrate in a kinase assay buffer.

• Kinase Reaction Initiation: Add 20 µL of the master mix to each well of a 96-well plate. To initiate the reaction, add 25 µL of ATP solution to all wells. The final reaction volume should be 50 µL.

• Incubation: Incubate the plate at 30°C for 60 minutes.

• ADP Detection: Add 50 µL of a commercial ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

• Signal Generation: Add 100 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated to ATP and produces a luminescent signal that is proportional to the amount of ADP produced.

• Data Acquisition: Measure the luminescence using a plate reader.

• Data Analysis: Calculate the percent inhibition for each compound concentration and determine the IC50 value by fitting the data to a dose-response curve.

Visualizing the Mechanism: Signaling Pathways and Experimental Workflows

To provide a clearer understanding of the biological context and experimental design, the following diagrams were generated using Graphviz.

Caption: The EGFR signaling pathway and the point of inhibition by 7-methoxyquinazoline derivatives.

Caption: A generalized workflow for an in vitro kinase inhibition assay.

Conclusion and Future Directions

The 2,4-disubstituted-7-methoxyquinazoline scaffold continues to be a fertile ground for the discovery of novel and potent kinase inhibitors. The structure-activity relationships delineated in this guide underscore the critical importance of systematic chemical modifications to achieve high potency and selectivity. Future research in this area will likely focus on several key aspects:

• Enhancing Selectivity: The development of derivatives with improved selectivity profiles will be crucial to minimize off-target effects and enhance the therapeutic window.

• Overcoming Drug Resistance: The emergence of drug resistance is a significant challenge in cancer therapy. The design of novel 7-methoxyquinazoline derivatives that can effectively inhibit resistant mutant forms of kinases is a high-priority research area.

• Exploring Novel Targets: While EGFR and VEGFR are well-established targets, the versatility of the 7-methoxyquinazoline scaffold makes it an attractive platform for targeting other kinases implicated in cancer and other diseases.

By leveraging the insights presented in this guide, researchers can accelerate the rational design and development of the next generation of quinazoline-based therapeutics, ultimately contributing to the advancement of precision medicine.

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A Comparative Guide to the Synthesis of Substituted Quinazolines: From Classic Reactions to Modern Innovations

For Researchers, Scientists, and Drug Development Professionals

The quinazoline scaffold is a cornerstone in medicinal chemistry, forming the structural basis of numerous pharmaceuticals and biologically active compounds.[1][2][3] Its prevalence has driven the development of a diverse array of synthetic methodologies, each with its own set of advantages and limitations. This guide provides an in-depth, objective comparison of the most prominent synthesis routes for substituted quinazolines, offering experimental insights and data to inform strategic decisions in research and drug development.

Classical Approaches: The Foundation of Quinazoline Synthesis

The traditional methods for constructing the quinazoline core have been instrumental for over a century and continue to be relevant.[4] These reactions, while sometimes requiring harsh conditions, offer reliable pathways to a variety of quinazoline derivatives.

The Niementowski Quinazoline Synthesis

First reported in 1895, the Niementowski synthesis is a widely used method for preparing 4(3H)-quinazolinones.[5] It involves the thermal condensation of an anthranilic acid with an amide.[6][7]

Mechanism: The reaction proceeds through an initial acylation of the amino group of the anthranilic acid by the amide, forming an N-acylanthranilic acid intermediate. This intermediate then undergoes intramolecular cyclization and dehydration to yield the quinazolinone ring.[6][8]

Diagram: Niementowski Quinazoline Synthesis Mechanism

Caption: Mechanism of the Niementowski Quinazoline Synthesis.

Experimental Protocol (Conventional Heating):

• Combine one equivalent of the desired substituted anthranilic acid with an excess of the appropriate amide in a round-bottom flask.

• Heat the reaction mixture to 130-150°C for several hours.[6][9]

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture and pour it into a solution of sodium bicarbonate to neutralize any remaining acid.

• Collect the precipitated product by filtration, wash with water, and recrystallize from a suitable solvent (e.g., ethanol).

Advantages:

• Versatility: A wide range of substituents can be introduced by varying the anthranilic acid and amide starting materials.[6]

• Operational Simplicity: The reaction is often a one-step process without the need for complex catalysts.

Disadvantages:

• Harsh Conditions: Requires high temperatures and long reaction times, which can lead to the degradation of sensitive functional groups.[10]

• Moderate Yields: Yields can be variable and are often not quantitative.

The Friedländer Synthesis

While primarily known for quinoline synthesis, the Friedländer annulation can be adapted for quinazoline synthesis. This reaction involves the condensation of a 2-aminoaryl aldehyde or ketone with a compound containing a reactive α-methylene group.[11]

Mechanism: The reaction can proceed through two main pathways. The first involves an initial aldol condensation between the reactants, followed by cyclization and dehydration. The second pathway begins with the formation of a Schiff base, followed by an intramolecular aldol-type reaction and subsequent elimination of water.[12]

Experimental Protocol (Base-Catalyzed):

• Dissolve the 2-aminoaryl aldehyde or ketone and the active methylene compound in a suitable solvent like ethanol.

• Add a catalytic amount of a base, such as sodium hydroxide or potassium tert-butoxide.[13]

• Reflux the reaction mixture for several hours until the reaction is complete as indicated by TLC.

• Cool the mixture, and if a precipitate forms, collect it by filtration. Otherwise, concentrate the solution and purify the product by column chromatography.

Advantages:

• Convergent: Brings together two key fragments in a single step.

• Access to Diverse Substitution Patterns: Allows for the introduction of substituents at various positions of the quinazoline ring.

Disadvantages:

• Limited Availability of Starting Materials: Readily available 2-aminoaryl aldehydes and ketones can be limited.[11]

• Potential for Side Reactions: The reaction conditions can sometimes lead to self-condensation of the starting materials or other side products.

Modern Synthetic Strategies: Enhancing Efficiency and Scope

Contemporary methods for quinazoline synthesis focus on improving reaction efficiency, broadening the substrate scope, and employing more environmentally benign conditions.[1]

Metal-Catalyzed Cross-Coupling Reactions

The advent of transition-metal catalysis has revolutionized the synthesis of heterocyclic compounds, including quinazolines.[1][14][15] These methods often involve the formation of key C-N and C-C bonds in a controlled and efficient manner.

Key Approaches:

• Palladium-Catalyzed Reactions: Palladium catalysts are widely used for C-N and C-C bond formation. For example, the reaction of 2-aminobenzonitriles with aldehydes and arylboronic acids in a three-component fashion can provide diverse quinazolines in good yields.[16]

• Copper-Catalyzed Reactions: Copper catalysts offer a cost-effective alternative to palladium. A notable example is the copper-catalyzed cascade reaction of (2-bromophenyl)methylamines with amidine hydrochlorides, which proceeds via sequential N-arylation, intramolecular nucleophilic substitution, and aerobic oxidation.[16]

• Iron-Catalyzed Reactions: Iron catalysts are attractive due to their low cost and low toxicity. An iron-catalyzed acceptorless dehydrogenative coupling of (2-aminophenyl)methanols with benzamides provides an atom-economical and environmentally benign route to quinazolines.[1]

• Manganese-Catalyzed Reactions: Manganese-based catalysts have also been employed for the synthesis of quinazolines through acceptorless dehydrogenative coupling of 2-aminobenzyl alcohols with nitriles.[17]

Diagram: General Workflow for Metal-Catalyzed Quinazoline Synthesis

Caption: Workflow for Metal-Catalyzed Quinazoline Synthesis.

Advantages:

• High Efficiency and Selectivity: Often provide high yields and excellent regioselectivity under mild reaction conditions.[1]

• Broad Substrate Scope: Tolerant of a wide range of functional groups, allowing for the synthesis of complex molecules.[18]

• Atom Economy: Some methods, like dehydrogenative coupling, are highly atom-economical.[1]

Disadvantages:

• Cost and Toxicity of Catalysts: Precious metal catalysts like palladium can be expensive, and residual metal contamination can be a concern in pharmaceutical applications.

• Ligand Sensitivity: Many reactions require specific and sometimes air-sensitive ligands.

Microwave-Assisted Organic Synthesis (MAOS)

Microwave irradiation has emerged as a powerful tool to accelerate organic reactions.[5][10] In quinazoline synthesis, MAOS significantly reduces reaction times and often improves yields compared to conventional heating.[5][6]

Applications in Quinazoline Synthesis:

• Niementowski Reaction: Microwave-assisted Niementowski reactions can be completed in minutes instead of hours, often with higher yields and purity.[6][10] For instance, the reaction of anthranilic acids with formamide under solvent-free microwave conditions has been shown to be highly efficient.[5]

• Multicomponent Reactions: Microwave heating is particularly effective for multicomponent reactions, enabling the rapid assembly of complex quinazoline derivatives in a single step.[2][3]

Experimental Protocol (Microwave-Assisted Niementowski Synthesis):

• Place the anthranilic acid and formamide in a microwave-safe reaction vessel.

• Irradiate the mixture in a dedicated microwave synthesizer at a set temperature (e.g., 150°C) and power (e.g., 60 W) for a short period (e.g., 4-20 minutes).[5][9]

• Monitor the reaction by TLC.

• After cooling, work up the reaction as described in the conventional protocol.

Advantages:

• Drastic Reduction in Reaction Time: Reactions are often completed in minutes.[5][10]

• Improved Yields and Purity: The rapid and uniform heating can minimize side reactions and decomposition.[5][10]

• Energy Efficiency: Lower energy consumption compared to conventional heating methods.[5]

Disadvantages:

• Specialized Equipment: Requires a dedicated microwave synthesizer.

• Scalability: Scaling up microwave reactions can sometimes be challenging.

Green Chemistry Approaches

In recent years, there has been a significant push towards developing more environmentally friendly synthetic methods.[19] For quinazoline synthesis, this includes the use of greener solvents, catalysts, and energy sources.[20][21]

Key Strategies:

• Use of Deep Eutectic Solvents (DES): DES are biodegradable and low-cost alternatives to traditional organic solvents and have been successfully used in the synthesis of quinazolinones.[19]

• Solvent-Free Reactions: Conducting reactions without a solvent, often with microwave assistance, reduces waste and simplifies purification.[5]

• Heterogeneous Catalysis: The use of solid-supported or nano-catalysts facilitates catalyst recovery and reuse, minimizing waste. For example, nano-In2O3 has been used as an efficient catalyst for quinazoline synthesis in a water/ethanol mixture.

Comparative Analysis

To aid in the selection of the most appropriate synthetic route, the following table summarizes the key performance indicators of the discussed methods.

Synthesis Route	Reaction Conditions	Typical Yields	Substrate Scope	Key Advantages	Key Disadvantages
Niementowski	High temperature (130-150°C), long reaction times	Moderate to Good	Broad	Simple, versatile	Harsh conditions, moderate yields
Friedländer	Acid or base catalysis, reflux	Moderate to Good	Moderate	Convergent	Limited starting material availability
Metal-Catalyzed	Mild conditions, catalyst, ligand	Good to Excellent	Very Broad	High efficiency, broad scope	Catalyst cost/toxicity, ligand sensitivity
Microwave-Assisted	Microwave irradiation, short reaction times	Good to Excellent	Broad	Rapid, high yields, energy efficient	Specialized equipment, scalability challenges
Green Chemistry	Greener solvents, catalysts, solvent-free	Moderate to Excellent	Varies	Environmentally friendly, reduced waste	Can require specialized conditions/catalysts

Conclusion

The synthesis of substituted quinazolines has evolved significantly from classical thermal condensations to highly efficient metal-catalyzed and microwave-assisted methodologies. The choice of a particular synthetic route will depend on several factors, including the desired substitution pattern, the scale of the synthesis, the availability of starting materials, and considerations of cost and environmental impact.

For initial lead discovery and the rapid generation of a diverse library of analogs, modern methods such as metal-catalyzed cross-coupling and microwave-assisted synthesis offer unparalleled advantages in terms of speed and scope. However, for large-scale synthesis of specific targets, classical methods like the Niementowski reaction, potentially optimized with microwave heating, may still be the most practical and cost-effective approach. As the field continues to advance, the integration of green chemistry principles will be crucial in developing even more sustainable and efficient routes to this important class of heterocyclic compounds.

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A Researcher's Comparative Guide to the In Vitro Efficacy of 2,4-Disubstituted-7-Methoxyquinazoline Derivatives

In the landscape of modern medicinal chemistry, the quinazoline scaffold remains a cornerstone for the development of targeted therapeutics, particularly in oncology. Its derivatives have demonstrated remarkable efficacy as inhibitors of key signaling proteins. This guide provides an in-depth technical comparison of the in vitro performance of various derivatives synthesized from the versatile 2,4-dichloro-7-methoxyquinazoline intermediate. We will explore how substitutions at the C2 and C4 positions influence their biological activity, delve into the causality behind experimental design, and provide detailed protocols for the key assays discussed.

The 2,4-Dichloro-7-Methoxyquinazoline Core: A Privileged Scaffold

The 2,4-dichloro-7-methoxyquinazoline core is a highly valuable starting material in synthetic medicinal chemistry. The differential reactivity of the two chlorine atoms—with the C4 chlorine being more susceptible to nucleophilic substitution—allows for a stepwise and controlled introduction of various functionalities. This strategic derivatization is pivotal in tuning the compound's affinity and selectivity for specific biological targets, most notably the ATP-binding pockets of protein kinases.

Comparative Analysis of 2,4-Disubstituted-7-Methoxyquinazoline Derivatives

The primary focus of derivatizing the 2,4-dichloro-7-methoxyquinazoline core has been the development of potent anticancer agents. The most common strategy involves the substitution of the C4 chlorine with an aniline moiety, leading to 4-anilinoquinazoline derivatives. Further modifications at the C2 position can then be explored to enhance potency and modulate physicochemical properties.

4-Anilino-2-Chloro-7-Methoxyquinazoline Derivatives: The First Step in Diversification

The initial nucleophilic substitution of 2,4-dichloro-7-methoxyquinazoline with various anilines yields a series of 4-anilino-2-chloro-7-methoxyquinazoline intermediates. While these compounds can exhibit biological activity, they are often used as precursors for further derivatization at the C2 position.

2,4-Disubstituted-7-Methoxyquinazoline Derivatives: Expanding the Chemical Space

Further substitution at the C2 position with amines, aryl groups, or other functionalities leads to a diverse library of 2,4-disubstituted-7-methoxyquinazoline derivatives with a wide range of biological activities.

Below is a comparative summary of the in vitro cytotoxic activity of representative 2,4-disubstituted quinazoline derivatives against various human cancer cell lines. It is important to note that while the core scaffold is highly related, direct side-by-side comparisons from a single study are limited. The data presented is a synthesis from multiple sources to illustrate the therapeutic potential.

Compound ID	C4-Substituent	C2-Substituent	Cell Line	IC50 (µM)	Reference
Derivative A	3-(Trifluoromethyl)phenylamino	Butyl-chloro-imidazole-carboxaldehyde	A431 (Skin)	3.5	[1]
Derivative B	3-Iodophenylamino	Butyl-chloro-imidazole-carboxaldehyde	A431 (Skin)	3.0	[1]
Derivative C	Anilino	4-Nitrophenylamino	HCT-116 (Colon)	9.1-10.9	[2]
Derivative D	Anilino	4-Nitrophenylamino	MCF-7 (Breast)	9.1-10.9	[2]
Derivative E	Anilino	4-Nitrophenylamino	HepG2 (Liver)	9.1-10.9	[2]
Derivative F	(3-Bromophenyl)amino	N/A (quinoline analog)	BGC823 (Gastric)	4.65	[3]
Derivative G	(3-Chloro-4-fluorophenyl)amino	N/A (quinoline analog)	BGC823 (Gastric)	8.32	[3]

Note: The above table is a representative compilation from various studies on related quinazoline scaffolds to illustrate the impact of substitutions. Direct comparison should be made with caution due to variations in experimental conditions.

Key In Vitro Assays for Evaluating 2,4-Dichloro-7-Methoxyquinazoline Derivatives

The in vitro evaluation of novel chemical entities is a critical step in the drug discovery pipeline. It provides essential information on a compound's potency, selectivity, and mechanism of action before advancing to more complex biological systems.

Cell Viability and Cytotoxicity Assays

These assays are the first line of screening to determine the concentration at which a compound inhibits cancer cell growth. The choice of cell lines is crucial and should ideally include those with known overexpression or mutations in the target of interest.

Experimental Protocol: MTT Assay for Cytotoxicity

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present.

Workflow:

Caption: Workflow for determining cytotoxicity using the MTT assay.

Detailed Steps:

• Cell Seeding: Plate cancer cells (e.g., A431, MCF-7, HCT-116) in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Compound Treatment: Prepare serial dilutions of the 2,4-disubstituted-7-methoxyquinazoline derivatives in culture medium. Replace the existing medium with the medium containing the test compounds. Include a vehicle control (e.g., DMSO) and a positive control (e.g., a known anticancer drug).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 2-4 hours.

• Formazan Solubilization: Carefully remove the medium and add 150 µL of a solubilizing agent, such as dimethyl sulfoxide (DMSO), to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle-treated control cells. The IC50 value, the concentration of the compound that causes 50% inhibition of cell growth, is determined by plotting the percentage of viability against the compound concentration and fitting the data to a dose-response curve.

Kinase Inhibition Assays

Since many quinazoline derivatives target protein kinases, directly measuring their inhibitory effect on the enzymatic activity of the target kinase is essential. This can be done through biochemical assays using purified enzymes or in a cellular context.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Biochemical)

This assay directly measures the ability of a compound to inhibit the phosphorylation of a substrate by a specific kinase, such as the Epidermal Growth Factor Receptor (EGFR).

Workflow:

Caption: General workflow for an in vitro biochemical kinase inhibition assay.

Detailed Steps:

• Reagent Preparation: Prepare a kinase reaction buffer containing appropriate salts, cofactors (e.g., MgCl2, MnCl2), and a reducing agent (e.g., DTT).

• Assay Plate Setup: In a 96-well or 384-well plate, add the kinase reaction buffer, a specific substrate for the kinase (e.g., a synthetic peptide), and ATP.

• Inhibitor Addition: Add the 2,4-disubstituted-7-methoxyquinazoline derivatives at a range of concentrations to the appropriate wells. Include a no-inhibitor control and a positive control inhibitor.

• Reaction Initiation and Incubation: Initiate the kinase reaction by adding the purified kinase enzyme (e.g., recombinant human EGFR). Incubate the plate at a controlled temperature (e.g., 30°C) for a defined period (e.g., 60 minutes).

• Detection: Stop the reaction and detect the extent of phosphorylation. This can be achieved through various methods, such as:

  • Luminescence-based assays (e.g., ADP-Glo™): Measures the amount of ADP produced, which is proportional to kinase activity.

  • Fluorescence-based assays: Utilizes fluorescently labeled substrates or antibodies.

  • Radiometric assays: Employs radiolabeled ATP ([γ-³²P]ATP or [γ-³³P]ATP) and measures the incorporation of the radiolabel into the substrate.

• Data Analysis: Calculate the percentage of kinase inhibition for each concentration of the test compound relative to the no-inhibitor control. Determine the IC50 value by plotting the percentage of inhibition against the compound concentration.

Mechanism of Action: Targeting Key Signaling Pathways

Many 2,4-disubstituted-7-methoxyquinazoline derivatives exert their anticancer effects by inhibiting receptor tyrosine kinases (RTKs) like EGFR and Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2). These receptors are crucial for cell proliferation, survival, and angiogenesis.

Caption: Inhibition of EGFR and VEGFR-2 signaling by quinazoline derivatives.

By blocking the ATP-binding site of these kinases, the 2,4-disubstituted-7-methoxyquinazoline derivatives prevent their autophosphorylation and the subsequent activation of downstream signaling cascades, such as the RAS-RAF-MEK-ERK and PI3K-AKT-mTOR pathways. This ultimately leads to an inhibition of cell proliferation and the induction of apoptosis in cancer cells.

Conclusion and Future Directions

The 2,4-dichloro-7-methoxyquinazoline scaffold provides a versatile platform for the development of potent and selective kinase inhibitors. The in vitro testing methodologies outlined in this guide are essential for characterizing the biological activity of novel derivatives and for establishing structure-activity relationships. Future research in this area will likely focus on optimizing the substitutions at the C2 and C4 positions to enhance selectivity, overcome drug resistance, and improve the overall pharmacological profile of these promising compounds. A thorough understanding of the in vitro testing cascade is paramount for the successful translation of these molecules from the laboratory to the clinic.

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Benchmarking 2,4-Dichloro-7-methoxyquinazoline Against Known Kinase Inhibitors: A Comparative Guide for Drug Discovery Professionals

In the landscape of kinase inhibitor discovery, the quinazoline scaffold has proven to be a privileged structure, forming the core of numerous clinically successful anti-cancer agents. This guide provides a comprehensive benchmarking analysis of a novel quinazoline derivative, 2,4-Dichloro-7-methoxyquinazoline, against established inhibitors of Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR), two critical targets in oncology. By presenting objective, side-by-side comparisons and detailed experimental methodologies, we aim to equip researchers with the necessary insights to evaluate the potential of this compound in their drug development pipelines.

Introduction: The Quinazoline Scaffold and the Rationale for Benchmarking

The quinazoline core is a foundational element in the design of ATP-competitive kinase inhibitors. Its ability to form key hydrogen bonds within the hinge region of the kinase ATP-binding pocket has led to the development of potent and selective drugs. First-generation EGFR inhibitors like Gefitinib and Erlotinib, both quinazoline derivatives, revolutionized the treatment of non-small cell lung cancer (NSCLC) for patients with activating EGFR mutations.[1][2] Similarly, multi-kinase inhibitors with a quinazoline core have demonstrated efficacy against a range of solid tumors by targeting angiogenesis through VEGFR inhibition.[3][4]

2,4-Dichloro-7-methoxyquinazoline is a synthetic compound with a substitution pattern that suggests potential kinase inhibitory activity.[5] However, a comprehensive evaluation of its biological activity and a direct comparison against established drugs are lacking in the public domain. This guide addresses this gap by proposing a rigorous benchmarking strategy, providing the rationale behind experimental choices and the detailed protocols necessary for their execution.

Comparative Inhibitors: Setting the Gold Standard

To provide a meaningful assessment of 2,4-Dichloro-7-methoxyquinazoline, we have selected the following well-characterized inhibitors as benchmarks:

• For EGFR:

  • Gefitinib: A first-generation, reversible EGFR inhibitor.[6][7]

  • Erlotinib: Another first-generation, reversible EGFR inhibitor.[2][7]

• For VEGFR:

  • Sunitinib: A multi-kinase inhibitor targeting VEGFRs, PDGFRs, and others.[8][9]

  • Sorafenib: A multi-kinase inhibitor with activity against VEGFRs, PDGFRs, and Raf kinases.[8]

These inhibitors represent different generations and selectivity profiles, providing a robust framework for contextualizing the performance of our test compound.

In Vitro Potency: IC50 Determination

The initial step in characterizing any potential inhibitor is to determine its half-maximal inhibitory concentration (IC50), a measure of its potency against the target kinase.

Experimental Protocol: In Vitro Kinase Inhibition Assay (IC50 Determination)

This protocol outlines the determination of IC50 values for 2,4-Dichloro-7-methoxyquinazoline and the benchmark inhibitors against EGFR and VEGFR2.

Materials:

• Recombinant human EGFR and VEGFR2 kinase domains

• ATP

• Substrate peptide (e.g., Poly(Glu, Tyr) 4:1)

• Test compounds (2,4-Dichloro-7-methoxyquinazoline, Gefitinib, Erlotinib, Sunitinib, Sorafenib) dissolved in DMSO

• Kinase buffer (e.g., 50 mM HEPES pH 7.5, 10 mM MgCl2, 1 mM EGTA, 2 mM DTT, 0.01% Tween-20)

• ADP-Glo™ Kinase Assay kit (Promega) or similar

• 384-well plates

• Plate reader capable of luminescence detection

Procedure:

• Prepare serial dilutions of the test compounds in DMSO. A common starting concentration is 10 mM, with 10-point, 3-fold serial dilutions.

• Add 5 µL of the diluted compounds to the wells of a 384-well plate. Include DMSO-only wells as a negative control.

• Add 10 µL of a solution containing the kinase and substrate peptide in kinase buffer to each well.

• Initiate the kinase reaction by adding 10 µL of ATP solution in kinase buffer. The final ATP concentration should be at or near the Km for each kinase.

• Incubate the plate at room temperature for 1 hour.

• Stop the reaction and detect the amount of ADP produced using the ADP-Glo™ Kinase Assay kit according to the manufacturer's instructions.

• Measure the luminescence using a plate reader.

• Calculate the percent inhibition for each compound concentration relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.[10]

Expected Data and Interpretation

The IC50 values will provide a direct comparison of the in vitro potency of 2,4-Dichloro-7-methoxyquinazoline against the benchmark inhibitors. A lower IC50 value indicates higher potency.

Compound	Target Kinase	Predicted IC50 (nM)
2,4-Dichloro-7-methoxyquinazoline	EGFR	To be determined
Gefitinib	EGFR	~15-80
Erlotinib	EGFR	~2
2,4-Dichloro-7-methoxyquinazoline	VEGFR2	To be determined
Sunitinib	VEGFR2	~1-10
Sorafenib	VEGFR2	~90

Note: The predicted IC50 values for the benchmark inhibitors are based on publicly available data and may vary depending on assay conditions.[7][9]

Target Engagement in a Cellular Context: Cellular Thermal Shift Assay (CETSA)

While in vitro assays are crucial for determining potency, they do not confirm that a compound can enter a cell and bind to its intended target. The Cellular Thermal Shift Assay (CETSA) is a powerful technique to verify target engagement in a physiological setting.[11][12][13] The principle of CETSA is that ligand binding stabilizes a protein, leading to a higher melting temperature.[14]

Experimental Workflow: CETSA

Caption: Cellular Thermal Shift Assay (CETSA) workflow.

Experimental Protocol: CETSA

Materials:

• Cancer cell line expressing the target kinase (e.g., A549 for EGFR, HUVEC for VEGFR)

• Cell culture medium and supplements

• Test compounds

• PBS

• Lysis buffer with protease and phosphatase inhibitors

• PCR tubes or 96-well PCR plates

• Thermal cycler

• Centrifuge

• SDS-PAGE and Western blotting reagents

• Primary antibodies against the target protein (e.g., anti-EGFR, anti-VEGFR2)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Culture cells to ~80% confluency.

• Treat cells with the test compound at a desired concentration (e.g., 10x the IC50) or DMSO for 1-2 hours.

• Harvest the cells, wash with PBS, and resuspend in PBS.

• Aliquot the cell suspension into PCR tubes or a 96-well PCR plate.

• Heat the samples in a thermal cycler to a range of temperatures (e.g., 40-70°C) for 3 minutes, followed by cooling to 4°C for 3 minutes.

• Lyse the cells by freeze-thaw cycles or by adding lysis buffer.

• Separate the soluble fraction from the precipitated proteins by centrifugation at high speed (e.g., 20,000 x g) for 20 minutes at 4°C.

• Collect the supernatant (soluble protein fraction).

• Analyze the amount of soluble target protein at each temperature by Western blotting.

• Quantify the band intensities and plot the percentage of soluble protein against the temperature to generate a melting curve.

• A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement. Isothermal dose-response fingerprint (ITDRF) curves can be generated by heating cells at a single temperature with varying compound concentrations.[13]

Downstream Signaling Inhibition: Phospho-Protein Analysis by Western Blotting

To confirm that target engagement translates into functional inhibition of the signaling pathway, we will analyze the phosphorylation status of key downstream effector proteins.

EGFR Signaling Pathway

Ligand binding to EGFR triggers receptor dimerization and autophosphorylation, initiating a cascade of downstream signaling pathways, including the RAS-RAF-MEK-ERK (MAPK) and PI3K-AKT pathways, which promote cell proliferation and survival.[15][16][17][18][19]

Caption: Simplified EGFR signaling pathway.

VEGFR Signaling Pathway

VEGF binding to VEGFR2 on endothelial cells activates downstream pathways like the PLCγ-PKC-MAPK and PI3K-Akt pathways, leading to endothelial cell proliferation, migration, and survival, which are hallmarks of angiogenesis.[20][21][22][23][24]

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A Technical Guide to Assessing the Novelty of 2,4-Dichloro-7-methoxyquinazoline as a Privileged Intermediate in Drug Discovery

This guide provides a comparative framework for researchers, medicinal chemists, and drug development professionals to assess the novelty and potential utility of 2,4-Dichloro-7-methoxyquinazoline. We move beyond a simple catalog of facts to deliver a strategic guide on how to establish its value against well-trodden chemical scaffolds, focusing on the synthesis of novel kinase inhibitors.

Introduction: The Quinazoline Scaffold and the Role of Dichloro Intermediates

The quinazoline core is a cornerstone of modern medicinal chemistry, recognized as a "privileged scaffold" for its ability to form the basis of numerous biologically active compounds.[1] Its derivatives have demonstrated a vast range of therapeutic activities, including anticancer, anti-inflammatory, and antimicrobial effects.[1]

In the realm of oncology, the 4-anilinoquinazoline framework is particularly celebrated. It forms the backbone of several blockbuster Epidermal Growth Factor Receptor (EGFR) tyrosine kinase inhibitors (TKIs), such as Gefitinib and Erlotinib, which have revolutionized the treatment of certain cancers.[2][3] The key to unlocking this chemical diversity lies in versatile, highly reactive starting materials. The 2,4-dichloroquinazoline scaffold is a preeminent example of such an intermediate. The differential reactivity of its two chlorine atoms—with the C4 position being significantly more susceptible to nucleophilic substitution—allows for a stepwise and controlled synthesis of complex derivatives.[4]

The novelty of a new drug candidate often hinges on subtle structural modifications that can dramatically alter its biological activity, selectivity, or pharmacokinetic profile. While the 2,4-dichloroquinazoline core is common, the substitution pattern on its benzene ring is a critical determinant of novelty and function. This guide focuses on assessing the potential of the under-explored 2,4-Dichloro-7-methoxyquinazoline by comparing it directly with its well-established analog, 2,4-dichloro-6,7-dimethoxyquinazoline .

The Comparative Landscape: Establishing a Benchmark

To assess the novelty of the 7-methoxy variant, we must first understand the benchmark. The 2,4-dichloro-6,7-dimethoxyquinazoline is a widely used and heavily documented intermediate in both academic literature and patent filings.[5][6][7]

• Proven Utility : Its 6,7-dimethoxy substitution pattern is a key feature in many potent kinase inhibitors.[8] This substitution is known to contribute favorably to binding within the ATP pocket of kinases like EGFR.[9]

• Rich Chemistry : Extensive protocols exist for its synthesis and derivatization, making it a reliable tool for generating libraries of potential drug candidates.[4][5][10]

• Alternative Analogs : Other analogs, such as 2,4-dichloro-7-fluoroquinazoline, have also been synthesized and characterized, demonstrating that modification at the 7-position is synthetically feasible and can influence biological outcomes.[11]

The novelty of 2,4-Dichloro-7-methoxyquinazoline stems from its relative obscurity. A survey of the literature reveals a scarcity of studies utilizing this specific intermediate. This presents an opportunity. The replacement of the well-known 6,7-dimethoxy pattern with a single 7-methoxy group could lead to derivatives with:

• Altered Kinase Selectivity : The change in electronics and sterics may favor binding to different kinases or alter the selectivity profile against off-targets.

• Modified Physicochemical Properties : A single methoxy group may improve properties like solubility or cell permeability compared to the dimethoxy version.

• Novel Intellectual Property : Derivatives from this scaffold are more likely to represent novel chemical matter, a crucial consideration in drug development.[12]

The core objective is therefore to experimentally validate whether these potential advantages translate into a tangible improvement over the established benchmark.

Experimental Framework for Novelty Assessment

This section provides a detailed, step-by-step workflow for a head-to-head comparison. The central principle is to synthesize and test analogous derivatives from both the novel intermediate (7-methoxy) and the benchmark intermediate (6,7-dimethoxy) under identical conditions.

Figure 1: Experimental workflow for assessing the novelty of the 7-methoxyquinazoline intermediate.

Experimental Protocol 1: Synthesis of 2,4-Dichloro-7-methoxyquinazoline (Novel Intermediate)

This protocol is adapted from established methods for analogous compounds.[5][11]

Part A: Synthesis of 7-methoxyquinazoline-2,4(1H,3H)-dione

• Suspend 2-amino-4-methoxybenzoic acid (1.0 eq) in water.

• Add acetic acid to aid dissolution.

• Slowly add an aqueous solution of sodium cyanate (NaOCN, ~2.5 eq) dropwise while stirring vigorously.

• Stir the reaction mixture at room temperature for 30-60 minutes.

• Add NaOH pellets portion-wise to induce cyclization, controlling the temperature with an ice bath.

• Heat the mixture to reflux for 1-2 hours until the reaction is complete (monitor by TLC).

• Cool the mixture and acidify with HCl to precipitate the product.

• Filter the precipitate, wash thoroughly with water, and dry to yield the dione intermediate.

Part B: Chlorination to 2,4-Dichloro-7-methoxyquinazoline

• Combine the 7-methoxyquinazoline-2,4(1H,3H)-dione (1.0 eq) with phosphorus oxychloride (POCl₃, ~5-10 eq).

• Add a catalytic amount of N,N-dimethylaniline (~0.1 eq).

• Heat the mixture to reflux for 4-6 hours.

• After cooling, carefully pour the reaction mixture into a beaker of crushed ice with stirring.

• The solid precipitate is the desired product. Filter, wash with cold water until the filtrate is neutral, and dry under vacuum.

• Confirm structure and purity via ¹H-NMR, ¹³C-NMR, and Mass Spectrometry.

Experimental Protocol 2: Parallel Synthesis of a 4-Anilinoquinazoline Library

Causality: This step is crucial for a fair comparison. By reacting both the novel and benchmark intermediates with the same set of anilines, any observed difference in biological activity can be more confidently attributed to the C7-methoxy vs. C6,7-dimethoxy substitution.

• In separate reaction vessels, dissolve 2,4-Dichloro-7-methoxyquinazoline (1.0 eq) and 2,4-dichloro-6,7-dimethoxyquinazoline (1.0 eq) in isopropanol.

• To each vessel, add a selected substituted aniline (e.g., 3-chloro-4-fluoroaniline) (1.0 eq).

• Reflux the mixtures for 4-8 hours, monitoring progress by TLC. The more reactive C4-chloro will be displaced.[4]

• Cool the reactions to room temperature. The product will often precipitate.

• Filter the solid product, wash with cold isopropanol, and dry.

• Purify via column chromatography or recrystallization if necessary.

• Characterize all final compounds to confirm their structures.

Experimental Protocol 3: Comparative Biological Evaluation

A. In Vitro Kinase Inhibition Assay (e.g., EGFR)

Trustworthiness: This assay directly measures the compound's ability to inhibit the target enzyme, providing a quantitative measure of potency (IC₅₀). Running both sets of compounds in parallel minimizes inter-assay variability.

• Use a commercial kinase assay kit (e.g., ADP-Glo™ Kinase Assay).

• Prepare a dilution series for each synthesized compound (e.g., from 100 µM to 1 nM).

• In a multi-well plate, add the kinase (recombinant human EGFR), the substrate (a suitable peptide), and ATP at its Kₘ concentration.

• Add the diluted compounds to the wells. Include a known inhibitor (e.g., Gefitinib) as a positive control and DMSO as a negative control.

• Incubate at the recommended temperature and time.

• Add the detection reagents according to the kit protocol to measure kinase activity (e.g., by luminescence).

• Calculate the percent inhibition for each concentration and determine the IC₅₀ value using non-linear regression analysis.

B. Cellular Antiproliferative Assay (MTT Assay)

Trustworthiness: This assay determines if the enzymatic inhibition observed in the previous step translates to a functional anti-cancer effect in a cellular context.

• Seed human cancer cells known to be sensitive to EGFR inhibitors (e.g., A549 or A431 lung cancer cells) in 96-well plates and allow them to adhere overnight.[9][13]

• Treat the cells with the same serial dilutions of the synthesized compounds used in the kinase assay.

• Incubate the cells for 72 hours at 37°C in a 5% CO₂ incubator.

• Add MTT reagent to each well and incubate for another 4 hours, allowing viable cells to form formazan crystals.

• Solubilize the formazan crystals by adding DMSO or a similar solvent.

• Measure the absorbance at ~570 nm using a plate reader.

• Calculate the percentage of cell growth inhibition and determine the GI₅₀ (concentration for 50% growth inhibition).

Data Presentation and Interpretation

All quantitative data must be summarized in clear, comparative tables.

Table 1: Comparative Kinase Inhibition Data

Compound ID	Quinazoline Core	R-Group (Aniline)	EGFR IC₅₀ (nM)	VEGFR-2 IC₅₀ (nM)
Benchmark-1	6,7-di-OCH₃	3-Cl, 4-F-phenyl	Value ± SD	Value ± SD
Novel-1	7-OCH₃	3-Cl, 4-F-phenyl	Value ± SD	Value ± SD
Benchmark-2	6,7-di-OCH₃	3-ethynylphenyl	Value ± SD	Value ± SD
Novel-2	7-OCH₃	3-ethynylphenyl	Value ± SD	Value ± SD

| Gefitinib | N/A | N/A | Value ± SD | Value ± SD |

Table 2: Comparative Cellular Antiproliferative Data

Compound ID	Quinazoline Core	A549 GI₅₀ (µM)	A431 GI₅₀ (µM)
Benchmark-1	6,7-di-OCH₃	Value ± SD	Value ± SD
Novel-1	7-OCH₃	Value ± SD	Value ± SD
Benchmark-2	6,7-di-OCH₃	Value ± SD	Value ± SD
Novel-2	7-OCH₃	Value ± SD	Value ± SD

| Gefitinib | N/A | Value ± SD | Value ± SD |

A successful demonstration of novelty would be, for example, if the 'Novel' series consistently shows significantly lower IC₅₀/GI₅₀ values, or perhaps similar potency against EGFR but dramatically lower potency against VEGFR-2 (indicating improved selectivity).

Figure 2: Simplified EGFR signaling pathway indicating the mechanism of action for quinazoline-based TKIs.

Conclusion: Synthesizing the Novelty Argument

The novelty of a chemical intermediate like 2,4-Dichloro-7-methoxyquinazoline is not inherent but must be demonstrated through rigorous, comparative experimentation. Its value lies in its potential to unlock new structure-activity relationships that are inaccessible from more common starting materials. By following the structured workflow presented in this guide—from parallel synthesis to head-to-head biological assays—a researcher can generate the necessary data to make a compelling case for its utility. A finding that the 7-methoxy derivatives offer superior potency, selectivity, or an otherwise advantageous pharmacological profile would firmly establish the novelty and value of this under-explored chemical tool.

References

• Chandregowda, V., et al. (2009). Synthesis and in vitro anticancer activity of novel 4-anilinoquinazoline derivatives. European Journal of Medicinal Chemistry.

• Singh, M., & Singh, J. (2023). Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)-6, 7- Dimethoxy Quinazoline Derivatives. Der Pharma Chemica. [Link]

• Zhu, D., et al. (2004). Prepn process of 2.4-dichloro-6.7-dimethoxy quinazoline.
• Unknown Author. (2009). Preparation of 2-chlorin-4-amido-6,7-dimethoxy quinazoline.

• Unknown Author. (n.d.). Synthesis of 2,4-dichloro-6,7-dimethoxyquinazoline. PrepChem.com. [Link]

• Unknown Author. (2006). Chemical synthetic method for 2-chloro-4-amino-6,7-dimethoxy quinazoline.

• Rojas-Linares, D. M., et al. (2021). Anticancer activity of pyrimidodiazepines based on 2-chloro-4-anilinoquinazoline: synthesis, DNA binding and molecular docking. RSC Advances. [Link]

• Unknown Author. (n.d.). The Chemical Landscape of Quinazoline Intermediates for Pharma Manufacturing. Tejasharma. [Link]

• Wang, D., & Gao, F. (2013). Quinazoline derivatives: synthesis and bioactivities. Chemistry Central Journal. [Link]

• Zhang, G., et al. (2023). Design, synthesis, and biological evaluation of 4-(2-fluorophenoxy)-7-methoxyquinazoline derivatives as dual EGFR/c-Met inhibitors for the treatment of NSCLC.

• Tesconi, M. S., et al. (2010). Crystalline forms of 4-[(2,4-dichloro-5-methoxyphenyl)amino]-6-methoxy-7-[3-(4-methyl-1-piperazinyl)propoxy]-3-quinolinecarbonitrile and methods of preparing the same. PubChem, US-7767678-B2. [Link]

• Li, Y., et al. (2015). Synthesis and Anti-Tumor Activities of 4-Anilinoquinoline Derivatives. Molecules. [Link]

• Unknown Author. (2016). Quinazoline derivatives as kinases inhibitors and methods of use thereof.

• Bray, G., & Chan, I. (2025). Combination therapies. PubChem, US-12354130-B2. [Link]

• Gangjee, A., et al. (2009). Improved Synthesis of Substituted 6,7-Dihydroxy-4-quinazolineamines: Tandutinib, Erlotinib and Gefitinib. Molecules. [Link]

• Unknown Author. (2018). Synthesis and Spectral Characterization of 4,7-Dichloro-6-nitroquinazoline.
• Barbosa, M., et al. (2014). Binding interactions of 6,7-dimethoxy-derivative of quinazoline...

• Paul, B., et al. (2022). '4-Aminoquinazoline-6, 7-diol' derivatives for enhanced EGFR binding (as inhibitor) against Lung cancer. bioRxiv. [Link]

• Jia, Z-J., et al. (2012). 2,4-Dichloro-7-fluoroquinazoline. Acta Crystallographica Section E: Structure Reports Online. [Link]

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A Senior Application Scientist's Guide to Spectroscopic Differentiation of Quinazoline Isomers

Introduction: The Challenge of Isomeric Identity in Heterocyclic Chemistry

Quinazoline and its structural isomers—quinoxaline, cinnoline, and phthalazine—form a cornerstone of heterocyclic chemistry, particularly in the realm of medicinal chemistry and materials science.[1] All sharing the chemical formula C₈H₆N₂, these compounds consist of a benzene ring fused to a diazine (dinitrogen-containing) ring.[1][2] The subtle yet critical difference lies in the placement of the two nitrogen atoms within the heterocyclic ring, a variation that profoundly influences their electronic structure, chemical reactivity, and biological activity.[2] Consequently, for researchers in drug development and chemical synthesis, the unambiguous identification of the correct isomer is not merely a procedural step but a critical determinant of a project's success.

This guide provides a comprehensive comparative analysis of the key spectroscopic techniques used to differentiate these four isomers. We will delve into the mechanistic basis for the observed spectral differences and provide field-proven, step-by-step protocols for data acquisition. This document is designed to equip researchers, scientists, and drug development professionals with the expertise to confidently distinguish between these closely related molecules.

The Isomers: A Structural Overview

The core challenge stems from the identical mass and elemental composition of the isomers. The differentiation, therefore, relies on how the unique arrangement of nitrogen atoms in each structure interacts with various forms of electromagnetic radiation.

Caption: The structures of quinazoline and its common isomers.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structural Elucidation

NMR spectroscopy is arguably the most powerful tool for isomer differentiation due to its sensitivity to the local electronic environment of each proton (¹H) and carbon (¹³C) nucleus. The electronegative nitrogen atoms exert a significant deshielding effect on adjacent nuclei, leading to distinct chemical shifts (δ) and coupling patterns that serve as unique fingerprints for each isomer.

Causality Behind the Chemical Shifts

The key to interpreting the NMR spectra lies in understanding the inductive effects and lone-pair electron density of the nitrogen atoms.

• Protons on the Heterocyclic Ring: Protons directly attached to the carbon atoms between the two nitrogens (e.g., H-2 and H-4 in quinazoline) are strongly deshielded and appear far downfield.

• Protons on the Benzene Ring: The "peri" proton (H-8 in quinazoline, H-5 in quinoxaline), which is spatially close to a nitrogen atom, often experiences significant deshielding due to the anisotropic effect of the nitrogen lone pair.

Comparative NMR Data Summary

The following table summarizes typical chemical shifts for the four isomers, providing a clear basis for comparison.

Isomer	Nucleus	H-2/H-4 (or equiv.)	H-3/H-x	H-5/H-8	H-6/H-7
Quinazoline [3][4]	¹H (δ, ppm)	9.4 (H-2), 9.2 (H-4)	-	8.2 (H-5), 8.0 (H-8)	7.7-7.9
Quinoxaline	¹H (δ, ppm)	8.8 (H-2, H-3)	-	8.1 (H-5, H-8)	7.7-7.8
Cinnoline	¹H (δ, ppm)	9.3 (H-3)	7.7 (H-4)	8.3 (H-8), 8.5 (H-5)	7.8-7.9
Phthalazine	¹H (δ, ppm)	9.5 (H-1, H-4)	-	8.1 (H-5, H-8)	7.9-8.0
Quinazoline [5]	¹³C (δ, ppm)	160.6 (C-2), 155.1 (C-4)	-	127.3 (C-5), 128.9 (C-8)	127.8 (C-6), 134.1 (C-7)
Quinoxaline	¹³C (δ, ppm)	145.2 (C-2, C-3)	-	129.5 (C-5, C-8)	129.2 (C-6, C-7)
Cinnoline	¹³C (δ, ppm)	146.5 (C-3)	127.1 (C-4)	129.8 (C-8), 128.4 (C-5)	131.5 (C-6), 131.8 (C-7)
Phthalazine	¹³C (δ, ppm)	151.9 (C-1, C-4)	-	127.2 (C-5, C-8)	133.1 (C-6, C-7)

Note: Chemical shifts are approximate and can vary with solvent and concentration.

Experimental Protocol: High-Resolution NMR

• Sample Preparation: Accurately weigh 5–10 mg of the isomer sample and dissolve it in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a standard 5 mm NMR tube. Ensure the sample is fully dissolved.

• Instrument Setup: Use a spectrometer with a field strength of at least 400 MHz for optimal resolution. Tune and shim the instrument to the solvent lock signal.

• ¹H NMR Acquisition:

  • Acquire a standard single-pulse ¹H spectrum.

  • Typical parameters: 30° pulse angle, 1-2 second relaxation delay, 16 scans.

  • Process the data with Fourier transformation, phase correction, and baseline correction.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C spectrum.

  • Typical parameters: 30° pulse angle, 2-second relaxation delay, 256-1024 scans (or more, depending on sample concentration).

  • Process the data similarly to the ¹H spectrum.

• Data Analysis: Integrate the ¹H signals and assign the peaks based on their chemical shift, multiplicity (coupling pattern), and integration values. Assign ¹³C peaks based on chemical shifts and comparison with predicted values or reference spectra. For unambiguous assignment, 2D NMR experiments like COSY and HSQC are recommended.[6][7]

Infrared (IR) Spectroscopy: Probing Vibrational Modes

IR spectroscopy provides information about the functional groups and overall skeletal structure of a molecule by measuring the absorption of infrared radiation, which excites molecular vibrations (stretching, bending). While all four isomers will show absorptions characteristic of an aromatic system, the unique positioning of the C=N and C-N bonds within the heterocyclic ring provides a basis for differentiation.

Causality Behind Vibrational Differences

The IR spectrum is highly sensitive to molecular symmetry and bond polarity.

• Quinazoline & Phthalazine: These isomers have C₂ᵥ symmetry, which can lead to more complex spectra with more active IR bands compared to the more symmetric quinoxaline.

• C=N Stretching: The position and intensity of the C=N stretching vibrations (typically 1500-1650 cm⁻¹) are influenced by conjugation and the electronic effects of the adjacent nitrogen atoms.[8]

• C-H Bending: Out-of-plane C-H bending vibrations in the fingerprint region (700-900 cm⁻¹) are characteristic of the substitution pattern on the benzene ring and can be subtly affected by the fused heterocyclic structure.

Comparative IR Data Summary

Isomer	Aromatic C=C Stretch (cm⁻¹)	C=N Stretch (cm⁻¹)	C-H Out-of-Plane Bend (cm⁻¹)
Quinazoline [8][9]	~1580, 1475	~1620, 1565	~750-800
Quinoxaline	~1570, 1465	~1590	~760
Cinnoline	~1590, 1480	~1625	~770
Phthalazine	~1585, 1495	~1610	~740

Note: Frequencies are approximate. The Nujol mull or KBr pellet preparation method can influence peak positions.

Experimental Protocol: Fourier-Transform Infrared (FTIR) Spectroscopy

• Sample Preparation (KBr Pellet):

  • Grind 1-2 mg of the solid sample with ~100 mg of dry, spectroscopic-grade KBr powder in an agate mortar until a fine, homogeneous powder is obtained.

  • Transfer the powder to a pellet press and apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Background Spectrum: Place the empty sample holder (or a pure KBr pellet) in the FTIR spectrometer and record a background spectrum. This is crucial to subtract the absorbance from atmospheric CO₂ and H₂O.

• Sample Spectrum: Place the KBr pellet with the sample in the spectrometer.

• Data Acquisition: Record the spectrum, typically by co-adding 16 or 32 scans in the 4000–400 cm⁻¹ range with a resolution of 4 cm⁻¹.

• Data Analysis: Label the major absorption peaks and compare the fingerprint region (1600-700 cm⁻¹) with reference spectra to identify the isomer.

UV-Visible Spectroscopy: Mapping Electronic Transitions

UV-Vis spectroscopy measures the absorption of ultraviolet and visible light, which corresponds to the promotion of electrons from lower to higher energy molecular orbitals. For aromatic systems like quinazolines, the key transitions are π → π* and n → π*.[10][11]

Causality Behind Absorption Maxima

The positions of the nitrogen atoms and their non-bonding (n) lone-pair electrons are the primary determinants of the UV-Vis spectra.

• π → π Transitions:* These high-energy transitions are common to all four isomers and arise from the conjugated π-electron system. They typically result in strong absorption bands at shorter wavelengths (200-300 nm).[10]

• n → π Transitions:* This transition involves promoting a lone-pair electron from a nitrogen atom into an anti-bonding π* orbital. It is lower in energy and results in a weaker absorption band at longer wavelengths (300-400 nm).[10][11] The energy of this transition is highly dependent on the specific chemical environment of the nitrogen atoms, making it a key differentiator.

Comparative UV-Vis Data Summary

Isomer	π → π* λₘₐₓ (nm)	n → π* λₘₐₓ (nm)
Quinazoline [10]	~225, 270	~315
Quinoxaline	~235, 275	~320, 340
Cinnoline	~220, 280	~310, 390
Phthalazine	~220, 260	~305

Note: Values are typically recorded in a non-polar solvent like hexane or ethanol and can be solvent-dependent.

Experimental Protocol: UV-Vis Spectroscopy

• Sample Preparation: Prepare a dilute solution of the sample (typically 10⁻⁴ to 10⁻⁵ M) in a UV-transparent solvent (e.g., ethanol, acetonitrile, or hexane).

• Cuvette Preparation: Use a matched pair of quartz cuvettes (one for the sample, one for the solvent blank). Rinse the cuvettes with the solvent multiple times.

• Baseline Correction: Fill both cuvettes with the pure solvent and run a baseline correction on the spectrophotometer across the desired wavelength range (e.g., 200–500 nm).

• Sample Measurement: Replace the solvent in the sample cuvette with the sample solution. Place it in the spectrophotometer and record the absorption spectrum.

• Data Analysis: Identify the wavelengths of maximum absorbance (λₘₐₓ) and compare them to the reference data for the different isomers.

Mass Spectrometry (MS): Differentiating by Fragmentation

Mass spectrometry measures the mass-to-charge ratio (m/z) of ions. While all four isomers have the same molecular weight (130.15 g/mol ) and will thus show an identical molecular ion peak (M⁺˙ at m/z 130), their fragmentation patterns upon ionization can be distinct.[4]

Causality Behind Fragmentation

Electron Ionization (EI) is a high-energy technique that causes the molecular ion to fragment in a reproducible manner. The stability of the heterocyclic ring and the potential fragmentation pathways are dictated by the nitrogen positions. A common fragmentation pathway for N-heterocycles is the loss of HCN (27 Da) or N₂ (28 Da).

• Loss of HCN: This is a characteristic fragmentation for pyrimidine-containing rings like quinazoline.

• Loss of N₂: This pathway is characteristic of rings containing an -N=N- moiety, making it a key indicator for cinnoline.

• Ring Stability: The overall stability of the molecular ion and its primary fragments will differ, leading to variations in the relative intensities of the fragment ions in the mass spectrum.

Comparative MS Fragmentation Summary

Isomer	Molecular Ion (m/z)	Key Fragment Ions (m/z)	Characteristic Loss
Quinazoline [4]	130	103, 76	HCN (m/z 103)
Quinoxaline	130	103, 76	HCN (m/z 103)
Cinnoline	130	102, 76	N₂ (m/z 102)
Phthalazine	130	102, 76	N₂ (m/z 102)

Note: The presence of a strong peak at m/z 102 is a powerful indicator for either cinnoline or phthalazine, while a strong peak at m/z 103 points towards quinazoline or quinoxaline.

Experimental Protocol: Electron Ionization Mass Spectrometry (EI-MS)

• Sample Introduction: Introduce a small amount of the sample (typically <1 mg, dissolved in a volatile solvent or as a solid) into the mass spectrometer, often via a direct insertion probe or a Gas Chromatography (GC) inlet.

• Ionization: The sample is vaporized and bombarded with a high-energy electron beam (typically 70 eV) in the ion source.

• Mass Analysis: The resulting positively charged ions (molecular ion and fragments) are accelerated and separated by the mass analyzer (e.g., a quadrupole or time-of-flight analyzer) based on their m/z ratio.

• Detection: The ions are detected, and their abundance is recorded.

• Data Analysis: Analyze the resulting mass spectrum. Confirm the molecular ion peak at m/z 130. Critically, examine the fragmentation pattern, paying close attention to the relative intensities of the m/z 103 and m/z 102 peaks to distinguish between the isomer pairs.

Integrated Workflow for Isomer Identification

A robust and self-validating approach requires the integration of multiple spectroscopic techniques. No single method should be used in isolation for definitive identification.

Caption: General workflow for spectroscopic characterization of quinazoline isomers.

Conclusion

The differentiation of quinazoline, quinoxaline, cinnoline, and phthalazine is a classic challenge in chemical analysis that is readily solved by a systematic, multi-technique spectroscopic approach. ¹H and ¹³C NMR spectroscopy provide the most definitive data through unique chemical shifts and coupling patterns. However, for rapid confirmation and orthogonal validation, IR, UV-Vis, and Mass Spectrometry each offer key distinguishing features. By understanding the causal relationship between isomeric structure and spectroscopic output, and by employing the robust protocols outlined in this guide, researchers can confidently and accurately identify these critical heterocyclic building blocks.

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• Synthesis and characterization of quinazoline deriv
• Quinazoline Derivatives Designed as Efflux Pump Inhibitors: Molecular Modeling and Spectroscopic Studies.MDPI.
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Evaluating the Drug-Like Properties of 2,4-Dichloro-7-methoxyquinazoline Derivatives: A Comparative Guide for Drug Discovery Professionals

The quinazoline scaffold is a cornerstone in modern medicinal chemistry, recognized as a "privileged structure" for its ability to interact with a multitude of biological targets with high affinity. This guide provides an in-depth technical evaluation of 2,4-dichloro-7-methoxyquinazoline derivatives, a class of compounds with significant potential in oncology, particularly as kinase inhibitors. We will dissect their synthesis, mechanism of action, and crucially, their drug-like properties, offering a comparative analysis against established therapeutic agents. This document is intended for researchers, scientists, and drug development professionals, providing both foundational knowledge and detailed experimental protocols to guide the discovery and optimization of novel therapeutic candidates.

The Quinazoline Scaffold: A Privileged Framework for Kinase Inhibition

Quinazoline derivatives have risen to prominence primarily as inhibitors of protein kinases, enzymes that play a critical role in cellular signaling pathways regulating growth, proliferation, and survival. Dysregulation of these pathways is a hallmark of cancer, making kinases attractive therapeutic targets. Several FDA-approved drugs, including gefitinib, erlotinib, and lapatinib, are built upon the 4-anilinoquinazoline core, demonstrating the clinical success of this chemical class.[1]

The 2,4-dichloro-7-methoxyquinazoline core serves as a versatile starting material. The chlorine atoms at the C2 and C4 positions are reactive leaving groups, allowing for facile nucleophilic substitution to generate diverse libraries of compounds. The 7-methoxy group, in particular, has been explored for its potential to enhance binding affinity and modulate pharmacokinetic properties.

Mechanism of Action: Targeting Key Oncogenic Signaling Pathways

The primary mechanism of action for many anticancer quinazoline derivatives is the competitive inhibition of the ATP-binding site of receptor tyrosine kinases (RTKs), such as the Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor (VEGFR). By blocking ATP binding, these inhibitors prevent autophosphorylation and the subsequent activation of downstream signaling cascades crucial for tumor growth and angiogenesis.

The EGFR Signaling Pathway

The EGFR pathway is a critical driver of cell proliferation and survival. Its inhibition by quinazoline derivatives can lead to cell cycle arrest and apoptosis.

Caption: Inhibition of the EGFR signaling pathway by quinazoline derivatives.

The VEGFR Signaling Pathway

VEGFRs, particularly VEGFR-2, are key mediators of angiogenesis, the formation of new blood vessels that supply tumors with nutrients and oxygen. Inhibition of this pathway can stifle tumor growth and metastasis.

Caption: Inhibition of the VEGFR signaling pathway by quinazoline derivatives.

Comparative Analysis of Biological Activity

The efficacy of novel 2,4-dichloro-7-methoxyquinazoline derivatives must be benchmarked against existing standards. The following table summarizes the in vitro antiproliferative activity (IC₅₀ values) of representative 7-methoxyquinazoline derivatives against various human cancer cell lines, with a comparison to the approved EGFR inhibitor, Gefitinib.

Compound ID	Quinazoline Substitution	4-Anilino Substitution	Cancer Cell Line	IC₅₀ (µM)	Reference
Derivative 1	7-methoxy	3-chloro-4-fluoro	A549 (Lung)	7.35	[1]
Derivative 2	7-methoxy	3-ethynyl	H1975 (Lung, T790M)	3.01	[1]
Gefitinib	6-chloro, 7-fluoro	3-chloro-4-fluoro	A549 (Lung)	21.17	[1]
Gefitinib	6-chloro, 7-fluoro	3-chloro-4-fluoro	H1975 (Lung, T790M)	9.08	[1]
Derivative 3	7-methoxy	3-iodophenyl	A431 (Skin)	1.99	[1]
PD153035	6,7-dimethoxy	3-bromophenyl	A431 (Skin)	1.03	[1]

These data indicate that 7-methoxy substituted quinazolines can exhibit potent antiproliferative activity, in some cases surpassing that of the first-generation EGFR inhibitor Gefitinib, particularly against resistant cell lines like H1975.

Evaluating Drug-Like Properties: A Multiparametric Approach

A potent biological activity is only one aspect of a successful drug candidate. Favorable pharmacokinetic properties, often summarized by the acronym ADME (Absorption, Distribution, Metabolism, and Excretion), are equally critical. Here, we outline the key in vitro assays for evaluating the drug-like properties of 2,4-dichloro-7-methoxyquinazoline derivatives.

In Silico ADME Prediction

Computational tools can provide an early assessment of a compound's likely ADME profile. Web-based platforms like SwissADME can predict a range of physicochemical properties and pharmacokinetic parameters.[2][3][4][5][6]

Table 2: Predicted ADME Properties of a Representative 7-Methoxyquinazoline Derivative

Property	Predicted Value	Interpretation
Molecular Weight	308.29 - 366.37 g/mol	Lipinski's Rule of 5 compliant
iLOGP	1.6 - 2.68	Optimal lipophilicity
Gastrointestinal Absorption	High	Good potential for oral bioavailability
Blood-Brain Barrier Permeant	No	Reduced risk of CNS side effects
CYP1A2, 2C9, 2C19, 2D6, 3A4 Inhibitor	Varies	Potential for drug-drug interactions
Drug-Likeness	Good	Favorable physicochemical properties

Experimental Evaluation of Drug-Like Properties

While in silico predictions are valuable for initial screening, experimental validation is essential. The following sections provide detailed protocols for three fundamental in vitro ADME assays.

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confirming the mechanism of action of 2,4-Dichloro-7-methoxyquinazoline analogs

A Comparative Guide to the Mechanism of Action of 2,4-Dichloro-7-methoxyquinazoline Analogs

In the landscape of modern medicinal chemistry, certain molecular frameworks emerge as "privileged scaffolds"—structures that serve as a versatile foundation for the development of potent and selective therapeutic agents. The quinazoline nucleus is a prime example of such a scaffold, particularly in the realm of oncology. This guide provides a deep dive into the mechanistic underpinnings of quinazoline-based compounds, using 2,4-dichloro-7-methoxyquinazoline as a central, albeit largely inactive, precursor to illustrate the principles of rational drug design and the confirmation of a drug's mechanism of action. We will explore how this simple dichloro-precursor is chemically elaborated into highly potent kinase inhibitors and detail the experimental methodologies required to validate their biological activity.

The Latent Potential of a Dichloro-Precursor

2,4-Dichloro-7-methoxyquinazoline and its close analog, 2,4-dichloro-6,7-dimethoxyquinazoline, are not recognized for their intrinsic biological potency. Instead, their significance lies in their utility as versatile intermediates in the synthesis of a multitude of kinase inhibitors.[1][2] The key to their utility is the differential reactivity of the two chlorine atoms. The chlorine at the C4 position is significantly more susceptible to nucleophilic substitution than the one at C2. This chemical handle allows for the precise, stepwise introduction of various substituents, enabling medicinal chemists to systematically explore the structure-activity relationships (SAR) and optimize compounds for potency, selectivity, and desirable pharmacokinetic properties.

Unlocking Potency: From Scaffold to Inhibitor

The transformation of the relatively inert 2,4-dichloro-7-methoxyquinazoline scaffold into a potent drug is a testament to the power of targeted drug design. The primary mechanism of action for the vast majority of anticancer quinazoline derivatives is the inhibition of protein kinases, which are critical regulators of cellular signaling pathways that, when dysregulated, can drive cancer progression.[3]

Targeting the Gatekeepers of Cell Signaling: EGFR and VEGFR

Two of the most prominent targets for quinazoline-based inhibitors are the Epidermal Growth Factor Receptor (EGFR) and the Vascular Endothelial Growth Factor Receptor (VEGFR).[2][3]

• EGFR (Epidermal Growth Factor Receptor): A receptor tyrosine kinase that plays a pivotal role in cell proliferation, survival, and differentiation. Its overactivation is a hallmark of many cancers, including non-small cell lung cancer.

• VEGFR (Vascular Endothelial Growth Factor Receptor): A key regulator of angiogenesis, the process of forming new blood vessels. Tumors require a dedicated blood supply to grow and metastasize, making VEGFR a critical target for cancer therapy.

The general mechanism for quinazoline-based inhibition of these kinases involves competitive binding at the ATP-binding site of the enzyme's catalytic domain. By occupying this pocket, the inhibitor prevents the binding of ATP, thereby blocking the autophosphorylation of the kinase and the subsequent activation of downstream signaling cascades. This ultimately leads to a reduction in tumor cell proliferation and survival.

Below is a simplified representation of the EGFR signaling pathway and the point of inhibition by quinazoline analogs.

Caption: EGFR signaling pathway and inhibition by quinazoline analogs.

Comparative Analysis of 2,4-Dichloro-7-methoxyquinazoline Analogs

While data on the parent 2,4-dichloro-7-methoxyquinazoline is scarce due to its role as a precursor, the examination of its derivatives reveals a clear SAR. The substitution of the chlorine at the C4 position with an anilino group is a common and highly effective strategy to confer potent inhibitory activity. Further modifications to this aniline moiety and other positions on the quinazoline ring fine-tune the compound's properties.

Compound/Analog	Target(s)	IC50	Cellular Activity	Reference
Gefitinib	EGFR	25.42 nM	Potent antiproliferative activity in EGFR-mutant cancer cell lines.	[4]
Erlotinib	EGFR	33.25 nM	Effective against various solid tumors with EGFR expression.	[4]
Compound 8o	EGFR, VEGFR-2	EGFR: ~11-fold more potent than prototype; VEGFR-2: ~7-fold more potent than prototype.	Dual inhibition of EGFR and VEGFR-2 signaling.	[5]
Compound 7i	EGFR	17.32 nM	Excellent antitumor activity against A549, HT-29, and MCF-7 cell lines.	[4]
Macrocycle 9b	EGFR Del19, L858R	Low nanomolar range	Potent inhibition of mutant EGFR.	[6]

Note: IC50 values can vary depending on the specific assay conditions.

The data clearly indicates that while the 2,4-dichloro-7-methoxyquinazoline scaffold itself is not a potent inhibitor, its derivatives, such as those listed above, exhibit high-affinity binding to their target kinases, translating to potent cellular activity.

Experimental Protocols for Mechanism of Action Confirmation

To rigorously confirm the mechanism of action of a novel quinazoline analog, a series of in vitro and cell-based assays are essential. The following are detailed protocols for key experiments.

In Vitro Kinase Inhibition Assay (Luminescence-Based)

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a target kinase.

Caption: Workflow for a luminescence-based in vitro kinase assay.

Procedure:

• Compound Preparation: Prepare a serial dilution of the test compound in DMSO. Further dilute the compounds in a kinase assay buffer to the desired final concentrations. The final DMSO concentration in the assay should not exceed 1%.

• Kinase Reaction Setup:

  • Add 5 µL of the diluted test compound or vehicle control to the wells of a white, opaque 96-well plate.

  • Add 10 µL of a 2X kinase/substrate mixture (containing the purified kinase and its specific substrate) to each well.

  • Pre-incubate the plate at room temperature for 10 minutes.

• Initiation of Kinase Reaction: Add 10 µL of a 2X ATP solution to each well to start the reaction. The final ATP concentration should be at or near the Km for the specific kinase. Incubate the plate at 30°C for 60 minutes.

• Termination and Detection:

  • Add 25 µL of ADP-Glo™ Reagent to each well to terminate the kinase reaction and deplete the remaining ATP. Incubate at room temperature for 40 minutes.

  • Add 50 µL of Kinase-Glo® Reagent to each well to convert the generated ADP to ATP, which then drives a luciferase reaction.

• Data Acquisition and Analysis:

  • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

  • Plot the percentage of inhibition against the logarithm of the test compound concentration and determine the IC50 value using a dose-response curve fit.

Cell Viability Assay (MTT Assay)

This colorimetric assay assesses the effect of a compound on the metabolic activity of cancer cells, which serves as an indicator of cell viability and proliferation.[3][7][8][9]

Procedure:

• Cell Seeding: Seed cancer cells into a 96-well plate at a predetermined optimal density in 100 µL of complete medium and incubate overnight.

• Compound Treatment: Prepare serial dilutions of the quinazoline analog in the complete medium. Replace the old medium with 100 µL of the medium containing the compound dilutions. Include a vehicle control.

• Incubation: Incubate the cells for a specified period (e.g., 48 or 72 hours) at 37°C in a humidified 5% CO₂ incubator.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan crystals.[7]

• Solubilization: Carefully aspirate the medium and add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control cells and determine the IC50 value.

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells.[10][11][12][13]

Procedure:

• Cell Treatment: Treat cells with the quinazoline analog at various concentrations for a specified time. Include both negative (vehicle) and positive (e.g., staurosporine) controls.

• Cell Harvesting: Collect both adherent and floating cells by trypsinization and centrifugation.

• Washing: Wash the cells once with cold PBS.

• Resuspension: Resuspend the cell pellet in 1X Annexin V binding buffer at a concentration of approximately 1 x 10^6 cells/mL.

• Staining: To 100 µL of the cell suspension, add 5 µL of FITC-conjugated Annexin V and 1 µL of propidium iodide (PI) solution.

• Incubation: Incubate the cells for 15 minutes at room temperature in the dark.

• Analysis: Add 400 µL of 1X Annexin V binding buffer to each tube and analyze the samples by flow cytometry within one hour.

  • Viable cells: Annexin V-negative and PI-negative.

  • Early apoptotic cells: Annexin V-positive and PI-negative.

  • Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

Cell Cycle Analysis

This assay determines the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) following treatment with the test compound.[1]

Procedure:

• Cell Treatment and Harvesting: Treat cells with the quinazoline analog as described for the apoptosis assay and harvest the cells.

• Fixation: Resuspend the cell pellet in ice-cold 70% ethanol while gently vortexing and fix overnight at -20°C.

• Washing: Centrifuge the fixed cells and wash twice with PBS to remove the ethanol.

• Staining: Resuspend the cell pellet in a staining solution containing propidium iodide (PI) and RNase A.

• Incubation: Incubate for 30 minutes at room temperature in the dark.

• Analysis: Analyze the samples by flow cytometry. The DNA content, as measured by PI fluorescence, is used to generate a histogram to quantify the percentage of cells in each phase of the cell cycle.

Conclusion

The 2,4-dichloro-7-methoxyquinazoline scaffold, while not biologically active in its own right, represents a cornerstone in the development of targeted cancer therapies. Its chemical tractability allows for the creation of a diverse array of analogs with high potency and selectivity for key oncogenic kinases such as EGFR and VEGFR. The confirmation of the mechanism of action of these derivatives relies on a multi-faceted experimental approach, including in vitro kinase assays to confirm direct enzyme inhibition, and cell-based assays to assess the downstream consequences of this inhibition, such as reduced cell viability, induction of apoptosis, and cell cycle arrest. This guide provides a framework for understanding and experimentally validating the mechanism of action of this important class of kinase inhibitors.

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• Mohammadi-Farani, A., et al. (2015). Design, synthesis and biological evaluation of 6-methoxy-2-arylquinolines as potential P-glycoprotein inhibitors. PMC. Retrieved from [Link]

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A Senior Application Scientist's Guide to 2,4-Dichloro-7-methoxyquinazoline: Synthesis, Reactivity, and Application in Kinase Inhibitor Scaffolding

For researchers and drug development professionals, the selection of a core scaffold is a critical decision that dictates the trajectory of a discovery program. The quinazoline ring system, a privileged structure in medicinal chemistry, has yielded numerous FDA-approved drugs, particularly in oncology.[1] Within this class, 2,4-Dichloro-7-methoxyquinazoline stands out as a versatile and highly valuable intermediate. Its strategic dichlorination provides two reactive sites for differential functionalization, while the 7-methoxy group subtly modulates the electronic properties and potential metabolic stability of its derivatives.

This guide provides an in-depth analysis of 2,4-Dichloro-7-methoxyquinazoline, comparing its synthetic utility and the performance of its derivatives against alternative scaffolds. We will delve into the causality behind experimental choices, present comparative data, and provide detailed protocols to empower your research endeavors.

Synthesis and Chemical Properties: A Tale of Two Chlorines

The primary value of 2,4-Dichloro-7-methoxyquinazoline lies in the differential reactivity of its two chlorine atoms. The chlorine at the C4 position is significantly more susceptible to nucleophilic aromatic substitution (SNAr) than the chlorine at the C2 position. This is due to the greater electron-withdrawing influence of the adjacent ring nitrogen (N3), which stabilizes the Meisenheimer intermediate formed during nucleophilic attack at C4. This reactivity differential is the cornerstone of its synthetic utility, allowing for sequential and site-selective introduction of different substituents.

Comparative Reactivity: The Influence of Ring Substituents

The electronic nature of other substituents on the quinazoline ring can further tune this reactivity. For instance, an electron-withdrawing group, such as a nitro group at the 7-position (as in 2,4-dichloro-7-nitroquinazoline), dramatically increases the reactivity at the C4 position, often allowing reactions to proceed under milder conditions.[2] Conversely, the electron-donating methoxy group in our topic compound slightly deactivates the ring towards nucleophilic attack compared to a nitro-substituted analog, but it provides a handle for improving physicochemical properties like solubility and can be a key interaction point in certain biological targets.

Standard Synthesis Protocol

The most common and efficient synthesis of 2,4-Dichloro-7-methoxyquinazoline proceeds via a two-step reaction from the corresponding 6,7-dimethoxyquinazolin-2,4-dione.[3][4]

Step 1: Preparation of Intermediate 6,7-dimethoxyquinazolin-2,4-dione This precursor is typically synthesized from 2-amino-4,5-dimethoxybenzoic acid, which is not detailed here but is a common starting material.

Step 2: Chlorination to 2,4-Dichloro-7-methoxyquinazoline

• Principle: This step involves the conversion of the dione to the dichloro derivative using a strong chlorinating agent, typically phosphorus oxychloride (POCl₃). A tertiary amine base is often added to facilitate the reaction.

• Materials:

  • 6,7-dimethoxyquinazolin-2,4-dione

  • Phosphorus oxychloride (POCl₃)

  • N,N-dimethylaniline or N,N-dimethylformamide (DMF)[5]

  • Ice-cold water

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, suspend 6,7-dimethoxyquinazolin-2,4-dione (1.0 eq).

  • Carefully add phosphorus oxychloride (POCl₃, approx. 3-5 volumes) to the flask.

  • Add a catalytic amount of N,N-dimethylaniline (approx. 0.3 eq) to the mixture.[3][4]

  • Heat the reaction mixture to reflux and maintain for 4-6 hours, monitoring the reaction progress by TLC.

  • After completion, allow the mixture to cool to room temperature.

  • Slowly and carefully pour the reaction mixture into a beaker containing a large volume of ice-cold water with vigorous stirring. This will quench the excess POCl₃ and precipitate the product.

  • Filter the resulting precipitate, wash thoroughly with distilled water until the filtrate is neutral, and dry under vacuum to yield 2,4-Dichloro-7-methoxyquinazoline.[3][4]

Caption: Workflow for the synthesis of 2,4-Dichloro-7-methoxyquinazoline.

Performance in Drug Discovery: A Scaffold for Potent Kinase Inhibitors

The true measure of a scaffold's performance is the biological activity of its derivatives. 2,4-Dichloro-7-methoxyquinazoline is a precursor to a wide range of potent kinase inhibitors and other biologically active molecules.[6] The typical synthetic strategy involves a sequential SNAr reaction: first, an aniline derivative is reacted at the more reactive C4 position, followed by substitution at the C2 position.

Case Study: Anti-inflammatory and Anticancer Agents

Derivatives of this scaffold have shown significant promise in various therapeutic areas.

• Anti-inflammatory Activity: A series of 2-chloro-4-(arylamino)-6,7-dimethoxyquinazoline derivatives were synthesized and evaluated for their anti-inflammatory potential by assessing their ability to inhibit cyclooxygenase (COX) enzymes. Several compounds exhibited good anti-inflammatory activity, with one derivative showing an IC₅₀ value of 1.772 µg/ml, comparable to the standard drug diclofenac sodium.[4]

• Anticancer Activity: The 4-anilinoquinazoline framework is a well-established pharmacophore for inhibiting receptor tyrosine kinases like EGFR and VEGFR-2.[1][6] The 6,7-dimethoxy substitution pattern is found in several potent inhibitors. For example, derivatives of this scaffold have been explored as c-Met inhibitors, a key target in gastric and lung cancer.[7] The dimethoxy groups often occupy a specific pocket in the kinase active site, contributing to binding affinity.

Comparative Performance Data

The following table summarizes the performance of various quinazoline and quinoline-based inhibitors, illustrating the potency that can be achieved using these core structures.

Compound Class	Target	Key Derivative Example	IC₅₀ / GI₅₀ Value	Reference
6,7-Dimethoxyquinazoline Derivatives	c-Met	Compound 12n	0.030 µM	[7]
6,7-Dimethoxyquinazoline Derivatives	Anti-proliferative	Compound 14g	0.622 µM (K-562 leukemia)	[6]
4-Anilinoquinazoline Derivatives	EGFR	Compound 7i	17.32 nM	[8]
4-Anilinoquinoline Derivatives	Anti-proliferative	Compound 1f	< 0.01 µM (BGC823 cells)	[9]
2,4-Diamino-6,7-dimethoxyquinoline	G9a	BIX-01294	2.5 µM (Biochemical assay)	[10]

Comparison with Alternative Scaffolds

While 2,4-Dichloro-7-methoxyquinazoline is a powerful tool, alternative heterocyclic systems can offer different advantages. The most common alternatives include other substituted quinazolines and the isomeric quinoline scaffold.

Alternative 1: Fluoro-Substituted Dichloroquinazolines

• Example: 2,4-Dichloro-7-fluoroquinazoline[1][11]

• Comparison: The fluorine atom is a bioisostere for a hydrogen atom but possesses unique electronic properties. It is highly electronegative and can act as a hydrogen bond acceptor. In drug design, a fluoro-substituent can block metabolic oxidation at that position, potentially improving the pharmacokinetic profile of a compound. The synthesis follows a similar path, starting from 2-amino-4-fluorobenzoic acid.[1] The choice between a methoxy and a fluoro group depends on the specific interactions desired within the target's binding site and the desired ADME properties.

Alternative 2: The Quinoline Scaffold

• Example: 2,4-Dichloro-7-methoxyquinoline[12]

• Comparison: The quinoline scaffold is an isomer of quinazoline, with the ring nitrogens at positions 1 and 8 (in quinazoline) shifted to positions 1 and 5/6/7/8. 4-Anilinoquinolines have also emerged as potent kinase inhibitors.[9] The key difference lies in the geometry and hydrogen bonding patterns presented to the target protein. For instance, the quinazoline N3 atom is a known hydrogen bond acceptor that interacts with the "gatekeeper" residue in the EGFR kinase domain.[9] A quinoline core presents a different vector for this interaction, which may be advantageous for targeting other kinases or overcoming resistance mutations.

Caption: Comparison of key medicinal chemistry scaffolds.

Experimental Protocol: In Vitro Antiproliferative Assay (MTT/CCK-8)

To assess the performance of newly synthesized derivatives, a robust cell viability assay is essential. The MTT or CCK-8 assay is a standard colorimetric method for determining cellular metabolic activity, which serves as a proxy for cell viability and proliferation.[8][13]

• Principle: Viable cells with active mitochondria contain dehydrogenase enzymes that reduce a tetrazolium salt (like MTT or WST-8 in the CCK-8 kit) to a colored formazan product. The amount of formazan produced is directly proportional to the number of living cells.

• Materials:

  • Human cancer cell lines (e.g., A549, MCF-7, HCT-116)[8][13]

  • Complete culture medium (e.g., RPMI-1640 with 10% FBS)

  • 96-well cell culture plates

  • Synthesized test compounds dissolved in DMSO

  • Positive control (e.g., Gefitinib, Doxorubicin)

  • CCK-8 or MTT reagent

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the test compounds and positive control in culture medium. The final DMSO concentration should be kept below 0.5% to avoid solvent toxicity.

  • Remove the old medium from the plates and add 100 µL of the medium containing the various concentrations of the compounds. Include "vehicle control" wells (medium with DMSO) and "blank" wells (medium only).

  • Incubation: Incubate the plates for 48-72 hours at 37°C in a humidified 5% CO₂ incubator.

  • Assay Development: Add 10 µL of CCK-8 reagent (or 20 µL of MTT solution) to each well. Incubate for another 1-4 hours. If using MTT, the formazan crystals must be solubilized with a solubilization buffer.

  • Data Acquisition: Measure the absorbance at the appropriate wavelength (e.g., 450 nm for CCK-8) using a microplate reader.

  • Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability against the log of the compound concentration and use non-linear regression to determine the IC₅₀ value (the concentration that inhibits 50% of cell growth).

Caption: Standard workflow for an in vitro cell viability assay.

References

• Synthesis of 2-chloro-4-(aryl amino)
• CN1486980A - Prepn process of 2.4-dichloro-6.
• Synthesis and Anti-inflammatory Activity of Novel 2-Chloro-4-(Aryl Amino)
• (a) Quinazoline drug and (b) 2,4‐dichloro‐6,7‐dimethoxyquinazoline.
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comparing the cost-effectiveness of different synthetic pathways

A Senior Application Scientist's Guide to Comparing the Cost-Effectiveness of Synthetic Pathways

For researchers, scientists, and professionals in drug development, the selection of a synthetic pathway is a critical decision point that extends far beyond the confines of a laboratory notebook. The "best" route to a target molecule is rarely the shortest or the one with the highest initial yield. True cost-effectiveness is a multifaceted concept, weaving together raw material costs, process efficiency, scalability, safety, and environmental impact. A decision made in early-stage development can have profound financial and logistical consequences as a candidate molecule progresses toward commercialization.[1][2]

This guide provides an in-depth framework for evaluating and comparing synthetic pathways. We will move beyond simplistic metrics to embrace a holistic analysis, grounded in the principles of green chemistry and process optimization. By understanding the causality behind experimental choices and leveraging robust, quantitative metrics, you can design and select synthetic routes that are not only scientifically elegant but also commercially viable and environmentally responsible.

The Pillars of Evaluation: Key Metrics in Synthetic Efficiency

Before comparing entire pathways, we must establish a common language for evaluation. While percentage yield is a familiar starting point, it provides an incomplete picture.[3] A comprehensive assessment relies on a suite of "green chemistry" metrics that quantify the efficiency and environmental performance of a chemical process.[4][5]

• Atom Economy (AE): Developed by Barry Trost, this metric calculates the theoretical efficiency of a reaction by determining how much of the reactants' mass is incorporated into the desired product.[4][6] An AE of 100% signifies that all atoms from the reactants are found in the final product, with no byproducts.[6] It is a powerful design tool, though it doesn't account for yield or excess reagents.[4]

• Environmental Factor (E-Factor): Proposed by Roger Sheldon, the E-Factor offers a simple yet revealing measure of waste generation. It is the ratio of the mass of waste produced to the mass of the desired product.[7] The pharmaceutical industry often has notoriously high E-factors, ranging from 25 to over 200, due to complex, multi-step syntheses and extensive use of solvents for purification.[8][9]

• Process Mass Intensity (PMI): Championed by the ACS Green Chemistry Institute Pharmaceutical Roundtable, PMI is arguably the most holistic mass-based metric.[3] It is the ratio of the total mass of all materials used (raw materials, reagents, solvents, process water) to the mass of the final active pharmaceutical ingredient (API).[3][10] PMI provides a real-world measure of a process's overall inefficiency and has a direct correlation with manufacturing costs.[11]

These metrics are interconnected, each providing a different lens through which to view the efficiency of a chemical transformation.

Caption: Interrelationship of core concepts and key efficiency metrics in chemical synthesis.

Case Study 1: The Ibuprofen Synthesis – A Tale of Two Pathways

The synthesis of the common non-steroidal anti-inflammatory drug (NSAID) ibuprofen is a classic textbook example of process optimization and the practical benefits of green chemistry.[6]

Pathway A: The Boots "Brown" Synthesis (c. 1960s)

The original commercial synthesis developed by the Boots Company was a six-step linear process. While effective, it was plagued by poor atom economy and generated significant waste.

Caption: The six-step linear "brown" synthesis of Ibuprofen.

This pathway suffers from using stoichiometric reagents in most steps (e.g., aluminum chloride in the Friedel-Crafts acylation), which are consumed in the reaction and contribute to waste streams. The overall atom economy for this process is a mere 40%.

Pathway B: The BHC "Green" Synthesis (c. 1980s)

In response to the inefficiencies of the Boots process, the BHC company (a joint venture between Boots and Hoechst Celanese) developed a streamlined, three-step catalytic route.

Caption: Comparison of overall yield in linear vs. convergent synthesis, assuming 90% yield per step.

Experimental Protocol: A Generic Convergent Coupling Step (Suzuki Coupling)

This protocol outlines a common method for combining two fragments in a convergent synthesis.

Objective: To couple Aryl Bromide Fragment A with Boronic Acid Fragment B.

Materials:

• Aryl Bromide Fragment A (1.0 eq)

• Boronic Acid Fragment B (1.2 eq)

• Palladium(II) Acetate (Pd(OAc)₂, 0.02 eq)

• Triphenylphosphine (PPh₃, 0.08 eq)

• Potassium Carbonate (K₂CO₃, 2.0 eq)

• Toluene (solvent)

• Water (co-solvent)

Procedure:

• Vessel Preparation: To a clean, dry, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and nitrogen inlet, add Aryl Bromide Fragment A and Boronic Acid Fragment B.

• Solvent Addition: Add toluene and water in a 4:1 ratio to the flask. The biphasic system is necessary for the reaction mechanism.

• Degassing: Bubble nitrogen through the solution for 15-20 minutes to remove dissolved oxygen, which can deactivate the palladium catalyst.

• Catalyst and Base Addition: Add the potassium carbonate, palladium(II) acetate, and triphenylphosphine to the reaction mixture under a positive pressure of nitrogen.

• Reaction: Heat the mixture to 80-90 °C with vigorous stirring. The reaction progress is monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC).

• Workup: Upon completion, cool the reaction to room temperature. Separate the organic layer and wash it with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: The crude product is purified by column chromatography on silica gel to yield the final coupled product.

Causality:

• Why a Palladium Catalyst? Palladium is highly effective at catalyzing the cross-coupling of organoboron compounds with organic halides.

• Why a Phosphine Ligand? Triphenylphosphine stabilizes the palladium catalyst and facilitates the catalytic cycle.

• Why a Base? The base (K₂CO₃) is required to activate the boronic acid for transmetalation to the palladium center.

• Why Degas? Oxygen can oxidize the active Pd(0) catalyst to inactive Pd(II), halting the reaction.

Case Study 3: Process Technology – Batch vs. Continuous Flow Chemistry

The choice of reactor technology fundamentally alters the cost-effectiveness, safety, and scalability of a process.

• Batch Chemistry: The traditional method where reactants are loaded into a vessel, the reaction proceeds, and then the product is discharged. [12][13]It is versatile but can suffer from poor heat and mass transfer, especially on a large scale. [14]* Continuous Flow Chemistry: Reactants are continuously pumped through a tube or channel where they mix and react. [13][15]This technology offers superior control over reaction parameters, enhanced safety, and seamless scalability. [12][14]

Caption: A schematic of a simple continuous flow chemistry setup.

Comparative Analysis: Batch vs. Flow

Parameter	Batch Chemistry	Continuous Flow Chemistry	Cost-Effectiveness Implications
Heat Transfer	Limited by surface-area-to-volume ratio	Excellent due to high surface-area-to-volume ratio	Flow allows for highly exothermic reactions to be run safely at higher concentrations, increasing throughput and reducing solvent waste. [15]
Mass Transfer (Mixing)	Can be inefficient, especially with viscous liquids or solids	Highly efficient and rapid	Superior mixing in flow leads to faster reaction times, higher selectivity, and improved yields. [15]
Safety	Large volume of reactive material poses a risk	Small reactor volume ("holdup") at any given time	Intrinsically safer, especially for hazardous reactions involving unstable intermediates or high pressures/temperatures, reducing costs associated with safety infrastructure. [16]
Scalability	Challenging; requires re-engineering of process parameters	Seamless; achieved by running the system for longer or "numbering-up" (parallel reactors)	Lower development costs and faster time-to-market as scale-up is more predictable. [12]
Capital Cost	High for large, specialized reactors	Lower for individual reactor units	Lower initial investment, although automation and pumping systems add to the cost. [16]
Operating Cost	Can be high due to energy consumption and downtime	Generally lower due to automation, energy efficiency, and reduced waste. [14][16]

Case Study 4: The Catalyst – Traditional vs. Chemoenzymatic Synthesis

The integration of biocatalysis into organic synthesis represents a significant leap towards more sustainable and cost-effective processes. [17]Enzymes offer unparalleled selectivity under mild conditions, often eliminating the need for complex protection-group chemistry. [17][18] Scenario: Asymmetric reduction of a ketone to a chiral alcohol, a common transformation in API synthesis.

Pathway A: Traditional Chemical Approach (e.g., Chiral Borane Reduction)

This route often requires stoichiometric amounts of a chiral reducing agent, which can be expensive and difficult to handle.

• Protection: Protect other sensitive functional groups in the molecule.

• Reduction: React the ketone with a chiral borane reagent (e.g., (R)-2-Methyl-CBS-oxazaborolidine) and a stoichiometric hydride source (e.g., borane).

• Workup: Quench the reaction carefully with methanol.

• Deprotection: Remove the protecting groups.

• Purification: Extensive chromatographic purification is often needed to remove byproducts and achieve high enantiomeric excess.

Pathway B: Chemoenzymatic Approach (e.g., Ketoreductase)

An engineered ketoreductase (KRED) enzyme can perform the reduction directly with high stereoselectivity. [19]

• Enzymatic Reduction: In a buffered aqueous solution, combine the ketone substrate, a KRED enzyme, a co-factor (NADH or NADPH), and a co-factor recycling system (e.g., a sacrificial alcohol like isopropanol and a secondary dehydrogenase).

• Workup: Extract the product with an organic solvent.

• Purification: Often, simple crystallization is sufficient due to the high purity of the crude product.

Quantitative and Qualitative Comparison

Parameter	Traditional Chemical Route	Chemoenzymatic Route	Cost-Effectiveness Implications
Number of Steps	3-5 (incl. protection/deprotection)	1	Fewer steps drastically reduce labor, solvent use, and waste, lowering PMI. [17]
Reaction Conditions	Often cryogenic temperatures (-78 °C) and anhydrous solvents	Ambient temperature, aqueous media	Significant energy savings and improved safety profile. [20][21]
Stereoselectivity	Good to excellent (often >95% ee)	Typically excellent (>99% ee)	Higher purity reduces downstream purification costs and improves final product yield.
Reagent Cost	High (chiral reagents are expensive)	Moderate (enzyme cost can be high initially but is offset by reusability and process efficiency). [20]
Waste Profile	Significant organic solvent and reagent byproduct waste	Minimal, primarily aqueous waste	Lower disposal costs and a much better environmental profile. [18]

Conclusion: A Holistic and Dynamic Approach

The most cost-effective synthetic pathway is not a static choice but a dynamic one, influenced by the stage of development, scale of production, and complexity of the target molecule. An early-stage route optimized for speed of delivery may be entirely unsuitable for commercial manufacturing, where PMI and raw material costs are paramount. [1][28] As senior application scientists, our role is to look beyond the immediate reaction and consider the entire process. By leveraging a combination of robust metrics like PMI and Atom Economy, embracing strategic planning through convergent synthesis, and adopting enabling technologies like flow chemistry and biocatalysis, we can design synthetic routes that are truly cost-effective. This holistic approach ensures that the pathways we develop are not only scientifically sound but also economically viable, scalable, and sustainable, ultimately accelerating the delivery of vital medicines to patients. [2]

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Safety & Regulatory Compliance

Navigating the Disposal of 2,4-Dichloro-7-methoxyquinazoline: A Guide for Laboratory Professionals

In the fast-paced environment of drug discovery and development, the synthesis and handling of novel chemical entities are routine. However, the lifecycle of these compounds extends beyond their use in experiments; it culminates in their safe and compliant disposal. This guide provides a detailed protocol for the proper disposal of 2,4-dichloro-7-methoxyquinazoline, a halogenated quinazoline derivative. Adherence to these procedures is critical not only for regulatory compliance but also for ensuring the safety of laboratory personnel and protecting the environment.

Core Principles of Safe Disposal

The fundamental principle guiding the disposal of 2,4-dichloro-7-methoxyquinazoline is the avoidance of environmental release and human exposure.[2] This compound is presumed to be irritating to the eyes, skin, and respiratory tract, and potentially harmful if swallowed or absorbed through the skin.[1] Furthermore, many chlorinated organic compounds are toxic to aquatic life and can persist in the environment.[2][3] Therefore, all waste streams containing this compound must be managed as hazardous waste.

Immediate Safety and Personal Protective Equipment (PPE)

Before initiating any disposal-related activities, it is imperative to be equipped with the appropriate Personal Protective Equipment. The following table outlines the minimum PPE requirements for handling 2,4-dichloro-7-methoxyquinazoline.

Body Part	Personal Protective Equipment	Standard/Specification	Rationale
Eyes/Face	Safety goggles or a face shield	OSHA 29 CFR 1910.133 or European Standard EN166	Protects against splashes and airborne particles.[1][4]
Hands	Chemical-resistant gloves (e.g., nitrile)	Follow manufacturer's specifications	Prevents skin contact and absorption.[1]
Body	Laboratory coat or chemical-resistant apron	Standard laboratory practice	Protects against spills and contamination of personal clothing.[1]
Respiratory	NIOSH-approved respirator (if dust is generated)	OSHA 29 CFR 1910.134	Minimizes inhalation of airborne particles.[1][5]

Work should always be conducted in a well-ventilated area, preferably within a certified chemical fume hood, to minimize inhalation exposure.[1][4] An eyewash station and safety shower must be readily accessible.[1][6]

Step-by-Step Disposal Protocol

The disposal process for 2,4-dichloro-7-methoxyquinazoline must be systematic to ensure safety and compliance.

Step 1: Waste Segregation and Collection

Proper segregation of waste at the point of generation is crucial. Do not mix 2,4-dichloro-7-methoxyquinazoline waste with other waste streams unless explicitly permitted by your institution's Environmental Health and Safety (EHS) office.

• Solid Waste: This category includes unused or expired 2,4-dichloro-7-methoxyquinazoline, contaminated weighing papers, disposable lab coats, gloves, and any absorbent materials used for spill cleanup.

• Liquid Waste: This includes any solutions containing 2,4-dichloro-7-methoxyquinazoline.

Step 2: Containerization and Labeling

All waste containing 2,4-dichloro-7-methoxyquinazoline must be collected in designated, leak-proof, and chemically compatible containers.

• Container Selection: Use containers that are in good condition and have a secure lid. High-density polyethylene (HDPE) containers are generally suitable for both solid and liquid chlorinated organic waste.

• Labeling: Clearly label the waste container with "Hazardous Waste" and the full chemical name: "2,4-dichloro-7-methoxyquinazoline".[7] Do not use abbreviations. The label should also include the date when the waste was first added to the container.

Step 3: Storage

Store the hazardous waste containers in a designated Satellite Accumulation Area (SAA) until they are collected by authorized personnel.

• Location: The SAA should be at or near the point of generation and under the control of the laboratory personnel.

• Segregation: Store containers of 2,4-dichloro-7-methoxyquinazoline waste away from incompatible materials, such as strong oxidizing agents and acids.[2][4]

Step 4: Professional Disposal

The final disposal of hazardous waste must be carried out by a licensed chemical waste disposal company.[8] Contact your institution's EHS office to arrange for a pickup. Provide them with an accurate inventory of the waste.

Emergency Procedures: Spill Management

In the event of a spill, prompt and appropriate action is essential to mitigate risks.

For Small Spills (Manageable by laboratory personnel):

• Alert and Evacuate: Immediately alert personnel in the vicinity and, if necessary, evacuate the immediate area.[9]

• Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.[9]

• Don PPE: Wear the appropriate PPE as detailed in the table above.

• Containment: For solid spills, carefully sweep or vacuum the material, avoiding the generation of dust.[1] For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial sorbent pads) to contain the spill.[7]

• Collection: Place the contained material and any contaminated cleaning supplies into a designated hazardous waste container.[7]

• Decontamination: Clean the spill area with a suitable solvent (e.g., isopropanol or ethanol), followed by soap and water. All cleaning materials must also be disposed of as hazardous waste.

• Reporting: Report the incident to your supervisor and your institution's EHS office.

For Large Spills (Requiring external assistance):

• Evacuate: Evacuate the laboratory immediately.[9]

• Isolate: Close the doors to the affected area to contain any vapors.[9]

• Emergency Call: Contact your institution's emergency response team or local emergency services.[9] Provide them with the name of the chemical and the location of the spill.

• First Aid: If there has been personal exposure, follow these first aid measures:

  • Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[1][10] Seek medical attention.

  • Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water for at least 15 minutes.[1][10] Seek medical attention.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, administer oxygen. Seek immediate medical attention.[1]

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water.[1] Seek immediate medical attention.

Disposal Workflow Visualization

The following diagram outlines the decision-making process for the proper disposal of 2,4-dichloro-7-methoxyquinazoline.

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A Senior Application Scientist's Guide to Handling 2,4-Dichloro-7-methoxyquinazoline: From Risk Assessment to Disposal

As researchers and drug development professionals, our work with novel chemical entities like 2,4-Dichloro-7-methoxyquinazoline is foundational to discovery. However, innovation cannot come at the expense of safety. This compound, a dichlorinated heterocyclic molecule, presents specific hazards that demand a meticulous and informed approach to handling. This guide moves beyond a simple checklist; it provides a procedural framework grounded in established safety principles, explaining the causality behind each recommendation to ensure your operations are not only compliant but inherently safe.

Hazard Assessment: Understanding the 'Why' Behind the Precautions

2,4-Dichloro-7-methoxyquinazoline is classified with specific hazard statements that dictate our handling strategy. While a specific Safety Data Sheet (SDS) for this exact compound is not widely available, data from closely related analogs like 2,4-Dichloro-6,7-dimethoxyquinazoline provide a reliable basis for risk assessment.[1][2][3]

The primary risks are:

• Skin Corrosion/Irritation (Category 2): Causes skin irritation.[2][4] This is not a mild effect; repeated or prolonged contact can lead to inflammation and dermatitis. The chlorinated nature of the molecule enhances its reactivity and potential to disrupt skin integrity.

• Serious Eye Damage/Eye Irritation (Category 2): Causes serious eye irritation.[2][5] The fine, crystalline powder can easily become airborne and contact the eyes, leading to significant pain, inflammation, and potential damage to the cornea.

• Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory Tract Irritation: May cause respiratory irritation.[2][3][5] Inhalation of the dust can irritate the mucous membranes of the nose, throat, and lungs, leading to coughing, shortness of breath, and inflammation.[1]

These classifications necessitate that we treat this compound as hazardous and implement controls that prevent all routes of exposure: dermal, ocular, and inhalation.

Engineering Controls: Your Primary Defense

Personal Protective Equipment (PPE) is the final barrier between you and a chemical hazard. Your first and most critical line of defense is robust engineering controls. All handling of 2,4-Dichloro-7-methoxyquinazoline solid and its solutions must be performed within a certified and properly functioning chemical fume hood.[6][7][8]

Causality: A fume hood creates a negative pressure environment that pulls airborne particles and vapors away from the operator's breathing zone, directly mitigating the inhalation risk.[8] When weighing the solid, this is non-negotiable to prevent the inhalation of fine dust particles.

Operational Best Practices:

• Ensure the fume hood has a recent certification (typically within the last year).

• Work with the sash at the lowest practical height, and never above the certified operating height.

• Keep all chemical apparatus at least 6 inches (15 cm) from the face of the hood to ensure effective containment.

Personal Protective Equipment (PPE): A Multi-Layered Barrier

The selection of PPE must be directly correlated to the identified hazards. For 2,4-Dichloro-7-methoxyquinazoline, this means comprehensive protection for the skin, eyes, and respiratory system.

Data Presentation: Recommended PPE for Key Laboratory Tasks

Task	Gloves	Eye/Face Protection	Lab Coat/Gown	Respiratory Protection
Weighing Solid	Double Nitrile Gloves	Chemical Splash Goggles & Face Shield	Disposable, Low-Permeability Gown	N95 Respirator (minimum)
Preparing Solutions	Double Nitrile Gloves	Chemical Splash Goggles	Chemical-Resistant Lab Coat	Not required if in fume hood
Running Reaction	Double Nitrile Gloves	Chemical Splash Goggles	Chemical-Resistant Lab Coat	Not required if in fume hood
Spill Cleanup	Double Nitrile Gloves	Chemical Splash Goggles & Face Shield	Disposable, Low-Permeability Gown	N95 Respirator (minimum)

Detailed PPE Specifications and Rationale

• Hand Protection: Double-gloving with powder-free nitrile gloves is mandatory.[6]

  • Rationale: The outer glove provides the primary barrier. If it becomes contaminated or breached, it can be removed without exposing the inner glove, maintaining a layer of protection. Nitrile offers good resistance to a broad range of chemicals. Always inspect gloves for defects before use.[7][9]

• Eye and Face Protection: At a minimum, wear chemical splash goggles conforming to ANSI Z87.1 (US) or EN 166 (EU) standards.[4][7][10] When handling the powder outside of a glovebox, a full-face shield must be worn over the goggles.[10][11]

  • Rationale: Goggles provide a seal around the eyes to protect against airborne dust and splashes.[10] A face shield adds a critical layer of protection for the entire face from splashes during solution preparation or in the event of an unexpected reaction.[11][12]

• Body Protection: A disposable, solid-front, back-closing gown made of a low-permeability fabric is required when handling the solid.[6] For general solution work, a standard flame-resistant lab coat is acceptable.

  • Rationale: A disposable gown prevents the contamination of personal clothing with fine powder, which can be difficult to decontaminate and can lead to secondary exposure.[6]

• Respiratory Protection: When weighing the powder or during any operation with a high potential for aerosolization (e.g., spill cleanup), a NIOSH-approved N95 filtering facepiece respirator is the minimum requirement.[3][6]

  • Rationale: This protects against the inhalation of irritating and potentially harmful fine dust particles.[1] Ensure you are properly fit-tested for the respirator to achieve a protective seal.

Experimental Protocols: Ensuring Procedural Safety

Protocol 1: Donning and Doffing PPE

A disciplined sequence for putting on and removing PPE is crucial to prevent cross-contamination.

Donning (Putting On) Sequence:

• Gown/Lab Coat: Put on the gown or lab coat, ensuring complete coverage.[6]

• Respirator (if required): Perform a seal check according to the manufacturer's instructions.

• Goggles and Face Shield: Position goggles for a snug fit, followed by the face shield.[6]

• Gloves: Don the first pair of gloves. Tuck the cuffs of the gown into the gloves. Don the second pair of gloves over the first, ensuring the cuff extends over the gown's sleeve.[6]

Doffing (Removing) Sequence (assumes contamination):

• Outer Gloves: Peel off the outer pair of gloves, turning them inside out. Dispose of them in the designated hazardous waste container.[9]

• Gown/Lab Coat: Unfasten the gown. Peel it away from your body, turning it inside out as you remove it. This contains the contamination on the inside. Dispose of it in hazardous waste.

• Face Shield and Goggles: Remove from the back of the head. Do not touch the front surface.

• Respirator (if worn): Remove from the back of the head.

• Inner Gloves: Remove the final pair of gloves, again turning them inside out.

• Hand Washing: Immediately wash hands thoroughly with soap and water for at least 20 seconds.[13]

Protocol 2: Safe Disposal Plan

All materials contaminated with 2,4-Dichloro-7-methoxyquinazoline must be treated as hazardous waste.[7]

• Waste Segregation: Establish a dedicated, clearly labeled hazardous waste container in the fume hood before you begin work.

• Solid Waste: All contaminated disposable items (e.g., gloves, gowns, weighing papers, pipette tips, spill pads) must be placed directly into this container.[7][14]

• Liquid Waste: Unused solutions should be collected in a separate, sealed, and clearly labeled hazardous liquid waste container. Do not mix with other waste streams unless compatibility has been confirmed.[14]

• Decontamination: Decontaminate non-disposable equipment (e.g., spatulas, glassware) with an appropriate solvent (such as ethanol or acetone, depending on compatibility) in the fume hood. Collect the rinse solvent as hazardous liquid waste.

• Final Disposal: Once work is complete, seal the hazardous waste containers. Arrange for pickup and disposal through your institution's Environmental Health and Safety (EHS) office.[7][15] Never dispose of this material down the drain or in regular trash.

Mandatory Visualization: Safe Handling & Disposal Workflow

The following diagram outlines the critical path for safely handling 2,4-Dichloro-7-methoxyquinazoline from initial setup to final waste disposal.

Caption: Workflow for safe handling and disposal of 2,4-Dichloro-7-methoxyquinazoline.

References

• Material Safety Data Sheet - 2,4-Dichloro-6,7-dimethoxyquinazoline, 97% . Cole-Parmer. 1

• 2,4-Dichloro-6,7-dimethoxyquinazoline | C10H8Cl2N2O2 | CID 520327 . PubChem, National Center for Biotechnology Information. 2

• 2,4-Dichloro-6,7-dimethoxyquinazoline 97% . Sigma-Aldrich. 3

• SAFETY DATA SHEET - 4,7-Dichloroquinoline . Fisher Scientific. 4

• 2,4-Dichloro-7-methoxyquinoline | C10H7Cl2NO | CID 22832054 . PubChem, National Center for Biotechnology Information. 16

• Personal protective equipment for handling 3-Chlorocathinone hydrochloride . Benchchem. 6

• Personal Protective Equipment and Chemistry . Chemical Safety Facts. 11

• SAFETY DATA SHEET . Sigma-Aldrich. 9

• SAFETY DATA SHEET - 2-Chloro-6,7-dimethoxyquinazolin-4-amine . Thermo Fisher Scientific. 5

• Protective clothing and equipment . Chlorine Technical Services South Africa. 17

• SAFETY DATA SHEET - (E)-4'-Chloro-4-methoxychalcone . Tokyo Chemical Industry Co., Ltd. 18

• Proper Disposal of 2,4-Dichloroquinazoline: A Guide for Laboratory Professionals . Benchchem. 7

• Essential PPE for Protection Against Liquid Chemicals . SafetyCulture. 10

• Safe Handling and Disposal of Antineoplastic and Other Drugs . University of Rhode Island, Environmental Health and Safety. 14

• Life-Changing Safety Tips for Handling Laboratory Chemicals . Actylis Lab Solutions. 8

• Controlling Occupational Exposure to Hazardous Drugs . Occupational Safety and Health Administration (OSHA). 15

• SAFE CHEMICAL HANDLING PROTECTION PPE KIT . Wilhelmsen. 12

• Minors in Laboratories Working Safely with Organolithium Compounds . Yale Environmental Health & Safety. 19

• Use of Methylene Chloride in Research Labs . University of Cincinnati Environmental Health & Safety. 20

• Laboratory Safety Guidelines . ETH Zurich. 21

• Laboratory Safety Manual - Chapter 06: Safe Handling of Chemicals . University of North Carolina at Chapel Hill. 13

• Chemical Safety Data Sheet MSDS / SDS - 4,7-Dichloro-6-methoxyquinazoline . ChemicalBook. 22

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